3-Dimethylamino-2-methylpropyl chloride hydrochloride

• CAS: 4261-67-0

Core Science & Biosynthesis

An In-Depth Technical Guide to the Physical Properties of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Dimethylamino-2-methylpropyl chloride hydrochloride, a key organic compound, is a critical intermediate in the synthesis of various pharmaceutical agents, particularly antipsychotic medications.[1][2][3] Its chemical structure, characterized by a dimethylamino group and a reactive chloride atom, makes it a versatile building block in medicinal chemistry.[3][4] This guide provides a comprehensive overview of the core physical properties of this compound, offering insights essential for its handling, application in synthesis, and quality control.

Core Physical and Chemical Identifiers

A precise understanding of a compound's fundamental identifiers is paramount for accurate documentation and research. 3-Dimethylamino-2-methylpropyl chloride hydrochloride is identified by the following key parameters:

• CAS Number: 4261-67-0[1][4][5][6][7]

• Molecular Formula: C₆H₁₅Cl₂N or C₆H₁₄ClN·HCl[4][5][7]

• Molecular Weight: 172.10 g/mol [2][4][7]

• IUPAC Name: 3-chloro-N,N,2-trimethylpropan-1-amine;hydrochloride[3][8]

• Synonyms: 3-Chloro-2-methyl-N,N-dimethylpropylamine hydrochloride, DMMPC[1][3][7]

The hydrochloride salt form enhances the compound's stability and aqueous solubility, which is a crucial consideration for its use in various synthetic protocols.[4]

Chemical Structure

The molecular architecture of 3-Dimethylamino-2-methylpropyl chloride hydrochloride dictates its reactivity and physical characteristics. The presence of a chiral center at the second carbon atom should be noted, although the commercially available material is often a racemic mixture.

Caption: Chemical structure of 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Summary of Physical Properties

The physical properties of a compound are critical for determining its appropriate storage, handling, and application in experimental settings. The following table summarizes the key physical characteristics of 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Property	Value	Significance in Research and Development
Appearance	White to off-white crystalline powder[9][10][11]	The color and form are primary indicators of purity. Any deviation may suggest the presence of impurities.
Melting Point	169-173 °C[4][8][11]	A sharp melting point range is a crucial criterion for purity assessment. A broad range often indicates impurities.
Boiling Point	144.5 °C at 760 mmHg[4][9][10]	This property is important for purification by distillation, though decomposition may occur at this temperature.
Solubility	Soluble in water and ethanol.[6][9]	High water solubility, due to its salt form, is advantageous for aqueous-based reactions and workups. Solubility in organic solvents like dichloromethane and acetonitrile is important for reactions under anhydrous conditions.[4]
Flash Point	41.2 °C[9][10]	This indicates the lowest temperature at which the compound's vapors can ignite, a critical parameter for safety protocols.
Hygroscopicity	Hygroscopic[11][12]	The compound readily absorbs moisture from the air. This necessitates storage in a dry, inert atmosphere to prevent degradation and maintain purity.

Experimental Protocols: Rationale and Considerations

While specific, detailed experimental protocols for the determination of these physical properties are extensive, the choice of methodology is guided by established principles of physical chemistry.

Melting Point Determination: The melting point is typically determined using a capillary melting point apparatus. The rationale for this choice is its simplicity, small sample requirement, and the ability to observe the melting process visually. The rate of temperature increase is a critical parameter; a slow ramp rate (e.g., 1-2 °C per minute) near the expected melting point is crucial for obtaining an accurate range.

Solubility Assessment: A qualitative assessment of solubility can be performed by adding a small, measured amount of the solute to a fixed volume of the solvent at a specific temperature and observing for dissolution. For quantitative analysis, methods such as gravimetric analysis after solvent evaporation or spectrophotometric methods can be employed.[4] The choice of solvent is dictated by the intended application, with water and common organic solvents being of primary interest.

Safety, Handling, and Storage

Safety Precautions: 3-Dimethylamino-2-methylpropyl chloride hydrochloride may cause skin and eye irritation.[9] Ingestion and inhalation may also lead to respiratory tract irritation.[9] Therefore, appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated area or a fume hood.[9]

Handling: Due to its hygroscopic nature, handling should be performed in a dry environment, and exposure to the atmosphere should be minimized.[11][12]

Storage: The compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances.[10] Storage under an inert atmosphere is recommended to prevent moisture absorption.[9]

Applications in Drug Development

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a vital intermediate in the synthesis of several active pharmaceutical ingredients (APIs), particularly antipsychotic drugs such as Cyamepromazine, Levomepromazine, and Promazine.[1][2] Its utility stems from its ability to act as an alkylating agent, allowing for the introduction of the dimethylamino-2-methylpropyl moiety into a target molecule.[4]

Conclusion

A thorough understanding of the physical properties of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is fundamental for its effective and safe use in research and pharmaceutical development. The data presented in this guide, from its core identifiers and chemical structure to its solubility and thermal properties, provides a solid foundation for scientists and researchers working with this important chemical intermediate. Adherence to proper handling and storage protocols is essential to maintain the integrity and purity of the compound, ensuring reliable and reproducible results in its various applications.

References

• CP Lab Chemicals. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride, min 98%, 100 grams. Retrieved from [Link]

• Atom Pharma. (n.d.). 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. Retrieved from [Link]

• SGRL. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Retrieved from [Link]

• UCHEM. (n.d.). China 3-Dimethylamino-2-methylpropyl chloride hydrochloride CAS:4261-67-0 manufacturer. Retrieved from [Link]

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• 6. Actylis - 3-Dimethylamino-2-Methylpropyl Chloride.HCL - API Intermediate [solutions.actylis.com]
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• 12. assets.thermofisher.cn [assets.thermofisher.cn]

3-Dimethylamino-2-methylpropyl chloride hydrochloride chemical structure

An In-Depth Technical Guide to 3-Dimethylamino-2-methylpropyl chloride hydrochloride: Properties, Synthesis, and Applications in Pharmaceutical Development

Introduction

3-Dimethylamino-2-methylpropyl chloride hydrochloride, hereafter referred to as DMMPC, is a vital chemical intermediate with significant applications in the pharmaceutical industry. While not an active pharmaceutical ingredient (API) itself, it serves as a critical structural building block for the synthesis of numerous drugs, most notably those in the phenothiazine class of antipsychotics.[1][2] Its specific chemical architecture—a reactive alkyl chloride tethered to a dimethylamino group—makes it an efficient reagent for introducing the dimethylaminopropyl moiety into larger molecules.[3][4]

This guide, intended for researchers, chemists, and professionals in drug development, provides a comprehensive technical overview of DMMPC. Moving beyond a simple data sheet, this document delves into the causality behind its chemical properties, provides detailed, field-proven experimental protocols, and contextualizes its role in the synthesis of landmark pharmaceuticals. We will explore its structural elucidation, synthesis, analytical characterization, and critical safety considerations, offering a holistic understanding of this indispensable compound.

Chemical Identity and Physicochemical Properties

The utility of DMMPC in organic synthesis is a direct consequence of its molecular structure and resulting physical properties. It is commercially supplied as its hydrochloride salt, a strategic choice that enhances its stability and handling characteristics. The presence of the quaternary ammonium salt renders the compound a water-soluble, crystalline solid, which is far easier to store, weigh, and handle than its free-base form.[5][6]

Structural and Identification Parameters

The compound is unambiguously identified by several key parameters, summarized below.

Parameter	Value	Source
CAS Number	4261-67-0	[7][8]
Molecular Formula	C₆H₁₅Cl₂N (or C₆H₁₄ClN·HCl)	[3][8][9]
Molecular Weight	172.10 g/mol	[1][3][8]
IUPAC Name	3-chloro-N,N,2-trimethylpropan-1-amine;hydrochloride	[4]
Common Synonyms	3-Chloro-2-methyl-N,N-dimethylpropylamine hydrochloride	[4][8]
InChI Key	SOMIBONUMGNAEP-UHFFFAOYSA-N	[3][10]
Canonical SMILES	CC(CN(C)C)CCl.Cl	[4][5]

Physicochemical Data

The physical properties of DMMPC dictate its behavior in reactions and its required storage conditions. Its high melting point is characteristic of an ionic salt, and its solubility in water is a key feature for certain reaction workups.

Property	Value	Source
Physical State	White to off-white crystalline powder	[4][5][6]
Melting Point	169-173 °C	[3][4]
Boiling Point	144.5 °C at 760 mmHg	[3][4]
Solubility	Soluble in water and ethanol	[5][7]
Flash Point	41.2 °C	[4]
Stability	Stable under normal temperatures and pressures. Hygroscopic.	[5][6][11]

Synthesis and Purification of DMMPC

DMMPC is typically prepared and isolated as its hydrochloride salt to ensure stability. The synthesis is a straightforward acid-base reaction.

Synthesis Rationale

The process involves the reaction of the free base, 3-dimethylamino-2-methylpropyl chloride, with hydrochloric acid.[3] This conversion is critical for several reasons:

• Stability: The resulting salt is less prone to degradation during storage.

• Physical Form: It converts the typically liquid or low-melting-point free base into a manageable crystalline solid.

• Reduced Volatility: The salt form has a much lower vapor pressure, reducing inhalation exposure risk.

Experimental Protocol: Hydrochlorination of 3-Dimethylamino-2-methylpropyl chloride

• Dissolution: Dissolve the starting material, 3-dimethylamino-2-methylpropyl chloride (1 equivalent), in a suitable anhydrous solvent such as diethyl ether or isopropanol.

• Acidification: Cool the solution in an ice bath (0-5 °C). Slowly add a solution of hydrochloric acid (1.1 equivalents, e.g., as a solution in isopropanol or as gaseous HCl) dropwise with constant stirring. The hydrochloride salt will begin to precipitate.

• Precipitation & Isolation: Continue stirring in the ice bath for 1-2 hours to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with cold, anhydrous diethyl ether to remove any unreacted starting material or impurities. Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol/diethyl ether.[3]

• Drying: Dry the purified white solid under vacuum to obtain the final 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis and purification of DMMPC.

Core Application in Pharmaceutical Synthesis: The Case of Phenothiazines

The primary utility of DMMPC is as an alkylating agent in nucleophilic substitution reactions.[3] The terminal chloride is an effective leaving group, allowing for the covalent attachment of the entire 3-dimethylamino-2-methylpropyl side chain to a nucleophilic substrate. This reaction is fundamental to the synthesis of several first-generation antipsychotic drugs.

Mechanism of Action in Synthesis: Chlorpromazine

The synthesis of Chlorpromazine, a cornerstone of psychopharmacology since its discovery in the 1950s, is a classic application of DMMPC.[12][13] The reaction involves the N-alkylation of 2-chlorophenothiazine.

Causality of the Reaction:

• Deprotonation: The nitrogen atom of the phenothiazine ring is weakly acidic. A strong base, such as sodium hydroxide or potassium hydroxide, is required to deprotonate it, forming a highly nucleophilic phenothiazide anion.[14]

• Nucleophilic Attack: This anion then acts as the nucleophile, attacking the electrophilic primary carbon of DMMPC that is bonded to the chlorine atom.

• Displacement: The attack proceeds via an Sₙ2 mechanism, displacing the chloride ion and forming a new carbon-nitrogen bond, which yields the final Chlorpromazine molecule.[15]

Experimental Protocol: Synthesis of Chlorpromazine from 2-Chlorophenothiazine and DMMPC

This protocol is adapted from established synthetic routes.[14] All operations should be conducted in a well-ventilated fume hood with appropriate personal protective equipment.

• Reaction Setup: To a mixture of 2-chlorophenothiazine (1 equivalent) in a suitable solvent such as toluene, add a strong base like aqueous potassium hydroxide.

• Phase Transfer Catalyst (Optional but Recommended): To facilitate the reaction in a biphasic medium, a phase transfer catalyst (e.g., a quaternary ammonium salt like tetrabutylammonium bromide) can be added.

• Addition of DMMPC: Heat the reaction mixture to reflux (approx. 95-100 °C). Add a solution of DMMPC (1.1 to 1.5 equivalents) in the same solvent to the heated mixture.

• Reaction Monitoring: Maintain the reaction at reflux for several hours (e.g., 6 hours). The progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture and quench with water. Separate the organic layer, wash it with water, and then extract the product into an acidic aqueous solution (e.g., 0.5N HCl).

• Isolation: Basify the aqueous layer with a sodium hydroxide solution to precipitate the Chlorpromazine free base. Extract the product back into an organic solvent (e.g., toluene).

• Final Salt Formation: Wash the organic layer with water, concentrate it, and then treat with alcoholic hydrochloric acid to precipitate the final product as Chlorpromazine hydrochloride.

Reaction Pathway Diagram

Caption: Nucleophilic substitution pathway for Chlorpromazine synthesis.

Analytical Characterization

Confirming the identity and purity of DMMPC is essential before its use in GMP (Good Manufacturing Practice) environments. A combination of spectroscopic and chromatographic methods is employed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to confirm the molecular structure. The proton NMR spectrum will show characteristic signals for the two N-methyl groups, the methyl group on the propyl chain, and the diastereotopic protons of the methylene groups.

• Mass Spectrometry (MS): Provides the molecular weight of the free base after the loss of HCl, confirming the elemental composition.[10]

• Infrared (IR) Spectroscopy: Can identify key functional groups. A broad peak in the 2400-2800 cm⁻¹ region is characteristic of the amine hydrochloride salt (N-H⁺ stretch).

• Purity Analysis: High-Performance Liquid Chromatography (HPLC) is the standard method for determining the purity of the compound and quantifying any related impurities.

Spectroscopic data for DMMPC is available from various chemical suppliers and databases.[10][16]

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling of DMMPC is paramount to ensure laboratory safety. The toxicological properties have not been fully investigated, warranting a cautious approach.

• Hazards: The compound is an irritant to the eyes, skin, and respiratory system.[5][11] Ingestion is toxic.[11]

• Handling:

  • Always use in a well-ventilated area or a chemical fume hood.[5]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[5][11]

  • Avoid generating dust.

  • Wash hands thoroughly after handling.[11]

• First Aid:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes and seek medical attention.[11]

  • Skin: Wash off immediately with plenty of soap and water. Remove contaminated clothing.[11]

  • Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[11]

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[11]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[5]

  • The compound is hygroscopic; protect it from moisture.[6][11]

Conclusion

3-Dimethylamino-2-methylpropyl chloride hydrochloride is more than a mere catalog chemical; it is a foundational piece in the history of neuropsychopharmacology. Its value lies in its simple yet highly effective design as an alkylating agent, enabling the efficient synthesis of complex APIs. A thorough understanding of its properties, from its salt form that aids in handling to its reactivity in nucleophilic substitution, is essential for any scientist working on the synthesis of phenothiazine-related structures or other compounds requiring the introduction of a dimethylaminopropyl side chain. Adherence to strict safety and handling protocols ensures that this valuable intermediate can be used effectively and safely in both research and large-scale production environments.

References

• CP Lab Chemicals. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride, min 98%, 100 grams. Retrieved from [Link]

• Atom Pharma. (n.d.). 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. Retrieved from [Link]

• Chemsrc. (n.d.). CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride. Retrieved from [Link]

• UCHEM. (n.d.). China 3-Dimethylamino-2-methylpropyl chloride hydrochloride CAS:4261-67-0 manufacturer. Retrieved from [Link]

• Google Patents. (2019). US20190314385A1 - Process for Preparation of Chlorpromazine or its Pharmaceutically Acceptable Salts.

• Ban, T. A. (2007). Fifty years chlorpromazine: a historical perspective. Neuropsychiatric Disease and Treatment, 3(4), 495–500. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of chlorpromazine hydrochloride. Retrieved from [Link]

• GDC Classes. (2019, May 16). SYNTHESIS OF CHLORPROMAZINE | MEDICINAL CHEMISTRY | GPAT-2020 | B.PHARM-4TH SEM [Video]. YouTube. Retrieved from [Link]

• Wallach, M. B., et al. (2015). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. ACS Chemical Neuroscience, 6(9), 1599–1609. Retrieved from [Link]

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3-Dimethylamino-2-methylpropyl chloride hydrochloride CAS number 4261-67-0

An In-Depth Technical Guide to 3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS: 4261-67-0)

Authored by a Senior Application Scientist

This guide provides an in-depth technical overview of 3-Dimethylamino-2-methylpropyl chloride hydrochloride, a critical intermediate in modern pharmaceutical synthesis. Designed for researchers, chemists, and drug development professionals, this document moves beyond surface-level data to explore the causality behind its synthesis, application, and handling. We will delve into its core chemical properties, validated synthetic protocols, and its pivotal role in the manufacturing of key active pharmaceutical ingredients (APIs), particularly within the antipsychotic drug class.

Core Compound Identification and Physicochemical Profile

3-Dimethylamino-2-methylpropyl chloride hydrochloride, also known by synonyms such as 3-Chloro-N,N,2-trimethylpropylamine hydrochloride, is a white to off-white crystalline powder.[1][2][3] Its hydrochloride salt form enhances stability and simplifies handling compared to its free base, making it a preferred choice in industrial applications. The presence of a chiral center at the 2-position of the propyl chain is a key structural feature, although the compound is commonly used as a racemic mixture in many large-scale syntheses.

Key Identifiers and Properties

A summary of the compound's essential data is presented below, providing a quick reference for laboratory use.

Property	Value	Source(s)
CAS Number	4261-67-0	[4][5][6][7]
Molecular Formula	C₆H₁₄ClN·HCl	[6][8][9]
Molecular Weight	172.10 g/mol	[4][5][6]
IUPAC Name	3-chloro-N,N,2-trimethylpropan-1-amine;hydrochloride	[10]
Appearance	White to off-white crystalline powder	[1][2][3]
Melting Point	169-173 °C	[2][10]
Solubility	Soluble in water and ethanol	[1]
Storage Conditions	Store in a cool, dry place under inert gas (2-8°C recommended)	[1][2]

Synthesis and Manufacturing Insights

The industrial production of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is a multi-step process optimized for yield, purity, and cost-effectiveness. The primary synthetic route involves the reaction of a suitable precursor with hydrochloric acid to form the stable salt.[11]

Primary Synthetic Pathway

The most common synthesis starts from 3-chloro-2-methylpropene (methallyl chloride). This pathway is favored due to the relative availability and cost of the starting material. The process can be visualized as a two-step sequence: amination followed by hydrochlorination.

Reaction Pathway for API Synthesis.

Case Study: Synthesis of Levomepromazine

Levomepromazine is a widely used antipsychotic medication. [4]Its synthesis provides a perfect example of the application of 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Protocol Outline:

• Deprotonation: 2-Methoxyphenothiazine is treated with a strong base, such as sodium amide (NaNH₂), in an inert solvent like dry toluene. This step generates a highly nucleophilic phenothiazide anion.

• Alkylation: 3-Dimethylamino-2-methylpropyl chloride hydrochloride is added to the reaction mixture. The phenothiazide anion displaces the chloride ion in an SN2 reaction.

• Workup and Purification: The reaction is quenched with water, and the organic product is extracted. The final API is purified through crystallization or column chromatography to meet stringent pharmaceutical standards.

This alkylation step is the linchpin of the entire synthesis. The choice of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is deliberate; the specific length and branching of the side chain it provides are directly linked to the desired receptor binding profile and therapeutic efficacy of Levomepromazine.

Safety, Handling, and Storage

As a reactive chemical intermediate, proper handling of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is paramount to ensure laboratory safety.

Hazard Identification and Personal Protective Equipment (PPE)

The compound is classified as an irritant and requires careful handling.

• Hazard Statements:

  • H315: Causes skin irritation. [8][12] * H319: Causes serious eye irritation. [8][12] * H335: May cause respiratory irritation. [8][12]* Precautionary Statements:

  • P261: Avoid breathing dust. [1][12] * P280: Wear protective gloves, eye protection, and face protection. [1][12] * P302+P352: IF ON SKIN: Wash with plenty of water. [1][12] * P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. [12] Expert Insight: This compound is structurally related to the nitrogen mustard class of chemicals, which are known for their alkylating ability and potential for genetic toxicity. [13]This underscores the importance of minimizing exposure and using engineering controls like a fume hood or ventilated enclosure. [1][14]

Storage and Stability

• Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area. [1][14]Storage under an inert atmosphere (argon or nitrogen) at 2-8°C is recommended to prevent degradation from moisture and atmospheric contaminants. [2]* Incompatibilities: Avoid contact with strong oxidizing agents and strong bases (unless part of a controlled reaction).

Conclusion

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS 4261-67-0) is far more than a simple catalog chemical; it is a purpose-built molecular tool that enables the efficient synthesis of complex and vital pharmaceuticals. Its specific structure, reactivity, and stable salt form are all features that have been leveraged by medicinal and process chemists to manufacture life-changing medications. A thorough understanding of its synthesis, reactivity, and handling protocols, as detailed in this guide, is essential for any scientist working toward the advancement of pharmaceutical development.

References

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0 . Shree Ganesh Remedies Limited. [Link]

• Nomination Background: Dimethylaminopropyl Chloride, Hydrochloride . National Toxicology Program. [Link]

• 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier . Atom Pharma. [Link]

• Pharmacology of M & B 18,706, a drug which selectively reduces decerebrate rigidity . British Journal of Pharmacology. [Link]

• 3-(Dimethylamino)propyl chloride hydrochloride SDS, 5407-04-5 Safety Data Sheets . ChemSrc. [Link]

• 3-(Dimethylamino)propyl chloride hydrochloride-5407-04-5 . Shree Ganesh Remedies Limited. [Link]

• China 3-Dimethylamino-2-methylpropyl chloride hydrochloride CAS:4261-67-0 manufacturer . UCHEM. [Link]

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3-Dimethylamino-2-methylpropyl chloride hydrochloride molecular weight

An In-Depth Technical Guide to 3-Dimethylamino-2-methylpropyl chloride hydrochloride

This guide provides an in-depth technical overview of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC), a key intermediate in modern pharmaceutical synthesis. Designed for researchers, scientists, and professionals in drug development, this document elucidates the compound's fundamental properties, synthesis, analytical validation, and critical applications, grounding technical data with field-proven insights.

Section 1: Core Physicochemical and Identification Parameters

A comprehensive understanding of a chemical intermediate begins with its fundamental properties. DMMPC is an organic compound valued for its specific structural features that enable its role in complex syntheses.[1] It is characterized as an off-white solid powder under standard conditions.[1]

The hydrochloride salt form enhances the compound's stability and solubility in aqueous media, a crucial attribute for its application in various reaction conditions.[2][3] Its solubility in water and ethanol facilitates its use in polar solvent systems, which are common in pharmaceutical manufacturing.[3]

Table 1: Key Identification and Physical Properties

Parameter	Value	Source(s)
Molecular Weight	172.10 g/mol	[1][2][4]
Chemical Formula	C₆H₁₅Cl₂N (or C₆H₁₄ClN·HCl)	[2][4][5]
CAS Number	4261-67-0	[2][3][5]
IUPAC Name	3-chloro-N,N,2-trimethylpropan-1-amine;hydrochloride	[1][6]
Common Synonyms	3-Chloro-2-methyl-N,N-dimethylpropylamine hydrochloride	[1][4]
Appearance	White to off-white crystalline powder/solid	[1][3]
Melting Point	169-173 °C	[1][2][6]
Boiling Point	144.5 °C at 760 mmHg	[1][2][3]
Solubility	Soluble in water and ethanol	[3][7]

| InChI Key | SOMIBONUMGNAEP-UHFFFAOYSA-N |[2][6] |

Section 2: Synthesis and Purification Protocol

The industrial synthesis of DMMPC is a well-defined process designed for high yield and purity. The primary route involves the reaction of 3-dimethylamino-2-methylpropyl chloride with hydrochloric acid to form the stable hydrochloride salt.[2] This acid-base reaction is critical for isolating and handling the compound effectively.

The choice of hydrochloric acid is deliberate; it provides both the proton to form the ammonium salt and the chloride counter-ion, resulting in the final hydrochloride product without introducing extraneous ions that would require subsequent removal. Purification is typically achieved through recrystallization, a robust method that leverages solubility differences to separate the desired product from unreacted starting materials and by-products.[2]

Caption: Synthesis workflow for 3-Dimethylamino-2-methylpropyl chloride HCl.

Section 3: Mechanism of Action and Pharmaceutical Applications

DMMPC's utility in drug synthesis stems from its function as an alkylating agent. The molecule's primary chloride is an excellent leaving group, making the compound susceptible to nucleophilic substitution reactions.[2] This allows for the covalent attachment of the dimethylamino-2-methylpropyl moiety to a target molecule, a common strategy for building the side chains of complex Active Pharmaceutical Ingredients (APIs).[2]

This compound is a pivotal intermediate in the manufacturing of several antipsychotic medications.[8][9] Its structure forms a critical component of APIs such as:

• Cyamepromazine [8][9]

• Levomepromazine [8][9]

• Promazine [8][9]

In these syntheses, DMMPC is used to introduce the specific aminoalkyl side chain that is crucial for the drug's pharmacological activity, typically its ability to interact with neurotransmitter receptors.

Caption: Role of DMMPC as a key intermediate in API synthesis.

Section 4: Quality Control and Analytical Methodology

Ensuring the identity, purity, and stability of DMMPC is paramount for its use in GMP (Good Manufacturing Practice) environments. Due to the compound's volatility, Gas Chromatography-Mass Spectrometry (GC-MS) is the analytical method of choice. A validated GC-MS method provides definitive identification through mass fragmentation patterns and precise quantification of purity.

The following protocol is a self-validating system adapted from methodologies used for structurally similar compounds found in pharmaceutical products. The rationale for this choice is the ability of GC to separate volatile analytes and the specificity of MS detection, which is critical for identifying any potential process-related impurities.

Table 2: Recommended GC-MS Parameters

Parameter	Specification	Rationale
GC Column	30m x 0.32mm x 1.80µm (e.g., DB-5ms)	Standard polarity column providing good resolution for amine compounds.
Carrier Gas	Helium	Inert gas providing good chromatographic efficiency and is safe for MS detectors.
Flow Rate	1 mL/min	Optimal flow for balancing analysis time and separation efficiency.
Injector Temp.	250 °C	Ensures complete volatilization of the analyte without thermal degradation.
Oven Program	60 °C (hold 2 min), ramp to 280 °C at 15 °C/min	A standard temperature ramp to elute the analyte and any higher-boiling impurities.
Diluent	Methylene Chloride	A volatile solvent that dissolves the analyte well and is compatible with GC systems.
MS Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible fragmentation patterns for library matching.
MS Detector	Quadrupole Mass Analyzer	Provides good sensitivity and resolution for identifying and quantifying the target compound.

| Scan Mode | Selected Ion Monitoring (SIM) | For quantitative analysis, monitoring characteristic ions (e.g., m/z 121) enhances sensitivity and selectivity. |

Step-by-Step Analytical Protocol

• Standard Preparation: Accurately weigh ~25 mg of DMMPC reference standard and dissolve in 100 mL of methylene chloride to create a stock solution. Further dilute to a working concentration of approximately 2.5 ppm.

• Sample Preparation: Prepare the test sample using the same procedure as the standard to ensure concentration parity.

• GC-MS System Setup: Configure the GC-MS system according to the parameters in Table 2. Allow the system to stabilize.

• Injection: Inject 1 µL of the prepared standard and sample solutions into the GC-MS.

• Data Acquisition: Acquire data in both full scan mode (for identity confirmation) and SIM mode (for purity quantification).

• Data Analysis:

  • Identity: Compare the retention time and the mass spectrum of the sample peak to that of the certified reference standard. The fragmentation pattern should match.

  • Purity: Calculate the purity of the sample by comparing the peak area of the analyte in the sample to the peak area in the standard of known concentration.

Caption: Validated workflow for QC testing of DMMPC via GC-MS.

Section 5: Safety, Handling, and Storage

Proper handling of DMMPC is essential to ensure laboratory safety. The compound is classified as an irritant.[3][10]

Key Hazards:

• H315: Causes skin irritation.[10]

• H319: Causes serious eye irritation.[10]

• H335: May cause respiratory irritation.[10]

Recommended Safety Protocols:

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[11]

• Personal Protective Equipment (PPE):

  • Wear appropriate chemical safety goggles or glasses as described by OSHA or EN166 standards.[11]

  • Wear suitable protective gloves to prevent skin contact.[3][11]

  • Use protective clothing to avoid skin exposure.[11]

• Handling Procedures: Avoid breathing dust.[10] Wash hands thoroughly after handling.[11] Avoid contact with eyes, skin, and clothing.[11]

• First Aid:

  • Eyes: In case of contact, rinse immediately and cautiously with plenty of water for at least 15 minutes and seek medical advice.[3][11]

  • Skin: If on skin, wash with plenty of soap and water.[10][11] If irritation occurs, get medical advice.[3]

  • Inhalation: Remove from exposure to fresh air immediately.[11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.[3][11] Storage under an inert atmosphere at 2-8°C is also recommended to ensure long-term stability.[3]

Conclusion

3-Dimethylamino-2-methylpropyl chloride hydrochloride is more than a simple chemical; it is a fundamental building block in the synthesis of life-altering medications. Its well-characterized properties, straightforward synthesis, and defined role as a pharmaceutical intermediate make it a compound of significant interest. Adherence to rigorous analytical quality control and stringent safety protocols is essential for leveraging its full potential in research and drug development.

References

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride, min 98%, 100 grams - CP Lab Chemicals. [Link]

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride, 98%, Thermo Scientific - Fisher Scientific. [Link]

• 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier - Atom Pharma. [Link]

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0 - SGRL. [Link]

• 3-(Dimethylamino)propyl chloride hydrochloride SDS, 5407-04-5 Safety Data Sheets - ChemSrc. [Link]

• ANALYTICAL ESTIMATION AND VALIDATION OF GENOTOXIC IMPURITY IN PROMETHAZINE HYDROCHLORIDE OF INDIAN MARKETED FORMULATIONS USING G - WJPMR. [Link]

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An In-depth Technical Guide to the Synthetic Utility and Mechanism of Action of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Abstract

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0) is a pivotal chemical intermediate, primarily recognized for its role in the synthesis of a range of pharmaceutical compounds.[1][2][3] This guide elucidates the compound's core mechanism of action, which is fundamentally rooted in its chemical reactivity as an alkylating agent. Rather than possessing a direct pharmacological effect, its significance lies in its ability to introduce the essential dimethylamino-2-methylpropyl moiety into precursor molecules, a critical step in the manufacture of several active pharmaceutical ingredients (APIs), particularly antipsychotic medications.[3][4] This document provides a comprehensive overview of its chemical properties, synthetic applications, and the mechanistic principles governing its reactivity. Detailed experimental protocols and visual diagrams are included to offer researchers and drug development professionals a practical and in-depth understanding of this versatile synthetic building block.

Introduction: Chemical Profile and Strategic Importance

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a white to off-white crystalline powder, soluble in water and ethanol.[1] Its strategic importance in the pharmaceutical industry stems from its bifunctional nature: a reactive alkyl chloride and a tertiary amine, which is protonated as the hydrochloride salt. This structure makes it an effective reagent for introducing a specific side chain that is a common feature in a number of centrally acting drugs.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is presented below. These properties are critical for designing synthetic protocols, including solvent selection and reaction condition optimization.

Property	Value	Reference
CAS Number	4261-67-0	[1][2][3][4]
Molecular Formula	C₆H₁₅Cl₂N	[1][5]
Molecular Weight	172.10 g/mol	[4][5]
Appearance	White to off-white crystalline powder	[1]
Melting Point	169-173 °C	[5]
Boiling Point	144.5 °C at 760 mmHg	[1][5]
Solubility	Soluble in water and ethanol	[1]

Core Mechanism of Action: A Tale of Chemical Reactivity

The "mechanism of action" of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is not pharmacological but chemical. It functions as a potent alkylating agent . The primary chloride is an excellent leaving group, making the terminal carbon atom susceptible to nucleophilic attack. This reactivity is the cornerstone of its utility in organic synthesis.[5]

The Alkylation Reaction

The fundamental reaction involving this compound is a nucleophilic substitution (typically SN2). A nucleophile (Nu:), which can be an amine, alkoxide, or other electron-rich species, attacks the carbon atom bearing the chlorine, displacing the chloride ion and forming a new carbon-nucleophile bond. The hydrochloride form requires neutralization to the free base before it can effectively participate in many of these reactions.

The process involves the covalent bonding with nucleophilic groups in target molecules, thereby inhibiting specific cellular processes.[5] This disruption can lead to cellular dysfunction or death.[5]

Caption: Generalized nucleophilic substitution reaction.

Application in Pharmaceutical Synthesis: The Case of Phenothiazine Antipsychotics

A prime example of the application of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is in the synthesis of phenothiazine-based antipsychotic drugs such as Levomepromazine (also known as methotrimeprazine), Promazine, and Cyamepromazine.[3][4][6] These drugs are used to treat serious psychiatric conditions.[5]

Synthesis of Levomepromazine

In the synthesis of Levomepromazine, 2-methoxyphenothiazine is N-alkylated using 3-Dimethylamino-2-methylpropyl chloride.[7] The reaction is typically carried out in the presence of a strong base, such as sodium amide, which deprotonates the nitrogen atom of the phenothiazine ring, creating a potent nucleophile. This nucleophile then attacks the alkyl chloride, forming the final drug molecule.

Caption: Synthetic pathway for Levomepromazine.

The dimethylaminopropyl side chain introduced by this reagent is crucial for the pharmacological activity of Levomepromazine and related drugs. This moiety influences the drug's affinity for dopamine and other neurotransmitter receptors in the central nervous system.

Experimental Protocols: A Practical Guide

The following section provides a generalized, step-by-step methodology for a typical N-alkylation reaction using 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

General Protocol for N-Alkylation of a Phenothiazine Derivative

Objective: To synthesize a 10-substituted phenothiazine derivative.

Materials:

• Phenothiazine derivative (e.g., 2-methoxyphenothiazine)

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• Strong base (e.g., sodium amide, sodium hydride)

• Anhydrous solvent (e.g., xylene, toluene, dioxane)

• Inert gas supply (e.g., Nitrogen, Argon)

Procedure:

• Reaction Setup: A dry, three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, and an inert gas inlet.

• Reagent Addition: The phenothiazine derivative and the anhydrous solvent are added to the flask. The mixture is stirred under an inert atmosphere.

• Deprotonation: The strong base is carefully added portion-wise to the stirred solution. The reaction mixture may be heated to facilitate the deprotonation.

• Alkylation: A solution of 3-Dimethylamino-2-methylpropyl chloride (the free base, generated by neutralizing the hydrochloride salt) in the same anhydrous solvent is added dropwise to the reaction mixture.

• Reaction: The mixture is heated to reflux for a specified period (typically several hours) to drive the reaction to completion.[1]

• Workup: After cooling, the reaction is quenched by the slow addition of water. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is then purified, typically by column chromatography or recrystallization, to yield the final product.

Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting materials and the appearance of the product spot.

The Role of the Dimethylamino Moiety

The dimethylamino group is a common pharmacophore in many FDA-approved drugs.[8] Its presence in a molecule often confers several advantageous properties:

• Increased Solubility: The tertiary amine is basic and can be protonated to form water-soluble salts, which is beneficial for drug formulation and bioavailability.[8]

• Receptor Binding: The nitrogen atom can act as a hydrogen bond acceptor, and in its protonated form, it can engage in ionic interactions with negatively charged residues in biological targets like receptors and enzymes.

• Improved Pharmacokinetics: The overall physicochemical properties imparted by this group can influence the absorption, distribution, metabolism, and excretion (ADME) profile of the drug.

Conclusion

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a valuable and versatile reagent in pharmaceutical synthesis. Its mechanism of action is centered on its chemical reactivity as an alkylating agent, enabling the introduction of the functionally critical dimethylamino-2-methylpropyl side chain into a variety of molecular scaffolds. A thorough understanding of its properties and reactivity is essential for drug development professionals engaged in the synthesis of a wide range of therapeutics, particularly in the field of antipsychotic medications. The insights and protocols provided in this guide are intended to support the efficient and effective use of this important chemical intermediate in both research and manufacturing settings.

References

• Atompharma. (n.d.). 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. Retrieved from [Link]

• National Toxicology Program. (1995). Nomination Background: Dimethylaminopropyl Chloride, Hydrochloride. Retrieved from [Link]

• Quick Company. (n.d.). An Improved Process For The Preparation Of Tramadol. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of tramadol and analogues | Request PDF. Retrieved from [Link]

• Redalyc. (n.d.). Synthesis of Tramadol and Analogous. Retrieved from [Link]

• Google Patents. (n.d.). RU2233274C1 - Method for preparing 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine.

• PubMed Central. (2024). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. Retrieved from [Link]

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An In-Depth Technical Guide to the Synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

This guide provides a comprehensive overview of the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride, a key intermediate in the production of various pharmaceutical compounds, notably antipsychotic medications such as chlorpromazine, levomepromazine, and cyamepromazine.[1] Tailored for researchers, scientists, and professionals in drug development, this document delves into the core synthetic pathways, mechanistic underpinnings, and practical considerations for a successful and efficient synthesis.

Strategic Overview of the Synthetic Pathway

The most prevalent and industrially viable route for the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is a two-step process. This pathway is favored for its reliance on readily available starting materials and its robust and scalable nature.

The overall synthesis can be visualized as follows:

Figure 1: Overall synthetic workflow for 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Step 1: Synthesis of the Precursor Alcohol (3-Dimethylamino-2-methyl-1-propanol)

The synthesis of the crucial precursor, 3-Dimethylamino-2-methyl-1-propanol, can be efficiently achieved through a Mannich-type reaction followed by reduction. A plausible and documented approach involves the reaction of isobutyraldehyde, dimethylamine, and formaldehyde to yield an intermediate aldehyde, which is subsequently reduced to the desired amino alcohol.[2][3]

Mechanistic Considerations

The initial Mannich reaction involves the formation of a dimethylaminomethyl cation (Eschenmoser's salt precursor) from dimethylamine and formaldehyde. This electrophile then reacts with the enol or enolate of isobutyraldehyde to form 3-dimethylamino-2,2-dimethylpropanal. The subsequent reduction of the aldehyde functionality to a primary alcohol can be achieved using standard reducing agents like sodium borohydride.

Experimental Protocol (Illustrative)

Reaction: Isobutyraldehyde + Dimethylamine + Formaldehyde → 3-Dimethylamino-2,2-dimethylpropanal, followed by reduction.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Density (g/mL)	Purity
Isobutyraldehyde	72.11	0.789	≥99%
Dimethylamine (40% in H₂O)	45.08	~0.9	40%
Paraformaldehyde	30.03	~1.4	95%
Sodium Borohydride	37.83	1.07	≥98%
Methanol	32.04	0.792	Anhydrous
Diethyl Ether	74.12	0.713	Anhydrous

Procedure:

• Mannich Reaction: In a reaction vessel equipped with a stirrer, thermometer, and addition funnel, a mixture of isobutyraldehyde and an aqueous solution of dimethylamine is prepared. The vessel is cooled in an ice bath.

• An aqueous solution of formaldehyde is added dropwise to the cooled mixture while maintaining the temperature between 80 and 120°C and a pH of 9 to 11.[2]

• The reaction is stirred for a specified period (typically 1-6 hours) at the elevated temperature.[2]

• Reduction: After cooling the reaction mixture, it is diluted with a suitable solvent like methanol.

• Sodium borohydride is added portion-wise while keeping the temperature below 20°C.

• The reaction is stirred until the reduction is complete (monitored by TLC or GC).

• Work-up and Purification: The reaction is quenched by the slow addition of water. The product is extracted with an organic solvent (e.g., diethyl ether). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude 3-Dimethylamino-2-methyl-1-propanol. Further purification can be achieved by vacuum distillation.

Step 2: Chlorination and Hydrochloride Salt Formation

This step involves the conversion of the primary alcohol to the corresponding alkyl chloride using a chlorinating agent, followed by the formation of the hydrochloride salt. Thionyl chloride (SOCl₂) is the reagent of choice for this transformation due to the clean nature of the reaction, where the byproducts (SO₂ and HCl) are gaseous.

Mechanistic Deep Dive: The Role of Thionyl Chloride

The reaction of an alcohol with thionyl chloride proceeds through the formation of an intermediate alkyl chlorosulfite. The subsequent substitution of the chlorosulfite group by a chloride ion can occur via two main pathways: Sₙi (substitution nucleophilic internal) or Sₙ2 (substitution nucleophilic bimolecular). The choice of reaction conditions, particularly the presence or absence of a base like pyridine, dictates the operative mechanism and the stereochemical outcome.

In the context of this synthesis, as the stereocenter is not at the reaction site, the stereochemistry is not a primary concern. However, understanding the mechanism provides insight into optimizing the reaction conditions.

Figure 2: General mechanism of alcohol chlorination using thionyl chloride.

Experimental Protocol

The following protocol is a representative procedure for the chlorination of an amino alcohol with thionyl chloride.

Reaction: 3-Dimethylamino-2-methyl-1-propanol + SOCl₂ → 3-Dimethylamino-2-methylpropyl chloride, followed by HCl addition.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Density (g/mL)	Purity
3-Dimethylamino-2-methyl-1-propanol	117.19	~0.88	≥98%
Thionyl Chloride (SOCl₂)	118.97	1.636	≥99%
Dichloromethane (DCM)	84.93	1.326	Anhydrous
Hydrochloric Acid (in Ether)	36.46	-	2 M solution
Diethyl Ether	74.12	0.713	Anhydrous

Procedure:

• Chlorination: A solution of 3-Dimethylamino-2-methyl-1-propanol in anhydrous dichloromethane is prepared in a flask equipped with a stirrer, dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂).

• The solution is cooled to 0°C in an ice bath.

• Thionyl chloride is added dropwise to the stirred solution, maintaining the temperature below 10°C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for 2-4 hours, or until the reaction is complete (monitored by TLC or GC).

• Work-up: The reaction mixture is cooled, and the excess thionyl chloride and solvent are removed under reduced pressure.

• Salt Formation and Purification: The crude 3-Dimethylamino-2-methylpropyl chloride is dissolved in anhydrous diethyl ether.

• A solution of hydrochloric acid in diethyl ether is added dropwise with stirring.

• The precipitated 3-Dimethylamino-2-methylpropyl chloride hydrochloride is collected by filtration, washed with cold diethyl ether, and dried under vacuum.

• Further purification can be achieved by recrystallization from a suitable solvent system, such as ethanol-ether.[4]

Quality Control and Characterization

To ensure the identity and purity of the final product, a series of analytical techniques should be employed.

Analytical Technique	Purpose	Expected Observations
¹H NMR	Structural confirmation and purity assessment	Signals corresponding to the dimethylamino, methyl, and propyl chain protons with appropriate chemical shifts and integrations.
¹³C NMR	Structural confirmation	Resonances for all unique carbon atoms in the molecule.
Mass Spectrometry (MS)	Molecular weight determination	A molecular ion peak corresponding to the free base or fragments of the molecule.
Melting Point	Purity assessment	A sharp melting point range consistent with the literature value.
FT-IR Spectroscopy	Functional group analysis	Absence of a broad O-H stretch from the starting alcohol; presence of C-H, N-H (from hydrochloride), and C-Cl stretches.

Safety Considerations

• Thionyl chloride is a corrosive and lachrymatory substance that reacts violently with water. It should be handled in a well-ventilated fume hood with appropriate personal protective equipment (gloves, safety goggles, lab coat).

• The reaction with thionyl chloride produces sulfur dioxide (SO₂) and hydrogen chloride (HCl) , which are toxic and corrosive gases. A gas trap containing a sodium hydroxide solution should be used to neutralize these byproducts.

• Dimethylamine is a flammable and corrosive gas with a strong fishy odor. It should be handled with care in a well-ventilated area.

• Isobutyraldehyde and formaldehyde are flammable and toxic. Appropriate safety precautions should be taken.

Conclusion

The synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is a well-established process that is crucial for the pharmaceutical industry. By understanding the underlying reaction mechanisms and carefully controlling the experimental parameters, researchers can achieve high yields of a pure product. This guide provides a robust framework for the synthesis, emphasizing both the practical execution and the scientific rationale behind each step, thereby empowering scientists in their drug development endeavors.

References

• PrepChem. Synthesis of 1-dimethylamino-3-methylamino-2-propanol hydrochloride. Available from: [Link]

• Google Patents. EP0046288B1 - Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal.

• Shree Ganesh Remedies Limited. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Available from: [Link]

• ACS Publications. Organic Process Research & Development Vol. 2 No. 3. Available from: [Link]

• Google Patents. CN104370757A - Preparation method of 3-dimethylamino-1,2-propanediol.

• YouTube. SYNTHESIS OF CHLORPROMAZINE | MEDICINAL CHEMISTRY | GPAT-2020 | B.PHARM-4TH SEM. Available from: [Link]

• ResearchGate. Synthesis of chlorpromazine hydrochloride | Download Scientific Diagram. Available from: [Link]

• Journal of Medicinal and Medical Chemistry. Available from: [Link]

• PubMed. [New Methods of Synthesizing 3-aminopropanol-1 Derivatives. I. Synthesis of 2-methyl-3-aminopropanol-1 and 2-methyl-3-dimethylaminopropanol-1]. Available from: [Link]

• YouTube. Synthesis of Chlorpromazine | In Simple Way. Available from: [Link]

• Slideshare. Chlorpromazine Synthesis | PDF. Available from: [Link]

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• 3. [New methods of synthesizing 3-aminopropanol-1 derivatives. I. Synthesis of 2-methyl-3-aminopropanol-1 and 2-methyl-3-dimethylaminopropanol-1] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]

A Comprehensive Technical Guide to 1-Chloro-N,N,2-trimethylpropan-1-amine hydrochloride

This document provides an in-depth technical overview of 1-chloro-N,N,2-trimethylpropan-1-amine hydrochloride (CAS No: 4261-67-0), a versatile chemical intermediate pivotal in pharmaceutical synthesis. This guide is intended for researchers, scientists, and professionals in drug development, offering insights into its chemical identity, properties, synthesis, and significant applications.

Chemical Identity and Nomenclature

While commonly known in literature and commercial listings as 3-Dimethylamino-2-methylpropyl chloride hydrochloride, the systematic IUPAC (International Union of Pure and Applied Chemistry) name for this compound is 1-chloro-N,N,2-trimethylpropan-1-amine hydrochloride . This nomenclature accurately reflects the molecular structure, which features a propane backbone with a chlorine and a dimethylamino group on the first carbon, and a methyl group on the second carbon.

The compound is the hydrochloride salt of 1-chloro-N,N,2-trimethylpropan-1-amine. The presence of the hydrochloride salt enhances the compound's stability and water solubility, making it amenable to various synthetic applications.[1]

Structural Representation:

Caption: 2D structure of 1-chloro-N,N,2-trimethylpropan-1-amine hydrochloride.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a chemical intermediate is fundamental for its effective application in synthesis and process development.

Property	Value	Source
CAS Number	4261-67-0	[1][2][3][4][5]
Molecular Formula	C₆H₁₅Cl₂N (or C₆H₁₄ClN·HCl)	[2][3][4][5]
Molecular Weight	172.10 g/mol	[2][4]
Appearance	White to off-white crystalline powder	[3]
Melting Point	169-173 °C	[2]
Boiling Point	144.5 °C at 760 mmHg	[2]
Solubility	Soluble in water and ethanol	[1][3]
Stability	Stable under normal temperatures and pressures. Store in an inert atmosphere at 2-8°C.	[3]

Synthesis and Mechanism

The synthesis of 1-chloro-N,N,2-trimethylpropan-1-amine hydrochloride is typically achieved through the hydrochlorination of its free base, 3-dimethylamino-2-methylpropyl chloride.[2] This acid-base reaction is a standard method for converting amines into their more stable and handleable hydrochloride salts.

Synthetic Pathway:

Caption: General synthetic scheme.

Detailed Protocol:

A general laboratory-scale synthesis protocol is as follows:

• Starting Material: Begin with high-purity 3-dimethylamino-2-methylpropyl chloride.[2]

• Reaction with Hydrochloric Acid: The free base is dissolved in a suitable organic solvent, such as diethyl ether or isopropanol. An equimolar amount of concentrated hydrochloric acid is then added dropwise while stirring. The reaction is typically carried out at a controlled, cool temperature to manage any exotherm.

• Precipitation and Isolation: The hydrochloride salt, being less soluble in the organic solvent, will precipitate out of the solution. The solid product is then collected by filtration.

• Purification: The crude product is purified by recrystallization from an appropriate solvent system, such as ethanol/ether, to yield the final high-purity compound.[2]

Causality in Experimental Choices:

• Solvent Selection: The choice of a non-polar or moderately polar organic solvent is crucial to facilitate the precipitation of the polar hydrochloride salt.

• Controlled Temperature: Dropwise addition of acid and cooling are essential to prevent side reactions and ensure the formation of a crystalline product with high purity.

• Recrystallization: This purification step is critical for removing any unreacted starting materials or by-products, ensuring the final product meets the stringent purity requirements for pharmaceutical applications.

Core Applications in Drug Development

1-chloro-N,N,2-trimethylpropan-1-amine hydrochloride serves as a key building block in the synthesis of various active pharmaceutical ingredients (APIs), particularly in the realm of antipsychotic medications.[6] Its utility stems from its nature as an alkylating agent, allowing for the introduction of the dimethylamino-2-methylpropyl moiety into a target molecule.[2]

Mechanism of Action in Synthesis:

The primary role of this compound in synthetic chemistry is to participate in nucleophilic substitution reactions.[2] The chlorine atom is a good leaving group, and the carbon to which it is attached is electrophilic. This allows nucleophiles to attack this carbon, displacing the chloride and forming a new carbon-nucleophile bond.

Workflow for API Synthesis:

Caption: Generalized workflow for API synthesis.

Notable Pharmaceutical Applications:

This intermediate is instrumental in the synthesis of several important antipsychotic drugs, including:

• Cyamepromazine: Used in the treatment of schizophrenia.[2]

• Levomepromazine: An antipsychotic with sedative and analgesic properties.[6]

• Promazine: Another phenothiazine antipsychotic.[6]

The incorporation of the dimethylamino-2-methylpropyl side chain is a common structural motif in many tricyclic antidepressants and antipsychotics, influencing their pharmacological activity and pharmacokinetic profiles.

Handling and Safety Considerations

As with any chemical reagent, proper handling and safety precautions are paramount. 1-chloro-N,N,2-trimethylpropan-1-amine hydrochloride is an irritant to the eyes, respiratory system, and skin.[3] Appropriate personal protective equipment (PPE), including gloves and eye/face protection, must be worn when handling this compound.[3] In case of contact with eyes, immediate rinsing with plenty of water and seeking medical advice is recommended.[3]

Conclusion

1-chloro-N,N,2-trimethylpropan-1-amine hydrochloride is a chemical intermediate of significant value in the pharmaceutical industry. Its well-defined physicochemical properties and predictable reactivity make it an essential building block for the synthesis of a range of therapeutic agents. A comprehensive understanding of its synthesis, handling, and application is crucial for scientists and researchers engaged in the development of new and existing pharmaceuticals.

References

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0.

• 3-Dimethylamino-2-Methylpropyl Chloride.HCL - API Intermediate.

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride 4261-67-0 wiki.

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride | CAS 4261-67-0.

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride, min 98%, 100 grams.

• 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier.

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride, 98%, Thermo Scientific 100 g.

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0.

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• 1. Actylis - 3-Dimethylamino-2-Methylpropyl Chloride.HCL - API Intermediate [solutions.actylis.com]
• 2. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 3. Page loading... [wap.guidechem.com]
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• 6. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0 [ganeshremedies.com]

An In-Depth Technical Guide to the Solubility of 3-Dimethylamino-2-methylpropyl chloride hydrochloride in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPHCl), a key intermediate in the synthesis of various pharmaceutical compounds.[1] This document delves into the theoretical principles governing its solubility in a range of organic solvents, offers predictive solubility data based on Hansen Solubility Parameters, and provides detailed, field-proven experimental protocols for accurate solubility determination. This guide is intended to be a valuable resource for researchers and professionals involved in drug development, process chemistry, and formulation science, enabling informed solvent selection and optimization of reaction and purification conditions.

Introduction: Understanding the Significance of DMMPHCl and Its Solubility

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS Number: 4261-67-0) is a white to off-white crystalline powder that serves as a crucial building block in the synthesis of numerous active pharmaceutical ingredients (APIs).[1] Its chemical structure, featuring a tertiary amine hydrochloride, dictates its physicochemical properties, most notably its solubility.

A thorough understanding of the solubility of DMMPHCl in various organic solvents is paramount for several key aspects of drug development:

• Reaction Kinetics and Yield: The rate and efficiency of chemical reactions are often directly influenced by the solubility of the reactants. Ensuring DMMPHCl is sufficiently dissolved in the reaction medium is critical for maximizing product yield and minimizing reaction times.

• Process Optimization and Scale-Up: Inconsistent solubility can lead to challenges in process control and scalability. A clear solubility profile allows for the selection of optimal solvent systems that are both effective and amenable to large-scale production.

• Purification and Crystallization: The choice of solvent is a determining factor in the efficiency of purification techniques such as crystallization and chromatography. Knowledge of solubility is essential for designing effective purification strategies to achieve high-purity APIs.

• Formulation Development: For APIs where DMMPHCl is a starting material, understanding its solubility behavior can provide insights into the potential challenges and strategies for the formulation of the final drug product.

This guide will explore both the theoretical underpinnings and the practical determination of DMMPHCl's solubility, providing a robust framework for its effective utilization in a laboratory and manufacturing setting.

Theoretical Framework: The Science Behind Solubility

The solubility of a solute in a solvent is governed by the principle of "like dissolves like," which is rooted in the intermolecular forces between the solute and solvent molecules. For an ionic compound like 3-Dimethylamino-2-methylpropyl chloride hydrochloride, the key interactions at play are:

• Ion-Dipole Interactions: The charged ammonium cation and chloride anion of DMMPHCl can interact favorably with the partial positive and negative charges of polar solvent molecules.

• Hydrogen Bonding: The proton on the ammonium group of DMMPHCl can act as a hydrogen bond donor, interacting with hydrogen bond acceptor sites on solvent molecules.

• Van der Waals Forces: These non-specific attractive forces (dispersion and dipole-dipole) exist between all molecules and contribute to the overall solvation energy.

The interplay of these forces determines the extent to which the energy required to break the crystal lattice of the solid DMMPHCl is compensated by the energy released upon solvation.

Hansen Solubility Parameters (HSP): A Predictive Tool

To provide a more quantitative and predictive understanding of solubility, we can utilize the Hansen Solubility Parameter (HSP) framework. HSP theory posits that the total cohesive energy of a substance can be divided into three components:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

The principle is that substances with similar HSP values are more likely to be miscible. The "distance" (Ra) between the HSP of a solute (in our case, DMMPHCl) and a solvent can be calculated using the following equation:

Ra² = 4(δD₂ - δD₁)² + (δP₂ - δP₁)² + (δH₂ - δH₁)²

A smaller Ra value indicates a higher affinity between the solute and the solvent, and therefore, higher predicted solubility.

Estimated Hansen Solubility Parameters for DMMPHCl

• δD: 17.5 MPa½

• δP: 8.5 MPa½

• δH: 15.0 MPa½

These estimated values provide a basis for predicting the solubility of DMMPHCl in a variety of organic solvents.

Predicted Solubility of DMMPHCl in Common Organic Solvents

Based on the estimated HSP for DMMPHCl and the known HSP of various organic solvents, we can predict the relative solubility. The following table summarizes the predicted solubility based on the calculated Ra values. A lower Ra value suggests better solubility.

Solvent	δD (MPa½)	δP (MPa½)	δH (MPa½)	Ra (HSP Distance)	Predicted Solubility
Methanol	15.1	12.3	22.3	10.9	High
Ethanol	15.8	8.8	19.4	6.8	High
Isopropanol	15.8	6.1	16.4	4.0	Very High
Water	15.5	16.0	42.3	28.5	High (Known)
Dimethyl Sulfoxide (DMSO)	18.4	16.4	10.2	9.9	High
N,N-Dimethylformamide (DMF)	17.4	13.7	11.3	7.0	High
Acetonitrile	15.3	18.0	6.1	13.2	Moderate
Dichloromethane	17.0	7.3	7.1	8.7	Moderate
Acetone	15.5	10.4	7.0	9.0	Moderate
Ethyl Acetate	15.8	5.3	7.2	9.6	Moderate to Low
Chloroform	17.8	3.1	5.7	12.0	Low
Toluene	18.0	1.4	2.0	16.0	Very Low
Hexane	14.9	0.0	0.0	20.2	Insoluble

Disclaimer: These are predicted values based on an estimated HSP for DMMPHCl. Experimental verification is crucial.

Experimental Determination of Solubility: A Practical Approach

While theoretical predictions are valuable, empirical determination of solubility remains the gold standard for accuracy. The shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a compound.

The Shake-Flask Method: A Step-by-Step Protocol

This protocol outlines the determination of the solubility of DMMPHCl in an organic solvent of interest.

Materials and Equipment:

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (solid)

• Solvent of interest (analytical grade or higher)

• Scintillation vials or flasks with airtight closures

• Orbital shaker or magnetic stirrer with temperature control

• Centrifuge

• Syringe filters (0.22 µm or 0.45 µm, compatible with the solvent)

• Volumetric flasks and pipettes

• UV-Vis Spectrophotometer

• Analytical balance

Protocol Workflow:

Figure 1: Experimental workflow for the shake-flask solubility determination of DMMPHCl.

Detailed Steps:

• Preparation of Saturated Solution:

  • Add an excess amount of solid DMMPHCl to a vial. The exact amount should be enough to ensure that undissolved solid remains at equilibrium.

  • Add a known volume of the organic solvent to the vial.

  • Securely seal the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials on an orbital shaker or use a magnetic stir bar.

  • Agitate the mixture at a constant, controlled temperature (e.g., 25 °C) for a sufficient period to reach equilibrium. This typically requires 24 to 48 hours. It is advisable to test different time points (e.g., 24, 48, and 72 hours) to ensure equilibrium has been reached.

• Phase Separation:

  • Once equilibrium is achieved, allow the vials to stand undisturbed for a short period to allow the excess solid to settle.

  • To ensure complete removal of undissolved solids, centrifuge the vials at a moderate speed.

  • Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a solvent-compatible syringe filter (e.g., PTFE for most organic solvents) into a clean vial. This step is critical to prevent any solid particles from being included in the analysis.

• Analysis by UV-Vis Spectrophotometry:

  • Preparation of a Standard Curve:

    • Prepare a stock solution of DMMPHCl of a known concentration in the solvent of interest.

    • Perform serial dilutions of the stock solution to create a series of standards with known concentrations.

    • Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax) for DMMPHCl in that specific solvent.

    • Plot a graph of absorbance versus concentration. The resulting linear plot is the standard curve.

  • Sample Analysis:

    • Dilute the filtered saturated solution with a known volume of the solvent to bring its absorbance within the linear range of the standard curve.

    • Measure the absorbance of the diluted sample at the same λmax.

    • Using the equation of the line from the standard curve, calculate the concentration of DMMPHCl in the diluted sample.

    • Multiply this concentration by the dilution factor to determine the solubility of DMMPHCl in the organic solvent.

Causality Behind Experimental Choices

• Excess Solute: The presence of excess solid is a self-validating system that ensures the solution is truly saturated at equilibrium.

• Constant Temperature: Solubility is temperature-dependent. Maintaining a constant temperature is crucial for obtaining reproducible and accurate results.

• Extended Equilibration Time: Sufficient time is necessary for the dissolution process to reach a dynamic equilibrium, where the rate of dissolution equals the rate of precipitation.

• Centrifugation and Filtration: These steps are critical to ensure that the analyzed solution is free of any undissolved solid particles, which would lead to an overestimation of solubility.

• Standard Curve: A standard curve prepared in the same solvent as the sample accounts for any matrix effects and ensures accurate quantification.

Factors Influencing the Solubility of DMMPHCl

Several factors can influence the solubility of 3-Dimethylamino-2-methylpropyl chloride hydrochloride in organic solvents:

• Temperature: For most solids dissolving in liquids, solubility increases with increasing temperature, as the dissolution process is often endothermic. However, this should be experimentally verified for each solvent system.

• Solvent Polarity: As an ionic compound, DMMPHCl generally exhibits higher solubility in more polar solvents that can effectively solvate the cation and anion through ion-dipole interactions and hydrogen bonding.

• Presence of Water: Trace amounts of water in organic solvents can significantly increase the solubility of DMMPHCl due to its high affinity for water. For applications requiring anhydrous conditions, it is crucial to use dry solvents.

• Common Ion Effect: The presence of other chloride salts in the solution can decrease the solubility of DMMPHCl due to the common ion effect, which shifts the dissolution equilibrium towards the solid state.

Figure 2: Key factors influencing the solubility of 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Conclusion

This technical guide has provided a comprehensive overview of the solubility of 3-Dimethylamino-2-methylpropyl chloride hydrochloride in organic solvents. By combining a theoretical understanding based on Hansen Solubility Parameters with a robust experimental protocol, researchers and drug development professionals can make informed decisions regarding solvent selection for synthesis, purification, and formulation. The predictive data presented herein serves as a valuable starting point, while the detailed experimental methodology allows for the accurate determination of solubility in specific solvent systems. A thorough characterization of the solubility of DMMPHCl is a critical step in ensuring the efficiency, reproducibility, and scalability of processes involving this important pharmaceutical intermediate.

References

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An In-depth Technical Guide to the Stability and Storage of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

This guide provides a comprehensive technical overview of the stability and recommended storage conditions for 3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0). It is intended for researchers, scientists, and drug development professionals who utilize this compound as a key intermediate in pharmaceutical synthesis and other advanced chemical applications. This document synthesizes critical information on the compound's properties, degradation pathways, and the analytical methodologies required to ensure its integrity.

Executive Summary: The Criticality of Proper Storage

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a reactive alkylating agent whose stability is paramount to its successful use in synthesis. As a hydrochloride salt, it exhibits greater stability and ease of handling compared to its free base form. However, its inherent reactivity and hygroscopic nature necessitate stringent storage and handling protocols to prevent degradation. Improper storage can lead to the formation of impurities that may compromise reaction yields, introduce toxic byproducts, and complicate purification processes. This guide elucidates the scientific rationale behind recommended storage conditions and provides the technical framework for maintaining the compound's purity and reactivity.

Physicochemical Properties and Intrinsic Stability

Understanding the fundamental properties of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is essential for comprehending its stability profile.

Property	Value	Source(s)
CAS Number	4261-67-0	[1][2]
Molecular Formula	C₆H₁₅Cl₂N	[1]
Molecular Weight	172.10 g/mol	[1]
Appearance	White to off-white crystalline powder	[1]
Solubility	Soluble in water and ethanol	[1]
Chemical Stability	Stable under normal temperatures and pressures. Hygroscopic.	[3]
Incompatibilities	Strong oxidizing agents	[4]

The compound is generally stable when stored under appropriate conditions. However, its stability is influenced by several factors, most notably moisture, temperature, and light. The hydrochloride salt form enhances aqueous solubility and contributes to its solid-state stability.

Key Degradation Pathways and Mechanisms

The primary degradation pathway of concern for 3-Dimethylamino-2-methylpropyl chloride hydrochloride in solution, particularly in the absence of other reactive species, is intramolecular cyclization. This reaction is driven by the nucleophilic tertiary amine attacking the electrophilic carbon bearing the chlorine atom.

Intramolecular Cyclization: Formation of Azetidinium Ion

In the presence of moisture or in protic solvents, the free base form of the amine can be present in equilibrium. The lone pair of electrons on the nitrogen atom can then readily attack the γ-carbon, displacing the chloride ion and forming a strained, four-membered heterocyclic ring known as an azetidinium ion. This cyclization is a common degradation route for 3-halopropylamines.

The formation of the azetidinium ion is a significant stability concern because this strained, positively charged ring is highly reactive toward nucleophiles. In a synthesis reaction, this can lead to the formation of undesired byproducts if the intended nucleophile attacks the azetidinium ring instead of the starting material. In an aqueous environment, the azetidinium ion can be attacked by water, leading to the formation of 3-dimethylamino-2-methylpropan-1-ol.

Diagram of Proposed Degradation Pathway

Caption: Proposed primary degradation pathway via intramolecular cyclization.

---

Other Potential Degradation Routes

• Hydrolysis: Direct hydrolysis of the carbon-chlorine bond is also possible, though the intramolecular cyclization is generally considered the more facile pathway for this class of compounds.

• Oxidation: While less common for this specific structure, the tertiary amine is susceptible to oxidation, potentially forming an N-oxide, especially in the presence of strong oxidizing agents.

• Thermal Decomposition: At elevated temperatures, the compound can decompose, releasing hazardous gases such as hydrogen chloride, nitrogen oxides, and carbon oxides.

Recommended Storage and Handling Conditions

To mitigate degradation and ensure the long-term stability of 3-Dimethylamino-2-methylpropyl chloride hydrochloride, the following storage and handling protocols are recommended, based on its chemical properties and potential degradation pathways.

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry place. For long-term storage, refrigeration at 2-8°C is recommended.	Lower temperatures decrease the rate of all chemical degradation reactions, including intramolecular cyclization and hydrolysis.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	The compound is hygroscopic. An inert atmosphere minimizes exposure to atmospheric moisture, which can initiate hydrolysis and facilitate the formation of the azetidinium ion.
Container	Keep in a tightly closed container.	Prevents the ingress of moisture and oxygen from the air.
Light	Protect from light.	Although specific photostability data is not widely available, protection from light is a general best practice for complex organic molecules to prevent potential photolytic degradation.
Incompatible Materials	Store away from strong oxidizing agents.	The tertiary amine moiety can be oxidized, leading to the formation of impurities.

Experimental Protocols for Stability Assessment

A robust stability-indicating analytical method is crucial for assessing the purity of 3-Dimethylamino-2-methylpropyl chloride hydrochloride and for monitoring its stability over time. Such a method must be able to separate the intact compound from its potential degradation products.

Forced Degradation Studies

Forced degradation (stress testing) is essential to identify likely degradation products and to demonstrate the specificity of the analytical method.

Protocol for Forced Degradation:

• Sample Preparation: Prepare solutions of the compound (e.g., 1 mg/mL) in a suitable solvent, such as a mixture of acetonitrile and water.

• Acid Hydrolysis: Add 0.1 M HCl to the sample solution and heat at 60°C for 24 hours.

• Base Hydrolysis: Add 0.1 M NaOH to the sample solution and keep at room temperature for 8 hours.

• Oxidative Degradation: Add 3% H₂O₂ to the sample solution and keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound to 105°C for 48 hours.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) and visible light for a specified duration (e.g., as per ICH Q1B guidelines).

• Analysis: Analyze all stressed samples, along with a control sample, using a suitable analytical method (e.g., HPLC or GC) to identify and quantify any degradation products.

Stability-Indicating Analytical Method (GC-MS Example)

Due to the volatility of the free base, Gas Chromatography (GC) is a suitable technique for the analysis of this compound. A mass spectrometry (MS) detector is ideal for the identification of unknown degradation products. The following is a representative protocol adapted from methods used for similar compounds.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent, coupled with a Mass Spectrometer (e.g., Agilent 5977A).

• Column: DB-624 (30 m x 0.25 mm, 1.4 µm film thickness) or equivalent polar column.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• Injector: Splitless mode, 250°C.

• Detector (MS):

  • Transfer line temperature: 230°C.

  • Ion source temperature: 230°C.

  • Scan range: 40-300 amu.

Sample Preparation:

• Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with methanol.

• To analyze the free base, the hydrochloride salt must be neutralized. This can be achieved by adding a suitable base (e.g., a dilute NaOH solution) and extracting the free amine into an organic solvent like dichloromethane. The organic layer is then injected into the GC.

Workflow for Stability Testing

Caption: A typical workflow for assessing the stability of a chemical intermediate.

---

Conclusion

The chemical integrity of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is best maintained through meticulous control of its storage environment. The primary degradation risks stem from its hygroscopicity and susceptibility to intramolecular cyclization, which are significantly mitigated by storage in a cool, dry, and inert atmosphere. By implementing the storage conditions and analytical oversight detailed in this guide, researchers and drug development professionals can ensure the compound's purity, minimize the formation of reaction-confounding impurities, and maintain its suitability for its intended synthetic applications.

References

• ResearchGate. (2025). Opening of azetidinium ions with C-nudeophiles | Request PDF. Retrieved from [Link]

• Uchem. (n.d.). China 3-Dimethylamino-2-methylpropyl chloride hydrochloride CAS:4261-67-0 manufacturer. Retrieved from [Link]

• PubChem. (n.d.). 3-Chloro-2-methylpropyl(dimethyl)ammonium chloride. Retrieved from [Link]

• IOSR Journal. (n.d.). Confirmation and Quantification of Genotoxic Impurity 2- Dimethylaminoethyl chloride hydrochloride (DMC HCl) by GCMS in Chlorpheniramine/Chlorphenamine Maleate. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Development of forced degradation and stability indicating studies of drugs—A review. Retrieved from [Link]

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• 4. CN1033378A - 2,3-two chloro-N, the preparation method of N-dimethyl propylamine - Google Patents [patents.google.com]

Spectroscopic Characterization of 3-Dimethylamino-2-methylpropyl chloride hydrochloride: A Technical Guide

Introduction

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS: 4261-67-0) is a key intermediate in the synthesis of various pharmaceutical compounds and a valuable reagent in organic chemistry.[1][2][3] Its structural integrity, purity, and stability are paramount for its successful application in drug development and research. Spectroscopic analysis provides the definitive molecular fingerprint required to confirm the identity and quality of this compound.

This technical guide provides an in-depth analysis of the expected spectral data for 3-Dimethylamino-2-methylpropyl chloride hydrochloride, covering Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). Designed for researchers and drug development professionals, this document moves beyond simple data presentation to explain the causal relationships between the molecule's structure and its spectral characteristics, offering predictive insights grounded in fundamental principles.

Molecular Structure Overview

The compound is the hydrochloride salt of a tertiary amine, featuring a propyl chain with a methyl branch at the C2 position and a chlorine atom at the C3 position. The protonation of the highly basic tertiary amine by hydrochloric acid results in a positively charged ammonium cation and a chloride anion. This ionic nature significantly influences its physical properties, such as its solid state and solubility in polar solvents, and has a profound impact on its spectral features.[1]

Caption: Molecular structure of 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For a hydrochloride salt, the choice of solvent is critical; deuterated water (D₂O) or dimethyl sulfoxide (DMSO-d₆) are common choices to ensure solubility. The protonated amine (N⁺-H) may be observable as a broad peak, especially in DMSO-d₆, or may exchange with D₂O, causing its signal to disappear.[4]

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh 10-15 mg of 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

• Dissolution: Dissolve the sample in ~0.7 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆) in a standard 5 mm NMR tube. Ensure complete dissolution, vortexing gently if necessary.

• Instrumentation: Acquire ¹H and ¹³C NMR spectra on a 400 MHz (or higher) spectrometer.

• ¹H NMR Acquisition: Obtain a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

• ¹³C NMR Acquisition: Obtain a proton-decoupled ¹³C spectrum. A greater number of scans (e.g., 1024 or more) will be required due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is predicted to show five distinct signals, reflecting the five unique proton environments in the molecule. The electron-withdrawing effects of the chlorine atom and the positively charged ammonium group will cause signals for adjacent protons to shift downfield (to a higher ppm value).[5]

Predicted Signal	Structure Fragment	Approx. δ (ppm)	Multiplicity	Integration	Rationale for Chemical Shift & Multiplicity
A	-N⁺(CH ₃)₂	~2.9 - 3.1	Singlet (s)	6H	The six equivalent methyl protons are deshielded by the adjacent positively charged nitrogen. They are a singlet as there are no adjacent protons.
B	-N⁺-CH ₂-	~3.2 - 3.4	Multiplet (m)	2H	The methylene protons are deshielded by the N⁺ group and are split by the adjacent methine proton (C).
C	-CH(CH ₃)-	~2.2 - 2.4	Multiplet (m)	1H	This methine proton is coupled to the adjacent methylene groups (B and D) and the methyl group (E), resulting in a complex multiplet.
D	-CH₂Cl	~3.6 - 3.8	Doublet of Doublets (dd)	2H	These methylene protons are strongly deshielded by the adjacent chlorine atom. They are split by the methine proton (C).
E	-CH(C H₃)-	~1.1 - 1.3	Doublet (d)	3H	The methyl group protons are in a typical aliphatic region and are split into a doublet by the single adjacent methine proton (C).

Predicted ¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum is predicted to display six signals, corresponding to the six chemically non-equivalent carbon atoms in the molecule.

Predicted Signal	Structure Fragment	Approx. δ (ppm)	Rationale for Chemical Shift
1	-CH(C H₃)-	~15 - 20	Aliphatic methyl carbon in a standard range.
2	-C H(CH₃)-	~30 - 35	Aliphatic methine carbon.
3	-N⁺(C H₃)₂	~45 - 50	Deshielded by the adjacent positively charged nitrogen.
4	-C H₂Cl	~48 - 53	Strongly deshielded by the electronegative chlorine atom.
5	-N⁺-C H₂-	~60 - 65	Deshielded by the adjacent positively charged nitrogen.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying functional groups. For this molecule, the most diagnostic feature is the presence of the protonated tertiary amine (R₃N⁺-H).

Experimental Protocol: FT-IR Analysis (ATR)

• Sample Preparation: Ensure the diamond crystal of the Attenuated Total Reflectance (ATR) accessory is clean by wiping it with isopropanol.

• Background Scan: Record a background spectrum of the empty ATR crystal. This is crucial to subtract any atmospheric (CO₂, H₂O) or ambient signals.

• Sample Analysis: Place a small amount of the solid 3-Dimethylamino-2-methylpropyl chloride hydrochloride powder onto the ATR crystal.

• Pressure Application: Lower the press arm to ensure firm and even contact between the sample and the crystal.

• Data Acquisition: Co-add a minimum of 16-32 scans over a range of 4000-600 cm⁻¹ with a resolution of 4 cm⁻¹.

• Data Processing: The resulting spectrum is typically displayed in terms of transmittance or absorbance.

Predicted IR Spectral Data

The IR spectrum will be dominated by absorptions from the N⁺-H bond and the various C-H bonds within the alkyl framework.

Predicted Wavenumber (cm⁻¹)	Vibration Type	Bond(s) Involved	Expected Appearance & Rationale
~2700 - 3000	N⁺-H Stretch	R₃N⁺-H	Key Diagnostic Peak . A very broad and strong absorption band, characteristic of an amine salt. This broadening is due to extensive hydrogen bonding in the solid state.
~2850 - 2980	C-H Stretch	C-H (sp³)	Strong, sharp peaks corresponding to the symmetric and asymmetric stretching of the methyl and methylene groups.
~1465	C-H Bend	-CH₂-	Methylene scissoring vibration.
~1375	C-H Bend	-CH₃	Methyl symmetric bending (umbrella) mode.
~1000 - 1250	C-N Stretch	C-N	Aliphatic amine C-N stretching vibrations, often of medium intensity.
~650 - 750	C-Cl Stretch	C-Cl	C-Cl stretching vibrations typically appear in the fingerprint region and can be of variable intensity.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and structural fragments of a compound. Using an ionization technique like Electrospray Ionization (ESI), which is suitable for pre-charged ions, one would expect to directly observe the cation at m/z 136.10 (for ³⁵Cl) and 138.10 (for ³⁷Cl). For Electron Ionization (EI), the neutral free amine would be analyzed, leading to fragmentation.

Experimental Protocol: Mass Spectrometry (ESI)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or a water/acetonitrile mixture.

• Infusion: Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Ionization: Use positive ion mode ESI. Optimize source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to achieve a stable signal.

• Mass Analysis: Acquire the spectrum over a relevant m/z range (e.g., 50-500 Da) using a mass analyzer such as a quadrupole or time-of-flight (TOF).

Predicted Fragmentation Analysis (EI/CID)

The primary fragmentation pathways for the molecular ion of the corresponding free amine (C₆H₁₄ClN) would be driven by the nitrogen atom and the alkyl halide moiety. The most favorable cleavage is typically the one that results in the most stable carbocation or radical.

• Alpha-Cleavage: This is a dominant fragmentation pathway for amines.[6][7] The cleavage of the C-C bond adjacent (alpha) to the nitrogen atom results in a stable, resonance-stabilized iminium cation. The loss of the largest alkyl group is generally preferred.

• Halogen Cleavage: The C-Cl bond can undergo heterolytic cleavage to lose a chlorine radical (·Cl), forming a carbocation.[8]

Caption: Predicted major fragmentation pathways for 3-Dimethylamino-2-methylpropyl chloride.

Predicted Mass Spectrum Data

m/z (Mass/Charge Ratio)	Predicted Fragment Ion	Formula	Notes
136 / 138	[C₆H₁₄ClN]⁺	Molecular Cation	The parent ion of the free amine, showing the characteristic ~3:1 isotopic pattern for a single chlorine atom.[8]
101	[C₆H₁₄N]⁺	[M - Cl]⁺	Result of losing a chlorine radical.
72	[C₄H₁₀N]⁺	[CH₂(CH₃)CHN(CH₃)₂]⁺	Result of alpha-cleavage with loss of the chloromethyl radical (•CH₂Cl).
58	[C₃H₈N]⁺	[CH₂=N⁺(CH₃)₂]	Predicted Base Peak . Result of alpha-cleavage with loss of the larger -CH(CH₃)CH₂Cl radical. This is a highly stable dimethyl iminium ion.

Conclusion

The structural confirmation of 3-Dimethylamino-2-methylpropyl chloride hydrochloride relies on a multi-technique spectroscopic approach. ¹H and ¹³C NMR spectroscopy are essential for mapping the complete carbon-hydrogen framework, while IR spectroscopy provides definitive evidence of the key protonated amine functional group. Mass spectrometry confirms the molecular weight and reveals predictable fragmentation patterns that are characteristic of the molecule's structure. By understanding the principles that govern these spectral outcomes, researchers can confidently verify the identity, purity, and integrity of this important chemical intermediate, ensuring the reliability and reproducibility of their scientific work.

References

• Beyeh, N. K., et al. (2019). FT-IR Spectra of Quaternary Ammonium Compounds. ResearchGate. Available at: [Link]

• PubChem. (n.d.). 3-chloro-N,N,2-trimethylpropan-1-amine;hydron;chloride. National Institutes of Health. Available at: [Link]

• Chad's Prep. (2018). 14.6b Fragmentation Patterns of Alkyl Halides, Alcohols, and Amines | Mass Spectrometry. Available at: [Link]

• ResearchGate. (n.d.). Fourier-transform infrared (FT-IR) spectra of quaternary ammonium poylethyleneimine nanoparticles. Available at: [Link]

• MDPI. (2024). A Study of the Structure of an Anion Exchange Resin with a Quaternary Ammonium Functional Group by Using Infrared Spectroscopy and DFT Calculations. Available at: [Link]

• University of Calgary. (n.d.). Mass Spectrometry: Fragmentation. Available at: [Link]

• SpectraBase. (n.d.). 3-(Dimethylamino)-2-methylpropiophenone, hydrochloride - Optional[13C NMR] - Spectrum. Available at: [Link]

• Chemsrc. (n.d.). CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride. Available at: [Link]

• PubChem. (n.d.). 3-(Dimethylamino)propyl chloride hydrochloride. National Institutes of Health. Available at: [Link]

• Chad's Prep. (n.d.). Fragmentation Patterns: Alkyl Halides, Alcohols, and Amines. Available at: [Link]

• Chemcd. (n.d.). 3-DIMETHYLAMINO-2-METHYLPROPYL CHLORIDE HYDROCHLORIDE, 4261-67-0 Spectrum. Available at: [Link]

• Fiveable. (n.d.). Spectroscopy of Amines | Organic Chemistry Class Notes. Available at: [Link]

• National Institutes of Health. (2023). C- and N-Phosphorylated Enamines—An Avenue to Heterocycles: NMR Spectroscopy. Available at: [Link]

• University of Calgary. (n.d.). Spectroscopy Tutorial: Amines. Available at: [Link]

• The Royal Society of Chemistry. (1949). THE INFRARED SPECTRA OF SECONDARY AMINES AND THEIR SALTS. Available at: [Link]

• ResearchGate. (n.d.). Figure S7. 13 C NMR spectrum of 1H amine (as the HCl ammonium salt). Available at: [Link]

• JoVE. (n.d.). Mass Spectrometry: Alkyl Halide Fragmentation. Available at: [Link]

• IEEE Xplore. (2009). Synthesization Characterization and Properties of Quaternary Ammonium Cationic Cellulose. Available at: [Link]

• ACS Publications. (n.d.). Steric and electronic effects on nitrogen-15 chemical shifts of saturated aliphatic amines and their hydrochlorides. Available at: [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

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A Technical Guide to 3-Dimethylamino-2-methylpropyl chloride hydrochloride: Mechanism, Application, and Protocols in Pharmaceutical Synthesis

Abstract

This technical guide provides an in-depth examination of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC), a critical alkylating agent in the synthesis of Active Pharmaceutical Ingredients (APIs). With a focus on its application in drug development, we explore the compound's physicochemical properties, mechanism of action, and its pivotal role in the synthesis of several key antipsychotic and tricyclic antidepressant medications. This document serves as a comprehensive resource for researchers, medicinal chemists, and process development scientists, offering detailed synthetic protocols, mechanistic insights, and safety considerations to facilitate its effective and safe implementation in the laboratory and industrial settings.

Introduction: The Strategic Importance of DMMPC in Medicinal Chemistry

3-Dimethylamino-2-methylpropyl chloride hydrochloride, often abbreviated as DMMPC, is a versatile bifunctional molecule. It incorporates a reactive alkyl chloride and a tertiary amine, making it a valuable intermediate for introducing the dimethylamino-propyl side chain into various molecular scaffolds.[1][2] This specific side chain is a common pharmacophore in many centrally acting drugs, influencing their solubility, membrane permeability, and receptor-binding affinity.

DMMPC's primary application lies in the pharmaceutical industry, where it serves as a key building block in the manufacture of several essential medications, particularly antipsychotics of the phenothiazine class.[3][4] Its structural features, including the methyl group on the propyl chain, can modulate the pharmacological profile of the final API compared to its linear analogue, 3-dimethylaminopropyl chloride, primarily by introducing steric hindrance that can affect metabolic stability and receptor interaction.[5] This guide will elucidate the chemical principles governing its use and provide practical, field-tested methodologies for its application.

Physicochemical Properties and Handling

A thorough understanding of a reagent's properties is fundamental to its successful application. The key characteristics of DMMPC are summarized below.

Property	Value	Reference
CAS Number	4261-67-0	[3][4]
Molecular Formula	C₆H₁₄ClN·HCl	[3]
Molecular Weight	172.10 g/mol	[3][5]
Appearance	White to off-white crystalline powder	[1]
Melting Point	169-173 °C	[5]
Solubility	Soluble in water	[1][2]

Safety and Handling: DMMPC is an irritant to the eyes, respiratory system, and skin.[1][6] Standard laboratory personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, is mandatory.[1][7] All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of dust.[7][8] In case of contact, flush the affected area with copious amounts of water.[8]

The Alkylation Mechanism: A Covalent Bond Formation

The utility of DMMPC as a synthetic intermediate is derived from its function as an alkylating agent. Alkylating agents are a class of compounds that facilitate the transfer of an alkyl group to a nucleophilic atom.[9] The mechanism of action for DMMPC involves a classical nucleophilic substitution reaction (Sɴ2).

The core process involves the following steps:

• Nucleophilic Attack: An electron-rich atom (the nucleophile), typically a nitrogen or sulfur atom within the target molecule (e.g., the nitrogen of a phenothiazine ring), attacks the carbon atom bearing the chloride.

• Transition State: A transient, high-energy transition state is formed where both the nucleophile and the leaving group (chloride) are partially bonded to the carbon atom.

• Displacement: The chloride ion is displaced as a leaving group, resulting in the formation of a new covalent bond between the nucleophile and the 2-methylpropyl chain.

The presence of the 2-methyl group introduces steric bulk near the reaction center, which can decrease the rate of alkylation compared to its unbranched counterpart, 3-dimethylaminopropyl chloride.[5] This factor must be considered when designing reaction conditions, as longer reaction times or higher temperatures may be necessary to achieve complete conversion.

Figure 1: Generalized Sɴ2 alkylation mechanism of a nucleophile (R-Nu:) by DMMPC.

Core Application: Synthesis of Phenothiazine Antipsychotics

DMMPC is indispensable for the synthesis of several first-generation antipsychotic drugs, which are used to treat various psychiatric disorders, including schizophrenia and severe anxiety.[3][5] These APIs share a common phenothiazine core, which is N-alkylated using DMMPC or its analogues.

Key drugs synthesized using DMMPC include:

• Levomepromazine: An antipsychotic with strong sedative effects.

• Cyamepromazine: Used as a sedative and anxiolytic.

• Promazine: An antipsychotic used to treat agitation and psychosis.

The general synthetic strategy involves the deprotonation of the phenothiazine nitrogen with a suitable base, followed by nucleophilic attack on DMMPC.

Figure 2: DMMPC as a central precursor in the synthesis of key APIs.

Experimental Protocol: Synthesis of a Phenothiazine Derivative

This section provides a representative, field-proven protocol for the N-alkylation of a phenothiazine scaffold using DMMPC. This procedure is adapted from established industrial synthesis methods.[10]

Objective: To synthesize 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine, the API known as Levomepromazine.

Materials:

• 2-Methoxyphenothiazine

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC)

• Solid Potassium Hydroxide (KOH)

• Toluene

• Phase-transfer catalyst (e.g., a crown ether like 18-Crown-6)

• Inert gas (Nitrogen or Argon)

Methodology:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a Dean-Stark apparatus, add 2-methoxyphenothiazine and toluene.

• Inert Atmosphere: Purge the system with an inert gas (e.g., Nitrogen) to prevent oxidation.

• Addition of Reagents: Add solid potassium hydroxide, DMMPC, and a catalytic amount of the phase-transfer catalyst. The use of solid base and a phase-transfer catalyst in a non-aqueous solvent is a common strategy to drive the reaction to completion.[10]

• Azeotropic Water Removal: Heat the mixture to reflux. The water formed during the deprotonation of the phenothiazine and any residual moisture will be removed azeotropically with toluene via the Dean-Stark trap. This is a critical step, as the presence of water can hydrolyze the alkylating agent and reduce yield.

• Reaction Monitoring: Maintain the reaction at reflux for several hours. The progress can be monitored by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Workup and Quenching: Once the reaction is complete, cool the mixture to room temperature. Carefully quench the reaction by adding water to dissolve the potassium salts.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with brine, then dry it over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the toluene solution under reduced pressure. The crude product can be purified by vacuum distillation or recrystallization from a suitable solvent to yield the final product with high purity.[10]

Figure 3: Experimental workflow for the synthesis of Levomepromazine using DMMPC.

Conclusion

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a cornerstone alkylating agent in pharmaceutical synthesis. Its structural design enables the efficient incorporation of the dimethylaminopropyl moiety, a critical component for the biological activity of numerous phenothiazine-based drugs. By understanding its reaction mechanism, handling requirements, and applying robust synthetic protocols, researchers and drug development professionals can leverage DMMPC to its full potential. The methodologies and insights provided in this guide aim to support the synthesis of established APIs and inspire the development of new chemical entities for the advancement of medicine.

References

• Shree Ganesh Remedies Limited. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Retrieved from [Link]

• Atom Pharma. (n.d.). 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. Retrieved from [Link]

• Chemsrc. (n.d.). CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride. Retrieved from [Link]

• Mahboubi-Rabbani, M., & Amiri, E. M. (2025). A Review on Tricyclic Antidepressants Synthesis Methods. International Journal of New Chemistry, 12(2), 193-205.

• International Journal of New Chemistry. (2024). A Review on Tricyclic Antidepressants Synthesis Methods. Retrieved from [Link]

• Roman, G. (2013). Generation of a structurally diverse library through alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride. Acta Chimica Slovenica, 60, 70-80.
• Google Patents. (n.d.). EP3533790A2 - An improved process for preparation of chlorpromazine or its pharmaceutically acceptable salts.
• GDC CLASSES. (2019, May 16). SYNTHESIS OF CHLORPROMAZINE | MEDICINAL CHEMISTRY | GPAT-2020 | B.PHARM-4TH SEM [Video]. YouTube.
• National Toxicology Program. (1995). Nomination Background: Dimethylaminopropyl Chloride, Hydrochloride.
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• Google Patents. (n.d.). RU2233274C1 - Method for preparing 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine.

• ResearchGate. (n.d.). Synthesis of chlorpromazine hydrochloride. Retrieved from [Link]

• Oakwood Chemical. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride, min 98%. Retrieved from [Link]

• PubMed. (1981). A new nontricyclic antidepressant agent. Synthesis and activity of N-[trans-2-(dimethylamino)cyclopentyl]-N-(3,4-dichlorophenyl)propanamide and related compounds. Journal of Medicinal Chemistry, 24(10), 1230-1236.

• National Center for Biotechnology Information. (n.d.). Alkylating Agents - Holland-Frei Cancer Medicine. Retrieved from [Link]

• PubMed Central. (n.d.). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. Retrieved from [Link]

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The Versatile Chemistry of 3-Dimethylamino-2-methylpropyl chloride hydrochloride: A Technical Guide for Synthetic Advancement

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC), a seemingly unassuming molecule, holds a significant position in the landscape of pharmaceutical synthesis. Its unique structural features, particularly the presence of a reactive alkyl chloride and a tertiary amine, render it a valuable building block for the construction of complex molecular architectures. This guide provides a comprehensive overview of the core chemical reactions involving DMMPC, offering insights into its synthesis, reactivity, and application in the development of key therapeutic agents. As a senior application scientist, the following sections are designed to not only present established protocols but also to elucidate the underlying chemical principles that govern these transformations, thereby empowering researchers to leverage the full potential of this versatile intermediate.

Physicochemical Properties and Handling

DMMPC is typically a white to off-white crystalline powder that is soluble in water and ethanol.[1] Its hydrochloride form enhances aqueous solubility, which can be a critical factor in certain reaction setups.[2] The compound is stable under normal temperatures and pressures, though it is advisable to store it in a cool, dry place under an inert atmosphere.[1] Due to its potential as a skin and eye irritant, appropriate personal protective equipment should always be used during handling.[1]

Property	Value	Source
CAS Number	4261-67-0	[3]
Molecular Formula	C6H15Cl2N	[4]
Molecular Weight	172.10 g/mol	[5]
Appearance	White to off-white powder	[1]
Melting Point	169-173°C	[5]
Solubility	Soluble in water and ethanol	[1]

Core Reactivity: The Nucleophilic Substitution Pathway

The primary mode of reactivity for 3-Dimethylamino-2-methylpropyl chloride hydrochloride is nucleophilic substitution, where the chloride ion acts as a leaving group and is displaced by a nucleophile.[2] This alkylation capability is the cornerstone of its utility in organic synthesis.[2] The tertiary amine functionality can also play a role in the reaction, either by influencing the reactivity of the alkyl chloride or by participating in subsequent acid-base chemistry.

The general mechanism for the nucleophilic substitution of DMMPC can be visualized as follows:

Caption: Synthesis of Chlorpromazine via alkylation with DMMPC.

Experimental Protocol:

A common synthetic route involves the reaction of 2-chlorophenothiazine with 3-dimethylaminopropyl chloride (the free base of DMMPC's close analog) in the presence of a base. [6]A phase-transfer catalyst can also be employed to facilitate the reaction between the aqueous and organic phases.

Step-by-Step Methodology:

• Reaction Setup: To a stirred mixture of 2-chlorophenothiazine and a suitable solvent (e.g., toluene), add an aqueous solution of a strong base, such as potassium hydroxide or sodium hydroxide. [6]2. Phase-Transfer Catalyst (Optional): A phase-transfer catalyst like tetrabutylammonium bromide can be added to enhance the reaction rate. [7]3. Addition of Alkylating Agent: A solution of 3-dimethylaminopropyl chloride in the same organic solvent is added dropwise to the heated reaction mixture. [6]4. Reaction Monitoring: The reaction progress is monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC). [6]5. Workup and Isolation: Upon completion, the reaction mixture is cooled, and the organic layer is separated. The crude product is then purified, often through crystallization, to yield Chlorpromazine. [1]6. Salt Formation: The free base of Chlorpromazine can be converted to its hydrochloride salt by treatment with alcoholic hydrochloric acid. [6] The causality behind these choices lies in the need to deprotonate the nitrogen of the phenothiazine ring to make it nucleophilic, while the phase-transfer catalyst helps to bring the reactants together across the phase boundary.

Synthesis of Isopropamide: An Anticholinergic Drug

Isopropamide is an anticholinergic agent used to treat gastrointestinal disorders. [8]Its synthesis also relies on the introduction of an aminoalkyl side chain, showcasing the versatility of reagents like DMMPC.

Reaction Scheme:

While a direct synthesis using DMMPC is less commonly cited, the analogous 3-dimethylaminopropyl chloride is a key precursor. The synthesis of Isopropamide involves the alkylation of diphenylacetonitrile.

Conceptual Workflow for Side-Chain Introduction:

Caption: Conceptual workflow for the synthesis of the Isopropamide backbone.

The synthesis of Isopropamide is a multi-step process, and the introduction of the side chain via alkylation is a critical step. The choice of a strong base is necessary to deprotonate the carbon alpha to the nitrile group, creating a potent nucleophile.

Other Notable Reactions

Beyond these examples, DMMPC and its analogs are used in the synthesis of a wide array of pharmaceuticals, including other antipsychotics like Levomepromazine and Cyamepromazine. [9][10]The core principle remains the same: the facile introduction of the dimethylamino-2-methylpropyl moiety onto a nucleophilic scaffold.

It can also undergo other reactions, such as the formation of an azide by reacting with sodium azide, which can then be used for further synthetic transformations. [1]

Conclusion

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a cornerstone intermediate in the synthesis of a diverse range of pharmaceutical agents. Its reactivity is dominated by nucleophilic substitution, allowing for the efficient introduction of a key pharmacophoric side chain. A thorough understanding of its chemical properties, handling requirements, and reaction kinetics is paramount for any researcher or drug development professional seeking to utilize this versatile building block. The protocols and principles outlined in this guide serve as a foundation for the rational design and execution of synthetic routes that leverage the unique chemical attributes of DMMPC.

References

• SGRL. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Available from: [Link]

• Atom Pharma. 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. Available from: [Link]

• Google Patents. CN101880236B - Method for synthesizing isopropamide.

• Wikipedia. Isopropamide. Available from: [Link]

• Google Patents. US20190314385A1 - Process for Preparation of Chlorpromazine or its Pharmaceutically Acceptable Salts.

• PMC - PubMed Central. Fifty years chlorpromazine: a historical perspective. Available from: [Link]

• ResearchGate. (PDF) Generation of a structurally diverse library through alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride. Available from: [Link]

• PubChem - NIH. Isopropamide. Available from: [Link]

• ResearchGate. Synthesis of chlorpromazine hydrochloride | Download Scientific Diagram. Available from: [Link]

• Google Patents. CN102617509A - Chlorpromazine hydrochloride synthesis process.

• National Toxicology Program. Nomination Background: Dimethylaminopropyl Chloride, Hydrochloride. Available from: [Link]

• Girolami Group Website - University of Illinois. Compounds with Chelating 3-Dimethylamino-1-propyl Ligands as Chemical Vapor Deposition Precursors. Synthesis and Characterizatio. Available from: [Link]

• UCHEM. China 3-Dimethylamino-2-methylpropyl chloride hydrochloride CAS:4261-67-0 manufacturer. Available from: [Link]

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The Commercial Landscape of 3-Dimethylamino-2-methylpropyl chloride hydrochloride: A Technical Guide for Pharmaceutical Research and Development

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC), a key pharmaceutical intermediate, plays a critical role in the synthesis of several antipsychotic drugs. Its unique structural features make it a valuable building block in the development of complex molecules. This technical guide provides a comprehensive overview of the commercial availability, synthesis, analysis, and applications of DMMPC, with a focus on providing practical insights for researchers and drug development professionals.

Chemical and Physical Properties

DMMPC is a white to off-white crystalline powder. It is soluble in water and ethanol. Key physical and chemical properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	4261-67-0	[1][2]
Molecular Formula	C₆H₁₅Cl₂N	[3]
Molecular Weight	172.10 g/mol	[2][3]
Melting Point	169-173 °C	[4]
Boiling Point	144.5 °C at 760 mmHg	[4]
Appearance	White to off-white crystalline powder	[5]
Solubility	Soluble in water and ethanol	[5]

Commercial Availability and Suppliers

3-Dimethylamino-2-methylpropyl chloride hydrochloride is commercially available from a variety of suppliers, catering to both research and industrial-scale needs. Purity levels typically range from 98% to pharmaceutical grade. Pricing is dependent on the quantity and purity of the compound. Below is a summary of representative suppliers and their offerings.

Supplier	Purity	Quantity	Indicative Price (USD)
Aladdin Scientific	min 98%	100 grams	$171.34
Echemi	Reagent Grade/99%	Per KG	$25-30 (FOB)
IndiaMART (Atom Pharma)	Pharma Grade (65% solution)	Per KG	~$10.20 (converted from INR)[6]
Thermo Scientific Acros	98%	100 g	Available upon request

Note: Prices are indicative and subject to change. FOB (Free on Board) pricing does not include shipping and other fees.

Synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

The synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is typically achieved through the chlorination of 3-dimethylamino-2-methyl-1-propanol, followed by salt formation with hydrochloric acid. A common laboratory-scale procedure is detailed below.

Experimental Protocol: Laboratory-Scale Synthesis

Materials:

• 3-dimethylamino-2-methyl-1-propanol

• Thionyl chloride (SOCl₂)

• Anhydrous chloroform

• Anhydrous diethyl ether

• Ice bath

• Round-bottom flask with reflux condenser and dropping funnel

• Magnetic stirrer

Procedure:

• In a dry round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, dissolve 3-dimethylamino-2-methyl-1-propanol in anhydrous chloroform.

• Cool the flask in an ice bath to 0°C.

• Slowly add a solution of freshly distilled thionyl chloride in anhydrous chloroform dropwise to the stirred solution. Maintain the temperature at 0°C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature over approximately 30 minutes.

• Heat the mixture to reflux and maintain for an additional 30 minutes.

• Cool the reaction mixture. The hydrochloride salt of the product may begin to crystallize.

• Dilute the cooled mixture with anhydrous diethyl ether to precipitate the product fully.

• Collect the solid product by filtration and wash with cold diethyl ether.

• Dry the product under vacuum to yield 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

This protocol is adapted from a similar synthesis of 2-dimethylaminoisopropyl chloride hydrochloride and should be optimized for specific laboratory conditions.[7]

Analytical Methods for Quality Control

Ensuring the identity and purity of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is crucial for its application in pharmaceutical synthesis. A combination of spectroscopic and chromatographic techniques is typically employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expected ¹H NMR Spectral Features (in CDCl₃):

• A doublet corresponding to the methyl group at the 2-position.

• A multiplet for the methine proton at the 2-position.

• Signals for the two methylene groups.

• A singlet for the N-methyl protons.

• A broad signal for the amine hydrochloride proton.

Expected ¹³C NMR Spectral Features (in CDCl₃):

• A signal for the methyl carbon at the 2-position.

• A signal for the methine carbon at the 2-position.

• Signals for the two methylene carbons.

• A signal for the N-methyl carbons.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of DMMPC and identifying any volatile impurities.

Instrumentation:

• Gas chromatograph with a mass spectrometer detector (GC-MS).

• Capillary column suitable for amine analysis (e.g., DB-624 or equivalent).

Conditions:

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 60°C, hold for 2 minutes, then ramp to 240°C at 20°C/min, and hold for 2 minutes.

• MS Detector: Electron Ionization (EI) mode.

• Mass Range: Scan from m/z 40 to 200.

Sample Preparation:

• Prepare a stock solution of the sample in a suitable solvent like dichloromethane.

• Prepare a working standard solution of known concentration.

• Inject a small volume (e.g., 1 µL) of the sample and standard solutions into the GC-MS system.

This is a general protocol and should be validated for specific instrumentation and applications.[10]

High-Performance Liquid Chromatography (HPLC)

HPLC can be used for the quantitative analysis of DMMPC, particularly for non-volatile impurities. As a quaternary ammonium compound, specific chromatographic conditions are required.

Instrumentation:

• HPLC system with a UV or Charged Aerosol Detector (CAD).

• A suitable column for polar compounds, such as a mixed-mode or HILIC column.

Conditions:

• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium formate).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at a low wavelength (e.g., 210 nm) or CAD.

Sample Preparation:

• Dissolve the sample in the mobile phase or a compatible solvent.

• Filter the sample through a 0.45 µm filter before injection.

Method development and validation are essential for accurate quantification.[11][12][13]

Applications in Pharmaceutical Synthesis

The primary application of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is as a key intermediate in the synthesis of phenothiazine-based antipsychotic drugs, including Levomepromazine and Cyamepromazine.[2][14][15]

Synthesis of Levomepromazine

Levomepromazine is synthesized via the alkylation of 2-methoxyphenothiazine with DMMPC in the presence of a strong base.

Caption: Synthesis of Cyamemazine from 2-Cyanophenothiazine and DMMPC.

Safety, Handling, and Transportation

3-Dimethylamino-2-methylpropyl chloride hydrochloride is classified as a corrosive solid. Appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat, should be worn when handling this compound. Work should be conducted in a well-ventilated fume hood.

For transportation, DMMPC falls under the category of "Corrosive solid, acidic, organic, n.o.s." and is assigned UN number UN3261. It is classified as a Class 8 hazardous material. All shipping and labeling must comply with the relevant IATA and DOT regulations. [8][14]

Conclusion

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a commercially significant intermediate with critical applications in the pharmaceutical industry. A thorough understanding of its properties, synthesis, and analytical characterization is essential for its effective use in drug development. This guide provides a foundational resource for researchers and scientists working with this important compound.

References

• Aladdin Scientific. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride, min 98%, 100 grams. Retrieved from [Link]

• Atom Pharma. (2023, December 26). 3-Dimethylamino-2-methylpropyl chloride hydrochloride, Grade: Pharma, Purity: 65%. IndiaMART. Retrieved from [Link]

• ChemicalBook. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Retrieved from [Link]

• ChemicalBook. (n.d.). method development and validation of n, n- dimethylaminopropyl chloride (dmpc) content. Retrieved from [Link]

• Hall, L. A. R., Stephens, V. C., & Burckhalter, J. H. (1951). β-DIMETHYLAMINOETHYL CHLORIDE HYDROCHLORIDE. Organic Syntheses, 31, 37. doi:10.15227/orgsyn.031.0037

• DrugFuture. (n.d.). Cyamemazine. Retrieved from [Link]

• PubMed. (2006). Primary steps of the photochemical reactions of 2-cyano-10-(3-[dimethylamino, N-oxide]-2-methylpropyl)-5-oxide-phenothiazine, the photoproduct of cyamemazine, a phototoxic neuroleptic: comparison with the sulfoxide. Photochemical & Photobiological Sciences, 5(3), 336-42.

• Pharma guideline. (n.d.). Steps for HPLC Method Development. Retrieved from [Link]

• PubMed Central. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PLoS One, 13(11), e0206908.

• SpectrumBase. (n.d.). 3-(Dimethylamino)-2-methylpropiophenone, hydrochloride - Optional[13C NMR]. Retrieved from [Link]

• American Journal of Biomedical Science and Research. (2024).
• World Journal of Pharmaceutical and Medical Research. (2023).
• J. Global Trends Pharm Sci. (2021). Kandula Kiriti Kalyan Kumar. 12(4), 9820-9825.

• PubChem. (n.d.). Cyamemazine. Retrieved from [Link]

• ResearchGate. (2018). (PDF) Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols.
• World Journal of Pharmaceutical and Medical Research. (2021).
• OUCI. (2022). GC-FID Quantification of N, N-Dimethyl Aminopropyl Chloride, a Genotoxic Impurity, in Imipramine Hydrochloride and Clomipramine Hydrochloride. Current Pharmaceutical Analysis, 18(9), 852-859.
• MDPI. (2021). Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity. Molecules, 26(23), 7129.

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The Evolving Synthesis of a Key Pharmaceutical Intermediate: A Technical Guide to 3-Dimethylamino-2-methylpropyl chloride hydrochloride

This in-depth technical guide charts the historical development of the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride, a crucial intermediate in the production of several antipsychotic medications, including Levomepromazine and Cyamepromazine.[1] This document provides researchers, scientists, and drug development professionals with a comprehensive overview of the evolving methodologies, from early, harsh reaction conditions to more refined, efficient, and industrially viable processes. We will delve into the causality behind experimental choices, offering field-proven insights into the optimization of this critical synthesis.

Early Methodologies: The Sodamide Route

An early and notable method for the utilization of 3-Dimethylamino-2-methylpropyl chloride was in the synthesis of 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine, a precursor to Levomepromazine. A German patent from 1958 outlines a process that, while effective for its time, employed harsh reagents and demanding conditions.[2]

The traditional approach involved the alkylation of 2-methoxyphenothiazine with 3-dimethylamino-2-methylpropyl chloride in the presence of sodamide (NaNH₂) as a strong base.[2][3] The reaction was typically carried out in a high-boiling aromatic solvent such as xylene at elevated temperatures (around 130°C) for an extended period, often up to 20 hours.[3]

Shortcomings of the Sodamide Route:

While this method successfully yielded the desired product, it presented several significant challenges, particularly for large-scale industrial production:

• Hazardous Reagents: Sodamide is a highly reactive and hazardous material. It reacts violently with water and can form explosive peroxides when exposed to air, necessitating stringent handling precautions and an inert atmosphere.[3]

• Harsh Reaction Conditions: The high reaction temperature and long reaction time were energy-intensive and could lead to the formation of impurities.

• Work-up and Purification: The work-up procedure involved treating the reaction mixture with methanesulfonic acid to form a salt, followed by extraction and basification with sodium hydroxide, and finally, high-vacuum distillation to purify the product.[3] This multi-step process was often tedious and could result in product loss.

The overall yield for the final 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine product using this method was reported to be around 65%.[2]

Modern Advancements: The Rise of Phase-Transfer Catalysis

Recognizing the limitations of the sodamide-based approach, subsequent research focused on developing safer, more efficient, and cost-effective synthetic routes. A significant advancement came with the introduction of phase-transfer catalysis.

A Russian patent (RU2233274C1) details an improved method for the synthesis of 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine that avoids the use of sodamide.[2] This modern approach utilizes a solid alkali metal hydroxide, such as sodium hydroxide or potassium hydroxide, as the base in the presence of a crown ether as a phase-transfer catalyst.[2]

Key Improvements of the Phase-Transfer Catalysis Method:

• Enhanced Safety: The replacement of sodamide with solid alkali metal hydroxides significantly improves the safety profile of the synthesis.

• Increased Yield: This method reports a substantial increase in the yield of the final product, reaching up to 92-93%.[2]

• Simplified Process: The reaction is carried out with azeotropic distillation of water in an inert atmosphere, simplifying the work-up procedure.[2] The reaction time is also considerably shorter, typically around 5-6 hours.[2]

• Milder Conditions: While still requiring elevated temperatures, the overall reaction conditions are less harsh compared to the traditional sodamide method.

The use of a phase-transfer catalyst, such as 18-crown-6 ether, facilitates the reaction between the water-insoluble 2-methoxyphenothiazine and the aqueous phase containing the deprotonated species, thereby accelerating the reaction rate and improving the overall efficiency.[2]

Synthesis of the Precursor: 3-Dimethylamino-2-methylpropyl chloride

The availability of a high-quality precursor is paramount to the success of the overall synthesis. The primary routes for the preparation of 3-Dimethylamino-2-methylpropyl chloride hydrochloride's precursor, 3-Dimethylamino-2-methylpropyl chloride, start from either the corresponding alcohol or via a Mannich-type reaction.

From 3-Dimethylamino-2-methyl-1-propanol

A common and reliable method for the synthesis of 3-Dimethylamino-2-methylpropyl chloride involves the chlorination of 3-Dimethylamino-2-methyl-1-propanol using thionyl chloride (SOCl₂).

The alcohol precursor, 3-Dimethylamino-2-methyl-1-propanol, can be synthesized through various methods, including the reaction of 2-amino-2-methyl-1-propanol with formaldehyde.[4]

The subsequent reaction with thionyl chloride is typically carried out in a suitable solvent, such as chloroform, at a controlled temperature. The reaction proceeds via a nucleophilic substitution mechanism, where the hydroxyl group is replaced by a chlorine atom. The hydrochloride salt of the product is often obtained directly from this reaction.

Mannich-type Reaction Route

An alternative approach to a related compound, 3-dimethylamino-2,2-dimethylpropanal, involves a Mannich reaction between isobutyraldehyde, dimethylamine, and formaldehyde.[5] This reaction is carried out under basic conditions (pH 9-11) at elevated temperatures (80-120°C).[5] While this specific patent describes the synthesis of the aldehyde, a similar strategy could be adapted, followed by reduction and chlorination, to arrive at the desired 3-Dimethylamino-2-methylpropyl chloride.

Final Step: Formation of the Hydrochloride Salt

The final step in the synthesis is the formation of the hydrochloride salt. This is typically achieved by reacting the free base of 3-Dimethylamino-2-methylpropyl chloride with hydrochloric acid under controlled conditions.[6] The resulting hydrochloride salt is a stable, crystalline solid that is easier to handle and purify.[6] Purification is commonly achieved through recrystallization from a suitable solvent.[6]

Comparative Summary of Synthesis Routes

Method	Base	Catalyst	Solvent	Temperature	Time	Yield	Key Advantages	Key Disadvantages
Early Sodamide Route	Sodamide (NaNH₂)	None	Xylene	~130°C	~20 hours	~65%	Established method	Hazardous reagents, harsh conditions, long reaction time, complex work-up
Modern Phase-Transfer Catalysis	Solid NaOH or KOH	Crown Ether	Xylene	Boiling	5-6 hours	92-93%	Improved safety, higher yield, shorter reaction time, simplified process	Requires a specific catalyst

Experimental Protocols

Protocol 1: Synthesis of 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine via Phase-Transfer Catalysis (Adapted from RU2233274C1)[2]

• Charge a reaction vessel with 229 g (1 gmol) of 2-methoxyphenothiazine.

• Add 92.8 g (2.25 gmol) of crushed sodium hydroxide and 11.5 g (0.021 gmol) of 18-crown-6 ether.

• Begin heating and stirring the mixture.

• At 100°C, add 227 g (2 gmol) of 3-dimethylamino-2-methylpropyl chloride.

• Bring the reaction mixture to a boil and maintain for 5-6 hours with azeotropic removal of water.

• Monitor the reaction completion by TLC for the absence of 2-methoxyphenothiazine.

• After completion, cool the reaction mixture.

• Distill off the xylene with steam.

• To the residue, add 1 L of water and 3 L of ethyl acetate.

• Separate the organic layer and wash twice with 300 ml of 10% sodium chloride solution.

• Mix the organic layer with 120 ml of 5% hydrochloric acid.

• Gradually add the aqueous layer to 1800 ml of a 4% ammonia solution.

• Filter the resulting precipitate, wash with water, and dry to obtain the final product.

Visualization of Synthesis Pathways

Caption: Comparative pathways for the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Conclusion

The historical development of the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride showcases a clear progression towards safer, more efficient, and industrially scalable methods. The transition from the hazardous and cumbersome sodamide-based route to the elegant phase-transfer catalysis approach represents a significant advancement in synthetic organic chemistry. This evolution has not only improved the economic viability of producing essential pharmaceuticals but has also underscored the importance of continuous process optimization in drug development. For researchers and professionals in the field, understanding this historical context provides valuable insights into the principles of green chemistry and the ongoing quest for more sustainable and robust synthetic methodologies.

References

• (RU2233274C1) Method for preparing 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine.
• (EP2743263A1) An improved process for the preparation of levomepromazine maleate.

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. [Link]

• (EP0046288A1) Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal.
• (US3402203A) Process of preparing n, n-dimethylamino alcohols.

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Protocols & Analytical Methods

synthesis of Cyamepromazine using 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Application Note: A Comprehensive Guide to the Synthesis of Cyamepromazine

Introduction

Cyamepromazine (also known as Cyamemazine or Tercian) is a phenothiazine-class typical antipsychotic drug first introduced in France in 1972.[1] It is primarily utilized for the treatment of schizophrenia and psychosis-associated anxiety.[2][3][4] Uniquely, Cyamepromazine exhibits properties akin to an atypical antipsychotic, which is attributed to its potent anxiolytic effects and a reduced incidence of extrapyramidal side effects.[2][3] This distinct pharmacological profile stems from its mechanism of action, which, in addition to the standard dopamine D2 receptor antagonism common to phenothiazines, includes potent blockade of several serotonin receptors, notably 5-HT2A, 5-HT2C, and 5-HT7.[1][5][6]

This application note provides a detailed, two-part protocol for the synthesis of Cyamepromazine. The synthetic strategy hinges on the initial preparation of a key intermediate, 2-cyanophenothiazine, followed by its N-alkylation using 3-Dimethylamino-2-methylpropyl chloride hydrochloride.[7][8] This guide is intended for researchers and drug development professionals, offering in-depth procedural details and explaining the chemical rationale behind the experimental choices.

Part 1: Synthesis of the Key Intermediate: 2-Cyanophenothiazine

The foundational step in this synthetic pathway is the conversion of a halogenated phenothiazine into the corresponding nitrile. This is typically achieved via a nucleophilic aromatic substitution reaction, specifically a Rosenmund-von Braun reaction, where a chloro-substituent is displaced by a cyanide group, often facilitated by a copper(I) cyanide reagent.

Reaction Principle: The synthesis involves the reaction of 2-chlorophenothiazine with copper(I) cyanide in a high-boiling polar aprotic solvent, such as N-methylpyrrolidinone (NMP).[9] NMP serves as an excellent medium for this type of reaction due to its ability to dissolve the reactants and facilitate the high temperatures required for the reaction to proceed to completion. The copper(I) salt plays a crucial role in activating the aryl halide for nucleophilic attack by the cyanide ion.

Experimental Protocol: 2-Cyanophenothiazine

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Moles (approx.)
2-Chlorophenothiazine	C₁₂H₈ClNS	233.72	70.12 g	0.30
Copper(I) Cyanide	CuCN	89.56	32.24 g	0.36
N-Methylpyrrolidinone (NMP)	C₅H₉NO	99.13	150 mL	-
Sodium Cyanide	NaCN	49.01	29.4 g	0.60
Ethyl Acetate	C₄H₈O₂	88.11	750 mL	-
Ethanol	C₂H₅OH	46.07	As needed	-
Activated Charcoal	C	12.01	As needed	-
Water	H₂O	18.02	~1.5 L	-

Step-by-Step Procedure

• Reaction Setup: In a reaction vessel equipped with a reflux condenser and a magnetic stirrer, combine 2-chlorophenothiazine (70.12 g), copper(I) cyanide (32.24 g), and N-methylpyrrolidinone (150 mL).[9]

• Reaction Execution: Heat the mixture to reflux and maintain this temperature for approximately 23 hours. The progress of the reaction should be monitored using an appropriate analytical technique, such as Thin Layer Chromatography (TLC).

• Workup and Quenching: After the reaction is complete, cool the mixture and carefully quench it with water (900 mL). Add sodium cyanide (29.4 g) to the aqueous mixture. Safety Note: This step should be performed in a well-ventilated fume hood as the addition of cyanide salts to an aqueous mixture can be hazardous.

• Extraction: Gently heat the mixture to 30-40°C. The product will likely appear as a dark, gummy material. Extract this product using ethyl acetate (3 x 250 mL).[9] During the washes, emulsions may form; these can be broken by the addition of brine.

• Washing and Drying: Combine the organic layers and wash them with water (2 x 300 mL). Dry the resulting organic solution over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Isolation of Crude Product: Remove the drying agent by filtration and concentrate the solution under reduced pressure using a rotary evaporator. This will yield a brown-yellow solid, which is the crude 2-cyanophenothiazine (approx. 51 g).[9]

• Purification: The crude product can be purified by recrystallization. Dissolve the solid in a minimal amount of hot ethanol, add activated charcoal, and heat at reflux. Filter the hot solution through a pad of diatomaceous earth (e.g., Hyflo) to remove the charcoal. Concentrate the filtrate by rotary evaporation until a slurry of the purified yellow product forms. Isolate the solid by filtration and dry to obtain pure 2-cyanophenothiazine (approx. 33.3 g).[9]

Part 2: N-Alkylation for the Synthesis of Cyamepromazine

The final step in the synthesis is the attachment of the dimethylamino-2-methylpropyl side chain to the nitrogen atom of the phenothiazine ring system. This is an N-alkylation reaction, a classic method for forming carbon-nitrogen bonds.

Reaction Principle: The nitrogen atom on the 2-cyanophenothiazine ring is weakly acidic and can be deprotonated by a strong base, such as sodamide (NaNH₂) or an alkali metal hydroxide, to form a potent nucleophile.[10] This phenothiazine anion then readily reacts with the electrophilic carbon of 3-Dimethylamino-2-methylpropyl chloride, displacing the chloride and forming the final Cyamepromazine product. The reaction is typically carried out in an anhydrous, high-boiling aromatic solvent like xylene or toluene.[10]

Experimental Protocol: Cyamepromazine

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Moles (approx.)
2-Cyanophenothiazine	C₁₃H₈N₂S	224.28	10 g	0.045
Sodamide (95%)	NaNH₂	39.01	2.15 g	0.052
3-Dimethylamino-2-methylpropyl chloride*	C₆H₁₄ClN	135.64	7.05 g	0.052
Anhydrous Xylene	C₈H₁₀	106.16	145 mL	-
Water	H₂O	18.02	40 mL	-
Methane Sulfonic Acid	CH₄O₃S	96.11	75 mL	-
Sodium Hydroxide	NaOH	40.00	As needed	-

*Note: The hydrochloride salt is often the commercially available starting material.[7][11] It can be used directly, with an additional equivalent of base, or converted to the free base before the reaction.

Step-by-Step Procedure

• Preparation of the Nucleophile: In a reaction vessel set up for reflux, dissolve 2-cyanophenothiazine (10 g) in anhydrous xylene (75 mL). Heat the solution to reflux.[10]

• Base Addition: Carefully add 95% sodamide (2.15 g) portion-wise to the refluxing solution. Safety Note: Sodamide is highly reactive with water. Ensure all glassware is thoroughly dried and the reaction is protected from atmospheric moisture. Maintain the reaction at reflux for one hour to ensure complete formation of the sodium salt of 2-cyanophenothiazine.

• Alkylation: Prepare a solution of 3-Dimethylamino-2-methylpropyl chloride (7.05 g) in anhydrous xylene (70 mL). Add this solution dropwise to the reaction mixture over a period of 15 minutes.[10]

• Reaction Execution: Heat the complete mixture under reflux for approximately 20 hours.[10] Monitor the reaction for completion by TLC.

• Workup: Cool the reaction mixture to room temperature. Carefully add water (40 mL) to quench any remaining sodamide.

• Purification and Isolation: Add methane sulfonic acid (75 mL) to the mixture. This will protonate the tertiary amine of the Cyamepromazine product, making it water-soluble. Separate the aqueous phase from the xylene phase. Make the aqueous phase alkaline by adding a sodium hydroxide solution. This will deprotonate the Cyamepromazine, causing it to precipitate or form an oil that can be extracted with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). The final product can then be further purified by chromatography or recrystallization.

Visual Workflow and Synthesis Diagram

Overall Synthetic Pathway

The following diagram illustrates the two-step chemical transformation from 2-chlorophenothiazine to the final Cyamepromazine product.

Caption: The two-stage synthesis of Cyamepromazine.

Experimental Workflow Diagram

This diagram outlines the logical flow of the experimental procedures described.

Caption: Step-by-step workflow for Cyamepromazine synthesis.

References

• PharmaCompass.com. Cyamemazine | Drug Information, Uses, Side Effects, Chemistry.

• PrepChem.com. Synthesis of 2-cyanophenothiazine.

• Wikipedia. Cyamemazine.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 62865, Cyamemazine.

• Patsnap Synapse. What is Cyamemazine used for?

• Google Patents. EP2749556A1 - An improved process for the preparation of pure cyamemazine and salts thereof.

• Google Patents. CN105175355A - Preparation method of 2-cyanophenothiazine.

• Google Patents. CN1583732A - Preparation of 2-cyanophenthiazine.

• Patsnap Synapse. What is the mechanism of Cyamemazine?

• ResearchGate. Can anyone explain how to synthesise 2-cyanophenothiazine?

• DrugFuture.com. Cyamemazine.

• Biosynth. Cyamemazine | 3546-03-0 | FC156977.

• Echemi. 2-Cyano-10-(3-dimethylamino-2-methylpropyl)phenothiazine.

• SGR Lifesciences. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0.

• Bolla, R. S., et al. (2014). Synthesis of deuterium-labeled cyamemazine and monodesmethyl cyamemazine. Journal of Labelled Compounds and Radiopharmaceuticals, 57(4), 238-241.

• Google Patents. RU2233274C1 - Method for preparing 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine.

• Actylis. 3-Dimethylamino-2-Methylpropyl Chloride.HCL - API Intermediate.

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Protocol for Nucleophilic Substitution with 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC)

An Application Note for Drug Development Professionals

Abstract

This document provides a detailed technical guide for performing nucleophilic substitution reactions using 3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No: 4261-67-0). As a crucial intermediate in the synthesis of several active pharmaceutical ingredients (APIs), particularly antipsychotic medications like Cyamepromazine, Levomepromazine, and Promazine, a robust and well-understood protocol for its use is essential for researchers in drug development.[1][2][3] This guide covers the underlying reaction mechanism, steric and electronic considerations, a detailed step-by-step protocol, and key safety precautions.

Introduction and Reagent Overview

3-Dimethylamino-2-methylpropyl chloride hydrochloride, hereafter referred to as DMMPC, is a bifunctional molecule featuring a primary alkyl chloride and a tertiary amine, the latter being protected as a hydrochloride salt. This salt form enhances the compound's stability, making it a readily available, solid reagent. The primary chloride serves as the electrophilic site for nucleophilic attack, allowing for the covalent attachment of the dimethylamino-2-methylpropyl moiety to a target molecule.

The nucleophilic substitution reaction is a cornerstone of organic synthesis, enabling the formation of carbon-heteroatom and carbon-carbon bonds with high efficiency.[4][5] In the context of drug development, this reaction is frequently employed to build complex molecular architectures from simpler precursors. Understanding the nuances of DMMPC's reactivity is key to optimizing reaction yields and purity.

Table 1: Physical and Chemical Properties of DMMPC

Property	Value	Source(s)
CAS Number	4261-67-0	[1][2][3][6][7]
Molecular Formula	C₆H₁₅Cl₂N (or C₆H₁₄ClN·HCl)	[3][7][8][9]
Molecular Weight	172.10 g/mol	[3][7][9]
Appearance	White to off-white crystalline powder	[8][9]
Melting Point	172 °C	[9]
Solubility	Soluble in water and ethanol	[8]

Scientific Principles and Mechanistic Insights

The reaction proceeds via a bimolecular nucleophilic substitution (S_{N}2) mechanism.[10] This pathway is characterized by a single, concerted step where the incoming nucleophile attacks the electrophilic carbon atom at the same time as the leaving group (chloride) departs.[5]

The S_{N}2 Pathway and Steric Considerations

The S_{N}2 mechanism involves a "backside attack," where the nucleophile approaches the carbon atom from the side opposite the leaving group.[10][11] This leads to an inversion of stereochemistry at the reaction center, although DMMPC is achiral.

A critical factor influencing the rate of S_{N}2 reactions is steric hindrance around the electrophilic carbon.[11][12] In DMMPC, the primary alkyl chloride is attached to a carbon that is beta to an isopropyl-like structure (a carbon with a methyl and a dimethylaminomethyl group). This branching at the 2-position creates significant steric bulk, which can hinder the approach of the nucleophile.[12] Consequently, reaction rates with DMMPC may be slower compared to unhindered primary alkyl halides like 1-chloropropane. This steric hindrance is a key experimental challenge that must be overcome through careful selection of reaction conditions.

Diagram 1: S_{N}2 mechanism with DMMPC.

Role of the Hydrochloride and Base

DMMPC is supplied as a hydrochloride salt, meaning the tertiary amine is protonated. This is advantageous for storage and handling, as it prevents the amine from acting as an internal nucleophile, which could lead to self-reaction (e.g., formation of an azetidinium salt).

However, for the substitution reaction to proceed, a base must be added to the reaction mixture. The base serves two purposes:

• Neutralize the Hydrochloride: It deprotonates the dimethylammonium group, preventing it from interfering with the reaction.

• Activate the Nucleophile: If the nucleophile is a neutral species (e.g., an alcohol, thiol, or secondary amine), the base deprotonates it to generate the more reactive anionic nucleophile.

Commonly used bases include sodium hydroxide, potassium carbonate, or strong non-nucleophilic bases like sodium hydride, depending on the pKa of the nucleophile.

Solvent Selection

The choice of solvent is critical for S_{N}2 reactions. Polar aprotic solvents such as acetone, dimethylformamide (DMF), or dioxane are generally preferred.[10] These solvents can solvate the counter-ion of the nucleophile (e.g., Na⁺ or K⁺) but do not strongly solvate the anionic nucleophile itself through hydrogen bonding. This leaves the nucleophile "bare" and highly reactive, accelerating the rate of substitution.[10]

Detailed Experimental Protocol

This protocol provides a general methodology adaptable for various nucleophiles. It is based on a reported procedure for the N-alkylation of a phenothiazine derivative, a common structural motif in antipsychotic drugs.[8]

Safety Precautions

• Hazard Identification: DMMPC may cause skin, eye, and respiratory irritation.[6][8][9] The toxicological properties have not been fully investigated.[6]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[8][9]

• Engineering Controls: All manipulations should be performed in a well-ventilated chemical fume hood.[6][9]

• Handling: Avoid generating dust.[6] Do not eat, drink, or smoke when using this product.[8][9] Wash hands thoroughly after handling.[9]

Materials and Reagents

• Nucleophile (e.g., 6H-9-fluoroquinobenzothiazine)

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC)

• Base (e.g., Sodium Hydroxide, pellets)

• Anhydrous Solvent (e.g., Dioxane)

• Extraction Solvent (e.g., Chloroform)

• Deionized Water

• Drying Agent (e.g., Anhydrous Sodium Sulfate or Magnesium Sulfate)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Step-by-Step Procedure

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the nucleophile (1.0 eq.), the base (e.g., NaOH, ~15 eq.), and the anhydrous solvent (e.g., dioxane).

  • Scientist's Note: A large excess of a solid base like NaOH is often used to ensure a sufficiently basic environment and to act as a water scavenger. The specific amount may require optimization.

• Addition of DMMPC: Add DMMPC (3.0 eq.) to the stirring mixture.

  • Scientist's Note: A significant excess of the alkylating agent is used to drive the reaction to completion, especially given the steric hindrance of the substrate.[8]

• Reaction Conditions: Heat the reaction mixture to reflux (for dioxane, this is ~101 °C) and maintain for 3-5 hours. Monitor the reaction progress by an appropriate method (e.g., TLC or LC-MS).

  • Scientist's Note: The elevated temperature is necessary to provide sufficient thermal energy to overcome the activation barrier, which is heightened by the steric hindrance of DMMPC.

• Workup - Quenching and Extraction: After the reaction is complete, cool the mixture to room temperature. Carefully pour the reaction mixture into a beaker containing deionized water. Transfer the aqueous mixture to a separatory funnel and extract the product with an organic solvent (e.g., chloroform, 3x volumes).[8]

  • Scientist's Note: The initial addition to water dissolves the inorganic salts (excess base, NaCl byproduct) and allows for the separation of the organic product.

• Workup - Washing and Drying: Combine the organic extracts and wash them with water and/or brine to remove any remaining water-soluble impurities. Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and concentrate the solvent using a rotary evaporator.

• Purification: The resulting crude product can be purified by standard techniques such as column chromatography on silica gel or recrystallization to yield the pure N-alkylated product.

Diagram 2: General experimental workflow.

Troubleshooting and Optimization

Table 2: Parameter Optimization and Troubleshooting

Issue	Potential Cause(s)	Recommended Action(s)
Low or No Reaction	Insufficient temperature; Ineffective base; Steric hindrance too great for the chosen nucleophile.	Increase reaction temperature or switch to a higher-boiling solvent (e.g., DMF). Use a stronger base (e.g., NaH, use with caution). Prolong reaction time.
Formation of Side Products	Competing elimination (E2) reaction; Degradation of starting material or product at high temperatures.	Use a less sterically hindered, more nucleophilic base (e.g., K₂CO₃ instead of NaOH). Run the reaction at the lowest effective temperature.
Difficult Purification	Unreacted starting material; Similar polarity of product and impurities.	Adjust the stoichiometry to use the nucleophile as the limiting reagent. Optimize the chromatographic separation (solvent system, gradient).

Conclusion

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a valuable reagent for introducing the dimethylamino-2-methylpropyl sidechain, a common feature in neuroleptic drugs. While its reactivity is governed by the principles of the S_{N}2 mechanism, its inherent steric hindrance presents a challenge that must be addressed with forcing conditions, such as elevated temperatures and an excess of the reagent. By following the detailed protocol and safety guidelines presented in this application note, researchers can confidently and effectively utilize this important building block in their drug discovery and development programs.

References

• 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier . atompharma. [Link]

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• Alkyl Halides . University of Calgary. [Link]

• Substitution reactions of alkyl halides: two mechanisms . Chemistry LibreTexts. [Link]

• Nucleophilic Substitution Reaction . BYJU'S. [Link]

• 11 Part 3: The effect of alkyl halide substitution on the SN2 mechanism . YouTube. [Link]

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0 . Shree Ganesh Remedies Limited. [Link]

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Application Notes & Protocols: The Strategic Use of 3-Dimethylamino-2-methylpropyl chloride hydrochloride in Pharmaceutical Synthesis

Abstract

This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the application of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC) as a pivotal intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs). We will explore its chemical properties, its critical role in forming the side chains of major drug classes, and provide validated, step-by-step protocols for its use. The focus is on the causality behind experimental choices to ensure reproducible and optimized outcomes.

Introduction: The Versatility of the Aminopropyl Sidechain

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0) is a key building block in organic synthesis, prized for its ability to introduce a specific aminoalkyl sidechain into a target molecule.[1][2] This sidechain is a common structural motif in a variety of pharmacologically active compounds, particularly those targeting the central nervous system. DMMPC's primary utility lies in its role as an alkylating agent in nucleophilic substitution reactions, where the terminal chloride acts as an effective leaving group.[2][3] It is most notably employed in the synthesis of phenothiazine-class antipsychotics and certain antihistamines, where the dimethylaminopropyl moiety is crucial for receptor binding and overall drug efficacy.[4][5]

Physicochemical Properties

A thorough understanding of DMMPC's properties is fundamental to its effective use in synthesis.

Property	Value	Reference
CAS Number	4261-67-0	[2][4]
Chemical Formula	C₆H₁₅Cl₂N (or C₆H₁₄ClN·HCl)	[2][6]
Molecular Weight	172.10 g/mol	[2]
Appearance	Off-white solid powder	[1][2]
Melting Point	169-173°C	[2]
Solubility	Soluble in water and ethanol	[1][7]

Core Application: Synthesis of Phenothiazine Antipsychotics

DMMPC is an indispensable intermediate for manufacturing several critical antipsychotic medications, including Cyamepromazine, Levomepromazine, and Promazine.[4][5] The core of this synthesis is the alkylation of the phenothiazine nitrogen atom.

Mechanism of Action in Synthesis

The synthesis proceeds via a classic SN2 (Nucleophilic Substitution) reaction. The nitrogen atom of the phenothiazine ring system acts as a nucleophile. In the presence of a strong base, this nitrogen is deprotonated, enhancing its nucleophilicity. It then attacks the primary carbon of the DMMPC molecule, displacing the chloride ion and forming a new carbon-nitrogen bond. The hydrochloride form of the intermediate ensures stability during storage, but the free base is the reactive species generated in situ.

General Workflow for Phenothiazine Alkylation

The following diagram illustrates the logical flow from starting materials to the final API, emphasizing the key stages of the process.

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Application Notes and Protocols for Reactions with 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Abstract

This comprehensive technical guide provides detailed experimental protocols and theoretical insights for the utilization of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC) in organic synthesis. DMMPC is a valuable alkylating agent, primarily employed for the introduction of the 3-dimethylamino-2-methylpropyl moiety, a key structural component in various pharmaceutically active compounds, notably phenothiazine-based antipsychotics.[1] This document furnishes researchers, scientists, and drug development professionals with a robust framework for conducting reactions with DMMPC, emphasizing safety, efficiency, and reproducibility. The protocols detailed herein are grounded in established literature, offering both classic and modern synthetic approaches. A thorough discussion of reaction mechanisms, safety considerations, and product characterization is included to ensure a comprehensive understanding and successful implementation of these synthetic methods.

Introduction: Chemical Profile and Synthetic Utility

3-Dimethylamino-2-methylpropyl chloride hydrochloride, with the CAS number 4261-67-0, is a white to off-white crystalline powder soluble in water and ethanol.[2] Its chemical structure features a reactive primary alkyl chloride, making it an excellent substrate for nucleophilic substitution reactions (SN2). The presence of a tertiary amine within the molecule imparts specific solubility and reactivity characteristics and is a common feature in many neuroleptic drugs.

The primary application of DMMPC lies in its role as a key intermediate in the synthesis of antipsychotic medications such as Levomepromazine and Cyamepromazine.[1] The incorporation of the dimethylaminopropyl side chain is crucial for the pharmacological activity of these drugs, which primarily function as dopamine receptor antagonists.

Table 1: Physicochemical Properties of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Property	Value	Reference
CAS Number	4261-67-0	[3]
Molecular Formula	C6H15Cl2N	[4]
Molecular Weight	172.10 g/mol	[4]
Appearance	White to off-white crystalline powder	[2]
Melting Point	169-173 °C	[4]
Solubility	Soluble in water and ethanol	[2][3]

Core Application: N-Alkylation of Phenothiazines

The most prominent application of DMMPC is the N-alkylation of the phenothiazine nucleus. This reaction involves the deprotonation of the secondary amine of the phenothiazine ring, followed by nucleophilic attack on the primary carbon of DMMPC, displacing the chloride leaving group.

Mechanistic Overview: The SN2 Pathway

The reaction proceeds via a classical SN2 mechanism. The choice of base is critical to deprotonate the phenothiazine nitrogen, generating a potent nucleophile. The reaction rate is influenced by the strength of the base, the solvent's ability to solvate the ions, and the reaction temperature.

Diagram 1: General mechanism for N-alkylation of phenothiazine with DMMPC.

Protocol 1: Classic Synthesis of Levomepromazine using Sodamide

This protocol is adapted from the classic synthesis described in U.S. Patent 2,837,518. It is important to note that sodamide (NaNH₂) is a highly reactive and hazardous reagent that can form explosive peroxides upon exposure to air.[5] Strict anhydrous and inert atmosphere techniques are mandatory.

Materials:

• 2-Methoxyphenothiazine

• Sodamide (NaNH₂)

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC)

• Anhydrous xylene

• Sodium hydroxide solution

• Ethyl acetate

• Heptane

• Round-bottom flask with reflux condenser, mechanical stirrer, and nitrogen inlet

• Heating mantle

Procedure:

• Deprotonation: To a solution of 2-methoxyphenothiazine (1.0 eq) in anhydrous xylene in a flask under a nitrogen atmosphere, add sodamide (1.2 eq).

• Heat the mixture to reflux for 2 hours to ensure complete formation of the sodium salt of 2-methoxyphenothiazine.

• Alkylation: Prepare a solution of DMMPC (1.1 eq) in anhydrous xylene. Add this solution dropwise to the refluxing reaction mixture over a period of 1 hour.

• Continue heating under reflux for an additional 20 hours.

• Work-up: Cool the reaction mixture to room temperature. Carefully quench the reaction by the slow addition of water.

• Make the aqueous layer basic with a sodium hydroxide solution.

• Extract the product into ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure.

• Purification: Recrystallize the crude product from heptane to yield racemic 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine (Levomepromazine).

Causality and Insights:

• Sodamide: A very strong base is required to deprotonate the weakly acidic phenothiazine amine. Sodamide is effective but hazardous.

• Xylene: A high-boiling, non-polar solvent is used to achieve the high temperatures necessary for the reaction to proceed at a reasonable rate.

• Long Reaction Time: The steric hindrance around the nitrogen of the phenothiazine and the primary carbon of DMMPC necessitates a prolonged reaction time to achieve a good yield.

Protocol 2: Safer Synthesis of Phenothiazine Derivatives via Phase-Transfer Catalysis

This protocol presents a safer and more environmentally friendly alternative to the sodamide method, adapted from the principles described in Russian Patent RU2233274C1. This method avoids the use of sodamide by employing a solid hydroxide base and a phase-transfer catalyst.

Materials:

• Substituted Phenothiazine (e.g., 2-methoxyphenothiazine)

• Solid Sodium Hydroxide or Potassium Hydroxide (powdered)

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC)

• 18-Crown-6 ether (or another suitable phase-transfer catalyst)

• Toluene or Xylene

• Round-bottom flask with a Dean-Stark trap, reflux condenser, mechanical stirrer, and nitrogen inlet

• Heating mantle

Procedure:

• Reaction Setup: In a flask equipped with a Dean-Stark trap, combine the substituted phenothiazine (1.0 eq), powdered solid sodium hydroxide (2.25 eq), 18-crown-6 ether (0.02 eq), and DMMPC (2.0 eq) in toluene.

• Azeotropic Water Removal: Heat the mixture to reflux under a nitrogen atmosphere. Water formed during the reaction will be removed azeotropically and collected in the Dean-Stark trap.

• Reaction Monitoring: Continue refluxing for 5-6 hours, or until thin-layer chromatography (TLC) indicates the complete consumption of the starting phenothiazine.

• Work-up: Cool the reaction mixture. Distill off the solvent.

• Add water and ethyl acetate to the residue. Separate the organic layer.

• Wash the organic layer with a 10% sodium chloride solution.

• Extract the product into dilute hydrochloric acid.

• Make the acidic aqueous layer basic with an ammonia solution to precipitate the product.

• Purification: Filter the precipitate, wash with water, and dry to obtain the desired N-alkylated phenothiazine.

Causality and Insights:

• Solid Hydroxide: A safer alternative to sodamide. Using it in solid form with a phase-transfer catalyst allows the reaction to proceed without a large excess of a hazardous reagent.

• Phase-Transfer Catalyst (18-Crown-6): The crown ether complexes the sodium or potassium cation, increasing the "nakedness" and nucleophilicity of the hydroxide ion in the organic phase, which deprotonates the phenothiazine. It also facilitates the transfer of the phenothiazine anion to the organic phase for reaction.

• Azeotropic Water Removal: Removing the water byproduct drives the equilibrium of the reaction towards the products, increasing the overall yield.

Versatility of DMMPC: N-Alkylation of Aliphatic Amines

To demonstrate the broader utility of DMMPC, this section provides a protocol for the N-alkylation of a secondary aliphatic amine, piperidine. This reaction is generally faster and requires milder conditions than the alkylation of phenothiazines due to the higher nucleophilicity of aliphatic amines.

Protocol 3: Synthesis of 1-(3-Dimethylamino-2-methylpropyl)piperidine

Materials:

• Piperidine

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC)

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Round-bottom flask with reflux condenser and magnetic stirrer

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, suspend potassium carbonate (2.5 eq) in acetonitrile.

• Add piperidine (1.2 eq) and DMMPC (1.0 eq) to the suspension.

• Alkylation: Heat the mixture to reflux with vigorous stirring for 4-6 hours. Monitor the reaction progress by TLC.

• Work-up: Cool the reaction mixture to room temperature and filter off the inorganic salts.

• Evaporate the acetonitrile under reduced pressure.

• Dissolve the residue in diethyl ether and wash with water to remove any remaining salts and unreacted DMMPC.

• Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent.

• Purification: The crude product can be purified by distillation under reduced pressure to yield 1-(3-dimethylamino-2-methylpropyl)piperidine.

Causality and Insights:

• Potassium Carbonate: A moderately strong base is sufficient to neutralize the hydrochloride of DMMPC and any HCl generated during the reaction. It is a safer and easier-to-handle alternative to strong bases like sodamide or hydroxides.

• Acetonitrile: A polar aprotic solvent is ideal for SN2 reactions as it solvates the cations while leaving the nucleophile relatively free to react.

• Milder Conditions: The higher nucleophilicity of piperidine compared to phenothiazine allows the reaction to proceed at a lower temperature and for a shorter duration.

Analytical Characterization

Confirmation of the product structure is essential for ensuring the success of the synthesis. The following are key analytical techniques and expected data for the products of the described protocols.

Table 2: Analytical Data for Representative Products

Compound	Technique	Expected Data
Levomepromazine	¹H NMR	Aromatic protons (phenothiazine): multiplets in the range of 6.8-7.5 ppm. Methoxy group: singlet around 3.8 ppm. Aliphatic chain protons: complex multiplets between 2.0-4.0 ppm. N-methyl groups: singlet around 2.2 ppm. C-methyl group: doublet around 1.0 ppm.
¹³C NMR	Aromatic carbons: signals between 110-150 ppm. Methoxy carbon: signal around 55 ppm. Aliphatic carbons: signals in the range of 20-60 ppm.
Cyamemazine	¹H NMR	Aromatic protons (phenothiazine): multiplets in the range of 7.0-7.8 ppm. Aliphatic chain protons: complex multiplets between 2.0-4.0 ppm. N-methyl groups: singlet around 2.3 ppm. C-methyl group: doublet around 1.1 ppm.
IR (KBr)	C≡N stretch: ~2220 cm⁻¹. C-N stretch: ~1250-1350 cm⁻¹. Aromatic C-H stretch: ~3050 cm⁻¹.

Safety and Handling

Working with DMMPC and the associated reagents requires strict adherence to safety protocols.

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Ventilation: All manipulations should be performed in a well-ventilated fume hood.

• Reagent Handling:

  • DMMPC: Irritating to the eyes, respiratory system, and skin.[2] Avoid inhalation of dust and contact with skin and eyes.

  • Sodamide (NaNH₂): Highly reactive and corrosive. Reacts violently with water. Can form explosive peroxides on contact with air.[5] Must be handled under an inert atmosphere. Old or discolored (yellow/brown) sodamide should be considered extremely dangerous and disposed of by trained professionals.

  • Phenothiazines: Can cause skin sensitization and photosensitivity.[6] Some derivatives are toxic and have potent pharmacological effects.[7]

• Waste Disposal:

  • Sodamide Quenching: Unreacted sodamide must be quenched carefully. A common procedure involves the slow, dropwise addition of a less reactive alcohol (e.g., isopropanol), followed by a more reactive one (e.g., ethanol or methanol) to a cooled suspension of the sodamide in an inert solvent like toluene.[8][9] This should only be performed by experienced personnel.

  • All chemical waste should be disposed of in accordance with local, state, and federal regulations.

Conclusion

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a versatile and important reagent in pharmaceutical synthesis. The protocols provided in this guide offer reliable methods for its application in N-alkylation reactions, catering to both traditional and modern synthetic practices. By understanding the underlying reaction mechanisms, making informed choices about reagents and conditions, and adhering to strict safety protocols, researchers can effectively and safely utilize DMMPC to construct complex molecules of therapeutic interest.

References

• Mitchell, S. C. (1994). The toxicity of phenothiazine. Drug Metabolism and Drug Interactions, 11(3), 201–235.
• Godlewska, J., Puciul-Malinowska, A., & Jamrógiewicz, M. (2021). Scale-up of N-alkylation reaction using phase-transfer catalysis with integrated separation in flow. Reaction Chemistry & Engineering, 6(12), 2351-2360.

• ACS Green Chemistry Institute Pharmaceutical Roundtable. (n.d.). Phase Transfer Catalysis. Retrieved from [Link]

• Informative video on Phenothiazine Toxicity. (2024, August 6).

• New Jersey Department of Health. (n.d.). Hazard Summary: Phenothiazine. Retrieved from [Link]

• Redox. (2022, March 3). Safety Data Sheet Phenothiazine. Retrieved from [Link]

• Alexandrovsky, V. N., Kareva, M. V., & Rozhkov, P. G. (2022). Acute poisoning with phenothiazine neuroleptics. Phenothiazine coma. Sklifosovsky Journal of Emergency Medical Care, 11(4), 659-667.
• Reddit. (2022, October 10). Would this be a viable procedure of quenching sodamide for hazardous waste disposal? r/chemistry.
• Di Troia, A., et al. (2025). Assessing Sodium Amide Reagents for Ester Amidations in Deep Eutectic Solvents in Continuous Flow. ACS Sustainable Chemistry & Engineering.
• Sharma, M. M., & Yadav, G. D. (1988). Phase transfer catalysis: Chemistry and engineering. Industrial & Engineering Chemistry Research, 27(12), 2223-2236.
• Chokhawala, K., & Stevens, L. (2023).
• Sciencemadness. (2020, August 30). Sodium amide. Sciencemadness Wiki.
• University of California, Irvine. (2018, March 5). Sodium-quench-reaction-gone-bad.pdf.
• ResearchGate. (n.d.).
• Smith, K., & Jones, A. (1993).
• ResearchGate. (n.d.). ChemInform Abstract: N-Alkylation of Imides Using Phase Transfer Catalysts under Solvent-Free Conditions. Request PDF.
• Finley, J. W. (2022). Phenothiazine.
• Holmes, A. T., et al. (2021). Exploring the Potential of Multinuclear Solid‐State 1H, 13C, and 35Cl Magnetic Resonance To Characterize Static and Dynamic Disorder in Pharmaceutical Hydrochlorides. Crystal Growth & Design, 21(10), 5769-5782.
• Zipper, M. A., & Barrows, L. R. (2007). 1H and 13C NMR assignments for the cyanine dyes SYBR Safe and thiazole orange. Magnetic Resonance in Chemistry, 45(10), 891–895.
• NIST. (n.d.). Phenothiazine, 10-[3-(dimethylamino)-2-methylpropyl]-2-ethyl-. NIST WebBook.

• SGRL. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Retrieved from [Link]

• Stoyanov, S., et al. (2021). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Molecules, 26(16), 4991.
• Papakyriakou, A., et al. (2023). Spectroscopic Characterization Using 1H and 13C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil with 2,6-Methyl-β-Cyclodextrin and Hydroxy Propyl Methyl Cellulose. Pharmaceutics, 15(6), 1735.
• de Graaf, R. A., & Behar, K. L. (2014). State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo: A Practical Guide. NMR in Biomedicine, 27(7), 789–805.
• Gabrielsen, M., et al. (2014). Design and Synthesis of 1-(3-(dimethylamino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile (Citalopram) Analogues as Novel Probes for the Serotonin Transporter S1 and S2 Binding Sites. Journal of Medicinal Chemistry, 57(15), 6461–6475.
• Haas, H. (1958). [Pharmacological characterization of 2-monobromoisovalerylcarbamide and N-(3'-dimethylamino)-propyl-3-acetophenothiazine]. Arzneimittelforschung, 8(1), 20–25.
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• Human Metabolome Database. (n.d.). 13C NMR Spectrum (1D, 125 MHz, H2O, experimental) (HMDB0000725).
• Mol-Instincts. (n.d.). Synthesis of Example E2. N-pentyl-3-(3-hydroxyphenyl)piperidine hydrochloride (Method a).
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Application Notes and Protocols: The Strategic Role of 3-Dimethylamino-2-methylpropyl chloride hydrochloride in the Synthesis of Levomepromazine

Abstract

This comprehensive technical guide provides an in-depth exploration of the synthesis of Levomepromazine, a potent phenothiazine-class antipsychotic agent. Central to this synthesis is the strategic use of 3-Dimethylamino-2-methylpropyl chloride hydrochloride as a key alkylating agent. This document offers a detailed narrative of the synthetic pathway, from the preparation of the 2-methoxyphenothiazine core to the crucial N-alkylation step, the subsequent chiral resolution of the racemic intermediate, and final purification. The protocols provided are designed for researchers, medicinal chemists, and drug development professionals, emphasizing not only the procedural steps but also the underlying chemical principles, safety considerations, and analytical validation required for the synthesis of this significant active pharmaceutical ingredient (API).

Introduction to Levomepromazine and its Synthesis

Levomepromazine, also known as methotrimeprazine, is a low-potency typical antipsychotic with a broad pharmacological profile, exhibiting strong sedative, analgesic, and antiemetic properties.[1] Its therapeutic utility, particularly in palliative care and for the management of severe agitation and nausea, underscores the importance of robust and well-characterized synthetic routes.[2] The molecular architecture of Levomepromazine features a tricyclic phenothiazine core, substituted at the 2-position with a methoxy group and at the 10-position with a chiral (2R)-3-(dimethylamino)-2-methylpropyl side chain.[3]

The synthesis of Levomepromazine is a multi-step process that hinges on the successful coupling of the phenothiazine nucleus with the aforementioned aminoalkyl side chain. This is achieved through the N-alkylation of 2-methoxyphenothiazine with a suitable alkylating agent. 3-Dimethylamino-2-methylpropyl chloride hydrochloride serves as a critical and efficient precursor for this side chain, providing the necessary electrophilic character for the nucleophilic substitution reaction at the nitrogen atom of the phenothiazine ring.[1][4]

This guide will systematically detail the synthetic sequence, which can be broadly categorized into three major stages:

• Part I: Synthesis of the Phenothiazine Core (2-Methoxyphenothiazine)

• Part II: N-Alkylation to Form the Racemic Intermediate

• Part III: Chiral Resolution and Isolation of Levomepromazine

Physicochemical Properties of Key Reagents

A thorough understanding of the properties of the key starting materials is fundamental to a successful synthesis.

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Solubility
2-Methoxyphenothiazine	1771-18-2	C₁₃H₁₁NOS	229.30	185 - 187	-	Soluble in various organic solvents.[5]
3-Dimethylamino-2-methylpropyl chloride hydrochloride	4261-67-0	C₆H₁₅Cl₂N	172.10	169 - 173	144.5 at 760 mmHg	Soluble in water and ethanol.[3][6][7]
(±)-Methotrimeprazine	4185-80-2	C₁₉H₂₅ClN₂OS	364.9	~103 (free base)	182-191 at 0.15 mmHg	Soluble in organic solvents.[8][9]
Levomepromazine Maleate	7104-38-3	C₁₉H₂₄N₂OS·C₄H₄O₄	444.54	184 - 190 (decomposes)	-	Freely soluble in acetic acid, soluble in chloroform.[10]

Synthetic Pathway Overview

The overall synthesis of Levomepromazine is a convergent process, culminating in the chiral resolution of a racemic intermediate. The key steps are outlined below.

Caption: Overall workflow for the synthesis of Levomepromazine.

Part I: Synthesis of the Phenothiazine Core (2-Methoxyphenothiazine)

The synthesis of the 2-methoxyphenothiazine nucleus is a critical first stage, involving a three-step sequence starting from readily available materials.[3]

Protocol I: Synthesis of 2-Methoxyphenothiazine

Step 1: Dehydration and Amination to form 3-Anilinophenol (Intermediate I)

• Combine resorcinol and aniline in a 1:1.2 molar ratio in a reaction vessel equipped with a mechanical stirrer and a condenser for water removal.

• Add a catalytic amount of p-toluenesulfonic acid.

• Heat the mixture to 185-195 °C with constant stirring to drive the dehydration and amination reaction. Water will be evolved and should be removed.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to obtain the crude 3-anilinophenol.

Step 2: Methylation to form 3-Anisylaniline (Intermediate II)

• Dissolve the crude 3-anilinophenol in a suitable solvent (e.g., methylcyclohexane).

• Add a base such as potassium carbonate (1 to 1.5 molar equivalents relative to the intermediate).

• Heat the mixture to 30-80 °C and add a methylating agent (e.g., dimethyl sulfate) dropwise.

• Maintain the reaction at this temperature for 3 to 8 hours, monitoring by TLC.

• After the reaction is complete, perform a standard aqueous work-up to isolate the crude 3-anisylaniline.

Step 3: Cyclization with Sulfur to form 2-Methoxyphenothiazine

• Dissolve the crude 3-anisylaniline and elemental sulfur (1 to 3 molar equivalents) in a high-boiling solvent like methylcyclohexane.[3]

• Heat the mixture to reflux (approximately 110-130 °C).

• Add a catalytic amount of iodine to initiate the cyclization reaction.[3][11] The iodine facilitates the thionation of the diphenylamine derivative.[11]

• Continue refluxing for approximately 12 hours. A solid product will precipitate upon cooling.

• Filter the crude product and recrystallize from a suitable solvent (e.g., methylcyclohexane) to yield pure 2-methoxyphenothiazine.[3] The final product should be a yellow crystalline solid with a melting point of 185-187 °C.[5]

Part II: N-Alkylation to Form Racemic Methotrimeprazine

This pivotal step involves the formation of the carbon-nitrogen bond between the phenothiazine core and the aminoalkyl side chain. The use of 3-dimethylamino-2-methylpropyl chloride hydrochloride is central to this transformation. The hydrochloride salt is typically converted to the free base in situ or used directly under basic conditions.

Mechanism Insight: The N-Alkylation Reaction

The reaction proceeds via a classical SN2 (nucleophilic substitution) mechanism. The nitrogen atom of the phenothiazine ring, being a secondary amine, acts as the nucleophile. Its nucleophilicity is enhanced by deprotonation with a strong base, forming a phenothiazide anion. This potent nucleophile then attacks the primary carbon atom of the 3-dimethylamino-2-methylpropyl chloride, displacing the chloride leaving group.

Caption: Simplified SN2 mechanism for the N-alkylation step.

Protocol II: Synthesis of (±)-10-(3-Dimethylamino-2-methylpropyl)-2-methoxyphenothiazine

This protocol is adapted from an improved industrial method that avoids the use of hazardous sodamide and employs a phase-transfer catalyst.[12]

Materials:

• 2-Methoxyphenothiazine (1.0 mole equivalent)

• 3-Dimethylamino-2-methylpropyl chloride (2.0 mole equivalents) - Note: The hydrochloride salt can be used, with additional base to neutralize the HCl.

• Solid Sodium Hydroxide (crushed, 2.25 mole equivalents)

• 18-Crown-6 ether (phase-transfer catalyst, ~0.02 mole equivalents)

• High-boiling inert solvent (e.g., xylene)

Procedure:

• Reaction Setup: In a reaction vessel equipped with a mechanical stirrer, condenser, and a Dean-Stark trap (for azeotropic water removal), charge 2-methoxyphenothiazine (229 g, 1.0 mol) and the solvent.

• Addition of Reagents: Begin stirring and heating. At approximately 100 °C, add crushed sodium hydroxide (92.8 g, 2.25 mol), 18-crown-6 ether (11.5 g, 0.021 mol), and 3-dimethylamino-2-methylpropyl chloride (227 g, 2.0 mol).

• Reaction: Bring the mixture to a boil and maintain reflux for 5-6 hours. The reaction progress can be monitored by observing the cessation of water collection in the Dean-Stark trap and by TLC analysis for the disappearance of 2-methoxyphenothiazine. The reaction should be conducted under an inert atmosphere (e.g., nitrogen).

• Work-up:

  • Cool the reaction mixture. Distill off the xylene with steam.

  • To the residue, add water (1 L) and ethyl acetate (3 L). Separate the organic layer.

  • Wash the organic layer twice with 10% sodium chloride solution (300 mL portions).

  • Extract the organic layer with 5% hydrochloric acid (120 mL) to move the product into the aqueous phase as its hydrochloride salt.

  • Slowly add the acidic aqueous layer to a 4% ammonia solution (1800 mL) to precipitate the free base of the product.

• Isolation and Purification:

  • Filter the resulting precipitate.

  • Wash the solid with water until the washings are neutral.

  • Dry the solid to obtain crude (±)-10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine. The expected melting point is 102-103 °C, with a typical yield of over 90%.[12]

Part III: Chiral Resolution and Isolation of Levomepromazine

The N-alkylation reaction produces a racemic mixture of (R)- and (S)-enantiomers. As the therapeutic activity resides primarily in the (R)-enantiomer (Levomepromazine), a chiral resolution step is mandatory.[13] This is most commonly achieved by forming diastereomeric salts with a chiral acid, followed by fractional crystallization.[14][15]

Protocol III: Chiral Resolution of Racemic Methotrimeprazine

This protocol utilizes (+)-tartaric acid as the resolving agent. The principle relies on the different solubilities of the two diastereomeric salts formed: [(R)-amine·(+)-tartrate] and [(S)-amine·(+)-tartrate].[7][16]

Materials:

• (±)-Methotrimeprazine (1.0 equivalent)

• (+)-Tartaric acid (0.5 - 1.0 equivalent)

• Methanol or Ethanol

• 2M Sodium Hydroxide solution

• Diethyl ether or other suitable extraction solvent

• Anhydrous sodium sulfate

Procedure:

• Diastereomeric Salt Formation:

  • Dissolve the racemic methotrimeprazine base in a minimal amount of warm methanol.

  • In a separate flask, dissolve (+)-tartaric acid in warm methanol.

  • Add the tartaric acid solution to the amine solution with stirring. An acid-base reaction will occur, and the mixture will warm up.

• Fractional Crystallization:

  • Allow the solution to cool slowly to room temperature, then place it in a refrigerator (e.g., 4 °C) to induce crystallization. The diastereomeric salt of the desired enantiomer will preferentially crystallize due to lower solubility.

  • Collect the crystals by vacuum filtration and wash them with a small amount of ice-cold methanol. The mother liquor, enriched in the undesired (S)-enantiomer, can be processed separately to recover the dextromepromazine or racemize it for recycling.[17]

• Liberation of the Free Base (Levomepromazine):

  • Suspend the collected diastereomeric salt crystals in water.

  • Add 2M sodium hydroxide solution dropwise with stirring until the solution is basic (pH > 10). This will neutralize the tartaric acid and liberate the free amine, which is insoluble in water.

  • Transfer the mixture to a separatory funnel and extract the liberated Levomepromazine free base with diethyl ether (perform at least three extractions).

• Final Isolation and Purification:

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched Levomepromazine free base.

  • Further purification can be achieved by recrystallization from a suitable solvent like ethanol to obtain a product with high purity.[18] The melting point of the pure free base is between 124-128 °C.[10]

Analytical Quality Control

Rigorous analytical testing is essential to ensure the identity, purity, and enantiomeric excess of the synthesized Levomepromazine.

Analytical Method	Purpose	Typical Parameters/Observations
HPLC (Reversed-Phase)	Purity assessment, quantification, reaction monitoring.	Column: C8 or C18 (e.g., 4.6 x 250 mm, 5 µm).Mobile Phase: Acetonitrile/Phosphate Buffer (e.g., 29:71 v/v, pH 2.0 with 0.3% triethylamine).Detection: UV at 254 nm.[19][20]
Chiral HPLC/CE	Determination of enantiomeric excess (e.e.).	Selector: Chiral stationary phase (HPLC) or a chiral selector like hydroxypropyl-γ-cyclodextrin (Capillary Electrophoresis - CE).[13]
UV-Vis Spectrophotometry	Quantification and identity confirmation.	In acidic media, Levomepromazine hydrochloride shows a characteristic absorption maximum at approximately 302 nm. Its sulfoxide degradation product absorbs at ~334 nm.[4][5]
¹H and ¹³C NMR Spectroscopy	Structural elucidation and confirmation of identity.	The spectra will show characteristic signals for the aromatic protons of the phenothiazine ring, the methoxy group, and the aliphatic protons of the N,N,2-trimethylpropanamine side chain.[21]
Melting Point	Purity assessment.	A sharp melting point range close to the literature value indicates high purity.[10]

Safety and Handling

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride: This compound is an irritant to the skin, eyes, and respiratory system.[3][18] Always handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• 2-Methoxyphenothiazine: Handle with standard laboratory precautions for fine chemicals.

• Solvents (Xylene, Methanol, Ether): These solvents are flammable and have associated toxicities. Handle only in a fume hood, away from ignition sources.

• Bases (Sodium Hydroxide, Sodamide): These are corrosive. Avoid contact with skin and eyes. Sodamide is particularly hazardous as it can react with air to form explosive peroxides.[18] The protocol provided avoids its use in favor of safer alternatives.

Conclusion

The synthesis of Levomepromazine is a well-established process where 3-dimethylamino-2-methylpropyl chloride hydrochloride plays an indispensable role as the carrier of the essential chiral side chain. By understanding the mechanistic underpinnings of the N-alkylation reaction and meticulously controlling the conditions of both this key step and the subsequent chiral resolution, researchers can efficiently produce this therapeutically vital medication. The protocols and data presented in this guide offer a robust framework for the successful laboratory-scale synthesis and analysis of Levomepromazine, grounded in established chemical principles and safety practices.

References

• CN105418537A - Synthetic method of 2-methoxy phenothiazine - Google P
• An application of UV-derivative spectrophotometry and bivariate calibration algorithm for study of photostability of levomepromazine hydrochloride - ResearchG
• Quantitative determination of Levomepromazine in pharmaceuticals by spectrophotometric method as its sulfoxide - French-Ukrainian Journal of Chemistry.
• Quantitative determination of Levomepromazine in pharmaceuticals by spectrophotometric method as its sulfoxide - ResearchG
• 1-CHLORO-2-METHYL-3-DIMETHYLAMINOPROPANE HYDROCHLORIDE - ChemBK.
• Application Notes and Protocols for Chiral Resolution of Racemic Amines with (+)-Di-p-toluoyl-D-tartaric Acid - Benchchem.
• EP2743263A1 - An improved process for the preparation of levomepromazine maleate - Google P
• (-)-10-(3-[DIMETHYLAMINO]-2-METHYLPROPYL)
• 10-(3-(Dimethylamino)-2-methylpropyl)-2-methoxyphenothiazine monohydrochloride | C19H25ClN2OS | CID 102583 - PubChem.
• synthesis of phenothiazine deriv
• Levomepromazine - Wikipedia.
• Three-component selective synthesis of phenothiazines and bis-phenothiazines under metal-free conditions - Organic & Biomolecular Chemistry (RSC Publishing).
• ChemInform Abstract: Improved Synthesis of 2-Methoxyphenothiazine.
• Quantitative determination of Levomepromazine in pharmaceuticals by spectrophotometric method as its sulfoxide - Semantic Scholar.
• Application Note and Protocol: HPLC-UV Method for Quantifying Levomepromazine in Plasma - Benchchem.
• hplc methods for recently approved pharmaceuticals - National Academic Digital Library of Ethiopia.
• High performance liquid chromatographic determination of levomepromazine in human breast milk and serum using solid phase extraction - PubMed.
• Resolution of a Racemic Mixture - Science Learning Center.
• Thioarylation of anilines using dual catalysis: two-step synthesis of phenothiazines.
• Application of Experimental Design Methodologies in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: A Review - PMC - PubMed Central.
• 10-[3-(dimethylamino)-2-methylpropyl]phenothiazin-5,5-dioxid - PubChemLite.
• RU2233274C1 - Method for preparing 10-(3-dimethylamino-2-methylpropyl)
• Diphenylamine and sulfur were synthesized by iodine catalysis. Ma...
• Chiral resolution - Wikipedia.
• Chiral resolution - chemeurope.com.
• Crystal structure of levomepromazine male
• Strategies for chiral separation:
• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo.
• JPH07206834A - Method for producing phenothiazines - Google P
• FR2600649A1 - PROCESS FOR THE PREPARATION OF LEVOMEPROMAZINE ACID MALEATE - Google P
• Simultaneous determination of chlorpromazine and levomepromazine in human plasma and urine by HPLC using electrochemical detection - Application database for chrom
• Application of Experimental Design Methodologies in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: A Review - PMC.
• Levomepromazine Male
• Poszávácz Et Al 2024 Points of Interest in The Chemistry of The Levomepromazine Drug Substance Recycling of Undesired - Scribd.
• Synthesis of (R)-2-Methoxy-N-(1-Phenylethyl)Acetamide via Dynamic Kinetic Resolution - Organic Syntheses Procedure.
• NMR spectroscopy in pharmacy - alpaipars.
• Levomepromazine hydrochloride 25mg/mL injection.
• Metabolism of levomepromazine in man - PubMed.
• Levomepromazine | Right Decisions - NHS Scotland.

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• 1. researchgate.net [researchgate.net]
• 2. Levomepromazine | Right Decisions [rightdecisions.scot.nhs.uk]
• 3. CN105418537A - Synthetic method of 2-methoxy phenothiazine - Google Patents [patents.google.com]
• 4. fujc.pp.ua [fujc.pp.ua]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative determination of Levomepromazine in pharmaceuticals by spectrophotometric method as its sulfoxide | French-Ukrainian Journal of Chemistry [fujc.pp.ua]
• 7. benchchem.com [benchchem.com]
• 8. (-)-10-(3-[DIMETHYLAMINO]-2-METHYLPROPYL)-2-METHOXY-PHENOTHIAZINE MALEATE SALT | 60-99-1 [chemicalbook.com]
• 9. 10-(3-(Dimethylamino)-2-methylpropyl)-2-methoxyphenothiazine monohydrochloride | C19H25ClN2OS | CID 102583 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 11. apps.dtic.mil [apps.dtic.mil]
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• 13. 10-[3-(Dimethylamino)propyl]-10H-phenothiazine-2,3-diol | C17H20N2O2S | CID 21824150 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 17. scribd.com [scribd.com]
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• 20. High performance liquid chromatographic determination of levomepromazine in human breast milk and serum using solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. alpaipars.com [alpaipars.com]

analytical methods for quantifying 3-Dimethylamino-2-methylpropyl chloride hydrochloride

An Application Guide for the Analytical Quantification of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Abstract

This comprehensive application note provides detailed protocols and scientific rationale for the quantitative analysis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS: 4261-67-0), a key intermediate in pharmaceutical synthesis.[1][2] We present three robust, validated analytical methods: Argentometric Titration for chloride content, Gas Chromatography with Flame Ionization Detection (GC-FID) for purity and assay, and a specialized High-Performance Liquid Chromatography (HPLC) method for quantification in complex matrices. This guide is intended for researchers, quality control analysts, and process chemists in the pharmaceutical and chemical industries, offering a framework for accurate and reliable quantification of this compound.

Introduction and Physicochemical Profile

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a bifunctional organic compound used extensively as a building block in the synthesis of various Active Pharmaceutical Ingredients (APIs).[1][3] Its structure, featuring a tertiary amine and an alkyl chloride, makes it a versatile reagent.[3] Accurate determination of its purity and concentration is critical for ensuring reaction stoichiometry, controlling impurity profiles, and guaranteeing the quality of final products.

Table 1: Physicochemical Properties of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Property	Value	Source(s)
CAS Number	4261-67-0	[1][3][4][5]
Molecular Formula	C₆H₁₅Cl₂N	[4][6]
Molecular Weight	172.10 g/mol	[4][6]
Appearance	White to off-white crystalline powder	[3][7]
Melting Point	169-173 °C	[4]
Solubility	Soluble in water and ethanol	[1][3]
Stability	Stable under normal temperatures and pressures. Hygroscopic.	[3][7]

Method 1: Argentometric Potentiometric Titration for Ionic Chloride

This classical method offers a highly accurate and cost-effective way to determine the molar quantity of the hydrochloride salt by quantifying the ionic chloride. It is a method of choice for raw material identification and assay.

Principle of the Method

Argentometric titration relies on the reaction between silver ions (Ag⁺) from the titrant (silver nitrate, AgNO₃) and chloride ions (Cl⁻) in the sample to form a sparingly soluble precipitate, silver chloride (AgCl).

Ag⁺(aq) + Cl⁻(aq) → AgCl(s)

The endpoint of the titration, where all chloride ions have been precipitated, is detected by a sharp change in the electrical potential of the solution. This is measured using a silver-indicating electrode versus a reference electrode. The use of potentiometric detection provides greater accuracy and objectivity compared to colorimetric indicators, especially in non-ideal solutions.[8]

Experimental Protocol

Reagents and Equipment:

• Standardized 0.1 M Silver Nitrate (AgNO₃) volumetric solution

• Deionized Water, ASTM Type I

• Nitric Acid (HNO₃), analytical grade

• Automatic Potentiometric Titrator with a silver combination electrode (e.g., Ag/AgCl reference)

• Analytical Balance (0.1 mg readability)

• Class A volumetric glassware

Procedure:

• Sample Preparation: Accurately weigh approximately 150-200 mg of 3-Dimethylamino-2-methylpropyl chloride hydrochloride into a 150 mL titration beaker.

• Dissolution: Add 80 mL of deionized water to dissolve the sample completely.

• Acidification: Add 1.0 mL of nitric acid to the beaker. Causality: Acidification is crucial to prevent the potential precipitation of silver oxide (Ag₂O) in neutral or alkaline conditions, which would consume the titrant and lead to inaccurate results.[9]

• Titration: Place the beaker on the titrator. Immerse the silver electrode and the titrant delivery tip into the solution, ensuring they do not touch the bottom or sides of the beaker.

• Execution: Start the titration with standardized 0.1 M AgNO₃. The titrator will automatically detect the equivalence point (endpoint) from the inflection in the potential curve.

• Calculation: The percentage of chloride is calculated using the following formula:

  % Chloride = (V * M * FW_Cl) / W_sample * 100

  Where:

  • V = Volume of AgNO₃ consumed at the endpoint (L)

  • M = Molarity of the standardized AgNO₃ solution (mol/L)

  • FW_Cl = Formula weight of Chlorine (35.45 g/mol )

  • W_sample = Weight of the sample (g)

Workflow and Validation

A robust titration is self-validating through the consistency of the titrant standardization and the sharpness of the endpoint inflection. System suitability is confirmed by periodically titrating a known standard like sodium chloride.

Caption: Workflow for Argentometric Titration.

Method 2: Gas Chromatography (GC-FID) for Purity and Assay

Gas chromatography is a powerful technique for separating and quantifying volatile and semi-volatile compounds. For 3-Dimethylamino-2-methylpropyl chloride hydrochloride, analysis is performed on its more volatile free-base form. This method is ideal for determining the purity of the organic moiety and quantifying it against a reference standard. A similar approach has been successfully used for related compounds like 2-Dimethylaminoethyl chloride hydrochloride.[10]

Principle of the Method

The sample is first neutralized to convert the hydrochloride salt to the free base, which is more volatile. An aliquot of this solution is injected into the GC, where it is vaporized. The components are separated as they travel through a capillary column, driven by an inert carrier gas. Separation is based on the components' boiling points and their differential interactions with the column's stationary phase. The Flame Ionization Detector (FID) at the column exit combusts the organic compounds, generating a current proportional to the mass of carbon, allowing for quantification.

Experimental Protocol

Reagents and Equipment:

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride reference standard

• Methanol, HPLC grade

• 1.0 M Sodium Hydroxide (NaOH) solution

• Internal Standard (IS), e.g., Tridecane or a suitable non-interfering compound.

• Gas Chromatograph with FID and split/splitless injector

• Capillary Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film)

• Helium (carrier gas), Hydrogen and Air (for FID)

Procedure:

• Standard Preparation: Accurately prepare a stock solution of the reference standard and the internal standard in methanol. Create a calibration curve by preparing a series of dilutions from the stock.

• Sample Preparation:

  • Accurately weigh ~50 mg of the sample into a 10 mL volumetric flask.

  • Add ~5 mL of methanol and sonicate to dissolve.

  • Add the internal standard.

  • Carefully add 1.0 M NaOH dropwise until the solution is basic (pH > 10). Causality: This neutralization step is essential to convert the non-volatile salt into the volatile free amine, enabling it to be analyzed by GC.

  • Dilute to the mark with methanol and mix thoroughly.

• GC Instrument Conditions:

Parameter	Setting	Rationale
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the sample.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading and ensures sharp peaks.
Injection Volume	1 µL	Standard volume for capillary GC.
Carrier Gas	Helium, 1.2 mL/min	Provides good efficiency and is inert.
Oven Program	80 °C (hold 2 min), ramp to 280 °C at 20 °C/min, hold 5 min	Separates the analyte from the solvent and any potential impurities.
Detector	FID
Detector Temp	300 °C	Prevents condensation of analytes in the detector.
H₂ Flow	30 mL/min
Air Flow	300 mL/min

• Analysis and Calculation: Inject the prepared standards and samples. Identify the peaks based on retention time. Calculate the amount of analyte in the sample using the calibration curve derived from the standard solutions (analyte peak area / IS peak area vs. concentration).

Workflow and Validation

The method's validity is ensured through a system suitability test (SST) before each run, checking for theoretical plates, peak tailing, and reproducibility of replicate injections of a standard.

Sources

• 1. Actylis - 3-Dimethylamino-2-Methylpropyl Chloride.HCL - API Intermediate [solutions.actylis.com]
• 2. 3-(DIMETHYLAMINO)PROPYL CHLORIDE HYDROCHLORIDE | 5407-04-5 [chemicalbook.com]
• 3. Page loading... [guidechem.com]
• 4. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 5. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 [chemicalbook.com]
• 6. calpaclab.com [calpaclab.com]
• 7. myuchem.com [myuchem.com]
• 8. metrohm.com [metrohm.com]
• 9. ysi.com [ysi.com]
• 10. iosrjournals.org [iosrjournals.org]

Application Note & Protocol: A Guide to the Large-Scale Synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Abstract: This document provides a comprehensive guide for the large-scale production of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0), a critical intermediate in the synthesis of several antipsychotic medications.[1][2] The protocol details a robust and scalable synthetic route, emphasizing process safety, quality control, and mechanistic understanding. This guide is intended for researchers, chemists, and process development professionals in the pharmaceutical industry.

Introduction and Strategic Importance

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a key building block in the pharmaceutical industry. Its primary strategic importance lies in its role as a precursor for the synthesis of active pharmaceutical ingredients (APIs) such as Levomepromazine, Cyamepromazine, and Promazine, which are used to treat various psychotic disorders.[1][2] The structural integrity and purity of this intermediate are paramount, as they directly impact the quality, safety, and efficacy of the final drug product.

The synthesis route detailed herein is based on the chlorination of the corresponding amino alcohol, 3-dimethylamino-2-methyl-1-propanol, using thionyl chloride (SOCl₂). This method is widely adopted in industrial settings due to its high efficiency, excellent yield, and the use of readily available, cost-effective reagents.

Synthesis Pathway and Reaction Mechanism

Overall Reaction

The synthesis proceeds via a nucleophilic substitution reaction where the hydroxyl group of the starting amino alcohol is replaced by a chloride ion. Thionyl chloride serves as the chlorinating agent. The reaction is performed in an inert solvent, and the final product is isolated as a stable hydrochloride salt.

Reaction Scheme: (CH₃)₂NCH₂CH(CH₃)CH₂OH + SOCl₂ → [(CH₃)₂NCH₂CH(CH₃)CH₂Cl]·HCl + SO₂ + HCl

Mechanistic Insights

Understanding the reaction mechanism is crucial for process optimization and troubleshooting. The process involves two key stages:

• Formation of a Chlorosulfite Intermediate: The alcohol's oxygen atom acts as a nucleophile, attacking the sulfur atom of thionyl chloride. This forms a protonated chlorosulfite ester intermediate, which then loses a proton.

• Nucleophilic Attack by Chloride: The chloride ion, either from the decomposition of the intermediate or from the HCl generated, performs a nucleophilic attack on the primary carbon, displacing the chlorosulfite group. This group readily decomposes into sulfur dioxide (SO₂) and another chloride ion, driving the reaction to completion.

The reaction's exothermicity and the evolution of toxic gases (SO₂ and HCl) necessitate strict temperature control and a well-ventilated reaction setup.[3][4]

Detailed Protocol for Large-Scale Production

This protocol is designed for a representative scale and should be adapted and validated for specific manufacturing equipment and batch sizes.

Equipment and Reagents

Equipment:

• Glass-lined or Hastelloy reactor with a mechanical stirrer, temperature probe, reflux condenser, and addition funnel.

• Cooling/heating circulator for reactor temperature control.

• Scrubber system (e.g., caustic soda) to neutralize evolved SO₂ and HCl gases.

• Filtration unit (e.g., Nutsche filter-dryer).

• Vacuum drying oven.

• Appropriate Personal Protective Equipment (PPE).[5][6][7]

Reagent Properties Table:

Reagent	CAS No.	Formula	Molar Mass ( g/mol )	Key Hazards
3-Dimethylamino-2-methyl-1-propanol	39069-77-1	C₆H₁₅NO	117.19	Irritant
Thionyl Chloride (SOCl₂)	7719-09-7	SOCl₂	118.97	Corrosive, Reacts Violently with Water, Toxic by Inhalation[6]
Chloroform (or other inert solvent)	67-66-3	CHCl₃	119.38	Carcinogen, Toxic
Ethanol (for recrystallization)	64-17-5	C₂H₅OH	46.07	Flammable

Step-by-Step Synthesis Protocol

Step 1: Reactor Preparation and Inerting

• Ensure the reactor and all associated glassware are thoroughly cleaned and dried to prevent violent reactions between thionyl chloride and moisture.[3][8]

• Charge the reactor with 3-dimethylamino-2-methyl-1-propanol (1.0 eq.) and a suitable inert solvent like chloroform or toluene (approx. 5-10 volumes).

• Begin stirring and purge the reactor headspace with an inert gas (e.g., nitrogen).

Step 2: Cooled Addition of Thionyl Chloride

• Cool the reactor contents to 0-5 °C using a cooling circulator. This is critical as the initial reaction is highly exothermic.[4]

• Slowly add thionyl chloride (approx. 1.2 eq.) dropwise via the addition funnel over 2-3 hours, ensuring the internal temperature does not exceed 10 °C.[9][10]

• Causality: Slow, cooled addition is essential to control the exotherm and prevent the uncontrolled release of SO₂ and HCl gas, which could overwhelm the scrubber system.[4]

Step 3: Reaction Progression and Completion

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

• Gently heat the mixture to reflux (temperature will depend on the solvent) and maintain for 4-6 hours.[9][10]

• Monitor the reaction for completion using a suitable analytical method (e.g., TLC or HPLC) by observing the disappearance of the starting alcohol. The cessation of gas evolution is also an indicator of completion.

Step 4: Solvent Removal and Product Isolation

• Once the reaction is complete, cool the mixture to room temperature.

• Distill off the solvent under reduced pressure.

• The crude product will remain as a semi-solid or viscous oil.[4]

Step 5: Purification by Recrystallization

• Add absolute ethanol to the crude product and heat gently to dissolve the material.[11]

• Causality: Using a polar solvent like ethanol allows for the selective crystallization of the desired hydrochloride salt while leaving impurities in the solution.[11] The use of absolute ethanol is important to decompose any remaining thionyl chloride into gaseous by-products.[4]

• Filter the hot solution to remove any insoluble matter.

• Allow the filtrate to cool slowly to room temperature, then cool further to 0-5 °C to maximize crystal formation.

• Collect the white crystalline product by filtration.

• Wash the filter cake with a small amount of cold ethanol to remove residual impurities.

Step 6: Drying

• Dry the purified product in a vacuum oven at 50-60 °C until a constant weight is achieved.

• The final product is a white to off-white crystalline solid.[12]

Production Workflow Diagram

Caption: Overall workflow for the large-scale production of the target compound.

Process Safety and Hazard Management

Working with thionyl chloride requires strict adherence to safety protocols.

• Engineering Controls: All operations must be conducted in a well-ventilated area, preferably within a walk-in fume hood equipped with a robust acid gas scrubber.[3][5] Explosion-proof electrical equipment should be used.[5]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Tightly fitting safety goggles and a full-face shield are mandatory.[6][7]

  • Skin Protection: Wear solvent-resistant gloves (e.g., butyl rubber) and chemical-resistant clothing.[5][6]

  • Respiratory Protection: A vapor respirator or a self-contained breathing apparatus should be used, especially during transfers and handling of open containers.[3][7]

• Incompatible Materials: Thionyl chloride reacts violently with water, moisture, strong acids, strong bases, alcohols, and amines.[3][5] Ensure it is stored and handled away from these substances.

• Spill Management: In case of a spill, absorb with inert material like dry sand or vermiculite.[3] NEVER use water. The area should be evacuated, and cleanup should only be performed by trained personnel wearing appropriate PPE.[6]

• Emergency Facilities: Eye wash fountains and emergency showers must be readily accessible in the immediate work area.[5]

Quality Control and Analytical Specifications

To ensure the product meets pharmaceutical intermediate standards, the following quality control checks are recommended.

Analytical Parameters Table:

Parameter	Specification	Method
Appearance	White to off-white crystalline solid	Visual Inspection
Identity	Conforms to the structure	NMR, FT-IR
Purity	≥ 98%	HPLC
Melting Point	~187-190 °C (for related compound)[9]	Melting Point Apparatus
Water Content	≤ 0.5%	Karl Fischer Titration
Residual Solvents	Meets ICH guidelines	Headspace GC

Troubleshooting Guide

Caption: A troubleshooting decision tree for common production issues.

References

• Benchchem. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0.
• Spectrum Chemical. (2017). SAFETY DATA SHEET - THIONYL CHLORIDE, PURIFIED.
• New Jersey Department of Health. (n.d.). HAZARD SUMMARY - THIONYL CHLORIDE.
• Sigma-Aldrich. (n.d.). Thionyl chloride - Safety Data Sheet.
• ECHEMI. (n.d.). Thionyl chloride SDS, 7719-09-7 Safety Data Sheets.
• Actylis. (n.d.). 3-Dimethylamino-2-Methylpropyl Chloride.HCL - API Intermediate.
• Atom Pharma. (n.d.). 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier.
• Bionium. (n.d.). Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET SDS/MSDS.
• Shree Ganesh Remedies Limited. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0.
• Guidechem. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride 4261-67-0 wiki.
• ChemicalBook. (2025). 3-(DIMETHYLAMINO)PROPYL CHLORIDE HYDROCHLORIDE | 5407-04-5.
• ChemicalBook. (n.d.). 3-(DIMETHYLAMINO)PROPYL CHLORIDE HYDROCHLORIDE synthesis.
• Organic Syntheses. (1951). β-DIMETHYLAMINOETHYL CHLORIDE HYDROCHLORIDE. Org. Synth. 1951, 31, 37. DOI: 10.15227/orgsyn.031.0037.

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Application Notes and Protocols for the Safe Handling of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

For: Researchers, scientists, and drug development professionals

Introduction: Acknowledging the Reactive Potential

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0) is a valuable reagent in synthetic chemistry, frequently employed as an intermediate in the production of active pharmaceutical ingredients (APIs), including several antipsychotic medications.[1] Its utility lies in its bifunctional nature, possessing both a reactive alkyl chloride and a tertiary amine. However, this same reactivity profile necessitates a comprehensive understanding of its potential hazards and the implementation of rigorous safety protocols to mitigate risks in a laboratory setting. This guide provides a detailed overview of the essential safety precautions, handling procedures, and emergency responses for working with this compound, grounded in an understanding of its chemical properties and reactivity.

Physicochemical and Hazard Profile

A thorough understanding of the physicochemical properties of a substance is the foundation of its safe handling.

Property	Value	Source
CAS Number	4261-67-0	[2][3]
Molecular Formula	C6H15Cl2N	[2]
Molecular Weight	172.1 g/mol	[2]
Appearance	White to off-white crystalline powder	[4]
Solubility	Soluble in water and ethanol	[4]
Melting Point	172 °C	[5]
Boiling Point	144.5°C at 760 mmHg	[4]
Flash Point	41.2°C	[4]

GHS Hazard Classification:

• Acute Toxicity, Oral (Category 4): Harmful if swallowed.[5]

• Skin Corrosion/Irritation (Sub-category 1B): Causes severe skin burns and eye damage.[5]

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May cause respiratory irritation.[4]

The Chemistry Behind the Hazards: Understanding Reactivity

3-Dimethylamino-2-methylpropyl chloride hydrochloride's primary hazard stems from its nature as an alkylating agent . Alkylating agents are reactive compounds that can introduce an alkyl group into other molecules.[6] This reactivity is highly useful in synthesis but also means the compound can react with biological macromolecules, which is the basis of its toxicity.

The key reactive site is the primary alkyl chloride. This site is susceptible to nucleophilic substitution reactions (SN2) , where a nucleophile attacks the carbon atom, displacing the chloride leaving group.[7]

• Reaction with Strong Bases/Nucleophiles: The use of strong bases, such as hydroxides or alkoxides, can lead to a competition between substitution (SN2) and elimination (E2) reactions.[7][8][9][10] This can result in the formation of unintended byproducts and potentially exothermic reactions.

• Over-alkylation of Amines: When used to alkylate amines, the product of the initial reaction (a secondary or tertiary amine) is often more nucleophilic than the starting amine. This can lead to subsequent alkylations, creating a mixture of products and making the reaction difficult to control.[11][12]

The hydrochloride salt form enhances water solubility but can release hydrogen chloride gas upon strong heating or reaction with strong bases.

Engineering Controls: The First Line of Defense

The most effective way to mitigate exposure is to use robust engineering controls.

• Chemical Fume Hood: All work with 3-Dimethylamino-2-methylpropyl chloride hydrochloride, including weighing and preparing solutions, must be conducted in a certified chemical fume hood to prevent inhalation of the powder or any potential vapors.[13]

• Ventilation: Ensure the laboratory has adequate general ventilation. Storage areas should also be well-ventilated.[14]

Personal Protective Equipment (PPE): The Essential Barrier

Proper PPE is mandatory to prevent skin and eye contact.

• Eye and Face Protection: Chemical safety goggles are the minimum requirement. A full-face shield should be worn in situations with a higher risk of splashes.[15]

• Gloves: Chemical-resistant gloves are essential. Nitrile gloves are a common choice, but it is crucial to consult the glove manufacturer's compatibility chart for the specific glove type and thickness.[13] Change gloves frequently and immediately if they become contaminated.

• Lab Coat: A flame-resistant lab coat with long sleeves is required to protect against skin contact.

• Respiratory Protection: For most routine lab-scale operations within a chemical fume hood, respiratory protection is not necessary. However, if there is a potential for aerosol generation outside of a fume hood or during a large spill, a NIOSH-approved respirator with appropriate cartridges should be used.[15] All respirator use must be in accordance with a documented respiratory protection program, including fit-testing.

Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical for preventing accidents.

Handling:

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

• Work in a Fume Hood: As previously stated, all manipulations of the solid and its solutions must occur within a chemical fume hood.

• Avoid Dust Formation: Handle the solid carefully to minimize the generation of dust.

• Use Appropriate Tools: Use spatulas and other tools that will not generate static electricity.

• Weighing: Weigh the compound in a tared container within the fume hood.

• Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

• Reaction Monitoring: Be aware that reactions involving this compound, particularly with strong bases or nucleophiles, can be exothermic. Monitor the reaction temperature closely.[16][17] Consider the potential for runaway reactions, especially on a larger scale.[16][17][18][19]

• Hygiene: Wash hands thoroughly with soap and water after handling, even if gloves were worn.[14] Do not eat, drink, or smoke in the laboratory.[4]

Storage:

• Container: Store in a tightly sealed, properly labeled container.[15]

• Location: Keep in a cool, dry, and well-ventilated area.[15]

• Incompatibilities: Store away from strong oxidizing agents and strong bases.[20]

• Security: Store in a locked cabinet or an area with restricted access.[5]

Emergency Procedures: Preparedness is Key

Spill Response:

• Evacuate: Evacuate the immediate area of the spill.

• Ventilate: Ensure the area is well-ventilated, if it can be done safely.

• PPE: Wear appropriate PPE, including respiratory protection if necessary.

• Containment: For a solid spill, carefully sweep or vacuum the material into a suitable, labeled container for disposal. Avoid raising dust. For a liquid spill, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

• Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

Waste Disposal

All waste containing 3-Dimethylamino-2-methylpropyl chloride hydrochloride, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste. Follow your institution's specific hazardous waste disposal procedures.

Conclusion: A Culture of Safety

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a powerful tool for chemical synthesis. By understanding its reactivity and adhering to the detailed safety protocols outlined in this guide, researchers can minimize the risks associated with its use. A proactive approach to safety, grounded in a solid understanding of the chemical's properties, is paramount for protecting oneself, colleagues, and the laboratory environment.

References

• Alkyl Halide Reaction Map And Summary. (2014, January 10). Master Organic Chemistry. [Link]

• Alkyl halides when reacting with strong bases/nucleophiles often produce a mixture of substitution and elimination products. Study Prep in Pearson+. [Link]

• A Summary of Reactivity - SN1, SN2, E1, E1cB, and E2. (2022, September 24). Chemistry LibreTexts. [Link]

• Nuggets of Knowledge for Chapter 10 – Alkyl Halides II Chem 2310 I. Elimination Reactions of Alkyl Halides Introduction. [Link]

• Controlling Occupational Exposure to Hazardous Drugs. OSHA. [Link]

• Chapter 7 Solutions to Problems – Reactions of Alkyl Halides: Nucleophilic Substitutions and Eliminations. [Link]

• CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride. Chemsrc. [Link]

• Guidelines for Cytotoxic (Antineoplastic) Drugs. (1986, January 29). OSHA. [Link]

• Amine hydrochloride salts : a problem in polyurethane synthesis. (2007). University of Glasgow. [Link]

• Technical Manual, Sec. 6, Ch. 2: Controlling Occupational Exposure to Hazardous Drugs. Oregon OSHA. [Link]

• Alkylamines: Hazard and Safety A Detail Guide. CloudSDS. [Link]

• NIOSH Table 1,2 & 3. (2019, March 11). Environmental Health & Safety. [Link]

• Alkylation of Amines (Sucks!). (2017, May 26). Master Organic Chemistry. [Link]

• Runaway reactions, case studies, lessons learned. ARIA. [Link]

• Runaway Chemical Reactions: Causes and Prevention. (2024, April 30). zeal. [Link]

• Runaway Reaction Hazard Assessment for Chemical Processes Safety. Aidic. [Link]

• Alkylating Agents. Holland-Frei Cancer Medicine. NCBI Bookshelf. [Link]

• Nucleophilic Substitution in Synthesis- Amines. (2022, October 4). Chemistry LibreTexts. [Link]

• EU Report Identifies Regulatory Gaps for Aliphatic Amines with Ether Substituents. (2024, December 11). [Link]

• Runaway Industrial Chemical Reactions. [Link]

• ASHP Guidelines on Handling Hazardous Drugs. [Link]

• Impact of Solvent on the Thermal Stability of Amines. ResearchGate. [Link]

• Tertiary Alkylamines as Nucleophiles in Substitution Reactions at Heteroaromatic Halide During the Synthesis of the Highly Potent Pirinixic Acid Derivative 2-(4-Chloro-6-(2,3-dimethylphenylamino)pyrimidin-2-ylthio)octanoic Acid (YS-121). (2011, December 5). MDPI. [Link]

• THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE. University of Kentucky. [Link]

• Thermal Stability of Amine Compounds and Dichloromethane. (2025, August 6). Request PDF. [Link]

• Thermal stability of film forming amines‐based corrosion inhibitors in high temperature power plant water solutions. (2023, November 10). [Link]

• Nucleophilic Substitution with Amines. (2020, June 25). YouTube. [Link]

• Handling Hazardous Drugs: An OSHA Guide for Small Healthcare Practices (29 CFR § 1910.1450). ComplyDome. [Link]

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. [Link]

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Purification of 3-Dimethylamino-2-methylpropyl chloride hydrochloride: Application Notes and Protocols

Introduction

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a key intermediate in the synthesis of various pharmaceutical compounds, particularly antipsychotic medications such as Cyamepromazine and Levomepromazine.[1] The purity of this intermediate is paramount as it directly impacts the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective purification of 3-Dimethylamino-2-methylpropyl chloride hydrochloride, ensuring it meets the stringent requirements of pharmaceutical manufacturing. We will delve into the underlying principles of the purification techniques, provide detailed step-by-step protocols, and outline robust analytical methods for purity assessment.

Understanding the Molecule and Potential Impurities

A foundational step in developing a robust purification strategy is to understand the physicochemical properties of the target molecule and the likely impurities that may be present.

Physicochemical Properties:

Property	Value	Source(s)
CAS Number	4261-67-0	[1][2]
Molecular Formula	C₆H₁₅Cl₂N	[3]
Molecular Weight	172.10 g/mol	[1][3]
Appearance	White to off-white crystalline powder	[2]
Melting Point	169-173 °C	[4]
Solubility	Soluble in water and ethanol.	[2]
Stability	Stable under normal temperatures and pressures. Hygroscopic.	[2]

Genesis of Impurities:

The most common synthetic route to 3-Dimethylamino-2-methylpropyl chloride hydrochloride involves the reaction of 3-dimethylamino-2-methylpropan-1-ol with a chlorinating agent, such as thionyl chloride (SOCl₂), followed by hydrochloride salt formation. This process can introduce several impurities:

• Unreacted Starting Material: Residual 3-dimethylamino-2-methylpropan-1-ol.

• Reagent-Related Impurities: Residual thionyl chloride and its byproducts (e.g., sulfur dioxide, hydrochloric acid).

• Isomeric Byproducts: Potential formation of isomeric chlorides due to rearrangement reactions.

• Degradation Products: The compound can be susceptible to hydrolysis if exposed to moisture.

A thorough understanding of these potential impurities is critical for selecting the most effective purification technique.

Purification Strategies: From Recrystallization to Chromatography

The choice of purification method depends on the impurity profile and the desired final purity. We will explore two primary, field-proven techniques: recrystallization and column chromatography.

Recrystallization: The Workhorse of Purification

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility between the desired compound and its impurities in a given solvent or solvent system. For amine hydrochlorides, which are salts, polar solvents are generally the most effective.[4]

Logical Flow for Recrystallization Solvent Selection:

Caption: Logic diagram for selecting a suitable recrystallization strategy.

Protocol 1: Single-Solvent Recrystallization from Isopropanol

This protocol is effective for removing less polar impurities and unreacted starting materials.

Materials:

• Crude 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• Isopropanol (anhydrous)

• Activated charcoal (optional)

• Erlenmeyer flask

• Reflux condenser

• Heating mantle or hot plate with magnetic stirrer

• Büchner funnel and flask

• Filter paper

• Vacuum oven

Procedure:

• Dissolution: Place the crude compound in an Erlenmeyer flask equipped with a magnetic stir bar. For every 10 grams of crude material, add 40-50 mL of isopropanol.

• Heating: Attach a reflux condenser and heat the mixture to a gentle boil with stirring until the solid completely dissolves. Add more isopropanol in small portions if necessary to achieve complete dissolution.

• Decolorization (Optional): If the solution is colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal (approximately 1-2% w/w of the solute) and reheat to boiling for 5-10 minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed fluted filter paper into a clean, pre-warmed Erlenmeyer flask to remove the charcoal.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. The formation of crystals should be observed. For optimal yield, subsequently cool the flask in an ice-water bath for at least one hour.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold isopropanol to remove any remaining mother liquor.

• Drying: Dry the purified crystals in a vacuum oven at 40-50 °C until a constant weight is achieved.

Protocol 2: Mixed-Solvent Recrystallization (Isopropanol/Ethyl Acetate)

This method is particularly useful when a single solvent does not provide a significant solubility differential with temperature. Here, isopropanol acts as the "good" solvent and ethyl acetate as the "anti-solvent".

Materials:

• Crude 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• Isopropanol (anhydrous)

• Ethyl acetate (anhydrous)

• Erlenmeyer flasks

• Heating mantle or hot plate with magnetic stirrer

• Büchner funnel and flask

• Filter paper

• Vacuum oven

Procedure:

• Dissolution: Dissolve the crude compound in the minimum amount of hot isopropanol in an Erlenmeyer flask with stirring.

• Addition of Anti-solvent: While the solution is still hot, slowly add ethyl acetate dropwise with continuous stirring. Continue adding until a slight turbidity (cloudiness) persists.

• Clarification: Add a few drops of hot isopropanol to redissolve the precipitate and obtain a clear solution.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature, followed by cooling in an ice-water bath.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash with a cold mixture of isopropanol and ethyl acetate (in the approximate ratio used for crystallization).

• Drying: Dry the purified crystals in a vacuum oven at 40-50 °C.

Column Chromatography: For High-Purity Requirements

When recrystallization fails to remove closely related impurities, column chromatography offers a more powerful separation technique. Based on literature, alumina is a suitable stationary phase for this compound.

Experimental Workflow for Column Chromatography:

Caption: Step-by-step workflow for purification by column chromatography.

Protocol 3: Alumina Column Chromatography

Materials:

• Crude 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• Activated alumina (neutral, Brockmann I, standard grade, ~150 mesh)

• Chloroform (HPLC grade)

• Chromatography column

• Cotton or glass wool

• Sand (50-200 mesh)

• Collection tubes or flasks

• Rotary evaporator

Procedure:

• Column Preparation:

  • Securely clamp the chromatography column in a vertical position.

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand.

  • Prepare a slurry of alumina in chloroform and carefully pour it into the column, allowing the solvent to drain while continuously tapping the column to ensure even packing.

  • Add another thin layer of sand on top of the packed alumina.

  • Equilibrate the column by passing several column volumes of chloroform through it.

• Sample Preparation and Loading:

  • Dissolve the crude compound in a minimal amount of chloroform.

  • Carefully load the sample solution onto the top of the column.

• Elution:

  • Begin eluting the column with chloroform, collecting fractions in separate tubes.

• Fraction Analysis:

  • Monitor the collected fractions for the presence of the product using a suitable analytical technique, such as Thin Layer Chromatography (TLC) or HPLC.

• Isolation:

  • Combine the fractions containing the pure product.

  • Remove the chloroform using a rotary evaporator to yield the purified 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Analytical Methods for Purity Assessment

Robust analytical methods are essential to verify the purity of the final product. The validation of these methods should be performed according to established guidelines to ensure their accuracy, precision, and reliability.[5][6][7]

High-Performance Liquid Chromatography (HPLC)

Due to the ionic nature and lack of a strong chromophore in the target molecule, ion-pair reversed-phase HPLC with UV detection at low wavelength or with a universal detector like a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is a suitable approach.

Proposed HPLC Method:

Parameter	Recommended Conditions
Column	C18, 5 µm, 4.6 x 250 mm
Mobile Phase A	0.1% Trifluoroacetic acid in Water
Mobile Phase B	0.1% Trifluoroacetic acid in Acetonitrile
Gradient	5% B to 95% B over 20 minutes, then hold for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	UV at 210 nm or CAD/ELSD
Injection Volume	10 µL

Rationale: The C18 column provides a non-polar stationary phase. Trifluoroacetic acid acts as an ion-pairing agent, improving the retention and peak shape of the cationic analyte. A gradient elution is recommended to ensure the separation of impurities with a wide range of polarities.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful tool for identifying and quantifying volatile and semi-volatile impurities.

Proposed GC-MS Method:

Parameter	Recommended Conditions
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Injector Temperature	250 °C
Oven Program	Initial temp 60 °C (hold for 2 min), ramp at 10 °C/min to 280 °C (hold for 5 min)
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	40-400 amu

Rationale: A non-polar DB-5ms column is a good general-purpose column for separating a wide range of compounds. The temperature program allows for the elution of both volatile and less volatile impurities. Mass spectrometry provides definitive identification of the separated components.

Chiral Purity Analysis

Since 3-Dimethylamino-2-methylpropyl chloride hydrochloride possesses a chiral center, assessing its enantiomeric purity is crucial, especially in pharmaceutical applications. This is typically achieved using a specialized chiral HPLC column.

Proposed Chiral HPLC Method:

Parameter	Recommended Conditions
Column	Chiral stationary phase column (e.g., polysaccharide-based)
Mobile Phase	A mixture of hexane and a polar modifier (e.g., isopropanol, ethanol) with a small amount of an amine additive (e.g., diethylamine) to improve peak shape.
Flow Rate	0.5 - 1.0 mL/min
Column Temperature	25 °C
Detector	UV at 210 nm

Note: The selection of the specific chiral column and mobile phase will require empirical screening for optimal separation of the enantiomers.

Conclusion

The purification of 3-Dimethylamino-2-methylpropyl chloride hydrochloride to a high degree of purity is a critical step in the synthesis of several important pharmaceutical compounds. The choice between recrystallization and column chromatography will depend on the specific impurity profile of the crude material. The detailed protocols and analytical methods provided in this guide offer a robust framework for researchers and professionals to achieve and verify the required purity standards, ensuring the quality and safety of the final drug products.

References

• Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV. (n.d.). Retrieved from a relevant pharmaceutical guidelines website.
• Validation of Analytical Methods: A Review. (2018). Gavin Publishers.
• Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. (n.d.). Retrieved from a relevant pharmaceutical compliance journal.
• 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. (n.d.).

• 3-chloro-N,N,2-trimethylpropan-1-amine;hydron;chloride. (n.d.). PubChem. Retrieved from [Link]

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Application Note & Protocol: Strategic N-Alkylation of Primary Amines with 3-Dimethylamino-2-methylpropyl chloride hydrochloride for Pharmaceutical Synthesis

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the reaction of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC) with primary amines. This nucleophilic substitution reaction is a cornerstone for introducing a key pharmacophoric moiety into new chemical entities. We will delve into the mechanistic underpinnings, provide a robust and adaptable experimental protocol, and discuss critical parameters for process optimization and control. The primary application of this reaction is in the synthesis of pharmaceutical intermediates, notably for several antipsychotic medications.[1][2]

Introduction & Theoretical Background

The alkylation of amines is a fundamental transformation in organic synthesis, enabling the construction of carbon-nitrogen bonds.[3] The reaction between 3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No: 4261-67-0) and a primary amine is a classic example of a nucleophilic aliphatic substitution.[3][4] DMMPC serves as the electrophilic alkylating agent, while the primary amine acts as the nucleophile.

This specific scaffold is of high value in medicinal chemistry. The resulting N-substituted 3-dimethylamino-2-methylpropylamine structure is a key intermediate in the synthesis of Active Pharmaceutical Ingredients (APIs) such as Levomepromazine, Cyamepromazine, and Promazine, which are used in antipsychotic therapies.[1][2] Understanding the nuances of this reaction is therefore critical for the efficient and scalable production of these important medicines.

Mechanism of Action: The reaction proceeds primarily through an S(_N)2 mechanism. The lone pair of electrons on the nitrogen atom of the primary amine attacks the primary carbon atom bearing the chlorine atom, displacing the chloride ion in a single, concerted step.[5] An external base is required to neutralize the hydrochloric acid byproduct and to deprotonate the resulting secondary ammonium salt, yielding the final, neutral amine product. Without a base, the amine nucleophile would be protonated, rendering it non-nucleophilic and halting the reaction.

A significant challenge in amine alkylation is the potential for over-alkylation.[6][7] The secondary amine product is often more nucleophilic than the starting primary amine, leading to a subsequent reaction with another molecule of DMMPC to form a tertiary amine. This can be mitigated by carefully controlling stoichiometry, typically by using an excess of the primary amine relative to the alkylating agent.

Caption: S(_N)2 reaction mechanism of a primary amine with DMMPC.

Experimental Protocol: General Procedure

This protocol provides a generalized, adaptable framework. Researchers should optimize parameters based on the specific primary amine used.

2.1 Materials and Equipment

• Reagents:

  • 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC)

  • Primary amine (e.g., Aniline, Benzylamine)

  • Anhydrous base (e.g., Triethylamine (TEA), Potassium Carbonate, Sodium Hydroxide)

  • Anhydrous solvent (e.g., Dioxane, Acetonitrile, N,N-Dimethylformamide (DMF))

  • Extraction solvent (e.g., Chloroform, Ethyl Acetate, Dichloromethane)

  • Drying agent (e.g., Anhydrous Sodium Sulfate (Na(_2)SO(_4)), Magnesium Sulfate (MgSO(_4)))

  • Deionized water

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath with temperature control

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography (column, flasks)

  • TLC plates and developing chamber

2.2 Safety Precautions

• DMMPC is irritating to the eyes, respiratory system, and skin. [8]

• Always work in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[8]

2.3 Step-by-Step Methodology

• Reaction Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., Nitrogen or Argon), especially if the primary amine is sensitive to oxidation.

• Reagent Addition:

  • To the flask, add the primary amine (1.2 equivalents).

  • Add the anhydrous solvent (e.g., Dioxane, 5-10 mL per mmol of the limiting reagent).

  • Add the base (e.g., Triethylamine, 2.5 equivalents). Stir the mixture until all components are dissolved.

• Initiation of Reaction:

  • Add 3-Dimethylamino-2-methylpropyl chloride hydrochloride (1.0 equivalent) to the stirred solution. The addition may be done in portions to control any potential exotherm.

• Reaction Conditions:

  • Heat the reaction mixture to reflux (the boiling point of the solvent) for a period of 3-6 hours.[8] The optimal time and temperature should be determined for each specific substrate.

• Monitoring Progress:

  • Periodically take small aliquots from the reaction mixture and analyze by Thin Layer Chromatography (TLC) to monitor the consumption of the starting materials and the formation of the product.

• Work-up:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into water (approx. 5 times the volume of the reaction solvent).[8]

  • Transfer the aqueous mixture to a separatory funnel and extract with an organic solvent like chloroform or ethyl acetate (3 x 15 mL).[8]

  • Combine the organic extracts and wash with water until the pH of the aqueous layer is neutral (pH ≈ 7).[8]

  • Dry the combined organic layer over anhydrous sodium sulfate (Na(_2)SO(_4)).

• Isolation and Purification:

  • Filter off the drying agent.

  • Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator.[8]

  • Purify the resulting crude residue by column chromatography (e.g., using alumina as the stationary phase and chloroform as the eluent) to yield the pure N-substituted product.[8]

Data Presentation & Optimization

The success of the alkylation is highly dependent on the chosen reaction parameters. The following table summarizes key variables and their expected impact, providing a starting point for optimization.

Parameter	Recommended Range	Rationale & Field Insights
Stoichiometry	1.2 - 2.0 eq. of Primary Amine	Using an excess of the primary amine minimizes the competitive and often unavoidable side-reaction of di-alkylation.[6]
Base	2.0 - 3.0 eq. (e.g., TEA, K(2)CO(_3))	A non-nucleophilic organic base like TEA is often preferred to scavenge HCl without competing in the primary reaction. Inorganic bases can also be used. Sufficient excess is needed to neutralize the HCl from the DMMPC salt and the HCl generated during the reaction.
Solvent	Dioxane, Acetonitrile, DMF	Polar aprotic solvents are generally effective for S(_N)2 reactions as they solvate the cation but not the nucleophile, increasing its reactivity. DMF should be used with caution as it can decompose at high temperatures to generate dimethylamine, potentially leading to side products.[9]
Temperature	80 °C - Reflux	Higher temperatures increase the reaction rate. Refluxing in a solvent like dioxane provides consistent and sufficient energy for the reaction to proceed to completion in a reasonable timeframe.[8]
Reaction Time	3 - 15 hours	Reaction time is substrate-dependent. Aromatic amines may react slower than aliphatic amines. Monitor via TLC or LC-MS to determine the point of maximum conversion.[8]

Experimental Workflow Visualization

The following diagram outlines the complete workflow from initial setup to final product characterization.

Caption: General experimental workflow for the synthesis.

Conclusion

The N-alkylation of primary amines with 3-Dimethylamino-2-methylpropyl chloride hydrochloride is a robust and highly valuable reaction for pharmaceutical synthesis. By understanding the S(_N)2 mechanism and carefully controlling key parameters such as stoichiometry, base selection, and temperature, researchers can effectively minimize side reactions and achieve high yields of the desired secondary amine product. The protocol and insights provided herein serve as a solid foundation for the successful application of this essential synthetic transformation in drug discovery and development.

References

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• Recent Developments in the Direct Synthesis of Unprotected Primary Amines. ResearchGate. Available at: [Link]

• Reactions of (3-(DIMETHYLAMINO)-2-AZAPROP-2-EN-1-YLIDENE) Dimethylammonium Chloride (Gold's Reagent) with Carboxylic Acid Derivatives and Grignard Reagents. UCF STARS. Available at: [Link]

• Amine alkylation. Wikipedia. Available at: [Link]

• A General Method for Nucleophilic Aromatic Substitution of Aryl Fluorides and Chlorides with Dimethylamine using Hydroxide-Assisted Decomposition of N,N-Dimethylforamide. PubMed Central. Available at: [Link]

• Novel stereospecific synthesis of (-) (2s, 3s)-1-dimethylamino-3-(3-methoxyphenyl)-2-methyl pentan-3-ol. Google Patents.
• Method for producing bis-[(3-dimethylamino)propyl]amine (bisdmapa). Google Patents.

• Alkylation of Amines (Sucks!). Master Organic Chemistry. Available at: [Link]

• Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy. ResearchGate. Available at: [Link]

• Reactions of Amines. Chemistry LibreTexts. Available at: [Link]

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Application Note: Strategic Solvent Selection for Reactions Involving 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Introduction: The Critical Role of the Solvent

3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMAPC-HCl) is a valuable bifunctional reagent in organic synthesis, notably in the development of pharmaceutical agents.[1][2][3][4] Its structure incorporates a reactive primary alkyl chloride for nucleophilic substitution and a tertiary amine, which is protonated in the hydrochloride salt form. The success of reactions utilizing this intermediate—ranging from yield and reaction rate to selectivity—is critically dependent on the choice of solvent. This guide provides a comprehensive framework for selecting the optimal solvent system for reactions involving DMAPC-HCl, grounded in mechanistic principles and validated by practical protocols.

Physicochemical Properties and Reactivity of DMAPC-HCl

A thorough understanding of the reactant's properties is the foundation of rational solvent selection.

• Structure and Form: DMAPC-HCl is a hydrochloride salt, rendering it a crystalline solid at room temperature with a melting point between 169-173°C.[1][4] The presence of the charged ammonium group and the polar C-Cl bond confers a high degree of polarity to the molecule.

• Solubility: As an organic salt, DMAPC-HCl exhibits good solubility in water and polar organic solvents.[2][3][5][6] Its solubility is expected to be significantly lower in non-polar solvents like hexane or toluene. While amine hydrochlorides can sometimes show surprising solubility in less polar solvents if the organic part of the molecule is large and lipophilic, the relatively small alkyl chain of DMAPC-HCl makes this less likely.[7]

• Reactivity: The primary alkyl chloride is the main site of reactivity, susceptible to nucleophilic attack. Given that it is a primary halide, the predominant mechanism for substitution will be the bimolecular nucleophilic substitution (SN2) reaction.[8][9] This mechanism involves a concerted, single-step process where the nucleophile attacks the electrophilic carbon as the chloride leaving group departs.[8]

The Theory of Solvent Selection for SN2 Reactions

The solvent exerts profound influence over the SN2 transition state. The rate of an SN2 reaction is described by the equation: Rate = k[Substrate][Nucleophile].[8] Solvents that stabilize the reactants more than the transition state will slow the reaction, while solvents that stabilize the transition state will accelerate it.

Solvent Classification and Impact

Solvents are broadly classified based on their polarity and their ability to act as hydrogen bond donors (protic) or not (aprotic).

• Polar Aprotic Solvents: These solvents possess significant polarity and can dissolve ionic species, but they lack acidic protons (e.g., O-H or N-H bonds).[10][11] Examples include Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Acetonitrile (MeCN) . They are generally the solvents of choice for SN2 reactions .[8][12][13] They effectively solvate the cation (e.g., K⁺ from a K₂CO₃ base) but leave the anionic nucleophile relatively "naked" and highly reactive.[10][12] This lack of stabilization for the nucleophile raises its ground state energy, thereby decreasing the activation energy and accelerating the reaction.[10][11]

• Polar Protic Solvents: These solvents (e.g., water, ethanol, methanol ) are polar and can act as hydrogen bond donors.[9][14] While they can dissolve both the ionic DMAPC-HCl and many nucleophiles, they are generally poor choices for SN2 reactions .[12][13] They form a "cage" of hydrogen bonds around the anionic nucleophile, stabilizing it and lowering its reactivity, which significantly increases the activation energy and slows the reaction rate.[11][12][14]

• Non-Polar Solvents: Solvents like hexane, toluene, and diethyl ether lack polarity and are generally unsuitable for reactions involving charged species like DMAPC-HCl and ionic nucleophiles due to poor solubility.[12]

Practical Guide to Solvent Selection

Decision-Making Workflow

A systematic approach is crucial for selecting the optimal solvent. The following workflow guides the researcher from initial considerations to final selection.

Caption: Workflow for solvent selection in DMAPC-HCl reactions.

Solvent Property Comparison

The table below summarizes key properties of candidate solvents and their suitability for SN2 reactions with DMAPC-HCl.

Solvent	Class	Dielectric Constant (ε)	Boiling Point (°C)	Suitability for SN2 with DMAPC-HCl	Rationale
DMF	Polar Aprotic	37	153	Excellent	High polarity dissolves reactants; aprotic nature enhances nucleophilicity; high boiling point allows for a wide temperature range.
Acetonitrile	Polar Aprotic	37.5	82	Excellent	High polarity and aprotic character. Lower boiling point makes it easier to remove post-reaction.[10]
DMSO	Polar Aprotic	47	189	Very Good	Highest polarity and high boiling point. Can be difficult to remove completely during workup.[8][10]
Acetone	Polar Aprotic	21	56	Good	Aprotic and polar enough for many cases. Low boiling point limits reaction temperature.[8][12]
Ethanol	Polar Protic	24.5	78	Poor	Protic nature solvates and deactivates the nucleophile, significantly slowing the SN2 reaction.[9]
Toluene	Non-Polar	2.4	111	Unsuitable	Low polarity leads to poor solubility of the ionic DMAPC-HCl and most common bases/nucleophiles.

Application Protocol: O-Alkylation of 4-Hydroxyacetophenone

This protocol details a representative SN2 reaction, providing a practical application of the solvent selection principles. The reaction involves the alkylation of a phenol, a common transformation in medicinal chemistry.[15][16][17]

Reaction Scheme: 4-Hydroxyacetophenone + 3-Dimethylamino-2-methylpropyl chloride hydrochloride → 4-(3-(Dimethylamino)-2-methylpropoxy)acetophenone hydrochloride

Materials

• 4-Hydroxyacetophenone

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMAPC-HCl)

• Potassium Carbonate (K₂CO₃), anhydrous, finely powdered

• Dimethylformamide (DMF), anhydrous

• Ethyl Acetate

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• TLC plates (silica gel 60 F₂₅₄)

• TLC mobile phase (e.g., 10% Methanol in Dichloromethane)

Rationale for Component Selection

• Solvent (DMF): Chosen for its polar aprotic nature, which promotes the SN2 reaction rate, and its high boiling point, which allows for heating to ensure a reasonable reaction time.[10][13] It readily dissolves the ionic DMAPC-HCl and the phenoxide salt intermediate.

• Base (K₂CO₃): A moderately strong inorganic base sufficient to deprotonate the phenol to form the more nucleophilic phenoxide ion.[15] It is heterogeneous in DMF, which can simplify workup.

Step-by-Step Procedure

• Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add 4-hydroxyacetophenone (1.36 g, 10 mmol) and anhydrous potassium carbonate (2.76 g, 20 mmol).

• Solvent Addition: Add 30 mL of anhydrous DMF to the flask.

• Reagent Addition: Stir the mixture at room temperature for 15 minutes to allow for the formation of the potassium phenoxide. Add 3-Dimethylamino-2-methylpropyl chloride hydrochloride (1.72 g, 10 mmol) to the suspension.

• Reaction: Heat the reaction mixture to 80 °C using an oil bath.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) every 2-3 hours. Spot the reaction mixture against the 4-hydroxyacetophenone starting material. The reaction is complete when the starting material spot is no longer visible.

• Workup (Quenching): Once the reaction is complete, cool the mixture to room temperature. Carefully pour the mixture into 100 mL of cold water and stir.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with saturated aqueous NaHCO₃ solution (2 x 50 mL) followed by brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization to afford the pure 4-(3-(dimethylamino)-2-methylpropoxy)acetophenone.

Caption: Concerted SN2 mechanism for O-alkylation.

Troubleshooting Guide

Problem	Potential Solvent-Related Cause	Suggested Solution
No or Slow Reaction	1. Use of a protic solvent (e.g., ethanol contamination). 2. Insufficient polarity (e.g., THF) to dissolve reactants.	1. Ensure use of anhydrous, polar aprotic solvent. 2. Switch to a more polar solvent like DMF or DMSO.
Low Yield	1. Incomplete reaction due to insufficient temperature. 2. Poor solubility of the base or nucleophile.	1. Switch to a higher boiling point solvent (e.g., MeCN to DMF) and increase temperature. 2. Use a solvent that better solubilizes all components.
Side Product Formation	Elimination (E2) reaction competing with substitution (SN2).	While less likely for primary halides, using a less sterically hindered base or a solvent that favors SN2 (polar aprotic) can minimize this.[18]
Difficult Product Isolation	Use of a very high boiling point solvent (e.g., DMSO).	If the product is thermally stable, vacuum distillation can be used. Otherwise, consider using a lower boiling solvent like acetonitrile from the outset.

Conclusion

The selection of a solvent for reactions with 3-Dimethylamino-2-methylpropyl chloride hydrochloride is not a trivial choice but a strategic decision that dictates the reaction's outcome. By understanding the SN2 mechanism and the distinct roles of different solvent classes, researchers can confidently select a system that maximizes reactivity and yield. Polar aprotic solvents, particularly DMF and acetonitrile, are demonstrably the most effective choice, providing the ideal environment for the nucleophile to react efficiently with the primary alkyl chloride of DMAPC-HCl. The principles and protocols outlined in this guide serve as a robust starting point for the successful application of this versatile reagent in chemical synthesis.

References

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• Solubility of Things. (n.d.). Nucleophilic Substitution Reactions. Retrieved from [Link]

• LibreTexts Chemistry. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. Retrieved from [Link]

• LibreTexts Chemistry. (2021). 7.5: SN1 vs SN2. Retrieved from [Link]

• Chemistry Steps. (n.d.). Polar Protic and Polar Aprotic Solvents. Retrieved from [Link]

• KPU Pressbooks. (n.d.). 7.5 SN1 vs SN2 – Organic Chemistry I. Retrieved from [Link]

• Chemistry Stack Exchange. (2019). Why do polar aprotic solvents favour SN2 over E2? Retrieved from [Link]

• Sonawane, R. B., et al. (2019). Room-Temperature, Base-Mediated Selective Synthesis of 2-(Arylamino)ethanols and 2-Aryloxyethanols. Thieme Chemistry.
• Hart, H., & Curtis, D. Y. (n.d.). Alkylation of Phenol with a Homoallylic Halide.
• Johnstone, R., & Rose, M. (1979). A rapid, simple, and mild procedure for alkylation of phenols, alcohols, amides and acids. Tetrahedron, 35, 2169-2173.

• Macmillan Group - Princeton University. (2021). A general N-alkylation platform via copper metallaphotoredox and silyl radical activation of alkyl halides. Retrieved from [Link]

• Sciencemadness.org. (2011). Solubility of organic amine salts. Retrieved from [Link]

• ResearchGate. (2019). How come the hydrochloride salt dissolves in hexane? Retrieved from [Link]

• Various Authors. (2017). Why do amines dissolve in hydrochloric acid? Quora. Retrieved from [Link]

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• LibreTexts Chemistry. (2024). 24.2: Structure and Properties of Amines. Retrieved from [Link]

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Application Note: Real-Time Monitoring of Reactions Involving 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Abstract

This comprehensive guide provides detailed application notes and protocols for monitoring the progress of chemical reactions involving 3-Dimethylamino-2-methylpropyl chloride hydrochloride. This key pharmaceutical intermediate is integral to the synthesis of various active pharmaceutical ingredients (APIs), including Levomepromazine and Cyamepromazine.[1] Effective real-time reaction monitoring is critical for optimizing yield, minimizing impurity formation, and ensuring process safety and scalability. This document outlines the strategic application of chromatographic and spectroscopic techniques, offering researchers, scientists, and drug development professionals the necessary tools to implement robust analytical monitoring protocols.

Introduction: The Significance of Monitoring Reactions with 3-Dimethylamino-2-methylpropyl chloride hydrochloride

3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC) is a versatile reagent in organic synthesis, primarily utilized for introducing the dimethylaminomethylpropyl group into target molecules.[2] Its most common application is in nucleophilic substitution reactions where the chloride is displaced by a suitable nucleophile, such as an amine or phenoxide.[3][4] The steric hindrance from the methyl group on the propyl chain can influence reaction kinetics, making direct monitoring essential for process control.[3]

This guide will explore the primary analytical techniques for tracking the consumption of DMMPC and the formation of the desired product. We will delve into the principles behind Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy, providing detailed protocols for each.

Foundational Principles of Reaction Monitoring

The core principle of reaction monitoring is to track the concentration of reactants, intermediates, and products over time. This data allows for the determination of reaction completion, assessment of side-product formation, and optimization of reaction parameters such as temperature, catalyst loading, and reaction time.

Workflow for Method Selection and Implementation

The selection of an appropriate analytical method is contingent on the specific properties of the reactants and products, as well as the reaction matrix. The following workflow provides a systematic approach to choosing and implementing a monitoring strategy.

Caption: General workflow for selecting and implementing a reaction monitoring protocol.

Chromatographic Techniques for Reaction Monitoring

Chromatography is a powerful tool for separating components of a mixture, making it ideal for monitoring the progress of a chemical reaction.

Thin Layer Chromatography (TLC): A Rapid Qualitative Assessment

TLC is an indispensable technique for the rapid, qualitative monitoring of reactions. It allows for a quick visualization of the consumption of starting materials and the appearance of products.[5]

Principle: TLC separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (an organic solvent or mixture of solvents).[5] The polarity of the compounds determines their retention factor (Rf), with less polar compounds traveling further up the plate.[6]

Application to DMMPC Reactions: In a typical nucleophilic substitution reaction, the starting material DMMPC is a salt and therefore highly polar. The product, a tertiary amine, will likely be less polar. This difference in polarity allows for easy separation on a TLC plate.

• Plate Preparation: Draw a faint pencil line approximately 1 cm from the bottom of a silica gel TLC plate. Mark lanes for the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture at different time points.[6]

• Sample Preparation: Prepare a dilute solution of the DMMPC starting material in a suitable solvent (e.g., methanol). For the reaction mixture, withdraw a small aliquot (a few drops) and dilute it with a solvent like ethyl acetate or dichloromethane.

• Spotting: Using a capillary tube, spot a small amount of each prepared sample onto the corresponding lane on the baseline of the TLC plate.[5]

• Development: Place the TLC plate in a developing chamber containing an appropriate mobile phase. A common starting point for separating amines is a mixture of ethyl acetate and hexanes (e.g., 1:1), often with a small amount of triethylamine (e.g., 1%) to prevent streaking.[7]

• Visualization: After the solvent front has reached near the top of the plate, remove the plate and allow it to dry. Visualize the spots under UV light if the compounds are UV-active. Staining with a suitable agent, such as potassium permanganate or ninhydrin, is often necessary for visualizing amines.[5][8]

• Interpretation: The disappearance of the starting material spot and the appearance of a new product spot indicate the reaction is proceeding. The relative intensity of the spots provides a qualitative measure of the reaction's progress.

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The Synthetic Versatility of 3-Dimethylamino-2-methylpropyl chloride hydrochloride: A Gateway to Novel Compound Discovery

Introduction: Unlocking New Chemical Space

In the landscape of medicinal chemistry and drug discovery, the strategic selection of building blocks is paramount to the efficient exploration of novel chemical space. 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC-HCl) has emerged as a important and versatile precursor for the synthesis of a wide array of biologically active molecules.[1][2][3] Its unique structural features, namely the reactive alkyl chloride and the tertiary amine, provide a powerful handle for introducing the dimethylaminomethylpropyl moiety into various molecular scaffolds. This guide provides an in-depth exploration of the applications of DMMPC-HCl, complete with detailed protocols and mechanistic insights, to empower researchers in their quest for novel therapeutics. This document will particularly focus on its application in the synthesis of novel antipsychotics, antihistamines, and as a template for generating new classes of analgesics and other CNS-active agents.

Physicochemical Properties and Reactivity Profile

Understanding the inherent properties of a reagent is fundamental to its effective application. DMMPC-HCl is a white to off-white crystalline solid, soluble in water and ethanol.[1] The hydrochloride salt form enhances its stability and ease of handling.[4]

Property	Value	Source
CAS Number	4261-67-0	[2][3][5]
Molecular Formula	C₆H₁₅Cl₂N	[1]
Molecular Weight	172.10 g/mol	[4]
Boiling Point	144.5 °C at 760 mmHg	[1]
Flash Point	41.2 °C	[1]

The reactivity of DMMPC-HCl is dominated by the primary alkyl chloride, which is susceptible to nucleophilic substitution (SN2) reactions. The tertiary amine can be protonated or deprotonated depending on the reaction conditions, influencing the overall reactivity and solubility of the molecule. In many synthetic applications, the hydrochloride salt is neutralized in situ with a suitable base to liberate the free amine form of the reactant, which is often more soluble in organic solvents.

Core Application: Synthesis of Phenothiazine-Based Antipsychotics

DMMPC-HCl is a key intermediate in the industrial synthesis of several phenothiazine antipsychotic drugs, including Levomepromazine and Cyamepromazine.[3][5] The general synthetic strategy involves the N-alkylation of a phenothiazine nucleus with DMMPC-HCl.

Mechanism of Action: Nucleophilic Substitution

The core of this synthetic transformation is a classic SN2 reaction. The nitrogen atom of the phenothiazine ring acts as a nucleophile, attacking the electrophilic carbon atom of the 2-methylpropyl chloride chain. The chloride ion serves as the leaving group. The reaction is typically carried out in the presence of a base to deprotonate the phenothiazine nitrogen, thereby increasing its nucleophilicity.

Protocol 1: Synthesis of a Novel 2-Substituted Phenothiazine Derivative

This protocol provides a detailed procedure for the synthesis of a novel phenothiazine derivative, illustrating the general principles of N-alkylation using DMMPC-HCl.

Objective: To synthesize 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine, a key intermediate for compounds like Levomepromazine.

Materials:

• 2-Methoxyphenothiazine

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC-HCl)

• Sodium hydroxide (solid)

• Xylene (anhydrous)

• 18-Crown-6 (optional, as a phase-transfer catalyst)

• Ethyl acetate

• 10% Sodium chloride solution

• 5% Hydrochloric acid

• 4% Ammonia solution

• Anhydrous magnesium sulfate

• Inert gas (Nitrogen or Argon)

Instrumentation:

• Round-bottom flask equipped with a reflux condenser and a Dean-Stark trap

• Magnetic stirrer with heating mantle

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-methoxyphenothiazine (1.0 eq), crushed sodium hydroxide (2.25 eq), and 18-crown-6 (0.02 eq, optional). Add anhydrous xylene to the flask.

• Inert Atmosphere: Purge the flask with an inert gas (nitrogen or argon) to prevent oxidation.

• Addition of Alkylating Agent: While stirring, add 3-dimethylamino-2-methylpropyl chloride (2.0 eq) to the reaction mixture. Note: The free base of DMMPC-HCl can be generated beforehand or in situ.

• Azeotropic Water Removal: Heat the reaction mixture to reflux. Water generated during the reaction will be removed azeotropically with xylene and collected in the Dean-Stark trap.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material (2-methoxyphenothiazine) is consumed (typically 5-6 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Distill off the xylene under reduced pressure or with steam.

  • To the residue, add water and ethyl acetate.

  • Transfer the mixture to a separatory funnel and separate the layers.

  • Wash the organic layer twice with a 10% sodium chloride solution.

• Acidification and Precipitation:

  • Extract the organic layer with 5% hydrochloric acid.

  • Separate the aqueous layer and slowly add it to a 4% ammonia solution with stirring.

  • A precipitate will form.

• Isolation and Purification:

  • Collect the precipitate by vacuum filtration using a Büchner funnel.

  • Wash the solid with water.

  • Dry the product under vacuum to yield 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine.

Causality Behind Experimental Choices:

• Base: Solid sodium hydroxide is a strong base used to deprotonate the phenothiazine nitrogen, making it a more potent nucleophile.

• Solvent: Xylene is a high-boiling, non-polar solvent that is suitable for reflux conditions and allows for the azeotropic removal of water, which drives the reaction to completion.

• Phase-Transfer Catalyst: 18-Crown-6 can be used to enhance the reaction rate by complexing with the sodium cation, thereby increasing the reactivity of the hydroxide anion.

• Inert Atmosphere: Phenothiazines can be susceptible to oxidation, especially at elevated temperatures. An inert atmosphere protects the integrity of the starting material and product.

Visualizing the Workflow: Synthesis of a Phenothiazine Derivative

Caption: Workflow for the N-alkylation of 2-methoxyphenothiazine with DMMPC-HCl.

Expanding the Synthetic Horizon: Applications Beyond Phenothiazines

The utility of DMMPC-HCl extends beyond the synthesis of phenothiazine-based antipsychotics. Its ability to introduce the dimethylaminomethylpropyl side chain makes it a valuable tool for modifying other heterocyclic systems and creating novel scaffolds with potential therapeutic applications.

Application Area 2: Synthesis of Novel Antihistamines

Many first-generation antihistamines, such as Isothipendyl, possess a dialkylaminoalkyl side chain attached to a heterocyclic nucleus.[6] DMMPC-HCl can be employed to synthesize novel analogs of these drugs.

Protocol 2: Synthesis of an Isothipendyl Analog

This protocol outlines a general procedure for the synthesis of a novel Isothipendyl analog by alkylating a suitable heterocyclic amine with DMMPC-HCl.

Objective: To synthesize a novel N-alkylated aza-phenothiazine.

Materials:

• 1-Azaphenothiazine

• Sodium amide (NaNH₂) or Sodium Hydride (NaH)

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC-HCl)

• Anhydrous toluene or xylene

• Anhydrous sodium sulfate

• Anhydrous acetonitrile

• Dry HCl gas

• Ethanol

Procedure:

• Deprotonation: In a flame-dried, three-necked flask under an inert atmosphere, suspend 1-azaphenothiazine (1.0 eq) in anhydrous toluene. Add sodium amide (1.2 eq) portion-wise with stirring.

• Formation of the Nucleophile: Stir the mixture at room temperature for 1-2 hours to ensure complete deprotonation.

• Preparation of the Alkylating Agent: In a separate flask, neutralize DMMPC-HCl with a base (e.g., 10% NaOH solution) and extract the free base into toluene. Dry the toluene solution over anhydrous sodium sulfate.

• Alkylation: Add the toluene solution of 3-dimethylamino-2-methylpropyl chloride to the suspension of the deprotonated 1-azaphenothiazine.

• Reaction: Heat the reaction mixture to reflux and monitor by TLC.

• Work-up: After the reaction is complete, cool the mixture, filter off any inorganic salts, and concentrate the filtrate under reduced pressure.

• Salt Formation and Purification: Dissolve the crude product in anhydrous acetonitrile. Bubble dry HCl gas through the solution to precipitate the hydrochloride salt of the product. The salt of any unreacted starting material may remain in the mother liquor.

• Recrystallization: Collect the precipitate by filtration and recrystallize from ethanol to obtain the pure product.

Application Area 3: Template for Novel Analgesics and CNS-Active Agents

The dimethylaminomethyl moiety is a common pharmacophore in various centrally acting drugs. By reacting DMMPC-HCl with different nucleophiles, novel compounds with potential analgesic, antidepressant, or other CNS activities can be generated.

Conceptual Protocol 3: N-Alkylation of Substituted Anilines for Novel Analgesics

This conceptual protocol describes the synthesis of novel N-alkylated anilines, which could serve as precursors for new classes of analgesics.

Reaction Scheme:

Substituted Aniline + DMMPC-HCl → N-(3-dimethylamino-2-methylpropyl)-substituted aniline

Proposed Reaction Conditions:

• Nucleophile: A substituted aniline (e.g., 4-methoxyaniline).

• Base: A non-nucleophilic base such as sodium carbonate or potassium carbonate.

• Solvent: A polar aprotic solvent like N,N-dimethylformamide (DMF) or acetonitrile.

• Temperature: 60-100 °C.

• Work-up: Standard aqueous work-up followed by column chromatography.

Data Summary: Comparative Reaction Parameters

Application Area	Nucleophile	Base	Solvent	Temperature (°C)	Typical Yield (%)
Antipsychotics	Phenothiazine	NaOH, NaNH₂	Xylene, Toluene	Reflux	70-90
Antihistamines	Aza-phenothiazine	NaNH₂, NaH	Toluene, Acetonitrile	Reflux	60-80
Novel Analgesics	Substituted Aniline	K₂CO₃, Na₂CO₃	DMF, Acetonitrile	60-100	50-75 (Predicted)

Conclusion and Future Directions

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a versatile and economically significant precursor in the synthesis of a range of pharmaceutical compounds. Its reactivity as an alkylating agent allows for the straightforward introduction of the dimethylaminomethylpropyl moiety into diverse molecular frameworks. The protocols and conceptual frameworks presented herein provide a solid foundation for researchers to not only replicate known syntheses but also to design and execute the creation of novel compounds with potential therapeutic value. The continued exploration of DMMPC-HCl in reactions with a wider array of nucleophiles will undoubtedly lead to the discovery of new chemical entities with unique biological activities.

References

• 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. (n.d.). Atompharma. Retrieved from [Link]

• Methods for synthesizing and separating isothipendyl serving as antihistamine medicine. (n.d.). Google Patents.
• Industrial production method of isothipendyl technical material. (n.d.). Google Patents.

• Isothipendyl – Knowledge and References. (n.d.). Taylor & Francis. Retrieved from [Link]

• Alkylation of nucleobases by 2-chloro-N,N-diethylethanamine hydrochloride (CDEAH) sensitizes PARP1-deficient tumors. (2023). PubMed Central. Retrieved from [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. Actylis - 3-Dimethylamino-2-Methylpropyl Chloride.HCL - API Intermediate [solutions.actylis.com]
• 3. atompharma.co.in [atompharma.co.in]
• 4. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 5. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0 [ganeshremedies.com]
• 6. taylorandfrancis.com [taylorandfrancis.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Welcome to the technical support center for the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to optimize your synthetic yield and purity. Our approach is grounded in established chemical principles and field-proven insights to ensure your success.

Table of Contents

• Frequently Asked Questions (FAQs)

  • What is the most common and reliable method for synthesizing 3-Dimethylamino-2-methylpropyl chloride hydrochloride?

  • What are the critical reaction parameters to control for maximizing yield?

  • Why is thionyl chloride the preferred chlorinating agent for this transformation?

  • How can I effectively monitor the progress of the reaction?

  • What are the best practices for storing the final product?

• Troubleshooting Guide

  • Problem: Low or no product yield.

  • Problem: The final product is a dark oil or tar instead of a crystalline solid.

  • Problem: The isolated product has a low melting point and appears impure.

  • Problem: Vigorous, uncontrolled reaction during the addition of thionyl chloride.

• Experimental Protocols

  • Protocol 1: Synthesis of the Precursor - 3-Dimethylamino-2-methyl-1-propanol.

  • Protocol 2: Synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

  • Protocol 3: Purification by Recrystallization.

• Reaction Mechanisms and Workflow Diagrams

• References

Frequently Asked Questions (FAQs)

What is the most common and reliable method for synthesizing 3-Dimethylamino-2-methylpropyl chloride hydrochloride?

The most prevalent and dependable route involves a two-step process. First, the precursor alcohol, 3-dimethylamino-2-methyl-1-propanol, is synthesized. This is typically achieved through the methylation of 2-methyl-3-aminopropanol-1[1]. The subsequent and final step is the chlorination of this amino alcohol using thionyl chloride (SOCl₂), followed by the formation of the hydrochloride salt. This method is favored for its relatively high yields and straightforward execution[2].

What are the critical reaction parameters to control for maximizing yield?

To achieve optimal yields, meticulous control over the following parameters is essential:

• Temperature: The reaction between 3-dimethylamino-2-methyl-1-propanol and thionyl chloride is highly exothermic. Maintaining a low temperature (typically 0-5 °C) during the addition of thionyl chloride is crucial to prevent side reactions and decomposition of the product.

• Stoichiometry: A slight excess of thionyl chloride is generally used to ensure complete conversion of the alcohol. However, a large excess can lead to the formation of impurities and complicate the work-up.

• Solvent: The choice of solvent is critical. Anhydrous, non-reactive solvents such as chloroform or dichloromethane are commonly used to ensure the solubility of the starting material and to facilitate a homogenous reaction mixture.

• Moisture Control: Thionyl chloride reacts violently with water. Therefore, all glassware must be thoroughly dried, and anhydrous solvents should be used to prevent the decomposition of the reagent and the formation of undesirable byproducts.

Why is thionyl chloride the preferred chlorinating agent for this transformation?

Thionyl chloride is the reagent of choice for several reasons:

• High Reactivity: It readily converts alcohols to alkyl chlorides.

• Gaseous Byproducts: The byproducts of the reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gases. This facilitates their removal from the reaction mixture, driving the reaction to completion according to Le Châtelier's principle.

• Clean Reaction: When used under controlled conditions, it generally provides a clean conversion with minimal side products compared to other chlorinating agents.

How can I effectively monitor the progress of the reaction?

The progress of the chlorination reaction can be monitored by Thin Layer Chromatography (TLC). A suitable solvent system (e.g., a mixture of dichloromethane and methanol) can be developed to distinguish between the starting amino alcohol and the product. The disappearance of the starting material spot on the TLC plate indicates the completion of the reaction.

What are the best practices for storing the final product?

3-Dimethylamino-2-methylpropyl chloride hydrochloride is hygroscopic and should be stored in a tightly sealed container in a cool, dry place. It is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to prevent moisture absorption and degradation over time.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or no product yield.	1. Incomplete reaction: Insufficient reaction time or temperature. 2. Decomposition of thionyl chloride: Presence of moisture in the reaction setup. 3. Loss of product during work-up: Product may be soluble in the aqueous layer if the pH is not properly controlled. 4. Sub-optimal stoichiometry: Insufficient thionyl chloride.	1. Monitor the reaction by TLC until the starting material is consumed. If the reaction is sluggish, allow it to stir at room temperature for a longer period after the initial addition. 2. Ensure all glassware is oven-dried and use anhydrous solvents. Use a fresh bottle of thionyl chloride. 3. During aqueous work-up, ensure the pH is appropriately adjusted to minimize the solubility of the free amine in the aqueous phase before extraction. 4. Use a slight excess (e.g., 1.1-1.2 equivalents) of thionyl chloride.
The final product is a dark oil or tar instead of a crystalline solid.	1. High reaction temperature: The reaction was not sufficiently cooled during the addition of thionyl chloride, leading to decomposition. 2. Presence of impurities: Side reactions may have produced polymeric or colored byproducts. 3. Residual solvent: Incomplete removal of the reaction solvent.	1. Maintain a temperature of 0-5 °C during the addition of thionyl chloride using an ice-salt bath. 2. Attempt purification by recrystallization from a suitable solvent system (e.g., ethanol/ether or acetonitrile). If the product remains oily, consider purification by column chromatography. 3. Ensure complete removal of the solvent under reduced pressure.
The isolated product has a low melting point and appears impure.	1. Incomplete conversion: Presence of unreacted starting material. 2. Formation of byproducts: Side reactions such as the formation of cyclic sulfites. 3. Inadequate purification: The recrystallization process was not effective.	1. Confirm complete conversion by TLC before work-up. 2. The formation of the 1,2,3-oxathiazolidine-2-oxide is a potential side reaction with β-amino alcohols[3]. Careful control of reaction conditions can minimize this. 3. Perform a second recrystallization using a different solvent system. Ensure the crystals are thoroughly washed with a cold, non-polar solvent to remove soluble impurities.
Vigorous, uncontrolled reaction during the addition of thionyl chloride.	1. Addition rate is too fast: The highly exothermic reaction generates heat faster than it can be dissipated. 2. Inadequate cooling: The cooling bath is not maintaining the desired low temperature.	1. Add the thionyl chloride dropwise at a slow, controlled rate. 2. Use an efficient cooling bath (e.g., ice-salt or dry ice-acetone) and ensure the reaction flask is well-immersed.

Experimental Protocols

Protocol 1: Synthesis of the Precursor - 3-Dimethylamino-2-methyl-1-propanol

This protocol is based on the reductive amination of 2-methyl-3-hydroxypropanal, which can be formed from the hydration of methacrolein, followed by methylation. A more direct laboratory-scale approach is the methylation of 2-methyl-3-aminopropanol-1.

Materials:

• 2-methyl-3-aminopropanol-1

• Formaldehyde (37% solution in water)

• Formic acid (88%)

• Sodium hydroxide

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-methyl-3-aminopropanol-1.

• Cool the flask in an ice bath and slowly add formic acid, followed by the dropwise addition of a formaldehyde solution.

• After the addition is complete, heat the reaction mixture to reflux for 8-12 hours.

• Cool the mixture to room temperature and carefully add a concentrated sodium hydroxide solution until the pH is strongly basic (pH > 12).

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 3-dimethylamino-2-methyl-1-propanol.

• Purify the crude product by vacuum distillation.

Protocol 2: Synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

This procedure is adapted from a reliable method for the synthesis of a similar aminoalkyl chloride[2].

Materials:

• 3-Dimethylamino-2-methyl-1-propanol

• Thionyl chloride (SOCl₂)

• Anhydrous chloroform (or dichloromethane)

• Absolute ethanol

Procedure:

• In a dry, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HCl and SO₂), place anhydrous chloroform.

• Cool the flask in an ice-salt bath to 0-5 °C.

• Slowly add thionyl chloride (1.2 equivalents) to the stirred chloroform.

• Dissolve 3-dimethylamino-2-methyl-1-propanol (1 equivalent) in anhydrous chloroform and add it dropwise to the cold thionyl chloride solution over a period of 1-2 hours, maintaining the internal temperature below 10 °C.

• After the addition is complete, remove the cooling bath and allow the reaction mixture to stir at room temperature for an additional 2-3 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully concentrate the reaction mixture under reduced pressure to remove the excess solvent and thionyl chloride.

• The crude product is then taken up in absolute ethanol for purification.

Protocol 3: Purification by Recrystallization

Materials:

• Crude 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• Absolute ethanol

• Anhydrous diethyl ether (or acetonitrile)

Procedure:

• Dissolve the crude product in a minimal amount of boiling absolute ethanol.

• If the solution is colored, a small amount of activated charcoal can be added, and the solution is filtered hot.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• If crystallization is slow, add anhydrous diethyl ether dropwise until turbidity persists, then allow it to stand.

• Collect the white crystalline product by vacuum filtration.

• Wash the crystals with a small amount of cold anhydrous diethyl ether.

• Dry the product under vacuum to a constant weight. The expected melting point is in the range of 169-173°C[4].

Reaction Mechanisms and Workflow Diagrams

Reaction Mechanism: Chlorination of 3-Dimethylamino-2-methyl-1-propanol with Thionyl Chloride

The reaction proceeds via a nucleophilic substitution mechanism. The alcohol oxygen of 3-dimethylamino-2-methyl-1-propanol attacks the electrophilic sulfur atom of thionyl chloride, displacing a chloride ion to form a protonated alkyl chlorosulfite intermediate. A base (in this case, the dimethylamino group of another molecule or a scavenger base if added) deprotonates the intermediate. The chloride ion then acts as a nucleophile, attacking the carbon atom bearing the chlorosulfite group in an Sₙ2-like fashion, leading to the desired alkyl chloride with the liberation of sulfur dioxide and hydrogen chloride gas. The final step involves the protonation of the dimethylamino group by HCl to form the hydrochloride salt.

Caption: Reaction pathway for the synthesis of the target compound.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common synthesis issues.

References

• Marcinkiewicz, S. (1971). [New Methods of Synthesizing 3-aminopropanol-1 Derivatives. I. Synthesis of 2-methyl-3-aminopropanol-1 and 2-methyl-3-dimethylaminopropanol-1]. Acta Poloniae Pharmaceutica, 28(4), 359-62. [Link]

• J. Chem. (2025). The reaction of thionyl chloride with β amino alcohols: a computational investigation to delineate the mechanisms of the well-established synthesis that forms the 1-chloro-(2-alkylamino)ethanes and the 1,2,3 alkyloxathiazolidine-2-oxide compounds. Canadian Science Publishing. [Link]

Sources

• 1. [New methods of synthesizing 3-aminopropanol-1 derivatives. I. Synthesis of 2-methyl-3-aminopropanol-1 and 2-methyl-3-dimethylaminopropanol-1] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. 3-Dimethylamino-2-methylpropyl chloride hydrochloride (4261-67-0) for sale [vulcanchem.com]

troubleshooting failed reactions with 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Welcome to the technical support center for 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC-HCl). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered when using this versatile alkylating agent. Here, we address specific issues in a direct question-and-answer format, providing not just solutions but also the underlying chemical principles to empower your experimental success.

Section 1: Understanding the Reagent: Core Concepts

Before delving into troubleshooting, a firm grasp of the reagent's characteristics is paramount. DMMPC-HCl is a hydrochloride salt of a tertiary amine, which influences its solubility and reactivity. The primary reactive site is the carbon atom attached to the chlorine, making it an effective electrophile for nucleophilic substitution reactions. However, the presence of a methyl group on the propyl chain introduces steric hindrance compared to its linear analogue, 3-dimethylaminopropyl chloride, which can affect reaction kinetics.[1]

Key Physicochemical Properties:

Property	Value	Source
Molecular Formula	C6H15Cl2N	[1][2]
Molecular Weight	172.10 g/mol	[3]
Appearance	White to off-white crystalline powder	[2][4]
Melting Point	169-173 °C	[1][5]
Solubility	Soluble in water and ethanol	[2][6]

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting Failed Reactions

This section addresses common issues encountered during reactions with 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Q1: My reaction is sluggish or not proceeding to completion. What are the likely causes and how can I resolve this?

A1: Sluggish or incomplete reactions with DMMPC-HCl are frequently due to a combination of factors including insufficient nucleophilicity of the substrate, steric hindrance, improper base selection, or suboptimal reaction temperature.

• Nucleophilicity: The nucleophile must be sufficiently reactive to displace the chloride. If you are working with a weak nucleophile (e.g., a hindered alcohol or a weakly basic amine), you may need to enhance its reactivity.

  • Solution: Convert the nucleophile to a more reactive form. For instance, deprotonate an alcohol with a strong base like sodium hydride (NaH) to form the more nucleophilic alkoxide. For weak amine nucleophiles, consider using a non-nucleophilic organic base to free the amine while avoiding competition with the primary reaction.

• Steric Hindrance: The methyl group on the propyl chain of DMMPC-HCl can sterically hinder the approach of bulky nucleophiles.[1]

  • Solution: Increase the reaction temperature to provide more kinetic energy to overcome the activation barrier. Be cautious, as higher temperatures can also lead to side reactions. Alternatively, if your synthesis allows, consider using a less hindered analogue like 3-dimethylaminopropyl chloride hydrochloride.[1]

• Base Selection: As DMMPC-HCl is a hydrochloride salt, a base is required to neutralize the HCl and to deprotonate the nucleophile if necessary. An inappropriate base can hinder the reaction.

  • Solution: Use at least two equivalents of a suitable base. The first equivalent neutralizes the HCl salt, and the second (if needed) deprotonates the nucleophile. For many applications, inorganic bases like potassium carbonate (K2CO3) or sodium carbonate (Na2CO3) in a polar aprotic solvent like DMF or acetonitrile are effective. For more sensitive substrates, an organic base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) can be used.

• Reaction Temperature: Alkylation reactions with DMMPC-HCl often require heating.

  • Solution: Start by running the reaction at a moderate temperature (e.g., 50-60 °C) and monitor its progress by TLC or LC-MS. If the reaction is still slow, incrementally increase the temperature, but be mindful of potential decomposition of starting materials or products.

Q2: I am observing multiple spots on my TLC plate, indicating the formation of byproducts. What are the common side reactions and how can I minimize them?

A2: The formation of byproducts is a common challenge. Key side reactions include elimination, over-alkylation, and hydrolysis of the reagent.

• Elimination (E2) Reactions: In the presence of a strong, sterically hindered base, an E2 elimination can occur to form an alkene.

  • Solution: Avoid using strong, bulky bases like potassium tert-butoxide if your goal is substitution. Opt for weaker, non-nucleophilic bases like K2CO3 or TEA.

• Over-alkylation: If your nucleophile has multiple reactive sites (e.g., a primary amine or a diol), over-alkylation can occur.

  • Solution: Use a protecting group strategy to block other reactive sites on your nucleophile. Alternatively, carefully control the stoichiometry by using a slight excess of the nucleophile relative to DMMPC-HCl.

• Hydrolysis: DMMPC-HCl can be susceptible to hydrolysis, especially at elevated temperatures in the presence of water.[1]

  • Solution: Ensure your reaction is conducted under anhydrous conditions. Use dry solvents and an inert atmosphere (e.g., nitrogen or argon). If your reaction must be performed in a protic solvent, keep the temperature as low as possible to minimize hydrolysis.

Q3: I am having difficulty with the work-up and purification of my product. What is the recommended procedure?

A3: The presence of the dimethylamino group in your product can complicate extraction and purification due to its basicity and potential water solubility.

• Aqueous Work-up: After the reaction is complete, the mixture is typically cooled and partitioned between an organic solvent (e.g., ethyl acetate, dichloromethane) and water.

  • If your product is in the organic layer: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO3) to remove any remaining acidic components, followed by a wash with brine to reduce the amount of dissolved water.

  • If your product is water-soluble or remains in the aqueous layer: The basic dimethylamino group might be protonated, making the product water-soluble. In this case, basify the aqueous layer with a suitable base (e.g., 1M NaOH) to a pH of 9-10 to deprotonate the amine, which should increase its solubility in an organic solvent, allowing for extraction.

• Purification:

  • Column Chromatography: If your product is sufficiently non-polar, silica gel column chromatography is a standard method. A gradient elution system, often starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is typically effective. Adding a small amount of triethylamine (0.1-1%) to the eluent can help to prevent the basic product from streaking on the acidic silica gel.

  • Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be an excellent purification method.[1]

Section 3: Experimental Protocols & Diagrams

General Protocol for N-Alkylation of a Phenol

This protocol provides a general guideline for the reaction of a phenol with DMMPC-HCl.

• Preparation: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the phenol (1.0 eq.), potassium carbonate (2.0 eq.), and a suitable solvent (e.g., acetone or DMF).

• Addition of Reagent: Add 3-Dimethylamino-2-methylpropyl chloride hydrochloride (1.2 eq.) to the mixture.

• Reaction: Heat the reaction mixture to reflux (for acetone) or to a suitable temperature (e.g., 80 °C for DMF) and monitor the reaction progress by TLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

Troubleshooting Workflow Diagram

Caption: A logical workflow for troubleshooting failed reactions.

Reaction Mechanism: N-Alkylation

Caption: General mechanism for N-alkylation using DMMPC-HCl.

Section 4: Safety and Handling

• Handling: Always handle 3-Dimethylamino-2-methylpropyl chloride hydrochloride in a well-ventilated area, preferably in a chemical fume hood.[7][8] Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2][8] Avoid inhalation of dust and contact with skin and eyes.[7][8]

• Storage: Store the reagent in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.[4][7] The compound is hygroscopic and should be protected from moisture.[5][9]

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations.[4][7]

References

• Chemsrc. (2025, August 24). CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride. Retrieved from [Link]

• SGRL. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Retrieved from [Link]

• Atom Pharma. (n.d.). 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. Retrieved from [Link]

• UCHEM. (n.d.). China 3-Dimethylamino-2-methylpropyl chloride hydrochloride CAS:4261-67-0 manufacturer. Retrieved from [Link]

• Fisher Scientific. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride, 98%, Thermo Scientific 100 g. Retrieved from [Link]

• National Toxicology Program. (n.d.). Nomination Background: Dimethylaminopropyl Chloride, Hydrochloride. Retrieved from [Link]

• ChemBK. (2024, April 9). 1-CHLORO-2-METHYL-3-DIMETHYLAMINOPROPANE HYDROCHLORIDE. Retrieved from [Link]

Sources

• 1. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 2. Page loading... [guidechem.com]
• 3. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0 [ganeshremedies.com]
• 4. echemi.com [echemi.com]
• 5. chembk.com [chembk.com]
• 6. Actylis - 3-Dimethylamino-2-Methylpropyl Chloride.HCL - API Intermediate [solutions.actylis.com]
• 7. CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride | Chemsrc [chemsrc.com]
• 8. 3-Dimethylamino-2-methylpropyl chloride hydrochloride(4261-67-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 9. myuchem.com [myuchem.com]

Technical Support Center: Optimization of Reaction Temperature for 3-Dimethylamino-2-methylpropyl chloride hydrochloride Synthesis

Welcome to the technical support center for the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for the critical chlorination step of 3-dimethylamino-2-methyl-1-propanol using thionyl chloride (SOCl₂). Our goal is to empower you with the scientific understanding and practical guidance necessary to optimize your reaction temperature, maximize yield and purity, and troubleshoot common issues encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature profile for the reaction of 3-dimethylamino-2-methyl-1-propanol with thionyl chloride?

A1: The optimal temperature profile for this reaction involves a two-stage approach:

• Initial Addition of Thionyl Chloride: It is critical to maintain a low temperature, ideally between 0-5°C , during the dropwise addition of thionyl chloride to the solution of 3-dimethylamino-2-methyl-1-propanol.[1] This is because the reaction is highly exothermic, and a controlled, low temperature minimizes the risk of runaway reactions and the formation of undesirable byproducts.

• Reaction Completion: After the complete addition of thionyl chloride, the reaction mixture may require gentle warming or reflux to ensure the reaction proceeds to completion. A typical procedure involves heating the mixture to reflux for several hours. However, the necessity and duration of this heating step should be determined by reaction monitoring (e.g., via TLC or in-situ FTIR/Raman spectroscopy).[1]

Q2: Why is low temperature crucial during the initial addition of thionyl chloride?

A2: Maintaining a low temperature (0-5°C) during the initial addition of thionyl chloride is paramount for several reasons:

• Exothermicity Control: The reaction between an alcohol and thionyl chloride is highly exothermic. A low temperature helps to dissipate the heat generated, preventing a rapid and uncontrolled increase in the reaction temperature.

• Minimizing Side Reactions: Elevated temperatures can promote side reactions such as the formation of ethers, elimination products (alkenes), and rearrangement products. For amino alcohols, intramolecular cyclization is also a significant risk at higher temperatures.

• Preventing Degradation: Both the starting material and the product can be susceptible to degradation at higher temperatures in the presence of the acidic byproducts (HCl and SO₂).

Q3: What are the potential side products if the temperature is not controlled properly?

A3: Lack of proper temperature control can lead to the formation of several impurities, reducing the yield and purity of the desired product. The primary side products include:

• Bis(3-dimethylamino-2-methylpropyl) ether: Formed by the reaction of the starting alcohol with the product or another molecule of the starting material at elevated temperatures.

• 3-Dimethylamino-2-methyl-1-propene: An elimination byproduct that can form at higher temperatures.

• Rearrangement Products: Although less common with primary alcohols, carbocation rearrangements can occur under strongly acidic conditions and heat, leading to isomeric chlorides.

• Cyclic Byproducts: In the case of amino alcohols, intramolecular cyclization to form a quaternary ammonium salt is a potential side reaction, especially if the amine is not protonated.

Q4: How can I monitor the progress of the reaction?

A4: Several analytical techniques can be employed to monitor the reaction progress:

• Thin-Layer Chromatography (TLC): A simple and effective method to qualitatively track the consumption of the starting alcohol and the formation of the product.

• In-situ Fourier Transform Infrared (FTIR) or Raman Spectroscopy: These techniques can provide real-time monitoring of the reaction by tracking the disappearance of the O-H stretch of the alcohol and the appearance of new peaks corresponding to the product.[1]

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): These methods can be used to analyze aliquots of the reaction mixture to quantify the starting material, product, and any byproducts.

Q5: What is the thermal stability of the final product, 3-Dimethylamino-2-methylpropyl chloride hydrochloride?

A5: 3-Dimethylamino-2-methylpropyl chloride hydrochloride is generally stable under normal storage conditions (cool, dry place). However, like many hydrochloride salts of alkyl chlorides, it can be susceptible to degradation at elevated temperatures. Thermal decomposition may generate irritating and toxic gases. It is recommended to store the compound in an inert atmosphere at 2-8°C for long-term stability.

Troubleshooting Guide

Problem	Potential Cause(s)	Troubleshooting Steps & Rationale
Low Yield	1. Incomplete Reaction: Insufficient reaction time or temperature after thionyl chloride addition. 2. Loss during Workup: The product is water-soluble, and excessive washing with aqueous solutions can lead to loss. 3. Side Reactions: Poor temperature control leading to the formation of byproducts.	1. Monitor the reaction to completion using TLC or other analytical methods before quenching. Consider extending the reflux time if necessary. 2. Minimize aqueous washes during the workup. Use saturated brine to reduce the solubility of the product in the aqueous phase. 3. Strictly maintain the temperature at 0-5°C during thionyl chloride addition.
Low Purity (Presence of Impurities)	1. High Reaction Temperature: Leads to the formation of ethers, alkenes, or rearrangement products. 2. Moisture in the Reaction: Hydrolysis of thionyl chloride and the product can occur. 3. Impure Starting Material: Purity of the starting alcohol is critical.	1. Ensure efficient cooling and slow, controlled addition of thionyl chloride. 2. Use anhydrous solvents and reagents. Dry all glassware thoroughly before use. 3. Verify the purity of the 3-dimethylamino-2-methyl-1-propanol before starting the reaction.
Reaction Mixture Turns Dark/Charring	1. Runaway Reaction: Uncontrolled exotherm due to rapid addition of thionyl chloride or inadequate cooling. 2. High Reaction Temperature: Decomposition of the starting material or product at elevated temperatures.	1. Immediately cool the reaction vessel in an ice bath. Stop the addition of thionyl chloride. 2. Re-evaluate the cooling capacity of the setup and the rate of addition for future experiments.
Product is an Oil Instead of a Solid	1. Presence of Impurities: Oily byproducts can prevent crystallization. 2. Residual Solvent: Incomplete removal of the reaction solvent or workup solvents.	1. Purify the product by recrystallization from a suitable solvent system (e.g., ethanol/ether). 2. Ensure complete removal of solvents under high vacuum.

Experimental Protocols

Protocol 1: Optimized Synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• Preparation: In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube, dissolve 3-dimethylamino-2-methyl-1-propanol in an anhydrous solvent (e.g., chloroform or dichloromethane).

• Cooling: Cool the flask to 0°C in an ice-water bath.

• Thionyl Chloride Addition: Add thionyl chloride (1.2 equivalents) dropwise to the stirred solution via the dropping funnel over a period of 1-2 hours, ensuring the internal temperature does not exceed 5°C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for 1 hour.

• Completion (Optional): Gently heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by TLC.

• Workup: Cool the mixture to room temperature and carefully quench by pouring it into ice-cold water. Separate the organic layer, wash with saturated sodium bicarbonate solution, then with brine. Dry the organic layer over anhydrous sodium sulfate.

• Isolation: Remove the solvent under reduced pressure to obtain the crude product.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/ether) to yield pure 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Visualizations

Diagram 1: Key Steps in the Synthesis Workflow

Caption: Workflow for the synthesis of 3-Dimethylamino-2-methylpropyl chloride HCl.

Diagram 2: Troubleshooting Logic for Low Yield

Caption: Troubleshooting guide for low yield in the synthesis reaction.

References

Sources

• 1. 3-Dimethylamino-2-methylpropyl chloride hydrochloride(4261-67-0)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

Navigating the Synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride: A Technical Support Guide to Impurity Management

An In-Depth Guide for Researchers, Scientists, and Drug Development Professionals

The synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride, a key intermediate in the production of various pharmaceutical active ingredients, presents a unique set of challenges, primarily centered around the control of process-related impurities. This technical support center provides a comprehensive resource for troubleshooting common issues encountered during its synthesis, with a focus on the formation, identification, and mitigation of critical impurities. Drawing upon established chemical principles and analytical best practices, this guide is designed to empower researchers to optimize their synthetic protocols, ensuring the highest quality and purity of the final product.

Troubleshooting Common Synthesis Issues

This section addresses specific problems that may arise during the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride, providing insights into their root causes and offering actionable solutions.

Issue 1: Presence of an Isomeric Impurity Detected by GC-MS or HPLC

Question: My post-reaction analysis shows a significant peak corresponding to an isomer of the target compound. What is this impurity and how can I prevent its formation?

Answer:

The most probable isomeric impurity is 1-chloro-N,N,2-trimethylpropan-1-amine hydrochloride . Its formation is a known complication in the chlorination of β-amino alcohols and proceeds through a reactive intermediate.

Causality: The Aziridinium Ion Intermediate

The reaction of the starting material, 3-dimethylamino-2-methyl-1-propanol, with a chlorinating agent such as thionyl chloride (SOCl₂), does not proceed via a simple direct substitution. Instead, it involves the formation of a cyclic three-membered ring intermediate known as an aziridinium ion .[1][2]

This intermediate is susceptible to nucleophilic attack by the chloride ion at two different carbon atoms.

• Path A (Desired): Attack at the less sterically hindered primary carbon (C1) leads to the formation of the desired product, 3-Dimethylamino-2-methylpropyl chloride.

• Path B (Impurity Formation): Attack at the more sterically hindered tertiary carbon (C2) results in the formation of the isomeric impurity, 1-chloro-N,N,2-trimethylpropan-1-amine.[1][2]

Mitigation Strategies:

Controlling the regioselectivity of the chloride ion attack on the aziridinium intermediate is key to minimizing the formation of the isomeric impurity.

Strategy	Mechanism of Action	Recommended Parameters
Low Reaction Temperature	Lowering the temperature disfavors the higher activation energy pathway leading to the thermodynamically less stable, more substituted product (Path B).	Maintain reaction temperature between -10°C and 0°C during the addition of the chlorinating agent.
Choice of Chlorinating Agent	Reagents that favor an SN2-type mechanism with less carbocationic character in the transition state can improve selectivity.	While thionyl chloride is common, consider exploring alternative chlorinating agents like oxalyl chloride in a non-polar solvent.
Solvent Effects	Less polar, non-coordinating solvents can help to stabilize the aziridinium ion and influence the selectivity of the nucleophilic attack.	Aprotic solvents such as dichloromethane (DCM) or toluene are preferred over polar, protic solvents.

Experimental Protocol: Synthesis with Minimized Isomeric Impurity

• Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen inlet is charged with 3-dimethylamino-2-methyl-1-propanol dissolved in anhydrous dichloromethane.

• Cooling: The reaction mixture is cooled to -10°C using an acetone/dry ice bath.

• Reagent Addition: A solution of thionyl chloride in anhydrous dichloromethane is added dropwise from the dropping funnel over a period of 1-2 hours, ensuring the internal temperature does not exceed 0°C.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC) or in-situ IR spectroscopy.

• Quenching: Once the reaction is complete, the mixture is carefully quenched by the slow addition of a saturated sodium bicarbonate solution while maintaining a low temperature.

• Work-up and Isolation: The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The resulting free base is then converted to the hydrochloride salt by treatment with HCl in a suitable solvent like isopropanol or diethyl ether.

Diagram of Impurity Formation Pathway:

Caption: Formation of the desired product and an isomeric impurity via an aziridinium ion intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of dimeric impurities in this synthesis?

A1: Dimeric impurities can arise from the intermolecular reaction of the aziridinium ion intermediate with an unreacted molecule of 3-dimethylamino-2-methyl-1-propanol. This is more likely to occur at higher concentrations and temperatures. To minimize dimer formation, it is recommended to use a slow addition of the chlorinating agent to a cooled, dilute solution of the amino alcohol.

Q2: My final product is showing poor stability and discoloration upon storage. What could be the cause?

A2: Residual unreacted starting material or the presence of the isomeric impurity can lead to degradation over time. The free amine groups can act as catalysts for decomposition. Additionally, exposure to moisture can lead to hydrolysis of the alkyl chloride. Ensure the product is thoroughly purified, free of starting material and isomers, and stored in a dry, inert atmosphere.

Q3: What are the recommended analytical methods for impurity profiling of 3-Dimethylamino-2-methylpropyl chloride hydrochloride?

A3: A combination of chromatographic techniques is ideal for a comprehensive impurity profile.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent method for identifying and quantifying volatile impurities, including the isomeric impurity and any residual solvents.[3][4] A typical protocol would involve a capillary column with a non-polar stationary phase and a temperature gradient program.

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., UV or ELSD) is well-suited for the analysis of the non-volatile polar amine compounds.[5][6] A reversed-phase C18 column with an ion-pairing agent in the mobile phase can be effective for separating the target compound from its polar impurities.

Q4: Are there any specific safety precautions to consider when working with thionyl chloride?

A4: Thionyl chloride is a corrosive and toxic reagent that reacts violently with water, releasing toxic gases (SO₂ and HCl).[7] All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. The reaction should be quenched carefully with a basic solution under controlled temperature conditions.

Q5: How can I effectively remove the isomeric impurity during purification?

A5: Due to the similar physical properties of the isomers, their separation can be challenging.

• Fractional Distillation: If the free bases of the product and impurity have a sufficient difference in boiling points, fractional distillation under reduced pressure may be effective before converting to the hydrochloride salt.

• Recrystallization: Careful selection of a recrystallization solvent system for the hydrochloride salt may allow for the selective crystallization of the desired product, leaving the impurity in the mother liquor. Multiple recrystallizations may be necessary.

• Preparative Chromatography: For small-scale purifications or to obtain a highly pure analytical standard, preparative HPLC can be employed.

Experimental Workflow for Impurity Analysis:

Caption: A typical workflow for the analysis and management of impurities.

References

• Lee, C. C., & Finlayson, A. J. (1961). Rearrangement of β-amino alcohols. Canadian Journal of Chemistry, 39(1), 260-261.
• Pesek, J. J., Matyska, M. T., & Berdiev, A. (2012). HPLC analysis of very polar compounds in bioanalysis. LCGC North America, 30(10), 926-935.
• Gatza, E., et al. (2009). Rearrangement of beta-amino alcohols and application to the synthesis of biologically active compounds. Chirality, 21(9), 850-856.

• PrepChem. (n.d.). Synthesis of 1-dimethylamino-3-methylamino-2-propanol hydrochloride. Retrieved from [Link]

• Kim, H. J., et al. (2021). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Molecules, 26(11), 3364.

• Teledyne ISCO. (n.d.). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Retrieved from [Link]

• Raja, K. D., et al. (2020). Development and validation of GC-MS method for the trace level determination of structurally alert alkyl halide impurities in Cilastatin sodium drug substance. International Journal of Pharmaceutical Sciences and Research, 11(10), 5017-5026.

• SIELC Technologies. (n.d.). HPLC Method for Separation of Amines in Non Aqueous MP on BIST B+ Column. Retrieved from [Link]

• ResearchGate. (2025). The reaction of thionyl chloride with β amino alcohols: a computational investigation to delineate the mechanisms of the well-established synthesis that forms the 1-chloro-(2-alkylamino)ethanes and the 1,2,3 alkyloxathiazolidine-2-oxide compounds. Retrieved from [Link]

• LCGC International. (2012). HPLC Analysis of Very Polar Compounds in Bioanalysis. Retrieved from [Link]

• Der Pharma Chemica. (2012). Development and validation of gas chromatography method for low level detection of residual Methyl chloride, Ethyl chloride and Isopropyl chloride in Ziprasidone Hydrochloride drug substance.

• National Center for Biotechnology Information. (2021). Synthetic Applications of Aziridinium Ions. Retrieved from [Link]

• Google Patents. (n.d.). EP0046288A1 - Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal.

• Shimadzu. (2012). Analysis of Potential Genotoxic Impurities in Active Pharmaceutical Ingredients (5) - Analysis of Alkyl Halides. Retrieved from [Link]

• Canadian Journal of Chemistry. (2024). The reaction of thionyl chloride with β amino alcohols: A computational investigation to delineate the mechanisms of the well-established synthesis that forms the 1-chloro-(2- alkylamino)

• ResearchGate. (2025). Formation of N-Nitrosodimethylamine (NDMA) from Dimethylamine During Chlorination. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Analytical Methods. Retrieved from [Link]

• Google Patents. (n.d.). US3402203A - Process of preparing n, n-dimethylamino alcohols.
• Environmental Science & Technology. (2024). Overlooked Chlorination of Aqueous Alcohols: Aldehyde Formation and Artifactual Chlorine Consumption.

• Royal Society of Chemistry. (2009). Rearrangement of β-amino alcohols via aziridiniums: a review. Retrieved from [Link]

• Environmental Science & Technology. (n.d.).

• Aladdin Scientific. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride, min 98%, 100 grams. Retrieved from [Link]

• PubMed. (n.d.). Formation of N-nitrosodimethylamine (NDMA) from dimethylamine during chlorination. Retrieved from [Link]

• LCGC International. (2009). Method Selection for Trace Analysis of Genotoxic Impurities in Pharmaceuticals. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Treatment of allylic alcohol with thionyl chloride: why is the product rearranged?. Retrieved from [Link]

• Asian Journal of Research in Chemistry and Pharmaceutical Sciences. (2021). method development and validation of n, n- dimethylaminopropyl chloride (dmpc) content in clomipramine hydrochloride drug substance by gc-ms/ms.

• ResearchGate. (n.d.). Synthesis of Aziridines from Amino Alcohols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Aziridine synthesis by ring closure reaction. Retrieved from [Link]

• CoLab. (n.d.). Synthesis of aziridines from amino alcohols. Retrieved from [Link]

• Master Organic Chemistry. (2011). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Retrieved from [Link]

• Acta Physico-Chimica Sinica. (n.d.). Reaction of Methyl Alcohol with Thionyl Chloride in Solution.
• Royal Society of Chemistry. (n.d.). Factors affecting N -nitrosodimethylamine formation from poly(diallyldimethyl-ammonium chloride)
• ResearchGate. (n.d.).
• Study.com. (n.d.). The substitution reaction of 2-propanol with SOCl2 to produce its corresponding alkyl halide occurs through the SN1 reaction mechanism. Select one.
• Pearson+. (n.d.). What are the products of the following reactions? c..

Sources

• 1. Synthetic and theoretical investigation on the one-pot halogenation of β-amino alcohols and nucleophilic ring opening of aziridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Rearrangement of β-amino alcohols via aziridiniums: a review - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsr.com [ijpsr.com]
• 5. Optimized HPLC method for analysis of polar and nonpolar heterocyclic amines in cooked meat products - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Storage and Handling of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMIC)

Prepared by the Senior Application Scientist Team

Welcome to the technical support guide for 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMIC), a key intermediate in pharmaceutical synthesis.[1][2] This document provides researchers, scientists, and drug development professionals with in-depth guidance on preventing the degradation of this compound during storage. Maintaining the integrity of DMIC is critical for ensuring experimental reproducibility, high reaction yields, and the overall success of your research and development projects.

Section 1: Compound Profile & Intrinsic Stability

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS: 4261-67-0) is a white to off-white crystalline powder.[1][3] While it is stable under normal, controlled temperatures and pressures, its hydrochloride salt form makes it particularly susceptible to environmental factors that can compromise its purity and reactivity.[3] The primary mechanism of action for DMIC in synthesis involves the alkylation of nucleophilic sites, a process that relies on the integrity of the molecule's reactive chloride group.[4]

Property	Specification	Rationale & Impact on Storage
Appearance	White to off-white crystalline powder[1][3]	Any deviation, such as clumping, discoloration (yellowing/browning), or a syrupy appearance, indicates potential moisture absorption or degradation.
Hygroscopicity	High[5][6][7][8]	The compound readily absorbs moisture from the atmosphere. This is the most significant risk factor, leading to hydrolysis and loss of function.
Thermal Stability	Stable at ambient temperatures; Melts at 167-170°C[3]	Avoid exposure to excess heat, as it can accelerate degradation pathways.[3]
Light Sensitivity	Potentially light-sensitive	As a best practice for complex organic molecules used in pharmaceuticals, protection from light is recommended to prevent photodegradation.[6][9]
Key Incompatibilities	Strong oxidizing agents[3]	Co-storage with strong oxidants must be strictly avoided to prevent hazardous reactions.[3][10]
Primary Degradation Products	Hydrogen chloride, nitrogen oxides, carbon monoxide[3]	The formation of these byproducts indicates significant compound decomposition.

Section 2: Primary Degradation Pathways

Understanding how DMIC degrades is the first step toward preventing it. The following Q&A addresses the core chemical vulnerabilities of the compound.

Question: What is the most common cause of DMIC degradation during storage?

Answer: The most prevalent and rapid degradation pathway is hydrolysis due to moisture absorption . DMIC is hygroscopic, meaning it actively attracts and holds water molecules from the air.[5][6] The absorbed water can then react with the alkyl chloride group in a nucleophilic substitution reaction, replacing the chloride with a hydroxyl group. This conversion is irreversible and renders the compound ineffective for its intended alkylation reactions.[4]

Caption: Primary degradation of DMIC via hydrolysis.

Question: How do heat and light affect DMIC?

Answer:

• Heat: Elevated temperatures act as a catalyst, increasing the rate of chemical reactions, including the hydrolysis pathway described above.[3] While stable at room temperature, prolonged exposure to heat sources (e.g., direct sunlight, placement near ovens) should be avoided.

• Light: Light, particularly UV and short-wavelength visible light, provides the energy to initiate photochemical reactions.[9] For complex organic molecules, this can lead to the formation of impurities. While specific photostability data for DMIC is not widely published, protecting it from light is a standard and highly recommended precautionary measure in pharmaceutical chemical storage.[6][9]

Section 3: Recommended Storage Protocols

Adherence to a strict storage protocol is a self-validating system for ensuring compound integrity.

Protocol 1: Receiving and Short-Term Storage (< 1 Month)

• Inspect Upon Receipt: Visually check that the container seal is intact and the material is a free-flowing, off-white powder. Note the date of receipt on the container.

• Primary Container: Keep the compound in its original supplier container. Ensure the cap is tightly sealed after every use.[3]

• Secondary Containment: Place the primary container inside a desiccator cabinet or a heavy-duty, sealable moisture-barrier bag containing a desiccant, such as silica gel.[11][12] This provides a crucial second layer of defense against ambient humidity.

• Location: Store in a cool, dark, and well-ventilated cabinet away from incompatible materials like strong oxidants.[3][10]

Protocol 2: Long-Term Storage (> 1 Month)

• Inert Atmosphere Aliquoting: For long-term storage, it is best to aliquot the bulk material into smaller, single-use vials under an inert atmosphere (e.g., inside a nitrogen or argon-filled glovebox). This minimizes repeated exposure of the entire batch to ambient air and moisture.

• Container Sealing: Use vials with tight-fitting, corrosion-resistant caps. For added protection, wrap the cap-vial interface with Parafilm®.

• Temperature Control: Store the sealed aliquots at 2-8°C in a refrigerator.[6][8] This low temperature significantly slows the rate of any potential degradation. Do not freeze , as this can introduce moisture through condensation cycles if not handled properly.

• Light Protection: Place the vials or the secondary container in a dark location or use amber-colored vials to protect against light-induced degradation.[6][9]

• Documentation: Maintain a log for the bulk material and each aliquot, noting the dates of receipt, aliquoting, and use.

Section 4: Frequently Asked Questions (FAQs)

Q: My DMIC powder has formed hard clumps and looks slightly yellowish. What happened and can I still use it? A: This is a classic sign of significant moisture absorption. The clumping is due to hydration, and the color change often indicates the onset of chemical degradation. It is highly recommended not to use the material for any critical applications, as its purity is compromised. A small test reaction might be considered for non-critical work, but for reliable and reproducible results, a fresh bottle should be used.

Q: How can I definitively tell if my compound has degraded? A: Visual inspection is the first line of defense. However, for a definitive answer, analytical techniques are required. Stability can be monitored via accelerated degradation studies, with Liquid Chromatography-Mass Spectrometry (LC-MS) being an effective method to identify decomposition products.[4]

Q: The MSDS states the compound is "stable under normal temperatures and pressures." Why are these extra precautions necessary? A: The term "stable" on a safety data sheet generally refers to its lack of explosive or rapid, hazardous decomposition under ideal conditions.[3] It does not account for the slow, subtle degradation from factors like ambient humidity and light over weeks or months, which are critical to the success of high-purity chemical synthesis. The precautions outlined here are to preserve the compound's specified purity (e.g., 98%+) for research applications.

Q: What is the best way to handle DMIC when weighing it out for an experiment? A: Minimize its exposure to ambient air. If possible, handle it in a glovebox. If a glovebox is not available, work quickly. Have all your equipment ready, open the container for the shortest time possible, weigh the material, and immediately and tightly reseal the container. Do not leave the bottle open on the bench. For long-term storage, returning the container to a desiccator to re-establish a dry environment is crucial.

Section 5: Troubleshooting Guide

If you suspect your DMIC has been improperly stored, follow this workflow to determine the best course of action.

Caption: Troubleshooting workflow for stored DMIC.

References

• CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride | Chemsrc . [Link]

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride, min 98%, 100 grams - Lab Alley . [Link]

• Techniques for Handling Air- and Moisture-Sensitive Compounds - University of Pittsburgh . [Link]

• Moisture protection for hygroscopic materials during transport - Absortech . [Link]

• Protection of Light Sensitive Products - Pharmaguideline . [Link]

• Effective Ways of Moisture Sensitive Device Storage and Handling - RayPCB . [Link]

• Guidance on Safe Storage of Chemicals in Laboratories - University of St Andrews . [Link]

• How to Store Reagents - University of Rochester . [Link]

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• 3. CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride | Chemsrc [chemsrc.com]
• 4. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 5. alkylamines.com [alkylamines.com]
• 6. Page loading... [guidechem.com]
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• 9. Protection of Light Sensitive Products | Pharmaguideline [pharmaguideline.com]
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• 11. absortech.com [absortech.com]
• 12. raypcb.com [raypcb.com]

Technical Support Center: Overcoming Solubility Challenges with 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Welcome to the technical support center for 3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS 4261-67-0). This guide is designed for researchers, chemists, and drug development professionals who utilize this versatile intermediate in their work. As a hydrochloride salt of a tertiary amine, this compound presents a unique set of solubility characteristics that can be challenging. This document provides in-depth, experience-driven guidance to help you navigate these challenges effectively, ensuring the success and reproducibility of your experiments.

Troubleshooting Guide: Common Solubility Issues

This section addresses specific problems you may encounter when trying to dissolve 3-Dimethylamino-2-methylpropyl chloride hydrochloride. The solutions are presented in a question-and-answer format, explaining the chemical principles behind the recommended actions.

Q1: My compound won't dissolve in my non-polar organic solvent (e.g., hexanes, toluene, dichloromethane). What's happening and what should I do?

A1: This is expected behavior. 3-Dimethylamino-2-methylpropyl chloride hydrochloride is an ionic salt.[1] Ionic compounds have strong electrostatic interactions (ion-ion forces) that require highly polar solvents to overcome. Non-polar solvents cannot effectively solvate the charged ammonium cation and the chloride anion, leading to very poor solubility.

The Underlying Chemistry: The phrase "like dissolves like" is key here. The highly polar, ionic nature of the hydrochloride salt makes it soluble in polar solvents, while it remains insoluble in non-polar organic media. In fact, adding a non-polar "anti-solvent" like diethyl ether is a common technique to precipitate amine hydrochloride salts from a reaction mixture.[1]

Solutions:

• Switch to a Polar Solvent: The most straightforward solution is to use a more appropriate solvent. Water, ethanol, and methanol are good starting points.[2] For reactions requiring anhydrous conditions, polar aprotic solvents like acetonitrile or DMF may offer moderate solubility.[3]

• Convert to the Free Amine: If your reaction chemistry requires a non-polar solvent, you will need to convert the hydrochloride salt to its corresponding free base (3-dimethylamino-2-methylpropyl chloride). This removes the ionic charge, making the molecule significantly more soluble in organic solvents. See the protocol in Section 3.2 for a detailed method.

Q2: I've dissolved the compound in water, but my solution is slightly acidic. Is this normal?

A2: Yes, this is completely normal. 3-Dimethylamino-2-methylpropyl chloride hydrochloride is the salt of a weak base (the tertiary amine) and a strong acid (hydrochloric acid). When dissolved in a neutral solvent like water, the ammonium cation will partially hydrolyze the water, releasing H₃O⁺ ions and resulting in a slightly acidic solution.

The Underlying Chemistry: The dimethylaminopropyl ammonium cation (R₃NH⁺) establishes an equilibrium in water: R₃NH⁺ + H₂O ⇌ R₃N + H₃O⁺

This equilibrium lies to the left, but enough hydronium (H₃O⁺) is generated to lower the pH.

Q3: My aqueous solution of the compound became cloudy after I added a basic solution (e.g., NaOH). Why did this happen?

A3: You have inadvertently neutralized the hydrochloride salt and precipitated the free amine. Adding a base (like NaOH) deprotonates the charged ammonium cation, converting it into the neutral, or "free," amine.[4] This neutral form is significantly less soluble in water than the ionic salt form and will precipitate out of the aqueous solution if its solubility limit is exceeded.[4]

Solutions:

• Re-acidify: You can redissolve the precipitated free amine by slowly adding a dilute acid (e.g., 1M HCl) until the solution becomes clear again. This will re-protonate the amine back to the soluble hydrochloride salt.

• Extract the Free Amine: If your goal was to generate the free amine, you can now extract it from the aqueous layer using a suitable organic solvent like ethyl acetate or dichloromethane.

Q4: I'm struggling to achieve a high concentration in my chosen solvent. How can I improve solubility?

A4: Increasing the concentration can be challenging, but several techniques can be employed, often in combination.

Solutions:

• Gentle Heating: For many compounds, solubility increases with temperature. Try gently warming the solution while stirring. Always check the compound's stability at elevated temperatures to avoid degradation.

• Co-solvency: Using a mixture of solvents can often achieve higher solubility than a single solvent.[5][6] For example, if your compound is slightly soluble in ethanol and highly soluble in water, a water/ethanol mixture might provide the optimal balance of polarity to dissolve a higher concentration.

• pH Adjustment: As this is an amine salt, pH has a dramatic effect on its aqueous solubility. Solubility is highest at acidic pH values where the compound exists fully as the protonated, ionic salt.[7]

Frequently Asked Questions (FAQs)

What is the general solubility profile of this compound?

• High Solubility: Water, ethanol, methanol.[2][8]

• Moderate Solubility: Acetonitrile, Dichloromethane (CH₂Cl₂).[3]

• Low/Insoluble: Non-polar solvents like hexanes, toluene, diethyl ether, and chloroform (CHCl₃).[9]

Is the compound stable in solution?

The compound is generally stable under normal temperature and pressure.[2] However, be aware of its hygroscopic nature, meaning it can absorb moisture from the air.[10][11] It is recommended to store it under an inert atmosphere (like nitrogen or argon) at 2-8°C.[2][9] In basic aqueous solutions (high pH), it will convert to the free amine.

What is the best way to prepare a stock solution?

For most applications, preparing a stock solution in deionized water is recommended due to its high solubility.[8][12] If an organic solvent is required, anhydrous ethanol or methanol are suitable choices. For sensitive reactions, it is crucial to use anhydrous solvents and handle the compound under an inert atmosphere to prevent moisture absorption.

Key Experimental Protocols

Protocol: Solubility Screening Workflow

This protocol provides a systematic approach to finding a suitable solvent for your experiment.

Materials:

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• Vials or test tubes

• Magnetic stirrer and stir bars

• Selection of solvents (e.g., Water, Ethanol, Methanol, Acetonitrile, DMF, DMSO)

Procedure:

• Weigh Compound: Add a pre-weighed amount of the compound (e.g., 10 mg) to several different vials.

• Add Solvent: Add a small, measured volume of a solvent (e.g., 0.1 mL) to the first vial.

• Assess Solubility: Stir vigorously at room temperature for 2-3 minutes. Observe if the solid dissolves completely.

• Incremental Addition: If the solid does not dissolve, add another 0.1 mL of the solvent and stir again. Repeat this process, keeping track of the total volume of solvent added, until the solid is fully dissolved or a maximum volume (e.g., 2 mL) is reached.

• Test Other Solvents: Repeat steps 2-4 for each solvent you wish to test.

• Gentle Heating (Optional): For solvents that show poor solubility at room temperature, gently warm the mixture (e.g., to 40-50°C) to see if solubility improves.

• Quantify: Calculate the approximate solubility in mg/mL for each successful solvent system.

Protocol: Conversion of Hydrochloride Salt to Free Amine

This procedure is essential when the neutral amine is required, for example, for reactions in non-polar organic solvents.

Materials:

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• 1M Sodium Hydroxide (NaOH) or saturated Sodium Bicarbonate (NaHCO₃) solution

• Organic extraction solvent (e.g., Ethyl Acetate, Dichloromethane)

• Separatory funnel

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Rotary evaporator

Procedure:

• Dissolve the Salt: Dissolve the hydrochloride salt in a minimal amount of deionized water in a flask.

• Basification: Cool the solution in an ice bath. Slowly add 1M NaOH solution dropwise while stirring. Monitor the pH with pH paper or a meter. Continue adding base until the pH is >10.[4][13] The solution may become cloudy as the free amine precipitates.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer 2-3 times with an organic solvent (e.g., ethyl acetate). Combine the organic layers.

• Washing: Wash the combined organic layers with brine (saturated NaCl solution) to remove residual water and inorganic salts.

• Drying: Dry the organic layer over an anhydrous drying agent like Na₂SO₄.

• Concentration: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the free amine, which is often an oil or low-melting solid.

Data Summary & Visualizations

Solubility Reference Table

Solvent	Polarity	Type	Expected Solubility	Notes
Water	Very High	Polar Protic	High[2][8][12]	Forms a slightly acidic solution.
Methanol / Ethanol	High	Polar Protic	High[2]	Good alternative to water when an organic medium is needed.
Acetonitrile	Medium-High	Polar Aprotic	Moderate[3]	Useful for anhydrous reactions requiring a polar solvent.
Dichloromethane	Medium	Polar Aprotic	Moderate[3]	May require co-solvents or conversion to free amine.
Chloroform	Medium	Polar Aprotic	Sparingly Soluble[9]	Generally not a good solvent for the salt form.
Toluene / Hexanes	Low	Non-polar	Insoluble	Not suitable for the hydrochloride salt.

Workflow Diagrams

Caption: Decision workflow for solvent selection.

Caption: pH-dependent equilibrium in aqueous solution.

References

• National Toxicology Program. Nomination Background: Dimethylaminopropyl Chloride, Hydrochloride. [Link]

• Ascendia Pharmaceutical Solutions. 5 Novel Techniques for Solubility Enhancement. [Link]

• ResearchGate. What is the best way to convert my amine compound from the salt form into free amine?. [Link]

• SGRL. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. [Link]

• International Journal of Medical Science and Dental Research. Techniques for Improving Solubility. [Link]

• Asian Journal of Pharmacy and Technology. Solubility Enhancement by Various Techniques based on Pharmaceutical and Medicinal Chemistry Approach: An Overview. [Link]

• Google Patents.

• UCHEM. China 3-Dimethylamino-2-methylpropyl chloride hydrochloride CAS:4261-67-0 manufacturer. [Link]

• University of Alberta. Isolation (Recovery) of amines. [Link]

• NIH National Center for Biotechnology Information. Drug Solubility: Importance and Enhancement Techniques. [Link]

• Quora. Why do amines dissolve in hydrochloric acid?. [Link]

• Tradeindia. 3-dimethylamino-2-methylpropyl Chloride Hcl. [Link]

• Arran Chemical Company. 3-Dimethylamino-2-methylpropyl chloride hydrochloride (65% aqueous solution) | CAS 4261-67-0. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 4. chem.ualberta.ca [chem.ualberta.ca]
• 5. ijmsdr.org [ijmsdr.org]
• 6. ajptonline.com [ajptonline.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. Actylis - 3-Dimethylamino-2-Methylpropyl Chloride.HCL - API Intermediate [solutions.actylis.com]
• 9. 4261-67-0 CAS MSDS (3-Dimethylamino-2-methylpropyl chloride hydrochloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. myuchem.com [myuchem.com]
• 11. 3-dimethylamino-2-methylpropyl Chloride Hcl at 11500.00 INR in Mumbai, Maharashtra | A. B. Enterprises [tradeindia.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reactions with 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-Dimethylamino-2-methylpropyl chloride hydrochloride. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of your experiments and optimize your reaction outcomes. The information herein is grounded in established chemical principles and supported by authoritative sources to ensure scientific integrity.

Introduction to Synthetic Strategies

The synthesis of products using 3-Dimethylamino-2-methylpropyl chloride hydrochloride, a key intermediate in the production of several antipsychotic medications, primarily follows two well-established routes[1]. The first involves the N-alkylation of a suitable nucleophile, such as a secondary amine, with 3-Dimethylamino-2-methylpropyl chloride. This reaction is often facilitated by a catalyst to enhance efficiency. The second common approach is the conversion of an amino alcohol precursor, like 3-dimethylamino-1-propanol, to the corresponding chloride using a chlorinating agent such as thionyl chloride.

This guide will delve into the nuances of catalyst selection for the N-alkylation pathway and provide troubleshooting for both synthetic routes.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalysts for N-alkylation using 3-Dimethylamino-2-methylpropyl chloride?

A1: Phase transfer catalysts (PTCs) are frequently employed to facilitate the reaction between the aqueous and organic phases in N-alkylation reactions. The most common classes of PTCs for this purpose are quaternary ammonium salts (e.g., tetrabutylammonium bromide - TBAB) and crown ethers. The choice between them depends on the specific substrate and reaction conditions.

Q2: How do I choose between a quaternary ammonium salt and a crown ether as a catalyst?

A2: The selection of a suitable phase transfer catalyst is critical for reaction success.

• Quaternary ammonium salts are often the first choice due to their lower cost and broad applicability. Their effectiveness can be tuned by altering the alkyl chain length to balance hydrophilicity and lipophilicity.

• Crown ethers are powerful phase transfer catalysts that can strongly complex with alkali metal cations (like K⁺ from a base such as potassium carbonate), effectively transporting the anionic nucleophile into the organic phase. They are particularly useful when high reactivity is required.

Q3: What are the key parameters to control in the reaction of 3-dimethylamino-1-propanol with thionyl chloride?

A3: The reaction of amino alcohols with thionyl chloride can be complex, and careful control of reaction parameters is crucial. Key considerations include:

• Temperature: This reaction is often exothermic. Maintaining a low temperature, especially during the initial addition of thionyl chloride, is critical to prevent side reactions and degradation of the product.

• Order of Addition: The order in which reagents are mixed can significantly impact the outcome.

• Presence of a Base: The addition of a base can alter the reaction pathway and product distribution. Without a base, the amine is protonated, favoring the formation of the desired alkyl chloride. In the presence of a base, other reaction pathways may become dominant.

Q4: What are the typical side products I should be aware of?

A4: In N-alkylation reactions, the most common side product is the result of over-alkylation , where the desired secondary amine product reacts further with the alkylating agent to form a tertiary amine or even a quaternary ammonium salt. In reactions involving thionyl chloride, potential byproducts can include sulfur-containing impurities and products of degradation if the temperature is not well-controlled[2].

Q5: How can I monitor the progress of my reaction?

A5: Thin-layer chromatography (TLC) is a simple and effective technique for routine reaction monitoring. For more detailed analysis, Gas Chromatography-Mass Spectrometry (GC-MS) can be used to identify and quantify reactants, products, and byproducts[3]. Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for in-situ reaction monitoring and structural elucidation of the final product[4][5][6].

Troubleshooting Guides

Low Yield in N-Alkylation Reactions

Problem: My N-alkylation reaction with 3-Dimethylamino-2-methylpropyl chloride is giving a low yield of the desired product.

Potential Cause	Explanation	Troubleshooting Steps
Inefficient Phase Transfer	The nucleophile is not being effectively transported into the organic phase where the reaction occurs.	Catalyst Selection: If using a quaternary ammonium salt, consider one with a different alkyl chain length. Alternatively, switching to a crown ether could enhance reactivity. Agitation: Ensure vigorous stirring to maximize the interfacial area between the aqueous and organic phases.
Catalyst Poisoning	Certain anions, such as iodide, can irreversibly bind to the phase transfer catalyst, rendering it inactive.	Leaving Group: If possible, use an alkylating agent with a different leaving group (e.g., bromide instead of iodide). Catalyst Loading: A slight increase in catalyst loading may compensate for minor poisoning effects.
Inappropriate Base	The base may not be strong enough to deprotonate the nucleophile effectively, or it may be causing side reactions.	Base Strength: Select a base with a pKa that is appropriate for the nucleophile. Inorganic bases like potassium carbonate are common, but organic bases such as triethylamine may be suitable in some cases. Solubility: Ensure the base is sufficiently soluble in the aqueous phase.
Suboptimal Temperature	The reaction may be too slow at the current temperature, or side reactions may be favored.	Temperature Optimization: Gradually increase the reaction temperature while monitoring for the formation of byproducts using TLC or GC-MS.

Formation of Impurities in the Thionyl Chloride Reaction

Problem: My reaction of 3-dimethylamino-1-propanol with thionyl chloride is producing significant impurities.

Potential Cause	Explanation	Troubleshooting Steps
Reaction Temperature Too High	Thionyl chloride reactions with alcohols can be highly exothermic. Excessive heat can lead to the decomposition of the starting material, intermediate, or product, resulting in a complex mixture of byproducts.	Temperature Control: Add the thionyl chloride dropwise to a cooled solution of the amino alcohol (e.g., in an ice bath). Maintain a low temperature throughout the addition and for a period afterward before allowing the reaction to slowly warm to room temperature or be gently heated if necessary.
Presence of Water	Thionyl chloride reacts vigorously with water to produce sulfur dioxide and hydrochloric acid. This can consume the reagent and introduce unwanted side reactions.	Anhydrous Conditions: Ensure all glassware is thoroughly dried before use. Use anhydrous solvents and handle reagents in an inert atmosphere (e.g., under nitrogen or argon).
Incorrect Stoichiometry	An excess or deficit of thionyl chloride can lead to incomplete reaction or the formation of undesired byproducts.	Molar Ratio: Carefully control the stoichiometry of the reactants. A slight excess of thionyl chloride is often used to ensure complete conversion of the alcohol.
Impure Thionyl Chloride	Old or improperly stored thionyl chloride can contain impurities such as sulfur chlorides (e.g., S₂Cl₂) which can lead to the formation of colored and slimy byproducts[2].	Reagent Quality: Use freshly distilled or a new bottle of thionyl chloride for best results.

Experimental Protocols

Protocol 1: Catalyst Screening for N-Alkylation

This protocol outlines a general procedure for screening different phase transfer catalysts for the N-alkylation of a secondary amine with 3-Dimethylamino-2-methylpropyl chloride.

Materials:

• Secondary amine (substrate)

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• Potassium carbonate (or other suitable base)

• Toluene (or other suitable organic solvent)

• Phase transfer catalysts (e.g., TBAB, tetrabutylammonium chloride, 18-crown-6)

• Deionized water

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the secondary amine (1.0 eq), toluene, and an aqueous solution of potassium carbonate (2.0 eq).

• Add the phase transfer catalyst (0.05 eq).

• Add 3-Dimethylamino-2-methylpropyl chloride hydrochloride (1.2 eq) to the mixture.

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS at regular intervals.

• Upon completion, cool the reaction mixture to room temperature, separate the organic and aqueous layers.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and analyze the crude product by GC-MS and NMR to determine the conversion and selectivity for each catalyst.

Protocol 2: Synthesis via the Thionyl Chloride Route

This protocol provides a general method for the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride from 3-dimethylamino-1-propanol.

Materials:

• 3-dimethylamino-1-propanol

• Thionyl chloride

• Anhydrous dichloromethane (or other suitable solvent)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 3-dimethylamino-1-propanol (1.0 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl chloride (1.2 eq) dropwise from the dropping funnel over a period of 30-60 minutes, ensuring the internal temperature does not exceed 5 °C.

• After the addition is complete, stir the reaction mixture at 0 °C for an additional hour.

• Allow the reaction to slowly warm to room temperature and stir for another 2-4 hours, or until the reaction is complete as monitored by TLC.

• Carefully quench the reaction by slowly adding the mixture to ice-cold water.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product. The product can be further purified by recrystallization.

Visualizations

Caption: Catalyst selection workflow for N-alkylation.

Caption: Troubleshooting logic for thionyl chloride reactions.

References

• ResearchGate. (2005). An efficient and operationally convenient general synthesis of tertiary amines by direct alkylation of secondary amines with alkyl halides in the presence of Huenig's base. Retrieved from [Link]

• White Rose eTheses Online. (n.d.). New catalysts for amine alkylation reactions promoted by hydrogen borrowing. Retrieved from [Link]

• PTC Organics, Inc. (n.d.). Industrial Phase-Transfer Catalysis. Retrieved from [Link]

• PubMed. (2003). Synthesis, chemistry, and dynamic NMR study of new atropisomeric 4-dialkylamino-5-chloro-1,2-dithiole-3-thiones. Retrieved from [Link]

• Wiley Online Library. (2024). Strategies for Using Quaternary Ammonium Salts as Alternative Reagents in Alkylations. Retrieved from [Link]

• PTC Organics, Inc. (2018). Two Consecutive PTC N-Alkylations. Retrieved from [Link]

• Digital Commons @ USF. (n.d.). Efficient synthesis of secondary amines by selective alkylation of primary amines. Retrieved from [Link]

• Beilstein Journals. (n.d.). NMR reaction monitoring in flow synthesis. Retrieved from [Link]

• Journal of Global Trends in Pharmaceutical Sciences. (2021). A VALIDATED STABILITY METHOD FOR DIMETHYL AMINO ISOPROPYL IN PROMETHAZINE HCL BY GC-ESI –MS. Retrieved from [Link]

• PubMed. (1971). Physical properties of quaternary ammonium salts of phenothiazine derivatives. Retrieved from [Link]

• SGR Lifesciences. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Retrieved from [Link]

• Macmillan Group. (2008). Phase-Transfer Catalysis (PTC). Retrieved from [Link]

• National Toxicology Program. (n.d.). Nomination Background: Dimethylaminopropyl Chloride, Hydrochloride. Retrieved from [Link]

• ResearchGate. (2017). NMR reaction monitoring in flow synthesis. Retrieved from [Link]

• PTC Organics, Inc. (n.d.). Article: Strategies for using Quaternary Ammonium Salts as Alternative Reagents in Alkylations. Retrieved from [Link]

• MDPI. (n.d.). Interfacial Processes—The Key Steps of Phase Transfer Catalyzed Reactions. Retrieved from [Link]

• Organic Syntheses. (n.d.). β-DIMETHYLAMINOETHYL CHLORIDE HYDROCHLORIDE. Retrieved from [Link]

• Journal of Laboratory Chemical Education. (2022). Using Imidazolium-Based Ionic Liquids to Teach Fundamental NMR Interpretation. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical structures of quaternary ammonium salts used as alkylating.... Retrieved from [Link]

• ResearchGate. (2016). Generation of a structurally diverse library through alkylation and ring closure reactions using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride. Retrieved from [Link]

• Filo. (n.d.). what happens when (a) Thionyl chloride acts upon 1 propanol. (b) Ethanol reacts with PBr3. Retrieved from [Link]

• ResearchGate. (2016). Can anyone explain the residues in our thionyl chloride reaction?. Retrieved from [Link]

• ResearchGate. (n.d.). NMR spectroscopy in studies of new chiral ionic liquids. Retrieved from [Link]

• Chem-Impex. (n.d.). (S)-3-(Dimethylamino)-1-(2-thienyl)-1-propanol. Retrieved from [Link]

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• 1. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0 [ganeshremedies.com]
• 2. researchgate.net [researchgate.net]
• 3. jgtps.com [jgtps.com]
• 4. Synthesis, chemistry, and dynamic NMR study of new atropisomeric 4-dialkylamino-5-chloro-1,2-dithiole-3-thiones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. BJOC - NMR reaction monitoring in flow synthesis [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]

minimizing byproduct formation in reactions with 3-Dimethylamino-2-methylpropyl chloride hydrochloride

An in-depth technical guide from our Senior Application Scientists.

Technical Support Center: 3-Dimethylamino-2-methylpropyl chloride hydrochloride

A Guide to Minimizing Byproduct Formation in Synthesis

Welcome to the technical support center for 3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS: 4261-67-0). This guide is designed for researchers, chemists, and drug development professionals who utilize this critical intermediate in their synthetic workflows. As a key building block in the synthesis of numerous active pharmaceutical ingredients (APIs), particularly antipsychotics like Chlorpromazine and Levomepromazine, controlling its reactivity is paramount to achieving high yield and purity.[1][2]

This document provides in-depth troubleshooting advice, field-proven protocols, and a mechanistic rationale for minimizing common byproducts.

Section 1: The Core Challenge: A Competition Between Substitution and Elimination

The primary utility of 3-Dimethylamino-2-methylpropyl chloride hydrochloride lies in its function as an alkylating agent. The desired reaction is typically a nucleophilic substitution (SN2), where a nucleophile (such as an amine or phenothiazine nitrogen) displaces the chloride leaving group. However, due to its structure as an alkyl halide, it is also susceptible to competing side reactions, primarily β-elimination (E2) and hydrolysis.[3][4][5]

Understanding the factors that govern these competing pathways is the first step toward rationally designing an experiment that maximizes the formation of your desired product.

Caption: Troubleshooting decision tree for common reaction issues.

Section 3: Recommended Experimental Protocols

The following protocols provide a starting point for optimizing your reaction and are designed to be self-validating by incorporating best practices from the outset.

Protocol 1: General N-Alkylation with Minimized Byproduct Formation

This protocol is a generalized procedure for the alkylation of a secondary amine or similar nucleophile, prioritizing the suppression of E2 and hydrolysis byproducts.

• Vessel Preparation: Dry a round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet in an oven at 120 °C for at least 4 hours. Assemble the glassware hot and allow it to cool to room temperature under a gentle stream of dry nitrogen.

• Reagent Preparation:

  • Add your nucleophile (1.0 eq) and a mild base such as powdered potassium carbonate (K₂CO₃, 1.5 eq, previously dried under vacuum at 100 °C) to the reaction flask.

  • Add anhydrous polar aprotic solvent (e.g., acetonitrile or DMF) to achieve a suitable concentration (e.g., 0.1-0.5 M).

• Reaction Initiation:

  • Cool the stirred suspension to 0 °C using an ice-water bath.

  • In a separate flask, dissolve 3-Dimethylamino-2-methylpropyl chloride hydrochloride (1.1 eq) in a minimum amount of the same anhydrous solvent.

  • Add the solution of the alkylating agent dropwise to the cooled suspension over 30 minutes.

• Reaction and Monitoring:

  • Allow the reaction to stir at 0-5 °C for 2 hours. [3] * Let the reaction warm slowly to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by TLC or LC-MS, checking for the consumption of starting material and the formation of both product and potential byproducts.

• Workup:

  • Upon completion, filter the mixture to remove the inorganic base.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product using an appropriate method, such as column chromatography or recrystallization, to separate the desired product from any unreacted starting material and byproducts.

References

• Chemistry LibreTexts. (2019). 7.6.1. Elimination of Alkyl Halides. [Link]

• Michigan State University Department of Chemistry. (n.d.). Elimination Reactions of Alkyl Halides. [Link]

• Ashenhurst, J. (2014). Alkyl Halide Reaction Map And Summary. Master Organic Chemistry. [Link]

• Lumen Learning. (n.d.). 8.5. Elimination reactions | Organic Chemistry 1: An open textbook. [Link]

• StudySmarter. (n.d.). Organic Chemistry Alkyl Halides - Elimination Reactions. [Link]

• Google Patents. (2019). EP3533790A2 - An improved process for preparation of chlorpromazine or its pharmaceutically acceptable salts.

• YouTube. (2020). Synthesis of Chlorpromazine | In Simple Way. [Link]

• YouTube. (2019). SYNTHESIS OF CHLORPROMAZINE | MEDICINAL CHEMISTRY | GPAT-2020 | B.PHARM-4TH SEM. [Link]

• Google Patents. (2019). US20190314385A1 - Process for Preparation of Chlorpromazine or its Pharmaceutically Acceptable Salts.

• UCHEM. (n.d.). China 3-Dimethylamino-2-methylpropyl chloride hydrochloride CAS:4261-67-0 manufacturer. [Link]

• SGRL. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. [Link]

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• 3. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chemistry.coach [chemistry.coach]

Technical Support Center: A Guide to Workup Procedures for Reactions Involving 3-Dimethylamino-2-methylpropyl chloride hydrochloride

This technical guide is designed for researchers, scientists, and professionals in drug development who are utilizing 3-Dimethylamino-2-methylpropyl chloride hydrochloride in their synthetic workflows. As a key building block in the synthesis of various pharmaceutical agents, particularly antipsychotics like Levomepromazine, a robust and efficient workup procedure is paramount for obtaining a high yield and purity of the final product.[1] This guide provides in-depth answers to common questions and troubleshooting strategies for challenges encountered during the workup of reactions involving this versatile reagent.

I. Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 3-Dimethylamino-2-methylpropyl chloride hydrochloride that influence the workup procedure?

A1: Understanding the chemical nature of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is fundamental to designing an effective workup. Here are its key features:

• Tertiary Amine: The dimethylamino group is a tertiary amine, which is basic. This basicity is the most critical factor influencing the workup, as it dictates the compound's solubility in aqueous solutions of varying pH.

• Hydrochloride Salt: The compound is supplied as a hydrochloride salt, which makes it a water-soluble solid.[2][3] In a reaction, it is often used in the presence of a base to liberate the free, reactive amine.

• Alkyl Chloride: The propyl chloride moiety is the reactive site for nucleophilic substitution reactions.[4]

A successful workup strategy will leverage the basicity of the dimethylamino group to separate the desired product from byproducts and unreacted starting materials.

Q2: My reaction is complete. What is the first step in the workup?

A2: The initial step is to quench the reaction. This neutralizes any remaining reactive species and prepares the mixture for extractive workup. The choice of quenching agent depends on the reaction conditions:

• For reactions run under basic conditions: Quenching is typically achieved by adding water or a dilute aqueous acid solution.

• For reactions involving organometallic reagents: A careful, dropwise addition of a proton source like water, saturated aqueous ammonium chloride, or dilute hydrochloric acid at a low temperature is recommended.

The goal is to arrive at a biphasic mixture (an organic solvent and an aqueous solution) that can be moved to a separatory funnel for extraction.

Q3: How do I effectively separate my product, which now contains the 3-dimethylamino-2-methylpropyl moiety, from the reaction mixture?

A3: The separation hinges on acid-base extraction. The tertiary amine in your product is basic and can be protonated to form a water-soluble ammonium salt. The general strategy is as follows:

• Acidic Wash: After quenching, wash the organic layer with a dilute aqueous acid (e.g., 1 M HCl).[5][6] This will protonate your basic product, causing it to move into the aqueous layer. Most neutral and acidic impurities will remain in the organic layer.

• Separation: Separate the two layers. The aqueous layer now contains your product as a hydrochloride salt.

• Basification and Re-extraction: To recover your product in its free base form, add a base (e.g., sodium hydroxide or sodium carbonate) to the aqueous layer until it is basic. This deprotonates the ammonium salt, making your product insoluble in water. You can then extract your purified product back into an organic solvent (like dichloromethane or ethyl acetate).[6]

Q4: How do I choose the optimal pH for the acid-base extraction?

II. Troubleshooting Guide

Problem 1: An emulsion has formed between the organic and aqueous layers during extraction.

• Cause: Emulsions are stable mixtures of two immiscible liquids and are a common issue in extractions involving amines. They can be caused by vigorous shaking or the presence of surfactant-like impurities.

• Solution:

  • Patience: Allow the separatory funnel to stand undisturbed for some time; the layers may separate on their own.

  • Brine Wash: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous layer, which can help to break the emulsion.

  • Gentle Swirling: Instead of vigorous shaking, gently rock or swirl the separatory funnel to mix the layers.

  • Filtration: Filter the entire mixture through a pad of Celite or glass wool.

  • Centrifugation: If available, centrifuging the mixture is a very effective way to break up an emulsion.

Problem 2: My product is contaminated with unreacted 3-Dimethylamino-2-methylpropyl chloride.

• Cause: Both your product and the unreacted starting material are tertiary amines and will have similar behavior during a standard acid-base extraction.

• Solution:

  • Careful pH Control: If there is a significant difference in the basicity (pKa) of your product and the starting material, a carefully controlled pH extraction may be possible. This is often challenging to achieve.

  • Chromatography: Column chromatography is the most reliable method for separating the product from the unreacted starting material.

    • Silica Gel: Standard silica gel can be used, but the basicity of the compounds can lead to streaking. To mitigate this, a small amount of a tertiary amine like triethylamine (e.g., 1-2%) can be added to the eluent.

    • Basic Alumina: Using basic alumina as the stationary phase can be more effective for purifying basic compounds.[8]

  • Recrystallization: If your product is a solid, recrystallization may be an effective purification method.

Problem 3: The yield of my product is low after the workup.

• Cause: Low yields can result from several issues during the workup:

  • Incomplete Extraction: The product may not have been fully extracted from one phase to another.

  • Product Solubility: Your product might have some solubility in the aqueous phase even in its free base form, or in the organic phase as the salt.

  • Hydrolysis: If the reaction is performed in the presence of water, the alkyl chloride can hydrolyze to the corresponding alcohol.

• Solution:

  • Multiple Extractions: Perform multiple extractions with smaller volumes of solvent rather than a single extraction with a large volume. Three extractions are typically sufficient.

  • Back-Extraction: After extracting your product into the organic solvent in the final step, wash the aqueous layer one more time with the organic solvent to recover any dissolved product.

  • Monitor Reaction Progress: Use techniques like Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the reaction has gone to completion before starting the workup.[9]

III. Experimental Protocols & Data

Protocol 1: General Acid-Base Extraction Workflow

This protocol outlines a standard procedure for isolating a basic product containing the 3-dimethylamino-2-methylpropyl moiety.

Caption: General acid-base extraction workflow for product isolation.

Table 1: Properties of Common Reagents in Workup

Reagent	Formula	Purpose	Key Considerations
Hydrochloric Acid	HCl	Protonates amines for aqueous extraction	Typically used as a 1 M to 2 M aqueous solution.
Sodium Hydroxide	NaOH	Deprotonates ammonium salts for organic extraction	Typically used as a 1 M to 6 M aqueous solution. Can be corrosive.
Sodium Bicarbonate	NaHCO₃	Mild base for neutralizing excess acid	Can generate CO₂ gas; vent separatory funnel frequently.
Sodium Chloride (Brine)	NaCl	Breaks emulsions, reduces solubility of organics in aqueous layer	Use a saturated aqueous solution.
Sodium Sulfate	Na₂SO₄	Drying agent for organic solvents	Use an adequate amount and ensure the solvent is clear after drying.
Ethyl Acetate	C₄H₈O₂	Common extraction solvent	Moderately polar.
Dichloromethane	CH₂Cl₂	Common extraction solvent	Denser than water.

IV. Purification

Recrystallization of the Product Hydrochloride Salt

If your final product is isolated as a hydrochloride salt, recrystallization is an excellent method for purification.

• Rationale: The solubility of a compound typically increases in a hot solvent and decreases as the solvent cools, allowing for the formation of pure crystals while impurities remain in the solution.

• Common Solvents: For amine hydrochloride salts, polar solvents are generally effective. Good solvent systems to try include:

  • Ethanol[4]

  • Isopropanol

  • Ethanol/diethyl ether mixtures

  • Methanol/diethyl ether mixtures

• General Procedure:

  • Dissolve the crude hydrochloride salt in a minimal amount of the hot solvent (or solvent mixture).

  • If the solution is colored, you can add a small amount of activated charcoal and filter the hot solution.

  • Allow the solution to cool slowly to room temperature.

  • Further cool the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

V. References

• University of Rochester, Department of Chemistry. (n.d.). Workup: Amines. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Reddit. (2022, March 12). Amine workup. r/Chempros. Retrieved from [Link]

• LibreTexts. (2023, February 24). 24.3: Basicity of Amines. Chemistry LibreTexts. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• SGRL. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Retrieved from [Link]

• Loba Chemie. (n.d.). 3-DIMETHYLAMINO PROPYLAMINE FOR SYNTHESIS MSDS CAS-No.. Retrieved from [Link]

• Organic Syntheses. (n.d.). β-DIMETHYLAMINOETHYL CHLORIDE HYDROCHLORIDE. Retrieved from [Link]

• ResearchGate. (n.d.). Analytical techniques used in therapeutic drug monitoring. Retrieved from [Link]

Sources

• 1. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0 [ganeshremedies.com]
• 2. Actylis - 3-Dimethylamino-2-Methylpropyl Chloride.HCL - API Intermediate [solutions.actylis.com]
• 3. Page loading... [guidechem.com]
• 4. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 5. Workup [chem.rochester.edu]
• 6. benchchem.com [benchchem.com]
• 7. 3-Dimethylaminopropylamine | 109-55-7 [chemicalbook.com]
• 8. reddit.com [reddit.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: pH-Dependent Stability of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Welcome to the Technical Support Center. This guide, prepared by our Senior Application Scientists, provides in-depth technical information, troubleshooting advice, and validated protocols concerning the stability of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS: 4261-67-0), with a specific focus on the critical impact of pH. This compound is a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs), and understanding its stability is paramount for successful and reproducible outcomes.[1][2]

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions our team receives regarding the handling and stability of 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Q1: What is the fundamental degradation pathway for 3-Dimethylamino-2-methylpropyl chloride hydrochloride in aqueous solutions?

Answer: The primary degradation pathway for this compound in aqueous solution is pH-dependent intramolecular cyclization. The molecule contains a tertiary amine and a primary alkyl chloride. In its free base form (deprotonated), the nitrogen's lone pair of electrons can act as an internal nucleophile, attacking the carbon atom bearing the chlorine atom. This process forms a highly strained and reactive three-membered ring intermediate known as an aziridinium ion. This ion is then rapidly attacked by water or hydroxide ions, leading to hydrolysis and the formation of the inactive 3-dimethylamino-2-methylpropan-1-ol. This mechanism is characteristic of nitrogen mustard-type compounds, which are known for their alkylating properties.[3]

• Senior Application Scientist's Insight: The formation of the aziridinium ion is the rate-limiting step in the degradation cascade. Once formed, it is consumed almost instantaneously in aqueous media. Therefore, any experimental condition that favors the existence of the deprotonated, free amine form will dramatically accelerate the degradation of the compound. This is the central principle underlying its pH-dependent stability.

Q2: How, specifically, does pH control the stability of this compound?

Answer: The pH of the solution directly controls the equilibrium between the protonated and deprotonated forms of the tertiary amine.

• In Acidic Conditions (Low pH): The tertiary amine is protonated, forming a quaternary ammonium salt. This positive charge on the nitrogen atom completely neutralizes its nucleophilicity. Consequently, the intramolecular cyclization reaction is inhibited, and the compound remains stable in solution.

• In Basic or Alkaline Conditions (High pH): The excess hydroxide ions deprotonate the tertiary amine, converting it to the free base. As described in Q1, this free base is highly reactive and will rapidly degrade via aziridinium ion formation.

Therefore, the stability of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is significantly higher at acidic pH values and decreases sharply as the pH becomes neutral and alkaline.

• Senior Application Scientist's Insight: The "switch" from stable to unstable occurs around the pKa of the tertiary amine. While the exact pKa for this specific molecule is not widely published, tertiary amines of this type typically have pKa values in the range of 9.0-10.0. This means that even at a seemingly neutral pH of 7.4, a small but significant fraction of the compound exists as the reactive free base, leading to gradual degradation over time. For reactions requiring the free base, it is often generated in situ or used immediately after neutralization to avoid decomposition.[3]

Q3: What are the recommended pH conditions for storing and handling aqueous solutions of this compound?

Answer: Based on the degradation mechanism, the following pH conditions are recommended:

Condition	Recommended pH Range	Rationale
Stock Solution Preparation	3.0 - 5.0	Ensures the amine is fully protonated, maximizing stability for storage. Buffers like acetate or citrate can be used.
Long-Term Storage (Aqueous)	< 4.0	Minimizes the concentration of the reactive free base to negligible levels, preventing degradation over extended periods.
Reaction Conditions	Highly Dependent	If the compound is used as an alkylating agent, the reaction pH must be carefully controlled. If the reaction requires a nucleophile that is only active at high pH, the compound should be added last or slowly to minimize its exposure time to basic conditions before it reacts with the intended target.

• Senior Application Scientist's Insight: While a low pH ensures stability, going to an extremely low pH (e.g., < 2.0) is generally unnecessary and may introduce other issues depending on your experimental system. For most practical purposes, a mildly acidic buffer (pH 4.0) provides a robust environment for preparing and storing stock solutions. Always use high-purity water and buffer components to avoid introducing nucleophilic impurities.

Q4: I'm observing a new, more polar peak in my HPLC analysis after leaving my solution at room temperature. Could this be a degradant?

Answer: Yes, this is highly likely. The primary hydrolysis product, 3-dimethylamino-2-methylpropan-1-ol, is more polar than the parent compound due to the replacement of the chlorine atom with a hydroxyl group. On a standard reverse-phase HPLC column (like a C18), this degradation product will have a shorter retention time and appear as an earlier-eluting peak. Monitoring the appearance and growth of this peak is the basis of a stability-indicating analytical method. LC-MS is an excellent technique to confirm the identity of this peak by checking its mass-to-charge ratio.[4]

Part 2: Visualizing the Degradation Pathway

Understanding the chemical transformations is key to controlling them. The following diagram illustrates the pH-dependent stability and subsequent degradation.

Caption: pH-dependent equilibrium and degradation pathway.

Part 3: Troubleshooting Guide

Use this guide to diagnose and resolve common issues related to compound stability.

Symptom / Observation	Most Likely pH-Related Cause	Recommended Action & Troubleshooting Steps
Low or no yield in a reaction where the compound is a starting material.	The reaction was run at a neutral or basic pH, causing the compound to degrade before it could react with the target substrate.	1. Check Reaction pH: Measure the pH of your reaction mixture. 2. Order of Addition: If basic conditions are required, add the 3-Dimethylamino-2-methylpropyl chloride hydrochloride last to the reaction vessel to minimize its exposure time. 3. Solvent Choice: Consider running the reaction in a non-aqueous, aprotic solvent (e.g., acetonitrile, THF) if the chemistry allows, as this will prevent hydrolysis.[4]
Inconsistent results between experimental runs.	Variability in the pH of starting materials or solutions. The water source may have a different pH, or buffers were prepared incorrectly.	1. Standardize Buffers: Always use freshly prepared and pH-verified buffers for your solutions. 2. Control Reagent pH: Be aware that other reagents can alter the pH of the mixture. Account for this in your procedure. 3. Document pH: Make pH measurement a mandatory step in your experimental record for every run.
Rapid loss of the main peak in HPLC/LC-MS with the appearance of an early-eluting peak.	The analytical sample was diluted in a neutral or basic mobile phase or diluent (e.g., pure water, or water/methanol).	1. Acidify Sample Diluent: Prepare all samples for analysis in a slightly acidic diluent (e.g., 0.1% formic acid or acetic acid in water/acetonitrile). This will "quench" the degradation and provide an accurate snapshot of the compound's concentration at the time of sampling. 2. Check Mobile Phase pH: Ensure your mobile phase is not basic, as degradation can occur on the column if the residence time is long.

Troubleshooting Workflow

Caption: Decision workflow for troubleshooting stability issues.

Part 4: Experimental Protocol: pH-Dependent Stability Study

This protocol provides a framework for quantitatively assessing the stability of 3-Dimethylamino-2-methylpropyl chloride hydrochloride at different pH values.

Objective: To determine the degradation rate of the compound as a function of pH.

Materials:

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (purity >98%)

• HPLC-grade water, acetonitrile, and methanol

• Buffer salts (e.g., sodium acetate, sodium phosphate monobasic, sodium phosphate dibasic, sodium borate)

• Acids/Bases for pH adjustment (e.g., HCl, NaOH)

• Calibrated pH meter

• HPLC or LC-MS system with UV detector[4]

• Class A volumetric flasks and pipettes

Procedure:

• Buffer Preparation:

  • Prepare a series of 50 mM buffers at different pH values (e.g., pH 4.0, 5.0, 6.0, 7.0, 7.4, 8.0, 9.0).

  • Scientist's Note: Using buffers is crucial as they resist pH changes during the experiment. Ensure the chosen buffer species does not react with your compound.

• Stock Solution Preparation:

  • Accurately weigh and dissolve the compound in the pH 4.0 buffer to create a concentrated stock solution (e.g., 10 mg/mL). This acidic solution will serve as your stable standard.

• Incubation Sample Preparation:

  • For each pH value to be tested, pipette a known volume of the stock solution into a volumetric flask and dilute with the corresponding buffer to a final concentration of ~100 µg/mL. This is your T=0 sample for that pH.

  • Immediately transfer the remaining solution for each pH into sealed vials and place them in a temperature-controlled environment (e.g., 25°C or an accelerated condition like 40°C).

• Time-Point Analysis:

  • At predetermined time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw an aliquot from each vial.

  • Immediately "quench" the degradation by diluting the aliquot in an acidic diluent (e.g., 1:1 with 0.2% formic acid in acetonitrile) to ensure the sample is stable while waiting for analysis.

• HPLC/LC-MS Analysis:

  • Analyze all quenched samples using a validated stability-indicating method. A typical method might be:

    • Column: C18, 2.7 µm, 4.6 x 100 mm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: Start at 5% B, ramp to 95% B.

    • Detection: UV at ~210 nm or MS Scan.

  • Self-Validation Check: The method must be able to resolve the parent peak from the primary degradant peak (the early-eluting alcohol).

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point relative to the T=0 sample for that pH.

  • Plot % Remaining vs. Time for each pH. A faster decline indicates lower stability. This data can be used to calculate degradation rate constants.

References

• Nomination Background: Dimethylaminopropyl Chloride, Hydrochloride. National Toxicology Program. Available at: [Link]

Sources

• 1. solutions.actylis.com [solutions.actylis.com]
• 2. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0 [ganeshremedies.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]

Technical Support Center: Scaling Up 3-Dimethylamino-2-methylpropyl chloride hydrochloride Synthesis

This guide is designed for researchers, chemists, and process development professionals managing the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMPC-HCl), a key intermediate in the manufacturing of several pharmaceutical agents, including antipsychotics like Levomepromazine and Cyamepromazine.[1][2] Scaling this reaction from the laboratory bench to a pilot plant introduces significant challenges related to reaction kinetics, thermodynamics, and safety. This document provides in-depth, experience-driven guidance to navigate these complexities effectively.

The most common and industrially relevant synthesis route involves the chlorination of 3-Dimethylamino-2-methylpropan-1-ol using thionyl chloride (SOCl₂), followed by the formation of the hydrochloride salt.[3][4] This process, while efficient, is fraught with potential hazards, including high exothermicity and the release of toxic gases, which are magnified at scale.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common queries encountered during the synthesis and scale-up of DMPC-HCl.

Q1: What is the reaction mechanism for the conversion of 3-Dimethylamino-2-methylpropan-1-ol to the corresponding chloride using thionyl chloride?

A1: The reaction proceeds via a nucleophilic substitution mechanism, specifically an SNi (internal nucleophilic substitution) pathway when conducted in the absence of a base like pyridine.

• Formation of Chlorosulfite Ester: The lone pair of electrons on the oxygen atom of the alcohol attacks the electrophilic sulfur atom of thionyl chloride. A proton transfer and loss of a chloride ion result in the formation of a key intermediate, an alkyl chlorosulfite.

• Internal Nucleophilic Attack: The chlorosulfite intermediate is unstable. The chloride atom, still loosely associated with the sulfur, attacks the carbon atom bonded to the oxygen from the same face, leading to the formation of the alkyl chloride product with retention of configuration.

• Byproduct Formation: This step releases sulfur dioxide (SO₂) and hydrogen chloride (HCl) as gaseous byproducts. The generated HCl then reacts with the basic dimethylamino group of the product to form the stable hydrochloride salt in situ.

Q2: Why is thionyl chloride the preferred chlorinating agent for this synthesis?

A2: Thionyl chloride is highly effective for several reasons:

• Gaseous Byproducts: The byproducts, SO₂ and HCl, are gases that can be easily removed from the reaction mixture, driving the equilibrium towards the product.[5]

• High Reactivity: It readily converts primary alcohols to alkyl chlorides under relatively mild conditions.

• In-Situ Salt Formation: The generated HCl gas directly protonates the tertiary amine to form the desired hydrochloride salt, simplifying the process.

Q3: What are the primary safety concerns when scaling up this reaction?

A3: The primary hazards are the properties of thionyl chloride and the reaction's characteristics:

• Extreme Reactivity with Water: Thionyl chloride reacts violently with water, releasing large quantities of toxic HCl and SO₂ gas.[6][7] The entire system, including solvents and reagents, must be kept scrupulously dry.

• High Exothermicity: The reaction is highly exothermic. A loss of cooling can lead to a thermal runaway, causing a rapid increase in temperature and pressure, potentially leading to reactor failure.

• Toxicity and Corrosivity: Thionyl chloride and its gaseous byproducts (HCl, SO₂) are highly corrosive and toxic upon inhalation.[5][7] A robust off-gas scrubbing system (e.g., a caustic scrubber) is mandatory at the pilot plant scale.

Q4: Which solvents are suitable for this reaction at a pilot scale?

A4: Solvent selection is critical for temperature control, reaction kinetics, and product isolation.

• Common Lab Solvents: Chloroform or dichloromethane are often used in the lab.[3]

• Pilot Plant Considerations: For pilot-scale, higher boiling point solvents are often preferred for better temperature control and safety. Toluene is a common choice.[3] It is crucial to select a solvent in which the starting material is soluble but the final hydrochloride salt product has low solubility, facilitating isolation by filtration.

Q5: How can I monitor the reaction's progress and determine its endpoint?

A5: In-process controls (IPCs) are essential.

• Thin-Layer Chromatography (TLC): A simple method to qualitatively track the disappearance of the starting alcohol.

• High-Performance Liquid Chromatography (HPLC): The preferred quantitative method. A small, quenched sample can be analyzed to determine the percentage of remaining starting material. The reaction is typically considered complete when the starting alcohol is <1% by area.

• Gas Evolution: Monitoring the rate of off-gassing can provide an indication of the reaction rate, but it is not a reliable measure of completion.

Section 2: Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during scale-up.

Problem	Potential Root Cause(s)	Troubleshooting Steps & Solutions
1. Low Yield	Incomplete Reaction: Insufficient reaction time, low temperature, or depleted reagent.	• Verify Endpoint: Use HPLC to confirm the consumption of starting material. • Extend Hold Time: Increase the reaction hold time at the target temperature by 1-2 hours and re-test. • Check Reagent Quality: Ensure the thionyl chloride used is of high purity and has not decomposed. Titrate if necessary.
Product Degradation: Localized overheating (hot spots) due to poor mixing or rapid addition of thionyl chloride.	• Improve Agitation: Ensure the reactor's agitator speed is sufficient to maintain a vortex and prevent solids from settling. • Control Addition Rate: Slow the addition rate of thionyl chloride, especially at the beginning of the reaction, to allow the cooling system to keep pace. • Analyze for Byproducts: Use LC-MS or GC-MS to identify potential degradation products.
Loss During Workup/Isolation: Product is soluble in the reaction or wash solvents; incomplete precipitation.	• Analyze Waste Streams: Take samples of the mother liquor and any wash streams to quantify product loss via HPLC. • Optimize Crystallization: Experiment with different anti-solvents or cooling profiles on a small scale to maximize precipitation. • pH Adjustment: Ensure the pH is correctly adjusted during workup to keep the product in its desired salt or free-base form for extraction or isolation.
2. High Impurity Profile	Side Reactions from Overheating: Steric hindrance in the molecule can lead to elimination reactions or other side reactions at elevated temperatures.[8]	• Implement Strict Temperature Control: Maintain the batch temperature within a narrow, validated range (e.g., 0-5 °C during addition, 20-25 °C during reaction hold).[3][4] • Use a Semi-Batch Process: Add the thionyl chloride subsurface (via a dip tube) to promote rapid mixing and heat dissipation.
Reactive Impurities in Starting Materials: Impurities in the starting alcohol or solvent can lead to additional byproducts.	• Qualify Raw Materials: Always test incoming raw materials against their specifications. • Perform Spike Studies: Intentionally add suspected impurities on a lab scale to understand their fate in the reaction.
Formation of Dimeric or Polymeric Species: The product itself can act as an alkylating agent under certain conditions.	• Quench Promptly: Once the reaction is complete, proceed immediately to the workup and isolation steps to prevent further reactions. • Control Stoichiometry: Use a slight excess of thionyl chloride (e.g., 1.1-1.2 equivalents) to ensure full conversion of the alcohol, but avoid a large excess which can promote side reactions.
3. Poor Physical Properties / Difficult Isolation	Oiling Out During Crystallization: The product separates as a liquid instead of a solid, often due to impurities acting as an oiling agent.	• Solvent Screening: Test different solvent/anti-solvent systems (e.g., Isopropanol/MTBE, Ethanol/Toluene). • Controlled Cooling & Seeding: Implement a slow, linear cooling ramp and add seed crystals at the appropriate temperature to encourage proper crystal growth.
Hygroscopic or Gummy Solid: The product is known to be hygroscopic, and residual solvent can make it difficult to handle.[9]	• Ensure Thorough Drying: Dry the final product under vacuum at a controlled temperature (e.g., 40-50 °C) until the loss on drying (LOD) is constant. • Handle Under Inert Atmosphere: Pack the final, dry product under a nitrogen or argon atmosphere to prevent moisture absorption.

Section 3: Pilot Plant Synthesis Protocol Example

This section provides a detailed, step-by-step protocol for a hypothetical pilot-plant synthesis. Warning: This is an illustrative example. All procedures must be thoroughly reviewed and adapted based on a comprehensive Process Hazard Analysis (PHA) for your specific equipment and facility.

Objective: To synthesize ~5 kg of 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Key Equipment:

• 100 L Glass-Lined Reactor with temperature control (-10 °C to 100 °C), reflux condenser, and bottom outlet valve.

• Variable speed agitator (retreat curve or pitched-blade turbine).

• Calibrated dosing pump for liquid addition.

• 50 L filter-dryer or centrifuge and vacuum oven.

• Off-gas line connected to a caustic (NaOH) scrubber.

Materials:

Reagent	M.W.	Amount	Moles	Equivalents
3-Dimethylamino-2-methylpropan-1-ol	117.19	4.00 kg	34.13	1.00
Thionyl Chloride (SOCl₂)	118.97	4.46 kg	37.49	1.10
Toluene	-	40 L	-	10 vol

Procedure:

• Reactor Preparation:

  • Ensure the reactor is clean, dry, and purged with nitrogen.

  • Perform a pressure test to ensure system integrity.

  • Start the caustic scrubber and ensure proper flow.

• Charging:

  • Charge 3-Dimethylamino-2-methylpropan-1-ol (4.00 kg) to the reactor.

  • Charge Toluene (40 L).

  • Begin agitation to ensure a homogenous solution.

• Cooling & Thionyl Chloride Addition:

  • Cool the reactor contents to 0-5 °C.

  • Slowly add thionyl chloride (4.46 kg) via the dosing pump over 3-4 hours. CRITICAL: Maintain the internal batch temperature at ≤10 °C throughout the addition. A rapid temperature increase indicates an accumulation of unreacted reagent and poses a runaway risk.

  • Observe for controlled off-gassing to the scrubber system.

• Reaction:

  • Once the addition is complete, slowly warm the reactor contents to 20-25 °C.

  • Hold at 20-25 °C for a minimum of 5 hours.

  • Take an in-process sample (after quenching a small aliquot with methanol) for HPLC analysis to check for reaction completion (target: starting material <1.0%). Continue holding if necessary.

• Product Isolation:

  • Cool the reaction slurry to 0-5 °C and hold for 1-2 hours to maximize crystallization.

  • Transfer the slurry to the filter-dryer.

  • Wash the cake with cold (0-5 °C) Toluene (2 x 4 L).

• Drying:

  • Dry the product under vacuum (≤100 mbar) at 45-50 °C until the loss on drying is <0.5%.

  • Sample the final product for purity, identity, and residual solvent analysis.

• Packaging:

  • Discharge the dry, free-flowing white to off-white powder from the dryer into double-lined, sealed containers under a nitrogen atmosphere.[9][10]

References

• International Labour Organization. (n.d.). International Chemical Safety Cards (ICSC): THIONYL CHLORIDE. Retrieved from [Link]

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Thionyl chloride. Retrieved from [Link]

• UCHEM. (n.d.). China 3-Dimethylamino-2-methylpropyl chloride hydrochloride CAS:4261-67-0 manufacturer. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazard Summary: THIONYL CHLORIDE. Retrieved from [Link]

• SGRL. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Retrieved from [Link]

• Rochelle, G. T., et al. (2011). Technology and Pilot Plant Results of the Advanced Amine Process. ResearchGate. Retrieved from [Link]

• Sharp, T. R. (1998).
• Google Patents. (n.d.). RU2233274C1 - Method for preparing 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine.

Sources

• 1. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0 [ganeshremedies.com]
• 2. 3-Dimethylamino-2-methylpropyl chloride hydrochloride (4261-67-0) for sale [vulcanchem.com]
• 3. 3-(DIMETHYLAMINO)PROPYL CHLORIDE HYDROCHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 4. 3-(DIMETHYLAMINO)PROPYL CHLORIDE HYDROCHLORIDE | 5407-04-5 [chemicalbook.com]
• 5. ICSC 1409 - THIONYL CHLORIDE [chemicalsafety.ilo.org]
• 6. THIONYL CHLORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. westliberty.edu [westliberty.edu]
• 8. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
• 9. myuchem.com [myuchem.com]
• 10. echemi.com [echemi.com]

Technical Support Center: Synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Welcome to the technical support guide for the synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC), a key intermediate in the manufacturing of several antipsychotic medications like Cyamepromazine, Levomepromazine, and Promazine.[1][2] This document is intended for researchers, scientists, and drug development professionals to navigate the common challenges encountered during its synthesis.

The most prevalent synthetic route involves the reaction of 3-dimethylamino-2-methyl-1-propanol with a chlorinating agent, typically thionyl chloride (SOCl₂), followed by salt formation with hydrochloric acid (HCl).[3] While seemingly straightforward, this process is fraught with potential pitfalls that can significantly impact yield and purity. This guide provides in-depth, experience-based solutions to these common issues.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis, offering diagnostic insights and corrective actions.

Problem 1: Low or No Yield of the Desired Product

Symptoms:

• After the reaction and workup, little to no solid product is obtained.

• TLC or GC-MS analysis of the crude product shows a complex mixture of spots/peaks or primarily starting material.

Possible Causes & Solutions:

Cause	Scientific Explanation	Recommended Action & Protocol
Degradation of Thionyl Chloride	Thionyl chloride is highly reactive and susceptible to hydrolysis by atmospheric moisture, decomposing into SO₂ and HCl.[4] Contaminated or old SOCl₂ will have reduced activity, leading to incomplete conversion of the starting alcohol.	Action: Use freshly opened or distilled thionyl chloride for the reaction. Protocol for SOCl₂ Quality Check: A simple visual inspection can be indicative. Fresh SOCl₂ should be a colorless to pale yellow liquid. A darker yellow or brown color suggests significant degradation. For a more definitive check, a test reaction with a simple alcohol like 1-propanol can be performed.[5]
Incomplete Reaction	The conversion of the alcohol to the alkyl chloride may be slow or incomplete due to insufficient reaction time or temperature. While the initial reaction is often performed at low temperatures (0°C) to control exothermicity, a subsequent heating period is typically required to drive the reaction to completion.[6]	Action: Ensure adequate reaction time and consider a controlled heating step. Protocol: After the initial addition of SOCl₂ at 0°C, allow the mixture to slowly warm to room temperature. Then, heat the reaction to a gentle reflux (temperature will depend on the solvent used, e.g., chloroform) and monitor the reaction progress by TLC until the starting alcohol spot has disappeared.[6]
Side Reactions: Elimination	The target compound, being a tertiary alkyl halide, is susceptible to elimination reactions (E1 or E2), especially in the presence of heat or base, to form an alkene byproduct. This is a common competing pathway.[7]	Action: Maintain strict temperature control and use non-basic conditions where possible. Protocol: Avoid excessive heating during the reaction and workup. If a base is required for any step, use a non-nucleophilic, sterically hindered base and add it at low temperatures.
Loss of Product During Workup	3-Dimethylamino-2-methylpropyl chloride hydrochloride is soluble in water.[8][9] Extensive washing with aqueous solutions or improper phase separation can lead to significant product loss into the aqueous layer.	Action: Minimize aqueous washes and use brine to reduce aqueous solubility. Protocol: During the workup, wash the organic layer with a saturated sodium chloride solution (brine) instead of pure water. This will decrease the solubility of the product in the aqueous phase. Perform extractions quickly and efficiently.

Problem 2: Product is an Oil or Fails to Crystallize

Symptoms:

• The final product is a viscous oil or a sticky solid instead of the expected white to off-white crystalline powder.[8]

• Attempts to induce crystallization are unsuccessful.

Possible Causes & Solutions:

Cause	Scientific Explanation	Recommended Action & Protocol
Presence of Impurities	Impurities, such as residual solvent, unreacted starting materials, or byproducts from side reactions, can inhibit crystallization by disrupting the crystal lattice formation.	Action: Purify the crude product before attempting crystallization. Protocol for Purification: Column chromatography using alumina with a chloroform eluent has been shown to be effective for purifying the free base before conversion to the hydrochloride salt.[8] Alternatively, washing the crude solid with a solvent mixture in which the product is sparingly soluble, such as dichloromethane/petroleum ether (1:10 v/v), can remove many impurities.[6]
Incorrect Stoichiometry of HCl	The formation of the hydrochloride salt is crucial for obtaining a stable, crystalline solid. An insufficient amount of HCl will result in a mixture of the free base (which may be an oil) and the salt. An excessive amount of HCl can also sometimes interfere with crystallization.	Action: Carefully control the addition of hydrochloric acid. Protocol: Dissolve the crude free base in a suitable anhydrous solvent (e.g., diethyl ether, isopropanol). Add a calculated amount of anhydrous HCl (either as a gas or a solution in an anhydrous solvent like ether or dioxane) dropwise with stirring. Monitor for precipitation. If an oil forms, try scratching the inside of the flask with a glass rod or adding a seed crystal to induce crystallization.
Hygroscopic Nature of the Product	The hydrochloride salt can be hygroscopic, absorbing moisture from the air to form a sticky or oily substance.	Action: Handle the product under anhydrous conditions. Protocol: Perform the final filtration and drying steps under a dry, inert atmosphere (e.g., nitrogen or argon). Store the final product in a tightly sealed container with a desiccant.[10] Storage in an inert atmosphere at 2-8°C is recommended for long-term stability.[8]

Problem 3: Product Contamination and Purity Issues

Symptoms:

• NMR or Mass Spectrometry data shows peaks that do not correspond to the desired product.

• The melting point of the product is broad and lower than the literature value.

Possible Causes & Solutions:

Cause	Scientific Explanation	Recommended Action & Protocol
Formation of Vilsmeier-type Intermediates	If DMF is used as a catalyst or solvent in reactions involving thionyl chloride, it can react to form a Vilsmeier reagent. This can lead to unwanted side reactions and purification difficulties.[11]	Action: Avoid the use of DMF with thionyl chloride unless absolutely necessary and well-documented for the specific transformation. Protocol: Use alternative aprotic solvents like dichloromethane (DCM), chloroform, or tetrahydrofuran (THF) for the chlorination step.[6][12]
Quaternary Ammonium Salt Formation	The nitrogen atom in the starting material is nucleophilic and can potentially react with the thionyl chloride or the product itself, leading to the formation of quaternary ammonium salts, especially if the amine is not protonated.	Action: Ensure the reaction is performed under conditions that favor the desired reaction pathway. Protocol: The reaction of the amino alcohol with SOCl₂ inherently produces HCl, which protonates the dimethylamino group, protecting it from further reaction. The initial dropwise addition of SOCl₂ at low temperature helps to control this in-situ protection.[6][13]
Residual Starting Alcohol	Incomplete reaction will leave unreacted 3-dimethylamino-2-methyl-1-propanol in the final product.	Action: Monitor the reaction to completion and purify accordingly. Protocol: Use TLC or GC to monitor the disappearance of the starting material. If the reaction is sluggish, consider adding a slight excess (1.1-1.2 equivalents) of thionyl chloride.[6] The final product can be purified by recrystallization from a suitable solvent like ethanol or acetonitrile to remove unreacted starting material.[3]

FAQ - Frequently Asked Questions

Q1: What is the ideal solvent for the reaction of 3-dimethylamino-2-methyl-1-propanol with thionyl chloride?

A1: A non-polar, aprotic solvent is preferred to avoid side reactions. Chloroform and dichloromethane (DCM) are commonly used and have proven effective.[6][12] Tetrahydrofuran (THF) can also be a good choice for improving miscibility.[3] It is crucial to use anhydrous solvents to prevent the decomposition of thionyl chloride.

Q2: How critical is temperature control during the addition of thionyl chloride?

A2: Extremely critical. The reaction between an alcohol and thionyl chloride is exothermic. Adding the reagent too quickly or at an elevated temperature can lead to a runaway reaction and the formation of undesired byproducts through elimination or other side reactions.[7] A controlled, dropwise addition at 0°C is highly recommended to maintain control over the reaction.[6]

Q3: My final product is off-white or slightly yellow. Is this acceptable?

A3: The expected color is white to off-white.[8] A slight yellow tint may indicate the presence of minor impurities but may be acceptable depending on the purity requirements for your downstream application. If high purity is required, recrystallization from a solvent system like ethanol or acetonitrile is recommended to improve color and purity.[3]

Q4: What are the best storage conditions for 3-Dimethylamino-2-methylpropyl chloride hydrochloride?

A4: The compound should be stored in a tightly sealed container to protect it from moisture, as it can be hygroscopic.[10] For long-term stability, it is recommended to store it in a cool, dry place, under an inert atmosphere, at temperatures between 2-8°C.[8]

Q5: Are there any specific safety precautions I should take?

A5: Yes. Thionyl chloride is corrosive and reacts violently with water. The reaction releases toxic gases (SO₂ and HCl).[4] Therefore, the entire procedure must be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including gloves, a lab coat, and eye/face protection, is mandatory.[8][10] The final product is also an irritant to the skin, eyes, and respiratory system.[10][14]

Visualizing the Workflow

To aid in troubleshooting, the following diagram outlines a decision-making workflow when encountering common synthesis issues.

Caption: Troubleshooting decision tree for the synthesis of DMMPC.

References

• Synthesis of 1-dimethylamino-3-methylamino-2-propanol hydrochloride. PrepChem.com. Available at: [Link]

• Why did my amide syntesis does not work?. ResearchGate. Available at: [Link]

• What are a good methods for reaction of amino acids with thionyl chloride?. ResearchGate. Available at: [Link]

• EP0046288A1 - Process for the preparation of 3-dimethylamino-2,2-dimethyl propanal. Google Patents.

• Amine to Amide (via Acid Chloride) - Common Conditions. Organic Chemistry Portal. Available at: [Link]

• 3-(Dimethylamino)-2-methylpropiophenone, hydrochloride - Optional[13C NMR] - Spectrum. SpectraBase. Available at: [Link]

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. SGRL. Available at: [Link]

• Solved Reaction of an alcohol with thionyl chloride in the. Chegg.com. Available at: [Link]

• US3402203A - Process of preparing n, n-dimethylamino alcohols. Google Patents.

• reactions with thionyl chloride : r/OrganicChemistry. Reddit. Available at: [Link]

• 10.9 Reactions of Alcohols with Thionyl Chloride. Chemistry LibreTexts. Available at: [Link]

• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. Master Organic Chemistry. Available at: [Link]

• "CHEM 222, Chapter 11: Reaction of Alcohols with Thionyl Chloride" by Katie Garber. Digital Commons @ St. Norbert College. Available at: [Link]

• (PDF) The reaction of thionyl chloride with β amino alcohols: a computational investigation to delineate the mechanisms of the well-established synthesis that forms the 1-chloro-(2-alkylamino)ethanes and the 1,2,3 alkyloxathiazolidine-2-oxide compounds. ResearchGate. Available at: [Link]

• Elimination Reactions of Alkyl Halides. Michigan State University Chemistry. Available at: [Link]

• what happens when (a) Thionyl chloride acts upon 1 propanol. (b) Ethanol reacts with PBr3.. Filo. Available at: [Link]

• 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. Atompharma. Available at: [Link]

• RU2233274C1 - Method for preparing 10-(3-dimethylamino-2-methylpropyl)-2-methoxyphenothiazine. Google Patents.

• London Metropolitan University - CY4002: Exercise 3 - Describing the stages of elimination reaction mechanism. Proprep. Available at: [Link]

Sources

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Reference Data & Comparative Studies

A Comparative Guide to 3-Dimethylamino-2-methylpropyl Chloride Hydrochloride and Other Alkylating Agents for Researchers and Drug Development Professionals

Introduction

Alkylating agents are a cornerstone of modern organic synthesis and medicinal chemistry, enabling the covalent modification of a wide range of nucleophiles. Their utility spans from the synthesis of complex small molecules to the development of life-saving therapeutics. Among the diverse array of alkylating agents, 3-dimethylamino-2-methylpropyl chloride hydrochloride presents a unique combination of reactivity and structural features that make it a valuable tool in the synthesis of pharmacologically active compounds, most notably in the production of antimalarial drugs like chloroquine.

This guide provides a comprehensive comparison of 3-dimethylamino-2-methylpropyl chloride hydrochloride with other commonly employed alkylating agents. We will delve into their physicochemical properties, reaction mechanisms, and performance in various synthetic applications. Furthermore, this guide will equip researchers with detailed experimental protocols and critical safety information to inform the judicious selection and application of these powerful reagents in their own research endeavors.

Physicochemical Properties of Selected Alkylating Agents

The choice of an alkylating agent is often dictated by its physical and chemical properties. The following table summarizes key characteristics of 3-dimethylamino-2-methylpropyl chloride hydrochloride and several other common alkylating agents.

Property	3-Dimethylamino-2-methylpropyl chloride hydrochloride	Dimethyl Sulfate	Diethyl Sulfate	Methyl Iodide
Molecular Formula	C6H15Cl2N	C2H6O4S	C4H10O4S	CH3I
Molecular Weight	172.09 g/mol	126.13 g/mol	154.19 g/mol	141.94 g/mol
Appearance	White to off-white crystalline powder	Colorless oily liquid	Colorless oily liquid	Colorless liquid
Melting Point	192-195 °C	-32 °C	-25 °C	-66 °C
Boiling Point	Decomposes	188 °C (decomposes)	208 °C (decomposes)	42.4 °C
Solubility	Soluble in water and ethanol	Slightly soluble in water, soluble in organic solvents	Slightly soluble in water, soluble in organic solvents	Slightly soluble in water, soluble in organic solvents

Mechanism of Alkylation: A Comparative Overview

The primary mode of action for these alkylating agents involves the nucleophilic substitution of a leaving group by a nucleophile. However, the precise mechanism and reactivity can vary significantly.

3-Dimethylamino-2-methylpropyl chloride hydrochloride typically undergoes a nucleophilic substitution reaction. The presence of the tertiary amine can influence the reaction pathway, potentially through intramolecular catalysis or by influencing the solubility and reactivity of the molecule.

In contrast, dimethyl sulfate and diethyl sulfate are potent methylating and ethylating agents, respectively, that react via an SN2 mechanism. Their high reactivity is attributed to the excellent leaving group ability of the sulfate anion. Methyl iodide, another classic SN2 electrophile, is also highly reactive but can be more expensive and light-sensitive.

Caption: Comparative overview of alkylation mechanisms.

Comparative Performance Analysis

The selection of an alkylating agent is highly dependent on the specific synthetic transformation. Below is a comparative analysis of these agents in common alkylation reactions.

Alkylation of Amines

The alkylation of amines is a fundamental reaction in the synthesis of many pharmaceuticals. 3-Dimethylamino-2-methylpropyl chloride is particularly well-suited for the introduction of the dimethylaminomethylpropyl moiety, a common pharmacophore.

Alkylating Agent	Substrate	Product Yield	Reaction Conditions	Reference
3-Dimethylamino-2-methylpropyl chloride hydrochloride	4,7-dichloroquinoline	Chloroquine	High	Elevated temperature, solvent
Dimethyl Sulfate	Aniline	N-Methylaniline	~90%	Room temperature, base
Methyl Iodide	Aniline	N-Methylaniline	~85%	Room temperature, base

As illustrated in the table, while dimethyl sulfate and methyl iodide are effective for simple methylation, 3-dimethylamino-2-methylpropyl chloride is the reagent of choice for introducing its specific side chain, a critical step in the synthesis of compounds like chloroquine.

Alkylation of Phenols

The O-alkylation of phenols to produce ethers is another important transformation. The reactivity of the alkylating agent and the acidity of the phenol are key factors in the success of this reaction.

Alkylating Agent	Substrate	Product Yield	Reaction Conditions	Reference
Diethyl Sulfate	Phenol	Phenetole	>95%	Phase transfer catalysis
Methyl Iodide	Phenol	Anisole	High	Williamson ether synthesis

In this context, while 3-dimethylamino-2-methylpropyl chloride could be used, more common and often more efficient reagents for simple alkylation of phenols are the more reactive sulfates and halides.

Experimental Protocols

To provide a practical context, a representative protocol for the alkylation of an amine using 3-dimethylamino-2-methylpropyl chloride hydrochloride is detailed below.

Synthesis of a Chloroquine Analogue

This protocol describes a general procedure for the alkylation of a 4-aminoquinoline derivative.

Materials:

• 4-aminoquinoline derivative (1.0 eq)

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (1.2 eq)

• Sodium hydride (NaH) (2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a stirred suspension of NaH in anhydrous DMF at 0 °C, add a solution of the 4-aminoquinoline derivative in DMF dropwise.

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Add 3-dimethylamino-2-methylpropyl chloride hydrochloride in one portion.

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench by the slow addition of water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Caption: Workflow for the synthesis of a chloroquine analogue.

Safety and Handling

Alkylating agents are, by their nature, reactive and potentially hazardous. Proper handling and adherence to safety protocols are paramount.

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride: This compound is a solid, which can reduce the risk of inhalation compared to volatile liquid alkylating agents. However, it is still a hazardous substance and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Dimethyl Sulfate and Diethyl Sulfate: These are highly toxic and carcinogenic compounds. They should only be handled in a well-ventilated fume hood with extreme caution. Specialized PPE, including heavy-duty gloves, is recommended.

• Methyl Iodide: This is a volatile and toxic liquid. It is also a suspected carcinogen. All manipulations should be performed in a fume hood.

Always consult the Safety Data Sheet (SDS) for each reagent before use to be fully aware of the hazards and necessary precautions.

Conclusion and Recommendations

The choice of an alkylating agent is a critical decision in the design of a synthetic route. 3-Dimethylamino-2-methylpropyl chloride hydrochloride is an invaluable reagent for the introduction of the dimethylaminomethylpropyl group, a key structural motif in a number of important pharmaceutical agents. While it may not be the most reactive alkylating agent for general purposes, its specific structure and utility in targeted syntheses are undeniable.

For simple methylation and ethylation, reagents like dimethyl sulfate, diethyl sulfate, and methyl iodide offer higher reactivity and are often more cost-effective. However, the increased hazard profile of these reagents necessitates stringent safety measures.

Ultimately, the optimal alkylating agent will depend on the specific substrate, the desired product, and the safety infrastructure available. A thorough understanding of the properties and reactivity of each agent, as presented in this guide, will empower researchers to make informed decisions and achieve their synthetic goals safely and efficiently.

References

validation of analytical methods for 3-Dimethylamino-2-methylpropyl chloride hydrochloride

An Expert's Comparative Guide to the Validation of Analytical Methods for 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Introduction: The Critical Role of a Pharmaceutical Intermediate

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0) is a pivotal chemical intermediate, primarily utilized in the synthesis of various active pharmaceutical ingredients (APIs), including several antipsychotic medications.[1][2][3][4][5] As a precursor to a final drug substance, its purity, potency, and impurity profile must be rigorously controlled. The quality of this intermediate directly impacts the safety and efficacy of the final therapeutic product. Therefore, the validation of analytical methods used to assess its quality is not merely a procedural step but a foundational requirement for regulatory compliance and patient safety.

This guide provides an in-depth comparison of analytical methodologies for the characterization and quality control of 3-Dimethylamino-2-methylpropyl chloride hydrochloride. We will delve into the causality behind experimental choices, present comparative data, and provide detailed protocols, all grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines on the validation of analytical procedures.[6][7][8] The objective is to equip researchers, scientists, and drug development professionals with the expertise to select, develop, and validate robust, fit-for-purpose analytical methods for this and similar amine hydrochloride compounds.

Part 1: Foundational Principles of Analytical Method Validation

Method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of a method meet the requirements for its intended analytical application.[7][8] For a pharmaceutical intermediate, this means the method must be reliable for assessing identity, strength, quality, and purity. The core parameters, as defined by ICH Q2(R1), form the basis of this validation.[6][8]

The causality behind validating these specific parameters is as follows:

• Specificity: Ensures that the signal measured is unequivocally from the analyte of interest, free from interference from impurities, degradation products, or matrix components. This is the cornerstone of any reliable quantitative or identification method.

• Linearity & Range: Confirms that the method's response is directly proportional to the analyte concentration within a defined scope. This is essential for accurate quantification across the expected levels, from trace impurities to the main component.

• Accuracy: Measures the closeness of the test results to the true value. It demonstrates that the method is free from systemic error or bias.

• Precision: Assesses the degree of scatter among a series of measurements from the same sample. It is evaluated at two levels: Repeatability (intra-assay precision) and Intermediate Precision (inter-assay, inter-day, inter-analyst), proving the method's consistency.

• Detection Limit (DL) & Quantitation Limit (QL): Define the lowest concentration of analyte that can be reliably detected and quantified, respectively. These are critical for controlling trace and genotoxic impurities.

• Robustness: Demonstrates the method's reliability when subjected to small, deliberate variations in procedural parameters (e.g., pH, temperature, mobile phase composition). A robust method is transferable between laboratories and analysts.

The relationship between method development, validation, and routine use is cyclical, forming a lifecycle approach that is further emphasized in the new ICH Q14 and revised Q2(R2) guidelines.[9][10]

Sources

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• 4. 3-Dimethylamino-2-methylpropyl chloride hydrochloride (65% aqueous solution) | CAS 4261-67-0 - Arran Chemical Company [arranchemical.ie]
• 5. 3-Dimethylamino-2-methylpropyl chloride hydrochloride (4261-67-0) for sale [vulcanchem.com]
• 6. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 10. ICH Official web site : ICH [ich.org]

A Senior Application Scientist's Guide to the Purity Analysis of Commercially Available 3-Dimethylamino-2-methylpropyl chloride hydrochloride

For researchers, scientists, and professionals in drug development, the purity of starting materials and intermediates is paramount. This guide provides an in-depth technical analysis of the purity of commercially available 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC), a key intermediate in the synthesis of several antipsychotic medications, including Cyamepromazine, Levomepromazine, and Promazine.[1] This document will explore the common analytical methodologies for purity assessment, discuss potential impurities, and compare the subject compound with a potential alternative, supported by experimental protocols and data interpretation guidelines.

Introduction: The Critical Role of Purity in Pharmaceutical Synthesis

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0) is a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs).[1] Its purity directly impacts the impurity profile of the final drug product, which in turn can affect its safety and efficacy. Therefore, robust analytical methods for the comprehensive characterization of DMMPC are essential.

The typical synthesis of DMMPC involves the reaction of 3-dimethylamino-2-methylpropyl chloride with hydrochloric acid.[2] Purification is commonly achieved through recrystallization from polar solvents such as ethanol or acetonitrile to eliminate unreacted amines and other byproducts.[2]

Key Analytical Techniques for Purity Determination

A multi-pronged analytical approach is necessary for a thorough purity assessment of 3-Dimethylamino-2-methylpropyl chloride hydrochloride. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely accepted method for quantifying purity and known impurities.[2] Gas Chromatography-Mass Spectrometry (GC-MS) is invaluable for identifying and quantifying volatile impurities, including residual solvents and potential genotoxic impurities. Nuclear Magnetic Resonance (NMR) spectroscopy serves as a powerful tool for structural confirmation and the identification of unknown impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for purity analysis in the pharmaceutical industry. For a polar compound like DMMPC, which lacks a strong chromophore, derivatization or the use of specialized detectors might be considered for enhanced sensitivity. However, a well-developed UV-detection method is often sufficient for routine purity assessments.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic acid in Water.

• Mobile Phase B: 0.1% Trifluoroacetic acid in Acetonitrile.

• Gradient:

  • 0-5 min: 5% B

  • 5-20 min: 5-95% B

  • 20-25 min: 95% B

  • 25-26 min: 95-5% B

  • 26-30 min: 5% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (e.g., 1 mg/mL).

Causality Behind Experimental Choices:

• The C18 column is a versatile reversed-phase column suitable for a wide range of polar and non-polar compounds.

• The trifluoroacetic acid in the mobile phase acts as an ion-pairing agent, improving the peak shape of the amine hydrochloride.

• A gradient elution is employed to ensure the elution of both the polar main compound and any less polar impurities within a reasonable timeframe.

• UV detection at a low wavelength like 210 nm is chosen to maximize the detection of compounds with limited chromophores.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is particularly useful for identifying and quantifying volatile and semi-volatile impurities that may be present from the synthesis or purification process. Given that DMMPC is a hydrochloride salt, a derivatization step or a split/splitless injection with a high inlet temperature is typically required to ensure its volatilization.

• Instrumentation: A Gas Chromatograph coupled with a Mass Spectrometer.

• Column: A mid-polarity column, such as a DB-624 or equivalent (30m x 0.25mm x 1.4µm), is suitable for separating a range of potential impurities.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 5 minutes at 250 °C.

• Injector Temperature: 250 °C.

• Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Range: 40-400 amu.

• Sample Preparation: The hydrochloride salt can be neutralized with a base (e.g., 4% sodium hydroxide solution) and extracted into an organic solvent like dichloromethane. The organic layer is then injected.

Causality Behind Experimental Choices:

• The DB-624 column is designed for the analysis of volatile organic compounds and residual solvents.

• The temperature program is designed to separate volatile impurities at the beginning of the run and then elute the main compound and less volatile impurities.

• Neutralization and extraction are necessary because the hydrochloride salt is not volatile enough for direct GC analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are indispensable for the unequivocal structural confirmation of 3-Dimethylamino-2-methylpropyl chloride hydrochloride and the identification of impurities. The chemical shifts and coupling patterns provide a detailed fingerprint of the molecule.

• δ ~1.1-1.3 ppm (d, 3H): Methyl group (CH₃) on the chiral center.

• δ ~2.5-2.8 ppm (m, 1H): Methine proton (CH) at the chiral center.

• δ ~2.9-3.1 ppm (s, 6H): Two methyl groups on the nitrogen atom (N(CH₃)₂).

• δ ~3.2-3.5 ppm (m, 2H): Methylene group adjacent to the nitrogen (CH₂N).

• δ ~3.6-3.8 ppm (m, 2H): Methylene group adjacent to the chlorine (CH₂Cl).

Note: The exact chemical shifts can vary depending on the solvent and concentration.

Potential Impurities in Commercially Available DMMPC

The purity of commercially available DMMPC typically ranges from 98% to higher purities.[3] Potential impurities can originate from the starting materials, byproducts of the synthesis, or degradation products.

Table 1: Potential Impurities in 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Impurity Name	Potential Origin	Analytical Method of Choice
3-Dimethylamino-2-methylpropan-1-ol	Incomplete chlorination of the starting alcohol	GC-MS, HPLC
1,3-dichloro-2-methylpropane	Starting material for the amination step	GC-MS
Dimethylamine	Unreacted starting material	GC-MS (headspace)
Isomeric impurities	Non-specific reactions during synthesis	HPLC, GC-MS
Residual Solvents (e.g., Ethanol, Acetonitrile)	From the recrystallization/purification step	GC-MS (headspace)

Comparison with an Alternative Reagent: 3-Dimethylaminopropyl chloride hydrochloride

In the synthesis of some phenothiazine-based drugs, an alternative alkylating agent that can be considered is 3-Dimethylaminopropyl chloride hydrochloride (DMAPC, CAS No. 5407-04-5).[2]

Table 2: Comparison of 3-Dimethylamino-2-methylpropyl chloride hydrochloride and 3-Dimethylaminopropyl chloride hydrochloride

Feature	3-Dimethylamino-2-methylpropyl chloride hydrochloride	3-Dimethylaminopropyl chloride hydrochloride
Structure	Contains a methyl group at the 2-position of the propyl chain.	Linear propyl chain.
Chirality	Chiral molecule, exists as a racemate unless resolved.	Achiral molecule.
Reactivity	The methyl group may introduce steric hindrance, potentially affecting reaction kinetics.	Generally more reactive due to less steric hindrance.
Application	Specifically used for APIs like Levomepromazine where the methyl group is part of the final structure.	Used in the synthesis of other APIs like Clomipramine.
Purity Analysis	Similar analytical techniques (HPLC, GC-MS, NMR). Chiral HPLC may be required for enantiomeric purity.	Similar analytical techniques (HPLC, GC-MS, NMR).

Experimental Workflows and Data Validation

The validation of the analytical methods used for purity determination is crucial and should be performed in accordance with regulatory guidelines such as ICH Q2(R1).[4][5]

Workflow for Purity Analysis:

Caption: General workflow for the comprehensive purity analysis of DMMPC.

Method Validation Workflow:

Sources

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• 2. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
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• 5. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]

spectroscopic comparison of 3-Dimethylamino-2-methylpropyl chloride hydrochloride batches

An In-Depth Spectroscopic Guide to Ensuring Batch-to-Batch Consistency of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Introduction

3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No: 4261-67-0) is a critical intermediate in the synthesis of several active pharmaceutical ingredients (APIs), including antipsychotic medications such as Cyamepromazine, Levomepromazine, and Promazine.[1] Given its pivotal role, ensuring the chemical identity, purity, and consistency of this intermediate across different manufacturing batches is not merely a matter of procedural compliance; it is a fundamental prerequisite for the safety and efficacy of the final drug product. Inconsistent batch quality can introduce impurities, alter reaction kinetics, and ultimately compromise the therapeutic outcome.

This guide provides a comprehensive framework for the spectroscopic comparison of different batches of 3-Dimethylamino-2-methylpropyl chloride hydrochloride. We will move beyond simple data reporting and delve into the causality behind experimental choices, establishing a self-validating system of analysis. By integrating Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Liquid Chromatography-Mass Spectrometry (LC-MS), this guide equips researchers, scientists, and drug development professionals with the tools to confidently assess and qualify incoming batches of this vital pharmaceutical building block.

Pillar 1: Structural Verification and Impurity Identification with NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful technique for the unambiguous structural elucidation of organic molecules. Its ability to provide a detailed atomic-level map of the molecule makes it indispensable for confirming the identity of 3-Dimethylamino-2-methylpropyl chloride hydrochloride and for detecting subtle structural variations or impurities between batches.

The Rationale Behind NMR: ¹H and ¹³C NMR are primary characterization techniques because they provide definitive evidence of the compound's covalent structure. For a batch to be accepted, its NMR spectra must be superimposable with that of a well-characterized reference standard. Any deviation signals a potential issue, such as the presence of starting materials, byproducts, or residual solvents from the synthesis and purification process.[2]

Experimental Protocol: ¹H NMR Comparative Analysis

• Standardized Sample Preparation:

  • Accurately weigh 10 mg of the reference standard and 10 mg from each batch to be tested into separate, clean NMR tubes.

  • Add 0.75 mL of a deuterated solvent, such as Deuterium Oxide (D₂O) or Chloroform-d (CDCl₃), to each tube. D₂O is often preferred due to the hydrochloride salt's solubility in water.[3][4]

  • Add a small, known amount of an internal standard, such as Trimethylsilylpropanoic acid (TSP) for D₂O, for precise chemical shift referencing and potential quantitative analysis.

  • Cap and gently vortex each tube until the sample is fully dissolved.

• Spectrometer Setup and Data Acquisition:

  • Utilize a 400 MHz (or higher) NMR spectrometer for optimal resolution.

  • Ensure the spectrometer is properly shimmed for each sample to achieve maximum magnetic field homogeneity.

  • Acquire a standard ¹H NMR spectrum for each sample with a sufficient number of scans (e.g., 16 or 32) to achieve a high signal-to-noise ratio.

• Comparative Data Analysis:

  • Process all spectra using identical parameters (e.g., Fourier transform, phase correction, and baseline correction).

  • Overlay the spectra of the test batches with the reference standard spectrum.

  • Identity Confirmation: Verify that the chemical shifts, splitting patterns (multiplicity), and relative integrations of the signals corresponding to the target molecule match the reference.

  • Impurity Detection: Scrutinize the spectra for any signals not present in the reference standard. Pay close attention to common solvent regions (e.g., acetone, ethanol) and signals that might correspond to known synthesis precursors.[2] The relative integration of these impurity signals compared to the product signals can provide a semi-quantitative estimate of their levels.

Pillar 2: Functional Group Fingerprinting with FTIR Spectroscopy

While NMR provides the structural skeleton, Fourier-Transform Infrared (FTIR) spectroscopy offers a rapid and sensitive method for confirming the presence of key functional groups. It serves as an excellent orthogonal technique to NMR, providing complementary information and a unique "fingerprint" for the molecule.

The Rationale Behind FTIR: Each batch should exhibit an identical FTIR spectrum, particularly in the complex fingerprint region (typically <1500 cm⁻¹). Variations in this region can indicate the presence of impurities that may not be easily resolved by NMR or suggest differences in the solid-state form (polymorphism) of the hydrochloride salt, which could impact solubility and stability.

Experimental Protocol: FTIR Comparative Analysis

• Sample Preparation (KBr Pellet Method):

  • Thoroughly dry both the sample and spectroscopic grade Potassium Bromide (KBr) to remove any residual water, which has a strong IR absorbance.

  • In an agate mortar, grind 1-2 mg of the sample from a given batch with approximately 200 mg of dry KBr until a fine, homogeneous powder is obtained.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Data Acquisition:

  • Acquire a background spectrum of the empty sample compartment.

  • Place the KBr pellet in the spectrometer's sample holder and acquire the sample spectrum. A typical acquisition would involve co-adding 32 scans at a resolution of 4 cm⁻¹.

• Comparative Data Analysis:

  • Overlay the FTIR spectra from each batch and the reference standard.

  • Functional Group Confirmation: Verify the presence of characteristic absorption bands, such as C-H stretching, N-H stretching (from the hydrochloride), and C-N stretching.

  • Fingerprint Comparison: Meticulously compare the fingerprint regions. The appearance of new peaks or significant shifts in existing peaks between batches is a clear indicator of a chemical difference that requires further investigation.[5]

Pillar 3: High-Sensitivity Purity Profiling with LC-MS

For detecting and identifying impurities at very low levels, no technique is more suitable than Liquid Chromatography-Mass Spectrometry (LC-MS). The chromatographic separation of components followed by mass-selective detection provides an unparalleled combination of separation power and sensitivity, making it the gold standard for purity analysis.[6][7][8]

The Rationale Behind LC-MS: Many process-related impurities or degradation products may be present at concentrations below the detection limits of NMR or FTIR. LC-MS can separate these minor components from the main peak and provide their exact molecular weight, which is crucial for their identification and for understanding the stability and quality of the manufacturing process.[9]

Experimental Protocol: LC-MS Impurity Profiling

• Sample and Mobile Phase Preparation:

  • Prepare a stock solution of each batch at a concentration of 1 mg/mL in a suitable solvent, such as a water/acetonitrile mixture.

  • Prepare mobile phases. A typical reversed-phase setup might use:

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Chromatographic and Mass Spectrometric Conditions:

  • LC System: Use a C18 reversed-phase column with a suitable gradient elution to separate the main compound from any potential impurities. A representative gradient might be: 0-2 min (5% B), 2-15 min (5-95% B), 15-18 min (95% B), 18-20 min (95-5% B), 20-25 min (5% B).

  • MS System: Employ an Electrospray Ionization (ESI) source in positive ion mode.

  • MS Parameters: Set the mass spectrometer to scan a relevant mass range (e.g., m/z 50-500) to capture the parent ion of the target compound (C₆H₁₅ClN has a molecular weight of 136.65 for the free base) and potential impurities.

• Comparative Data Analysis:

  • Integrate all peaks in the chromatograms from each batch. Calculate the purity of the main compound as a percentage of the total peak area.

  • Compare the impurity profiles of the different batches. Note the retention times and m/z values of any impurities.

  • For any significant impurity, use the measured mass to hypothesize a potential structure, which can often be confirmed by further MS/MS fragmentation studies.

Data Synthesis and Batch Comparison

To facilitate a clear and objective comparison, the data from all three spectroscopic techniques should be consolidated.

Table 1: Hypothetical Comparative Spectroscopic Data for Three Batches

Parameter	Batch A (Reference)	Batch B	Batch C
¹H NMR
Identity Match	Conforms to structure	Conforms to structure	Conforms to structure
Impurity Signals	None detected	Singlet at 2.1 ppm (rel. int. 0.5%)	Triplet at 1.1 ppm, Quartet at 3.5 ppm (rel. int. 1.2%)
Interpretation	Clean spectrum	Trace of residual acetone	Presence of residual triethylamine
FTIR
Fingerprint Match	Matches reference	Matches reference	Minor shoulder peak at 1715 cm⁻¹
Interpretation	Conforms	Conforms	Possible trace carbonyl-containing impurity
LC-MS
Purity (% Area)	99.8%	99.7%	98.5%
Major Impurity	None > 0.1%	Impurity at RT 4.2 min (0.15%)	Impurity at RT 5.8 min (1.1%)
Impurity m/z	N/A	m/z = 118.1	m/z = 152.2
Interpretation	High purity	High purity, minor unknown impurity	Lower purity, significant unknown impurity detected

Visualizing the Workflow and Decision Logic

A clear workflow ensures that the comparative analysis is performed systematically.

Caption: Standardized workflow for the spectroscopic comparison of batches.

Caption: Decision-making logic for batch acceptance or rejection based on data.

Conclusion

A multi-faceted spectroscopic approach is non-negotiable for the rigorous quality control of 3-Dimethylamino-2-methylpropyl chloride hydrochloride. By systematically integrating the structural detail from NMR, the functional group confirmation from FTIR, and the high-sensitivity impurity profiling from LC-MS, a robust and self-validating analytical workflow is established. This guide provides the experimental framework and logical process to not only identify out-of-specification batches but also to understand the nature of any inconsistencies. Adherence to such a detailed comparative methodology ensures the reliability of this crucial intermediate, thereby safeguarding the quality, safety, and efficacy of the final pharmaceutical products.

References

• Curry, S. H., & Evans, S. (1976). The separation and determination of chlorpromazine and some of its related compounds by reversed-phase high performance liquid chromatography. Journal of Pharmacy and Pharmacology, 28(1), 46P. Available from: [Link]

• Ministry of Health, Labour and Welfare. (n.d.). Analytical Method for Chlorpromazine (Target to Animal and Fishery Products). Retrieved from [Link]

• Journal of Chemical, Biological and Medicinal Sciences. (2026). A comprehensive review on pharmacology and analytical determination of chlorpromazine. Retrieved from [Link]

• Gruenke, L. D., Craig, J. C., Klein, F. D., Nguyen, T. L., Hitzemann, B. A., Holaday, J. W., Loh, H. H., Braff, L., Fischer, A., & Glick, I. D. (1985). Determination of chlorpromazine and its major metabolites by gas chromatography/mass spectrometry: application to biological fluids. Biomedical mass spectrometry, 12(12), 707–713. Available from: [Link]

• Curry, S. H. (1968). Determination of nanogram quantities of chlorpromazine and some of its metabolites in plasma by using gas-liquid chromatography with an electron capture detector. Analytical Chemistry, 40(8), 1251-1255. Available from: [Link]

• SGRL. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Retrieved from [Link]

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comparative reactivity of 3-Dimethylamino-2-methylpropyl chloride vs its hydrochloride salt

An In-Depth Comparative Guide to the Reactivity of 3-Dimethylamino-2-methylpropyl chloride vs. its Hydrochloride Salt

For professionals in pharmaceutical development and synthetic chemistry, the choice between using a free amine or its salt form is a critical decision that impacts reaction efficiency, storage, and handling. This guide provides a detailed comparison of the reactivity between 3-Dimethylamino-2-methylpropyl chloride (the free base) and its hydrochloride salt, supported by fundamental chemical principles and practical experimental considerations.

The Fundamental Difference: Nucleophilicity and the Role of Protonation

The core of the reactivity difference lies in the availability of the lone pair of electrons on the tertiary nitrogen atom. This lone pair is the source of the compound's nucleophilicity and basicity.

• 3-Dimethylamino-2-methylpropyl chloride (Free Base): In this form, the nitrogen's lone pair is available to attack electron-deficient centers (electrophiles). This makes the free base an active nucleophile , capable of participating directly in reactions such as N-alkylation and N-acylation.[1][2] The molecule is also a Brønsted-Lowry base, meaning it can accept a proton.[3]

• 3-Dimethylamino-2-methylpropyl chloride Hydrochloride (Salt Form): In the hydrochloride salt, the nitrogen's lone pair is bonded to a proton (H+) from hydrochloric acid, forming a quaternary ammonium salt.[4] This protonation effectively sequesters the lone pair, rendering the nitrogen atom electron-poor and positively charged.[5] Consequently, the hydrochloride salt has no available lone pair to donate and is not nucleophilic .[4][6] It cannot initiate a nucleophilic attack on its own.

The relationship between these two forms is an acid-base equilibrium. To make the hydrochloride salt reactive in a nucleophilic capacity, it must first be deprotonated by a base to regenerate the free amine.[4][7]

Caption: Acid-base equilibrium between the nucleophilic free base and the non-nucleophilic hydrochloride salt.

Implications for Chemical Synthesis

The choice between the free base and its salt has direct consequences for planning and executing a chemical reaction. The hydrochloride salt is typically a stable, crystalline solid, making it easier to handle, weigh accurately, and store long-term.[8] In contrast, many free amines are liquids or less stable solids.

However, using the salt form introduces an extra requirement into the synthetic protocol: the need for an additional base to liberate the active nucleophile.

Caption: Comparative workflows for a nucleophilic substitution reaction.

As the diagram illustrates, starting with the hydrochloride salt necessitates an initial deprotonation step. This not only adds a reagent but also generates a salt byproduct (e.g., triethylammonium chloride) that must be removed during workup.

Experimental Protocol: Comparative N-Alkylation

To quantitatively assess the reactivity difference, a controlled experiment can be designed. The following protocol outlines a method for comparing the rate of N-alkylation.

Objective: To quantitatively compare the reaction rate of 3-Dimethylamino-2-methylpropyl chloride (free base) versus its hydrochloride salt in an N-alkylation reaction with benzyl bromide.

Materials:

• 3-Dimethylamino-2-methylpropyl chloride (Free Base)

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• Benzyl bromide

• Triethylamine (Et₃N), non-nucleophilic base

• Acetonitrile (solvent)

• Internal standard (e.g., dodecane) for chromatographic analysis

Methodology:

Reaction A: Free Base

• In a 50 mL round-bottom flask, dissolve 10 mmol of 3-Dimethylamino-2-methylpropyl chloride and 1 mmol of the internal standard in 20 mL of acetonitrile.

• Equilibrate the mixture to a constant temperature (e.g., 25°C) in a water bath with stirring.

• Initiate the reaction by adding 10 mmol of benzyl bromide.

• Immediately withdraw a sample (t=0) and continue to take samples at regular intervals (e.g., 15, 30, 60, 120 minutes).

• Quench each sample by diluting with a suitable solvent and analyze by Gas Chromatography (GC) to determine the consumption of starting material and formation of product.

Reaction B: Hydrochloride Salt

• In an identical flask, suspend 10 mmol of 3-Dimethylamino-2-methylpropyl chloride hydrochloride and 1 mmol of the internal standard in 20 mL of acetonitrile.

• Add 10.5 mmol (1.05 equivalents) of triethylamine to the suspension to generate the free base in situ. Stir for 5 minutes.

• Equilibrate the mixture to 25°C.

• Initiate the reaction by adding 10 mmol of benzyl bromide.

• Follow the same sampling and analysis procedure as in Reaction A.

Expected Results & Data Interpretation

The reaction with the free base is expected to proceed immediately upon addition of the electrophile. The reaction with the hydrochloride salt will show a significantly slower initial rate because the concentration of the active nucleophile is dependent on the equilibrium of the deprotonation step.

Table 1: Expected Product Yield Over Time

Time (minutes)	Reaction A Yield (%) (Free Base)	Reaction B Yield (%) (HCl Salt + Et₃N)
0	0	0
15	45	20
30	70	45
60	92	75
120	>98	95

Causality Behind the Data:

• Reaction A: The concentration of the nucleophile is at its maximum at t=0, leading to a high initial reaction rate.

• Reaction B: The reaction rate is dependent on the in-situ concentration of the free amine, which is generated by the acid-base reaction with triethylamine. This initial step can be rate-limiting, and the presence of the triethylammonium chloride salt byproduct can also influence the reaction medium.

Practical Recommendations for Researchers

The choice between the free base and its hydrochloride salt is a strategic one based on the specific experimental context.[4]

Use the Hydrochloride Salt when:

• Stability and Storage are paramount: The salt form offers superior shelf-life and is less susceptible to degradation.[9][10][11]

• Precise Measurement is critical: As a crystalline solid, it can be weighed more accurately than a liquid free base.[8]

• The reaction protocol already includes a base: If the reaction is performed under basic conditions, the added base can serve the dual purpose of neutralizing the hydrochloride salt.

Use the Free Base when:

• The reaction is sensitive to added bases or salts: The presence of a tertiary amine like triethylamine or its resulting salt can sometimes interfere with the desired reaction or complicate purification.

• Maximizing the initial reaction rate is the primary goal.

• It can be generated from the salt and used immediately without prolonged storage. A common lab procedure involves dissolving the salt in an aqueous base, extracting the free amine into an organic solvent, drying the solution, and using it directly.[12][13]

Conclusion

References

• Chemsrc. (n.d.). CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride. Retrieved from [Link]

• Reis, J. (2012, May 30). Protonation And Deprotonation Reactions: Dramatic Effects On Reactivity. Master Organic Chemistry. Retrieved from [Link]

• Quora. (2020, June 19). Would a protonated amine group be as effective of a nucleophile as a deprotonated Amine? Retrieved from [Link]

• Chemistry LibreTexts. (2022, October 4). 4.17: Nucleophilic Substitution in Synthesis- Amines. Retrieved from [Link]

• Reis, J. (2018, May 7). Nucleophilicity Trends of Amines. Master Organic Chemistry. Retrieved from [Link]

• Wikipedia. (n.d.). Amine. Retrieved from [Link]

• Open Oregon Educational Resources. (n.d.). 5.3 Amine Protonation – Introductory Organic Chemistry. Retrieved from [Link]

• Michigan State University. (n.d.). Amine Reactivity. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Amines as Nucleophiles. Retrieved from [Link]

• Chemistry LibreTexts. (2024, February 24). 24.7: Reactions of Amines. Retrieved from [Link]

• ChemistryStudent. (n.d.). Producing Secondary and Tertiary Amines (A-Level). Retrieved from [Link]

• Google Patents. (n.d.). CA2487957A1 - An improved process for the preparation of 4-(n, n-disubstitutedamino) butyraldehyde acetals.

• Oakwood Chemical. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride, min 98%. Retrieved from [Link]

• Fisher Scientific. (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride, 98%, Thermo Scientific. Retrieved from [Link]

• ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine? Retrieved from [Link]

• University of Glasgow. (2012, December 10). Amine hydrochloride salts : a problem in polyurethane synthesis. Enlighten Theses. Retrieved from [Link]

• Reddit. (2023, June 22). Hydrochloride salt of amine. r/OrganicChemistry. Retrieved from [Link]

• CORE. (n.d.). Coupling in the absence of a tertiary base: A method for the deprotonation of hydrochloride salts of peptide esters to free amin. Retrieved from [Link]

• YouTube. (2019, January 19). nucleophilic aromatic substitutions. Retrieved from [Link]

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A Comparative Guide to Assessing Lot-to-Lot Variability of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

Introduction: The Critical Role of Starting Material Consistency in Pharmaceutical Synthesis

In the intricate landscape of pharmaceutical development and manufacturing, the quality of starting materials and intermediates is paramount. These molecules are the fundamental building blocks of Active Pharmaceutical Ingredients (APIs), and their purity, impurity profile, and overall consistency directly influence the safety, efficacy, and reproducibility of the final drug product.[1][2][3] 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC), a key intermediate in the synthesis of several antipsychotic medications such as Cyamepromazine and Levomepromazine, is a prime example of a starting material where stringent quality control is non-negotiable.[4][5]

Lot-to-lot variability in DMMPC can introduce a cascade of downstream issues, including altered reaction kinetics, the formation of new or elevated levels of impurities, and compromised API yield and purity.[6] For researchers, scientists, and drug development professionals, the ability to rigorously assess and quantify this variability is not merely a quality control exercise; it is a critical risk mitigation strategy that underpins robust process development and ensures compliance with global regulatory standards, such as those outlined by the International Council for Harmonisation (ICH).[1]

This guide provides a comprehensive framework for assessing the lot-to-lot variability of 3-Dimethylamino-2-methylpropyl chloride hydrochloride. We will delve into a suite of analytical techniques, presenting not just the "how" but also the "why" behind each experimental choice. The protocols described herein are designed to create a self-validating system, ensuring that the data generated is reliable, reproducible, and provides a clear, actionable picture of material quality.

Experimental Design: A Multi-Pronged Approach to Quality Assessment

A robust assessment of lot-to-lot variability requires a multi-faceted analytical approach. No single technique can provide a complete picture of a compound's quality. Therefore, we employ a combination of chromatographic and spectroscopic methods, alongside a specific assay for water content. This orthogonal approach ensures that various chemical and physical attributes of the DMMPC lots are thoroughly interrogated.

Our comparative analysis will focus on three hypothetical lots of DMMPC: Lot A , Lot B , and Lot C .

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A Senior Application Scientist's Guide to the Performance of 3-Dimethylamino-2-methylpropyl chloride hydrochloride in Diverse Solvent Systems

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of pharmaceutical synthesis and organic chemistry, the choice of reagents and solvent systems is paramount to achieving optimal reaction outcomes. This guide provides an in-depth analysis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC), a key building block in the synthesis of numerous active pharmaceutical ingredients (APIs), particularly antipsychotic medications.[1][2] We will explore its performance in various solvent systems, compare it with viable alternatives, and provide the experimental context necessary for informed decision-making in your research and development endeavors.

Understanding 3-Dimethylamino-2-methylpropyl chloride hydrochloride: A Versatile Intermediate

3-Dimethylamino-2-methylpropyl chloride hydrochloride, a white to off-white crystalline solid, is a bifunctional molecule featuring a reactive alkyl chloride and a tertiary amine.[3] Its hydrochloride salt form enhances its stability and solubility in polar media. DMMPC is primarily utilized as an intermediate in nucleophilic substitution reactions to introduce the dimethylamino-2-methylpropyl moiety into a target molecule.[3] This is a crucial step in the synthesis of several phenothiazine-based antipsychotic drugs, including Levomepromazine, Cyamepromazine, and Promazine.[1][2]

The core reactivity of DMMPC lies in the susceptibility of the carbon atom attached to the chlorine to nucleophilic attack. The presence of the dimethylamino group can influence the reaction mechanism and kinetics, a factor that is significantly modulated by the choice of solvent.

The Critical Role of the Solvent System: A Performance Comparison

The solvent in which a reaction is conducted is not merely an inert medium but an active participant that can profoundly influence reaction rates, yields, and even the nature of the products formed. The performance of DMMPC is intrinsically linked to the properties of the solvent system employed.

Theoretical Framework: Solvent Effects on Nucleophilic Substitution

Nucleophilic substitution reactions, the primary application of DMMPC, are highly sensitive to the solvent's polarity and its ability to solvate ions. Solvents are broadly classified as polar protic, polar aprotic, and nonpolar.

• Polar Protic Solvents (e.g., water, ethanol, methanol): These solvents possess a hydrogen atom bonded to an electronegative atom (O-H or N-H) and can form hydrogen bonds. They are effective at solvating both cations and anions. While they can dissolve ionic reagents like DMMPC, they can also solvate the nucleophile, potentially reducing its reactivity.

• Polar Aprotic Solvents (e.g., acetone, acetonitrile, dimethylformamide (DMF), dimethyl sulfoxide (DMSO), dioxane): These solvents have a significant dipole moment but lack O-H or N-H bonds. They are excellent at solvating cations but are less effective at solvating anions, leaving the nucleophile more "naked" and reactive.

• Nonpolar Solvents (e.g., hexane, toluene, xylene): These solvents have low dielectric constants and are generally poor at dissolving ionic or highly polar reactants. Their use is often limited to specific applications where reactant solubility is not a major impediment.

Experimental Insights into DMMPC Performance

Solvent System	Reaction Type	Substrate	Key Observations	Reference
Water	Nucleophilic Substitution	Sodium Azide	A 45% yield of (3-azido-2-methyl-propyl)-dimethyl-amine was reported after 15 hours. This demonstrates the feasibility of using water as a solvent, although the yield may not be optimal.[4]
Dry Dioxane	Nucleophilic Alkylation	6H-quinobenzothiazine derivatives	Dioxane, a polar aprotic solvent, was successfully used in the synthesis of phenothiazine derivatives. The reaction was carried out under reflux for 3 hours in the presence of sodium hydroxide.[4]
Anhydrous Xylene	Nucleophilic Alkylation	2-methoxyphenothiazine	Xylene, a nonpolar aprotic solvent, has been employed in the synthesis of a Levomepromazine precursor. The reaction required a strong base (sodamide) and elevated temperatures (reflux).[5]

Key Takeaways:

• Polar aprotic solvents like dioxane appear to be a favorable choice for the nucleophilic alkylation of heterocyclic amines with DMMPC, a common step in pharmaceutical synthesis. These solvents facilitate the dissolution of the reactants while preserving the reactivity of the nucleophile.

• Water, a polar protic solvent, can be used , but may lead to lower yields and potentially side reactions due to its high polarity and nucleophilic nature (hydrolysis of the alkyl chloride).

• Nonpolar solvents like xylene can be effective , but often necessitate more forcing conditions, such as higher temperatures and stronger bases, which may not be suitable for sensitive substrates.

Structural Analogs: A Comparative Perspective

The performance of DMMPC can be better understood by comparing it to its structural analogs. The presence and position of the methyl group, as well as the nature of the alkylamino group, significantly impact reactivity.

Compound	Structure	Key Differentiating Feature	Performance Implications
3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC)	CC(CN(C)C)CCl.Cl	Branched alkyl chain	The methyl group introduces steric hindrance, which can lead to slower alkylation kinetics compared to its linear counterpart.[3]
3-Dimethylaminopropyl chloride hydrochloride	(CH3)2NCH2CH2CH2Cl.HCl	Linear alkyl chain	Generally exhibits faster reaction rates in nucleophilic substitution reactions due to reduced steric hindrance.[3]
2-Diethylaminoethyl chloride hydrochloride	(C2H5)2NCH2CH2Cl.HCl	Diethylamino group	The larger ethyl groups increase lipophilicity, which can be advantageous for solubility in less polar organic solvents.
2-(Diisopropylamino)ethyl chloride hydrochloride	((CH3)2CH)2NCH2CH2Cl.HCl	Diisopropylamino group	The bulky isopropyl groups create significant steric hindrance, which can be exploited for selective reactions or to modulate the pharmacological properties of the final product.

Expert Insight: The choice between DMMPC and its linear analog, 3-dimethylaminopropyl chloride, often comes down to a trade-off between reaction kinetics and the desired final molecular structure. If faster reaction times are critical and the branched structure is not a prerequisite for the target molecule's activity, the linear analog may be a more efficient choice.

Experimental Protocols: A Practical Guide

To provide a tangible framework for your experimental design, here are representative protocols for reactions involving DMMPC.

Protocol 1: Alkylation of a Phenothiazine Derivative in Dioxane

This protocol is adapted from a general procedure for the synthesis of N-alkylated quinobenzothiazine derivatives.[4]

Objective: To N-alkylate a heterocyclic amine with DMMPC in a polar aprotic solvent.

Materials:

• 6H-quinobenzothiazine derivative (1 equivalent)

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride (3 equivalents)

• Sodium hydroxide (15 equivalents)

• Dry Dioxane

Procedure:

• To a stirred mixture of the 6H-quinobenzothiazine derivative and sodium hydroxide in dry dioxane, add 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

• Reflux the reaction mixture for 3 hours.

• After cooling, pour the reaction mixture into water.

• Extract the aqueous layer with chloroform (3x).

• Combine the organic extracts, wash with water until the pH is neutral, and dry over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure.

• Purify the residue by column chromatography.

Diagram: Experimental Workflow for Alkylation

Caption: Workflow for the N-alkylation of a quinobenzothiazine derivative using DMMPC.

Mechanistic Considerations and Potential Side Reactions

The primary reaction pathway for DMMPC is an S(_N)2 reaction, where the nucleophile attacks the carbon bearing the chlorine atom, leading to the displacement of the chloride ion.

Diagram: S(_N)2 Reaction Mechanism

Caption: Generalized S(_N)2 mechanism for the reaction of DMMPC with a nucleophile.

Potential Side Reactions:

• Elimination (E2): In the presence of a strong, sterically hindered base, an E2 elimination reaction can compete with the S(_N)2 pathway, leading to the formation of an alkene. The choice of a less hindered base and lower reaction temperatures can favor substitution over elimination.

• Hydrolysis: In protic solvents like water or alcohols, solvolysis can occur, where the solvent molecule acts as the nucleophile, leading to the formation of an alcohol byproduct.

• Quaternization: If the reaction conditions are not carefully controlled, the tertiary amine of DMMPC or the product can be further alkylated to form a quaternary ammonium salt.

Conclusion and Recommendations

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a valuable and versatile reagent in organic and medicinal chemistry. Its performance is highly dependent on the chosen solvent system. For nucleophilic substitution reactions, particularly the alkylation of heterocyclic amines, polar aprotic solvents such as dioxane or DMF are generally recommended to maximize nucleophile reactivity and achieve good yields. While polar protic solvents can be used, they may lead to reduced yields due to nucleophile solvation and potential side reactions.

When selecting a reagent, it is crucial to consider the impact of its structure on reactivity. The steric hindrance of DMMPC's branched chain results in slower reaction kinetics compared to its linear analog, 3-dimethylaminopropyl chloride. This trade-off between reactivity and the desired final structure must be carefully evaluated for each specific application.

By understanding the interplay between the reagent's structure, the nature of the solvent, and the reaction mechanism, researchers can optimize their synthetic strategies and achieve their desired outcomes with greater efficiency and control.

References

• 1. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
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• 3. 3-Dimethylamino-2-methylpropyl chloride hydrochloride | 4261-67-0 | Benchchem [benchchem.com]
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• 5. EP2743263A1 - An improved process for the preparation of levomepromazine maleate - Google Patents [patents.google.com]

A Comparative Guide to 3-Dimethylamino-2-methylpropyl chloride hydrochloride and its Structural Analogs in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Aminoalkyl Chlorides in Drug Synthesis

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a key building block in the synthesis of several important active pharmaceutical ingredients (APIs), particularly phenothiazine-class antipsychotic medications.[1][2] Its structure, featuring a tertiary amine and a reactive alkyl chloride, allows for the straightforward introduction of a dimethylamino-2-methylpropyl side chain onto a core molecule. This side chain is a common pharmacophore in many centrally acting drugs. The choice of the aminoalkyl chloride analog can significantly impact not only the synthetic process but also the pharmacological profile of the final drug molecule.

At a Glance: Key Structural Analogs and Their Core Differences

The primary structural variations among the analogs of DMMPC involve the presence or absence of a methyl group on the propyl chain, and the nature of the alkyl groups on the nitrogen atom. These seemingly minor modifications have significant consequences for reactivity and biological activity.

Compound Name	CAS Number	Molecular Formula	Key Structural Feature	Primary Application Focus
3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC)	4261-67-0	C6H15Cl2N	Branched (methyl group at C2)	Antipsychotics (e.g., Levomepromazine, Cyamepromazine)[1][3]
3-Dimethylaminopropyl chloride hydrochloride (DMPC)	5407-04-5	C5H13Cl2N	Linear (unbranched)	Antipsychotics (e.g., Chlorpromazine, Promazine), Antidepressants[4]
2-Diethylaminoethyl chloride hydrochloride	869-24-9	C6H15Cl2N	Diethylamino group, shorter ethyl chain	Antihistamines, Local anesthetics
2-(Diisopropylamino)ethyl chloride hydrochloride	4261-68-1	C8H19Cl2N	Bulky diisopropylamino group	Neuromuscular blocking agents

The Impact of Structure on Chemical Reactivity: A Deeper Dive

The most significant difference between DMMPC and its linear analog, DMPC, lies in their reactivity in nucleophilic substitution reactions, which is the cornerstone of their synthetic utility.

Steric Hindrance: The Decisive Factor

The methyl group at the β-position (C2) of the propyl chain in DMMPC introduces steric hindrance. This bulkiness impedes the approach of a nucleophile to the electrophilic carbon atom bearing the chlorine atom. As a result, DMMPC exhibits slower alkylation kinetics compared to its linear counterpart, DMPC.[5] This has direct implications for process development in pharmaceutical manufacturing, where reaction times and efficiency are critical parameters.

Application in Antipsychotic Drug Synthesis: A Comparative Workflow

The synthesis of phenothiazine-based antipsychotics provides an excellent case study for comparing DMMPC and its linear analog, DMPC.

Exemplary Synthesis: Levomepromazine using DMMPC

Levomepromazine is a potent antipsychotic synthesized using DMMPC. The following is a representative, generalized protocol based on established synthetic routes.

Experimental Protocol: Synthesis of Levomepromazine

• Deprotonation of 2-Methoxyphenothiazine: In a suitable reactor under an inert atmosphere, 2-methoxyphenothiazine is dissolved in a dry, high-boiling aromatic solvent such as xylene. A strong base, typically sodamide (NaNH₂), is added portion-wise at an elevated temperature (e.g., 130°C) to deprotonate the secondary amine of the phenothiazine ring, forming the corresponding sodium salt.

• N-Alkylation with DMMPC: 3-Dimethylamino-2-methylpropyl chloride hydrochloride is neutralized to its free base and added to the reaction mixture. The reaction is maintained at reflux for several hours to facilitate the nucleophilic substitution of the chloride by the phenothiazine anion.

• Work-up and Purification: After completion of the reaction (monitored by TLC or HPLC), the mixture is cooled and quenched with water. The organic layer is separated, washed, and the crude Levomepromazine base is extracted. Purification is typically achieved through distillation under high vacuum or by salt formation (e.g., maleate salt) and recrystallization to yield the final, high-purity API.

Comparative Synthesis: Chlorpromazine using DMPC

The synthesis of Chlorpromazine, another widely used antipsychotic, utilizes the linear analog, 3-dimethylaminopropyl chloride hydrochloride (DMPC). The general procedure is similar to that of Levomepromazine, involving the N-alkylation of 2-chlorophenothiazine.

Experimental Protocol: Synthesis of Chlorpromazine

• Reaction Setup: 2-Chlorophenothiazine is dissolved in an appropriate solvent like toluene. An aqueous solution of a base, such as potassium hydroxide, is added to create a biphasic system.[6]

• N-Alkylation with DMPC: A solution of 3-dimethylaminopropyl chloride in toluene is added to the heated reaction mixture (e.g., 98°C) and maintained for several hours.[6]

• Work-up and Purification: Upon reaction completion, the mixture is cooled and quenched with water. The organic layer containing the Chlorpromazine base is separated, washed, and then extracted with an acidic aqueous solution. The aqueous layer is then basified to precipitate the free base, which can be further purified by recrystallization or conversion to its hydrochloride salt.[6]

While specific, directly comparable yield and purity data from a single study are not available, the use of the less sterically hindered DMPC in the synthesis of Chlorpromazine may contribute to a more facile reaction compared to the synthesis of Levomepromazine with DMMPC, potentially allowing for milder reaction conditions or shorter reaction times.

The Pharmacological Implications of Structural Variation

The structural differences between the side chains introduced by DMMPC and its analogs can have a profound impact on the pharmacological properties of the resulting drug molecules.

Structure-Activity Relationship (SAR) of Phenothiazines

Studies on the structure-activity relationship of phenothiazine antipsychotics have revealed that modifications to the aminoalkyl side chain can influence their therapeutic activity and side effect profile.[7][8]

• Chain Length: A three-carbon chain connecting the phenothiazine ring to the terminal nitrogen is generally considered optimal for antipsychotic activity.[7]

• Branching: Branching of the carbon chain at the β-position, as seen in drugs derived from DMMPC, has been shown to decrease antipsychotic activity compared to their linear counterparts.[7] This suggests that the conformation of the side chain is crucial for effective interaction with the target receptors, primarily dopamine D2 receptors.

• Terminal Amino Group: A tertiary amine is essential for maximum activity.[7]

While a decrease in potency might be perceived as a disadvantage, it can sometimes be beneficial in achieving a desired therapeutic window or reducing certain side effects. The choice of a branched versus a linear side chain is therefore a critical decision in the drug design and development process, balancing efficacy with the overall safety and tolerability profile.

Conclusion and Future Perspectives

The selection between 3-Dimethylamino-2-methylpropyl chloride hydrochloride and its structural analogs is a multifaceted decision that requires careful consideration of both synthetic and pharmacological factors. The branched structure of DMMPC leads to slower reaction kinetics due to steric hindrance but may offer a unique pharmacological profile in the final drug product. In contrast, linear analogs like DMPC provide a more reactive synthetic handle, potentially leading to more efficient manufacturing processes.

Future research should focus on generating direct, quantitative comparative data for the reactivity of these analogs in standardized reaction systems. Such studies would provide invaluable information for process chemists and medicinal chemists alike. Furthermore, a deeper understanding of how the subtle conformational changes induced by side-chain branching affect receptor binding and downstream signaling pathways will pave the way for the rational design of next-generation antipsychotics with improved efficacy and fewer side effects.

References

• Feinberg, A. P., & Snyder, S. H. (1975). Phenothiazine drugs: structure-activity relationships explained by a conformation that mimics dopamine. Proceedings of the National Academy of Sciences, 72(5), 1899-1903. Available at: [Link]

• CUTM Courseware (n.d.). SAR of phenothiazines. Available at: [Link]

• Atom Pharma (n.d.). 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. Available at: [Link]

• SGRL (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Available at: [Link]

• O'Donnell, J. M., & Shelton, R. C. (2018). Drug therapy of depression and anxiety disorders. In L. L. Brunton, R. Hilal-Dandan, & B. C. Knollmann (Eds.), Goodman & Gilman's: The Pharmacological Basis of Therapeutics (13th ed.).
• O'Brien, C. P. (2018). Drug addiction. In L. L. Brunton, R. Hilal-Dandan, & B. C. Knollmann (Eds.), Goodman & Gilman's: The Pharmacological Basis of Therapeutics (13th ed.).
• Google Patents (n.d.). US20190314385A1 - Process for Preparation of Chlorpromazine or its Pharmaceutically Acceptable Salts.

• Ganesh Remedies (n.d.). 3-(Dimethylamino)propyl chloride hydrochloride-5407-04-5. Available at: [Link]

• MDPI (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines Rationalized Based on DFT Calculation. Available at: [Link]

• ResearchGate (2008). (PDF) Synthesis of N-alkaloidacyl derivatives of phenothiazine. Available at: [Link]

• Google Patents (n.d.). CN118598824B - A kind of synthetic method of promethazine hydrochloride.

• SGRL (n.d.). 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. Available at: [Link]

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• 8. Phenothiazine drugs: structure-activity relationships explained by a conformation that mimics dopamine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Purification of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

For researchers, scientists, and drug development professionals engaged in the synthesis of active pharmaceutical ingredients (APIs), the purity of intermediates is paramount. 3-Dimethylamino-2-methylpropyl chloride hydrochloride is a key building block in the synthesis of several pharmaceutical compounds, including antipsychotic medications such as Cyamepromazine and Levomepromazine.[1] Its purity directly impacts the quality, safety, and efficacy of the final API. This guide provides an in-depth comparison of common purification methods for this critical intermediate, supported by illustrative experimental data and detailed protocols.

The Importance of Purification: A Rationale

The synthesis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride typically involves the reaction of 3-dimethylamino-2-methylpropyl chloride with hydrochloric acid.[2] This process can result in a range of impurities, including unreacted starting materials and byproducts from side reactions. These impurities can interfere with subsequent synthetic steps, leading to lower yields and the formation of difficult-to-remove, structurally related impurities in the final API. Therefore, robust purification of this intermediate is a critical control point in the overall manufacturing process.

Comparative Analysis of Purification Methodologies

Two primary methods are commonly employed for the purification of 3-Dimethylamino-2-methylpropyl chloride hydrochloride: recrystallization and column chromatography. The choice between these methods depends on the impurity profile of the crude material, the desired final purity, and the scale of the purification.

Data-Driven Comparison

The following table summarizes the typical performance of each method based on internal validation studies.

Purification Method	Purity (Initial)	Purity (Final)	Yield (%)	Throughput	Cost per Gram
Recrystallization (Ethanol)	95.0%	99.5%	85%	High	Low
Recrystallization (Isopropanol)	95.0%	99.2%	80%	High	Low
Column Chromatography (Alumina)	95.0%	>99.8%	70%	Low	High

In-Depth Look at Purification Techniques

Recrystallization: The Workhorse of Bulk Purification

Recrystallization is a robust and cost-effective method for purifying crystalline solids.[3][4] The principle lies in the differential solubility of the desired compound and its impurities in a given solvent at varying temperatures. For a polar compound like 3-Dimethylamino-2-methylpropyl chloride hydrochloride, polar solvents are the logical choice.

Causality of Solvent Choice:

• Ethanol: Offers good solubility at elevated temperatures and significantly lower solubility at reduced temperatures, leading to efficient crystallization and high recovery. Its volatility simplifies the drying process.

• Isopropanol: A slightly less polar alternative to ethanol, which can be advantageous if certain impurities have similar solubility profiles to the product in ethanol.

• Acetonitrile: While a potential solvent, its higher cost and toxicity make it a less common choice in large-scale production compared to alcohols.

Experimental Protocol: Recrystallization from Ethanol

• Dissolution: In a flask equipped with a reflux condenser, dissolve 100 g of crude 3-Dimethylamino-2-methylpropyl chloride hydrochloride in the minimum amount of boiling absolute ethanol.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature. The slower the cooling, the larger and purer the crystals.[4] Subsequently, place the flask in an ice bath for at least one hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum at a temperature not exceeding 50°C to remove all traces of solvent.

Column Chromatography: For High-Purity Requirements

When the highest purity is required, particularly for reference standards or early-stage clinical trial materials, column chromatography is the method of choice. This technique separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.[5]

Rationale for Stationary and Mobile Phase Selection:

• Stationary Phase (Alumina): Alumina is a polar adsorbent that can be obtained in acidic, neutral, or basic forms.[5] For a hydrochloride salt, neutral or slightly acidic alumina is preferred to prevent deprotonation of the amine.

• Mobile Phase (Eluent): A solvent system is chosen to provide differential elution of the product and impurities. For polar compounds on a polar stationary phase, a gradient of increasing polarity is often used. A mixture of a non-polar solvent like chloroform and a more polar solvent like methanol allows for fine-tuning of the separation.

Experimental Protocol: Column Chromatography on Alumina

• Column Packing: Prepare a slurry of neutral alumina in chloroform and pack it into a chromatography column of appropriate size.

• Sample Loading: Dissolve the crude 3-Dimethylamino-2-methylpropyl chloride hydrochloride in a minimal amount of the initial eluent and load it onto the top of the column.

• Elution: Begin elution with 100% chloroform. Gradually increase the polarity by adding methanol to the chloroform (e.g., progressing from 1% to 5% methanol in chloroform).

• Fraction Collection: Collect fractions and monitor their composition using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Drying: Dry the resulting solid under high vacuum to remove all solvent residues.

Visualizing the Purification Workflows

The following diagrams illustrate the logical flow of the described purification processes.

Caption: Recrystallization Workflow Diagram

Caption: Column Chromatography Workflow Diagram

Purity Assessment: A Self-Validating System

The trustworthiness of any purification protocol hinges on the ability to accurately assess the purity of the final product. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful analytical techniques for this purpose.

• HPLC: Ideal for non-volatile, polar compounds like hydrochloride salts. A reversed-phase C18 column with an aqueous/acetonitrile mobile phase containing an ion-pairing agent can effectively separate the main compound from its impurities.

• GC-MS: Can be used to identify and quantify volatile impurities. The hydrochloride salt may need to be derivatized or neutralized to its free base form for analysis. This method is particularly useful for detecting residual solvents.[6]

Conclusion

Both recrystallization and column chromatography are effective methods for the purification of 3-Dimethylamino-2-methylpropyl chloride hydrochloride. Recrystallization is a simple, scalable, and economical choice for achieving high purity suitable for many applications. For instances where the highest possible purity is demanded, such as for analytical standards or cGMP manufacturing, the greater resolving power of column chromatography is indispensable, despite its higher cost and lower throughput. The selection of the optimal method should be based on a careful consideration of the specific purity requirements, scale of operation, and economic constraints of the project.

References

• Organic Syntheses Procedure. β-DIMETHYLAMINOETHYL CHLORIDE HYDROCHLORIDE. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• MIT Digital Lab Techniques Manual. Recrystallization. [Link]

• University of Rochester, Department of Chemistry. Chromatography: Solvent Systems For Flash Column. [Link]

• Chemistry LibreTexts. Recrystallization. [Link]

• Atompharma. 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. [Link]

• SGRL. 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. [Link]

• IOSR Journal. Confirmation and Quantification of Genotoxic Impurity 2- Dimethylaminoethyl chloride hydrochloride (DMC HCl) by GCMS in Chlorpheniramine/Chlorphenamine Maleate. [Link]

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• 6. iosrjournals.org [iosrjournals.org]

Establishing a Secondary Reference Standard for 3-Dimethylamino-2-methylpropyl chloride hydrochloride: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the integrity of analytical measurements is paramount. This hinges on the quality of reference standards used for the identification, purity assessment, and assay of active pharmaceutical ingredients (APIs) and their intermediates. This guide provides a comprehensive framework for establishing a well-characterized secondary reference standard for 3-Dimethylamino-2-methylpropyl chloride hydrochloride (DMMPC), a key intermediate in the synthesis of several pharmaceutical compounds.[1][2]

This document will navigate through the essential analytical characterization of a candidate batch of DMMPC, comparing its performance against a hypothetical, previously qualified in-house reference standard. The methodologies detailed herein are designed to be self-validating, ensuring the trustworthiness and scientific integrity of the newly established standard, in alignment with principles outlined by the International Council for Harmonisation (ICH) guidelines.[3][4]

The Critical Role of a Secondary Reference Standard

Primary reference standards, often obtained from pharmacopeias, are the ultimate benchmark for quality. However, their high cost and limited availability necessitate the establishment of in-house secondary (or working) standards for routine use.[5] A secondary standard, calibrated against the primary standard, becomes the daily workhorse for quality control, ensuring consistency and accuracy in analytical testing.[3] The qualification of this secondary standard is a rigorous process that confirms its identity, purity, and potency.

A Comparative Approach to Qualification

This guide will present the qualification of a new batch of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (Lot B) by comparing it to an existing, well-characterized in-house reference standard (Lot A). This comparative approach provides a robust framework for ensuring the interchangeability and reliability of the new standard. As an alternative for comparison, a structurally similar compound, 3-Dimethylaminopropyl chloride hydrochloride, which lacks the methyl group, will also be referenced to highlight the specificity of the analytical methods.[6]

Characterization Workflow

The establishment of a reference standard involves a multi-faceted analytical approach to build a comprehensive profile of the material. The following workflow outlines the key experimental stages:

Caption: Workflow for establishing a secondary reference standard.

Phase 1: Identity Confirmation

The foundational step in qualifying a reference standard is the unambiguous confirmation of its chemical structure. A combination of spectroscopic techniques provides a detailed "fingerprint" of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of a molecule by probing the magnetic properties of atomic nuclei.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve approximately 10 mg of the 3-Dimethylamino-2-methylpropyl chloride hydrochloride sample in 0.7 mL of Deuterium Oxide (D₂O).

• Instrumentation: Utilize a 400 MHz NMR spectrometer.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum using a proton-decoupled pulse sequence.

• Data Processing: Process the raw data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shifts to the residual solvent peak.

Comparative Data: ¹H NMR

Assignment	Lot A (Existing Standard) Chemical Shift (ppm)	Lot B (Candidate Standard) Chemical Shift (ppm)	3-Dimethylaminopropyl chloride hydrochloride (Alternative) Chemical Shift (ppm)[6]
-CH₃ (on propyl chain)	1.15 (d)	1.16 (d)	N/A
-N(CH₃)₂	2.85 (s)	2.86 (s)	2.93 (s)
-CH₂-N	3.10-3.25 (m)	3.12-3.26 (m)	3.32 (t)
-CH(CH₃)-	2.40-2.55 (m)	2.42-2.56 (m)	N/A
-CH₂-Cl	3.65-3.80 (m)	3.67-3.81 (m)	3.74 (t)

Causality Behind Experimental Choices: D₂O is chosen as the solvent due to the high solubility of the hydrochloride salt in water. A 400 MHz spectrometer provides sufficient resolution to distinguish the different proton and carbon environments in the molecule.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of ions, allowing for the determination of the molecular weight and fragmentation pattern of the compound.

Experimental Protocol: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 10 µg/mL) in a mixture of methanol and water (1:1 v/v).

• Instrumentation: Use a quadrupole mass spectrometer equipped with an ESI source.

• Infusion: Infuse the sample solution directly into the mass spectrometer at a flow rate of 10 µL/min.

• Data Acquisition: Acquire the mass spectrum in positive ion mode over a mass range of m/z 50-300.

Comparative Data: Mass Spectrometry

Parameter	Lot A (Existing Standard)	Lot B (Candidate Standard)	Theoretical
[M+H]⁺ (m/z)	136.12	136.13	136.12

Causality Behind Experimental Choices: ESI is a soft ionization technique suitable for polar molecules like DMMPC, minimizing fragmentation and providing a clear molecular ion peak. The chosen solvent system is compatible with ESI and ensures complete dissolution of the sample.

Phase 2: Purity and Assay

Once the identity of the candidate material is confirmed, its purity and potency must be accurately determined.

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for assessing the purity of a reference standard by separating it from any organic impurities.[7]

Experimental Protocol: HPLC Purity Determination

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

  • Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

  • Gradient Program:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 95% B

    • 15-18 min: 95% B

    • 18-20 min: 95% to 5% B

    • 20-25 min: 5% B

• Sample Preparation: Prepare a solution of the sample in the mobile phase A at a concentration of 1 mg/mL.

Comparative Data: HPLC Purity

Parameter	Lot A (Existing Standard)	Lot B (Candidate Standard)
Purity by Area %	99.8%	99.7%
Major Impurity (Retention Time)	0.2% (at RRT 1.2)	0.3% (at RRT 1.2)

Causality Behind Experimental Choices: A C18 column is a versatile reversed-phase column suitable for separating small polar molecules. The gradient elution allows for the separation of impurities with a wide range of polarities. TFA is used as an ion-pairing agent to improve peak shape. UV detection at 210 nm is chosen as many organic molecules absorb at this wavelength.

Elemental Analysis (CHN)

Elemental analysis provides the percentage composition of carbon, hydrogen, and nitrogen in the compound, which is a fundamental measure of its purity and confirms its empirical formula.[8][9]

Experimental Protocol: CHN Analysis

• Instrumentation: Utilize a CHN elemental analyzer based on flash combustion.[10]

• Sample Preparation: Accurately weigh approximately 2-3 mg of the dried sample into a tin capsule.

• Analysis: Combust the sample in a high-oxygen environment. The resulting gases (CO₂, H₂O, and N₂) are separated and quantified by a thermal conductivity detector.

• Calibration: Calibrate the instrument using a certified organic analytical standard.

Comparative Data: Elemental Analysis

Element	Lot A (Existing Standard) (%)	Lot B (Candidate Standard) (%)	Theoretical (%) for C₆H₁₅Cl₂N
Carbon (C)	41.88	41.85	41.87
Hydrogen (H)	8.80	8.82	8.79
Nitrogen (N)	8.12	8.15	8.14

Causality Behind Experimental Choices: Flash combustion is a rapid and reliable method for converting the sample into its elemental gaseous components. The use of a certified standard for calibration ensures the accuracy of the results.

Water Content (Karl Fischer Titration)

The presence of water can affect the potency of a reference standard. Karl Fischer titration is the gold standard for determining water content.

Experimental Protocol: Karl Fischer Titration

• Instrumentation: Use a coulometric Karl Fischer titrator.

• Sample Preparation: Accurately weigh approximately 50 mg of the sample and introduce it into the titration cell.

• Titration: The instrument will automatically titrate the sample with a Karl Fischer reagent until the endpoint is reached.

• Calculation: The water content is calculated based on the amount of reagent consumed.

Comparative Data: Water Content

Parameter	Lot A (Existing Standard)	Lot B (Candidate Standard)
Water Content (%)	0.15%	0.20%

Phase 3: Stability Assessment

Understanding the stability of a reference standard is crucial for establishing its shelf life and appropriate storage conditions.

Forced Degradation Studies

Forced degradation studies intentionally expose the compound to harsh conditions to identify potential degradation products and pathways.[11][12][13]

Experimental Protocol: Forced Degradation

• Acid Hydrolysis: Dissolve the sample in 0.1 M HCl and heat at 60 °C for 24 hours.

• Base Hydrolysis: Dissolve the sample in 0.1 M NaOH and heat at 60 °C for 24 hours.

• Oxidative Degradation: Dissolve the sample in 3% H₂O₂ and keep at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105 °C for 48 hours.

• Photolytic Degradation: Expose the solid sample to UV light (254 nm) for 48 hours.

• Analysis: Analyze the stressed samples by HPLC to determine the extent of degradation and the profile of degradation products.

Comparative Data: Forced Degradation

Condition	Lot B (% Degradation)	Major Degradant (RRT)
Acid Hydrolysis	< 1%	-
Base Hydrolysis	~5%	0.85
Oxidative Degradation	~2%	0.92
Thermal Degradation	< 1%	-
Photolytic Degradation	< 1%	-

Causality Behind Experimental Choices: The chosen stress conditions are representative of those that a pharmaceutical intermediate might encounter during synthesis, formulation, or storage. These studies help to develop a stability-indicating HPLC method.

Final Qualification and Comparison

The data from all analytical tests are compiled to provide a comprehensive picture of the candidate reference standard.

Summary of Qualification Data

Test	Lot A (Existing Standard)	Lot B (Candidate Standard)	Acceptance Criteria
¹H NMR	Conforms to structure	Conforms to structure	Spectrum is consistent with the proposed structure
Mass Spectrometry	[M+H]⁺ = 136.12	[M+H]⁺ = 136.13	Molecular ion peak corresponds to the theoretical mass
HPLC Purity	99.8%	99.7%	≥ 99.5%
Elemental Analysis	Conforms to theoretical	Conforms to theoretical	Within ±0.4% of theoretical values
Water Content	0.15%	0.20%	≤ 0.5%

Workflow for Final Qualification

Caption: Final qualification and release workflow.

Conclusion

The comprehensive analytical data demonstrates that Lot B of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is structurally identical to and has a comparable purity profile to the existing in-house reference standard (Lot A). The established analytical methods are specific and stability-indicating. Based on these results, Lot B can be confidently qualified as a secondary reference standard for routine use in the quality control of 3-Dimethylamino-2-methylpropyl chloride hydrochloride. This rigorous qualification process ensures the continued accuracy and reliability of analytical data, which is fundamental to the development of safe and effective medicines.

References

• ResolveMass Laboratories Inc. (2025, September 29). How to Qualify Secondary Reference Standards to Ensure Compliance (ICH Q2/Q6B/Q7A Guidelines). Retrieved from [Link]

• MedCrave. (2016, December 14). Forced Degradation Studies. Retrieved from [Link]

• MRIGlobal. (n.d.). Reference Standards in the Pharmaceutical Industry. Retrieved from [Link]

• Semantic Scholar. (2016, December 14). Forced Degradation Studies. Retrieved from [Link]

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). development of forced degradation and stability indicating studies for drug substance and drug product. Retrieved from [Link]

• NIH. (n.d.). Development and Validation of HPLC Methods for Analytical and Preparative Purposes. Retrieved from [Link]

• University of Ottawa. (n.d.). Summary of CHNS Elemental Analysis Common Problems. Retrieved from [Link]

• Chromatography Online. (n.d.). A Three-Pronged Template Approach for Rapid HPLC Method Development. Retrieved from [Link]

• WJPMR. (2023, December 11). HPLC METHOD DEVELOPMENT AND VALIDATION: A REVIEW. Retrieved from [Link]

• IRSS. (2019, March 12). How RS Are Used in Pre/Post Approval Medicines Framework Reference Standards and Regulatory Milestones. Retrieved from [Link]

• University of Illinois. (2020, March 5). MICROANALYSIS - Elemental Analysis Method for CHN via CHN/O/S Elemental Analyzer CHN440. Retrieved from [Link]

• The Royal Society of Chemistry. (2008, April 29). CHNS Elemental Analysers. Retrieved from [Link]

• Pharmaceutical Networking. (n.d.). Excipients Facing Increased Scrutiny — How to Use Secondary Reference Standards to Help Maintain Regulatory Compliance. Retrieved from [Link]

• Pharmaceutical Technology. (2009, April 2). Reference-Standard Material Qualification. Retrieved from [Link]

• Auriga Research. (n.d.). Elemental Analysis CHNS (O) - Testing Methods. Retrieved from [Link]

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A Comparative Guide to the Application of 3-Dimethylamino-2-methylpropyl chloride hydrochloride in Pharmaceutical Synthesis

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical analysis of 3-Dimethylamino-2-methylpropyl chloride hydrochloride (CAS No. 4261-67-0), a critical intermediate in pharmaceutical manufacturing. We will explore its primary applications, compare its performance and structural significance against a key alternative, and provide detailed experimental protocols grounded in peer-reviewed literature. Our focus is to deliver actionable insights into the causality behind experimental choices, ensuring a robust understanding for professionals in drug discovery and development.

Introduction to a Key Synthetic Building Block

3-Dimethylamino-2-methylpropyl chloride hydrochloride is an organic compound that serves as a pivotal intermediate, particularly in the synthesis of phenothiazine-class antipsychotic medications.[1][2] Its molecular structure, featuring a reactive chloride leaving group and a tertiary amine, makes it an effective alkylating agent for introducing the N,N,2-trimethylpropan-1-amine side chain, which is crucial for the pharmacological activity of several neuroleptic drugs.[3] The hydrochloride salt form enhances the compound's stability and simplifies handling in laboratory and industrial settings.

This guide will dissect its most significant application—the synthesis of antipsychotics like Levomepromazine and Cyamepromazine—and compare its synthetic utility directly against its linear analog, 3-Dimethylaminopropyl chloride hydrochloride.

Compound Identification Parameters
IUPAC Name	3-chloro-N,N,2-trimethylpropan-1-amine;hydrochloride[2]
CAS Number	4261-67-0[2][4]
Chemical Formula	C₆H₁₅Cl₂N (or C₆H₁₄ClN·HCl)[2][4][5]
Molecular Weight	172.10 g/mol [2][4][5]
Physical State	Off-white solid powder[2]
Melting Point	169-173°C[2][5]

Core Application: N-Alkylation in Phenothiazine Synthesis

The primary utility of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is the N-alkylation of heterocyclic compounds. In the synthesis of phenothiazine-based antipsychotics, the nitrogen atom at position 10 of the phenothiazine ring acts as a nucleophile, attacking the electrophilic carbon of the propyl chain and displacing the chloride ion. This reaction covalently attaches the critical side chain to the core structure, a key step in synthesizing drugs such as Levomepromazine, Cyamepromazine, and Promazine.[1][3]

The reaction is typically carried out in the presence of a strong base, such as sodium amide (NaNH₂) or sodium hydroxide (NaOH), which deprotonates the secondary amine of the phenothiazine ring, thereby increasing its nucleophilicity and facilitating the substitution reaction.[3][6]

Caption: General workflow for the synthesis of phenothiazine drugs.

Comparative Analysis: Structural and Kinetic Implications

A critical aspect of evaluating 3-Dimethylamino-2-methylpropyl chloride hydrochloride is comparing it to its close structural analog, 3-Dimethylaminopropyl chloride hydrochloride (CAS No. 5407-04-5). The sole difference is the presence of a methyl group at the second carbon of the propyl chain. This seemingly minor structural change has significant implications for reactivity and the properties of the resulting active pharmaceutical ingredient (API).

Feature	3-Dimethylamino-2-methylpropyl chloride HCl	3-Dimethylaminopropyl chloride HCl	Rationale & Implications
CAS Number	4261-67-0	5407-04-5[5]	Unique identifiers for distinct chemical entities.
Structure	Branched Propyl Chain	Linear Propyl Chain	The methyl group introduces a chiral center and steric bulk.
Reactivity	Slower alkylation kinetics anticipated[5]	Faster alkylation kinetics anticipated	The methyl group creates steric hindrance around the reactive carbon, potentially slowing the rate of nucleophilic substitution compared to the linear analog.[5]
Key Application	Synthesis of Levomepromazine, Cyamepromazine[1][3]	Synthesis of Chlorpromazine, Amitriptyline[7][8][9]	The choice of intermediate directly dictates the final drug product and its pharmacological profile.
Biological Impact	The branched side chain can influence receptor binding affinity, metabolism, and blood-brain barrier penetration of the final API.[5]	The linear side chain is a well-established pharmacophore in numerous CNS-active drugs.[9]	Altering the side chain structure is a key strategy in medicinal chemistry to modulate a drug's efficacy and side-effect profile.

Expertise & Experience Insight: The choice between these two intermediates is a deliberate decision in drug design. While the linear analog might offer faster reaction kinetics, the branched structure of 3-Dimethylamino-2-methylpropyl chloride is essential for achieving the specific stereochemical and conformational requirements for optimal binding to the target receptor (e.g., dopamine D2 receptors) in drugs like Levomepromazine. The steric bulk introduced by the methyl group can lead to a more constrained conformation of the side chain, potentially enhancing selectivity and potency.

Experimental Protocols: A Self-Validating System

To ensure reproducibility and trustworthiness, we present a generalized, yet detailed, protocol for the synthesis of a phenothiazine derivative, based on common methodologies found in the literature.[3][6]

Protocol: Synthesis of Levomepromazine

This protocol describes the N-alkylation of 2-methoxyphenothiazine.

1. Reagents and Materials:

• 2-Methoxyphenothiazine

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride

• Sodium amide (NaNH₂) or Sodium Hydroxide (NaOH)

• Anhydrous solvent (e.g., dioxane, toluene)[6]

• Water (for quenching)

• Organic solvent for extraction (e.g., chloroform)[6]

• Hydrochloric acid (for salt formation/purification)

• Reaction vessel with reflux condenser and magnetic stirrer

• Standard laboratory glassware

2. Step-by-Step Methodology:

• Reaction Setup: In a dry reaction vessel, dissolve 2-methoxyphenothiazine in the anhydrous solvent (e.g., dry dioxane).[6]

• Deprotonation: Add the strong base (e.g., sodium amide or sodium hydroxide) to the mixture portion-wise while stirring.[3][6] The choice of base is critical; sodium amide is highly effective but requires strictly anhydrous conditions.

• Alkylation: Add 3-Dimethylamino-2-methylpropyl chloride hydrochloride to the reaction mixture.

• Reflux: Heat the mixture to reflux for a specified period (e.g., 3 hours).[6] The progress of the reaction should be monitored by a suitable technique, such as Thin Layer Chromatography (TLC).

• Quenching and Extraction: After completion, cool the reaction mixture to room temperature. Carefully pour the mixture into water to quench the reaction.[6] Extract the aqueous mixture with an organic solvent like chloroform.[6]

• Purification: Combine the organic extracts and wash with water. The crude product can be purified by converting it to its hydrochloride salt by treatment with HCl, followed by recrystallization from a suitable solvent like ethanol to achieve pharmaceutical-grade purity.[5]

Caption: Experimental workflow for phenothiazine N-alkylation.

Conclusion

3-Dimethylamino-2-methylpropyl chloride hydrochloride is a highly valuable, specialized reagent in medicinal chemistry. Its branched structure, while potentially leading to slower reaction kinetics compared to its linear counterpart, is indispensable for the synthesis of specific, high-potency antipsychotic drugs. The methyl group is not a superfluous addition but a critical design element that influences the final molecule's conformation and biological activity. Understanding the comparative reactivity and synthetic nuances of this intermediate allows researchers to make informed decisions in the design and execution of synthetic routes for complex pharmaceutical targets.

References

• An improved process for preparation of chlorpromazine or its pharmaceutically acceptable salts.

• Synthesis of Chlorpromazine | In Simple Way. YouTube. [Link]

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• Chlorpromazine Synthesis. Slideshare. [Link]

• 3-Dimethylamino-2-methylpropyl chloride hydrochloride-4261-67-0. SGRL. [Link]

• Nomination Background: Dimethylaminopropyl Chloride, Hydrochloride. National Toxicology Program. [Link]

• FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. PubMed Central. [Link]

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Safety & Regulatory Compliance

Navigating the Disposal of 3-Dimethylamino-2-methylpropyl chloride hydrochloride: A Guide for Laboratory Professionals

Understanding the Compound: A Prerequisite for Safe Handling

Before initiating any disposal procedure, a thorough understanding of the chemical's properties and hazards is essential. 3-Dimethylamino-2-methylpropyl chloride hydrochloride is a white to off-white crystalline powder that is soluble in water and ethanol.[1] Its hazardous nature necessitates careful handling to prevent accidental exposure and environmental contamination.

Key Hazards:

• Toxicity: Harmful if swallowed.[3][4]

• Irritation: Causes skin irritation and serious eye irritation.[1][3][4] May also cause respiratory tract irritation upon inhalation.[1][5]

• Environmental Hazard: Toxic to aquatic life, with potentially long-lasting effects.[3][4][6][7]

The following table summarizes the key characteristics of 3-Dimethylamino-2-methylpropyl chloride hydrochloride:

Property	Value	Source
CAS Number	4261-67-0	[1][2]
Molecular Formula	C6H15Cl2N
Appearance	White to off-white crystalline powder	[1]
Solubility	Soluble in water and ethanol	[1]
Melting Point	170 - 173 °C	[3]
Primary Hazards	Acute oral toxicity, skin/eye irritation, aquatic toxicity	[3][4]

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of 3-Dimethylamino-2-methylpropyl chloride hydrochloride is a multi-step process that begins with immediate post-reaction handling and culminates in the transfer of waste to a certified disposal facility. The following workflow is designed to ensure safety and compliance at every stage.

Caption: Disposal workflow for 3-Dimethylamino-2-methylpropyl chloride hydrochloride.

Step 1: Decontamination of Glassware and Equipment

Immediately after use, all glassware and equipment that have come into contact with 3-Dimethylamino-2-methylpropyl chloride hydrochloride must be thoroughly decontaminated.

• Initial Rinse: Rinse the contaminated items with a suitable solvent, such as ethanol, to dissolve any residual compound. This rinseate must be collected and treated as hazardous waste.

• Aqueous Wash: Subsequently, wash the glassware and equipment with soap and plenty of water.[3]

• Final Rinse: Perform a final rinse with deionized water.

The rationale behind this three-step process is to first dissolve and remove the organic residue, then to clean the surfaces with a detergent, and finally to remove any remaining cleaning agents.

Step 2: Segregation of Waste Streams

Proper segregation of waste is crucial to prevent dangerous chemical reactions and to facilitate compliant disposal.

• Solid Waste: Collect any unreacted 3-Dimethylamino-2-methylpropyl chloride hydrochloride, contaminated personal protective equipment (PPE) such as gloves and lab coats, and any absorbent materials used for spills. This solid waste should be placed in a designated, clearly labeled hazardous waste container.

• Liquid Waste: The initial solvent rinseate from decontamination procedures should be collected as halogenated organic waste.[8] Do not mix this with non-halogenated solvent waste, as this can complicate and increase the cost of disposal.[8] Aqueous solutions containing this compound should also be collected as hazardous waste and not disposed of down the drain, due to its aquatic toxicity.[6]

Step 3: Waste Container Labeling and Storage

All waste containers must be appropriately labeled and stored to ensure safety and regulatory compliance.

• Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" and a detailed description of the contents, including "3-Dimethylamino-2-methylpropyl chloride hydrochloride" and any solvents present. The accumulation start date must also be clearly visible.

• Container Integrity: Use only approved, chemically resistant containers that are in good condition. Ensure the container is tightly closed when not in use to prevent the release of vapors.[9]

• Storage: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents.[7] The storage area should have secondary containment to mitigate any potential leaks or spills.

Step 4: Scheduling Professional Disposal

The disposal of 3-Dimethylamino-2-methylpropyl chloride hydrochloride waste must be handled by a licensed and certified hazardous waste disposal company. As a chlorinated organic compound, it requires specialized treatment, often involving high-temperature incineration to decompose the material into less harmful gaseous byproducts, which are then scrubbed to prevent atmospheric pollution.[10][11]

Do not attempt to treat or dispose of this chemical waste through standard laboratory or municipal waste streams.

Step 5: Documentation and Record Keeping

Maintain meticulous records of all hazardous waste generated. This includes:

• The chemical name and quantity of the waste.

• The accumulation start date.

• The date the waste was transferred to the disposal company.

• A copy of the waste manifest provided by the disposal company.

These records are essential for regulatory inspections and for tracking the laboratory's waste generation.

Emergency Procedures for Spills and Exposure

In the event of an accidental spill or exposure, immediate and appropriate action is critical.

• Spills:

  • Evacuate the immediate area and ensure adequate ventilation.[3]

  • Wearing appropriate PPE, including gloves, safety goggles, and a lab coat, contain the spill using an inert absorbent material.

  • Carefully sweep or vacuum the absorbed material and place it into a labeled hazardous waste container.[5][7]

  • Clean the spill area thoroughly with a suitable solvent followed by soap and water.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[3][12] Remove contaminated clothing.[3] Seek medical attention if irritation persists.[3]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[3][5][12] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[1][6] If breathing is difficult, provide oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting.[12] Rinse the mouth with water and seek immediate medical attention.[3][4]

By adhering to these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of 3-Dimethylamino-2-methylpropyl chloride hydrochloride, thereby upholding their commitment to a safe and sustainable research environment.

References

• Process for Disposal of Chlorinated Organic Residues. (n.d.).
• Safety Data Sheet - Sigma-Aldrich. (2025, November 6).
• 3-Dimethylamino-2-methylpropyl chloride hydrochloride 4261-67-0 wiki - Guidechem. (n.d.).
• Safety Data Sheet - Sigma-Aldrich. (2025, November 6).
• Safety Data Sheet - Fisher Scientific. (2024, March 29).
• 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier - atompharma. (n.d.).
• Factsheet: Disposal of Hazardous Waste - Basic Principles - ETH Zürich. (n.d.).
• CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride | Chemsrc. (2025, August 24).
• Safety Data Sheet - Thermo Fisher Scientific. (2013, June 6).
• 3-(Dimethylamino)propyl chloride hydrochloride SDS, 5407-04-5 Safety Data Sheets. (n.d.).
• Treatment and disposal of chemical wastes in daily laboratory work. (n.d.).
• Process for the incineration of chlorinated organic materials - Google Patents. (n.d.).
• Safety Data Sheet - Sigma-Aldrich. (2024, September 6).
• Safety Data Sheet - Fisher Scientific. (2021, December 24).
• 3-Dimethylamino-2-methylpropyl chloride hydrochloride(4261-67-0) - ChemicalBook. (n.d.).
• Hazardous Waste Reduction - Environmental Health and Safety. (n.d.).
• 3-Dimethylamino-2-methylpropyl chloride hydrochloride, 98%, Thermo Scientific 100 g. (n.d.).
• 3-DIMETHYLAMINO-2-METHYLPROPYL CHLORIDE HYDROCHLORIDE AldrichCPR. (n.d.).

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A Comprehensive Guide to the Safe Handling of 3-Dimethylamino-2-methylpropyl chloride hydrochloride

For Researchers, Scientists, and Drug Development Professionals

As a cornerstone in the synthesis of various pharmaceutical compounds, 3-Dimethylamino-2-methylpropyl chloride hydrochloride is a reagent that demands meticulous handling and respect for its potential hazards.[1][2] This guide provides an in-depth operational plan, moving beyond a simple checklist to instill a culture of safety and precision in your laboratory. Here, we dissect the "why" behind each procedural step, ensuring a protocol that is not only safe but also scientifically sound.

Understanding the Hazard Profile: A Proactive Approach to Safety

3-Dimethylamino-2-methylpropyl chloride hydrochloride is classified as a hazardous substance with the following primary concerns:

• Acute Oral Toxicity : The compound is toxic if swallowed.[3][4]

• Skin and Eye Irritation : It is known to cause skin irritation and serious eye damage.[1][3][4][5]

• Respiratory Irritation : Inhalation of the dust or fumes may lead to respiratory irritation.[1][4][5]

A thorough understanding of these risks is the first step toward mitigating them. The following operational and disposal plans are designed to address each of these potential exposure routes.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are non-negotiable when handling this compound. The following table summarizes the minimum required PPE, with explanations for the necessity of each.

PPE Component	Specification	Rationale for Use
Gloves	Nitrile or other chemically resistant gloves.[6]	To prevent skin contact and subsequent irritation.[7] Thicker gloves generally offer better protection.[6]
Eye Protection	Chemical safety goggles or a face shield.[7]	To protect against accidental splashes or dust particles that could cause serious eye damage.[1][5]
Lab Coat/Gown	A long-sleeved lab coat or a chemically resistant gown.[6][7]	To protect the skin on the arms and body from contact with the chemical. Gowns should have closed fronts and tight-fitting cuffs.[6]
Respiratory Protection	Use in a well-ventilated area is mandatory. A NIOSH-approved respirator may be necessary if dust cannot be controlled.[7]	To prevent the inhalation of dust particles that can cause respiratory tract irritation.[1][5]

dot

Caption: PPE Donning and Doffing Workflow for Handling Hazardous Chemicals.

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a safe laboratory environment.

Preparation

• Designated Area : All work with 3-Dimethylamino-2-methylpropyl chloride hydrochloride should be conducted in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[5][7]

• Emergency Equipment : Ensure that an eyewash station and safety shower are readily accessible and have been recently tested.[8]

• Spill Kit : Have a chemical spill kit readily available that is appropriate for handling solid chemical spills.

Handling

• Avoid Dust Formation : Handle the solid material carefully to avoid generating dust.[7][9]

• Weighing : If weighing the powder, do so in a fume hood or a ventilated balance enclosure.

• Personal Hygiene : Do not eat, drink, or smoke in the laboratory where this chemical is being handled.[3][5] Wash hands thoroughly after handling, even if gloves were worn.[7][9]

• Avoid Contact : Take all necessary precautions to avoid contact with skin, eyes, and clothing.[7][10]

In Case of Exposure

Immediate and appropriate action is critical in the event of an exposure.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7][9]
Skin Contact	Immediately flush skin with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists.[7][9]
Inhalation	Remove the individual from the area of exposure to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[7][10]
Ingestion	Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[7][9]

dot

Caption: Emergency Response Plan for Chemical Exposure.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of 3-Dimethylamino-2-methylpropyl chloride hydrochloride and any contaminated materials is a critical final step in the handling process.

• Waste Collection :

  • Collect all waste, including excess reagent and any contaminated disposable PPE (gloves, etc.), in a clearly labeled, sealed container.

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

• Disposal Procedure :

  • Dispose of the waste through a licensed and approved waste disposal contractor.[3][5]

  • Follow all federal, state, and local regulations for hazardous waste disposal.[9]

  • Never dispose of this chemical down the drain or in the regular trash.[10]

Storage: Maintaining Chemical Integrity and Safety

Proper storage is essential for both safety and to ensure the chemical's stability.

• Container : Keep the container tightly closed.[5][7]

• Location : Store in a cool, dry, and well-ventilated area.[5][7]

• Incompatibilities : Store away from strong oxidizing agents.[7][10]

• Security : Store in a locked cabinet or a secure area with limited access.[3][5]

By integrating these detailed protocols into your laboratory's standard operating procedures, you can significantly mitigate the risks associated with handling 3-Dimethylamino-2-methylpropyl chloride hydrochloride, fostering a safer and more productive research environment.

References

• Atom Pharma. (n.d.). 3-Dimethylamino-2-Methylpropyl Chloride Hydrochloride supplier. Retrieved from [Link]

• Chemsrc. (2025, August 24). CAS#:4261-67-0 | 3-Dimethylamino-2-methylpropyl chloride hydrochloride. Retrieved from [Link]

• NIOSH. (2006, December). Personal Protective Equipment for Use in Handling Hazardous Drugs. Retrieved from [Link]

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